2-Fluoro-1-iodo-4-isocyanatobenzene

Core Science & Biosynthesis

2-Fluoro-1-iodo-4-isocyanatobenzene chemical properties

An In-Depth Technical Guide to 2-Fluoro-1-iodo-4-isocyanatobenzene: Properties, Reactivity, and Applications

Abstract

2-Fluoro-1-iodo-4-isocyanatobenzene is a trifunctional aromatic compound of significant interest to researchers in drug discovery, materials science, and synthetic chemistry. Its unique molecular architecture, featuring an electrophilic isocyanate group, a fluorine atom that modulates electronic properties, and an iodine atom that serves as a versatile synthetic handle, makes it a powerful intermediate for constructing complex molecular entities. This guide provides a comprehensive technical overview of its chemical properties, reactivity profile, spectroscopic characteristics, and protocols for its safe handling and application. By synthesizing empirical data with established chemical principles, this document serves as an authoritative resource for scientists leveraging this reagent in their research endeavors.

Compound Identification and Overview

2-Fluoro-1-iodo-4-isocyanatobenzene is a substituted benzene ring that offers three distinct points for chemical modification. The interplay between the electron-withdrawing fluorine, the reactive isocyanate, and the readily displaceable iodine allows for sequential, regioselective reactions, making it a highly valuable building block. Its primary application lies in its role as an organic intermediate for the synthesis of pharmaceuticals, agrochemicals, and specialized polymers.[1][2]

Table 1: Compound Identifiers

Identifier	Value	Source(s)
IUPAC Name	2-fluoro-4-iodo-1-isocyanatobenzene	[3]
Synonyms	2-Fluoro-4-iodophenyl isocyanate, 4-Iodo-2-fluorophenyl isocyanate	[3][4]
CAS Number	139072-17-6, 1261441-79-5	[3][4][5][6]
Molecular Formula	C₇H₃FINO	[3][4][5][6]
Molecular Weight	263.01 g/mol	[3][5][6]
InChIKey	VBRWSMMFMURCHF-UHFFFAOYSA-N	[3]

| Canonical SMILES | C1=CC(=C(C=C1I)F)N=C=O |[3] |

Physicochemical Properties

The physical properties of this compound are consistent with a dense, high-boiling organic liquid, necessitating specific handling conditions, particularly regarding its vapor pressure and flash point.

Table 2: Physicochemical Data

Property	Value	Source(s)
Density	1.949 g/mL	[4]
Boiling Point	206-207 °C	[4]
Flash Point	>110 °C (>230 °F)	[4]
Refractive Index	n20/D 1.6150 (lit.)	[4]

| Vapor Pressure | 0.0209 mmHg at 25 °C |[4] |

Molecular Structure and Reactivity Analysis

The synthetic utility of 2-fluoro-1-iodo-4-isocyanatobenzene stems from the distinct reactivity of its three functional groups. A strategic understanding of these sites is crucial for designing successful multi-step syntheses.

Caption: Reactivity map of 2-fluoro-1-iodo-4-isocyanatobenzene.

The Isocyanate Moiety: A Potent Electrophile

The isocyanate group (-N=C=O) is the most reactive site for nucleophilic attack. The central carbon is highly electrophilic due to the cumulative electron-withdrawing effects of the adjacent nitrogen and oxygen atoms. This moiety readily reacts with a wide range of nucleophiles under mild conditions.[1] The general order of reactivity is primary amines > secondary amines > alcohols ≈ thiols > water.[2] These reactions are fundamental for creating urea, carbamate, and thiocarbamate linkages, which are prevalent in pharmacologically active molecules and polyurethane materials.

The Aryl Iodide: A Handle for Cross-Coupling

The carbon-iodine bond is relatively weak, making the iodide an excellent leaving group in transition-metal-catalyzed cross-coupling reactions. It is particularly well-suited for palladium-catalyzed reactions like the Buchwald-Hartwig amination (for C-N bond formation) and Suzuki or Stille couplings (for C-C bond formation).[7][8][9] While aryl iodides are generally highly reactive, it is important to note that the iodide anion generated in situ can sometimes have an inhibitory effect on the palladium catalyst, which may require optimization of reaction conditions (e.g., solvent choice) to overcome.[10][11]

The Aryl Fluoride: A Tool for Electronic Tuning

Unlike the iodide, the aryl fluoride bond is exceptionally strong and generally unreactive under standard cross-coupling conditions. Its primary role is electronic; as a strongly electron-withdrawing group, it lowers the pKa of nearby protons and influences the electron density of the entire aromatic ring. This can be exploited to fine-tune the binding affinity of a drug candidate or alter the metabolic stability of the molecule.

Spectroscopic Profile

Spectroscopic analysis is essential for confirming the identity and purity of the compound. While a complete set of public-domain spectra is not available, a combination of existing data and predictive analysis provides a reliable profile.

Infrared (IR) Spectroscopy

An experimental Attenuated Total Reflectance (ATR) IR spectrum is available, providing definitive evidence of the key functional group.[3]

• ~2260 cm⁻¹ (strong, sharp): This is the characteristic and unambiguous asymmetric stretching vibration of the isocyanate (-N=C=O) group. Its intensity and sharp shape are diagnostic.

• ~3100-3000 cm⁻¹ (weak): Aromatic C-H stretching vibrations.

• ~1600-1450 cm⁻¹ (medium): Aromatic C=C ring stretching vibrations.

• ~1250-1100 cm⁻¹ (strong): C-F stretching vibration.

• Below 800 cm⁻¹: The C-I stretch is expected in the far-IR region, often difficult to observe.

Predicted Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (in CDCl₃, 400 MHz): The spectrum would show three signals in the aromatic region (approx. 7.0-7.8 ppm). Due to the substitution pattern, complex splitting is expected. The proton ortho to the iodine will likely be the most downfield, and all protons will exhibit coupling to the nearby fluorine atom (²JHF, ³JHF, ⁴JHF).

• ¹³C NMR (in CDCl₃, 101 MHz): Carbons bearing fluorine will appear as doublets due to ¹JCF coupling.[12] Key predicted signals include:

  • ~160 ppm (d, ¹JCF ≈ 250 Hz): C2 (carbon attached to fluorine).

  • ~130 ppm (s): C4 (carbon bearing the isocyanate group).

  • ~125 ppm (s): Isocyanate carbon (-NCO).

  • ~95 ppm (d, ²JCF ≈ 25 Hz): C1 (carbon attached to iodine).

  • Other aromatic carbons will appear between 120-140 ppm, showing smaller C-F couplings.

• ¹⁹F NMR (in CDCl₃, 376 MHz): A single resonance is expected, likely appearing as a multiplet due to coupling with the three aromatic protons.

Predicted Mass Spectrometry (MS)

• Molecular Ion (M⁺): A prominent peak at m/z = 263, corresponding to the exact mass of C₇H₃FINO.[3]

• Key Fragmentation Patterns:

  • m/z = 221: Loss of the isocyanate group ([M-NCO]⁺).

  • m/z = 136: Loss of iodine ([M-I]⁺).

  • m/z = 94: Loss of both iodine and isocyanate ([M-I-NCO]⁺).

Synthesis and Purification

While specific literature preparations are sparse, a robust synthetic route can be designed based on standard organic transformations, starting from commercially available 2-fluoro-4-iodoaniline.

Caption: Proposed workflow for the synthesis of the target compound.

Proposed Synthetic Protocol: Phosgenation of 2-Fluoro-4-iodoaniline

Causality: This protocol utilizes triphosgene, a safer solid equivalent of highly toxic phosgene gas, to convert the primary amine of the starting material into the target isocyanate. The reaction is conducted under anhydrous conditions with a non-nucleophilic base to neutralize the HCl generated.

• Reactor Setup: Equip a flame-dried, three-neck round-bottom flask with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet connected to an outlet bubbler/scrubber containing aqueous base.

• Reagent Charging: Under a nitrogen atmosphere, charge the flask with 2-fluoro-4-iodoaniline (1.0 eq) and anhydrous toluene. Cool the mixture to 0 °C in an ice bath.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (2.2 eq), to the solution.

• Phosgenation: Dissolve triphosgene (0.4 eq) in anhydrous toluene and add it dropwise to the cooled aniline solution over 1 hour, maintaining the temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress by TLC or GC-MS, observing the disappearance of the starting material.

• Workup: Upon completion, filter the reaction mixture to remove triethylamine hydrochloride salts. Concentrate the filtrate under reduced pressure.

• Purification: The crude product is typically a dark oil. Purify via vacuum distillation or flash column chromatography on silica gel (using a non-polar eluent system like hexanes/ethyl acetate) to yield the final product.

Safety, Handling, and Storage

2-Fluoro-1-iodo-4-isocyanatobenzene is a hazardous chemical that requires strict safety protocols. Its reactivity with nucleophiles extends to biological macromolecules, making it a potent irritant and sensitizer.

Table 3: GHS Hazard and Precautionary Statements

Code	Statement	Source(s)
H302	Harmful if swallowed	[3][4]
H312	Harmful in contact with skin	[3][4]
H315	Causes skin irritation	[3][4]
H319	Causes serious eye irritation	[3][4]
H332	Harmful if inhaled	[3][4]
H334	May cause allergy or asthma symptoms or breathing difficulties if inhaled	[3][4]
P261	Avoid breathing dust/fume/gas/mist/vapors/spray	[4]
P280	Wear protective gloves/protective clothing/eye protection/face protection	[4]

| P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. |[4] |

Recommended Handling Protocol

• Engineering Controls: All manipulations must be performed inside a certified chemical fume hood to prevent inhalation of vapors.

• Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (nitrile is often insufficient; butyl rubber or laminate gloves are preferred for prolonged contact), and chemical safety goggles.

• Dispensing: Use a syringe or cannula for transferring the liquid under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis from atmospheric moisture.

• Spill Management: In case of a small spill, decontaminate with a solution of 5% sodium carbonate, 5% detergent, and 90% water. Absorb with an inert material (e.g., vermiculite) and place in a sealed container for hazardous waste disposal.

• First Aid: In case of skin contact, wash immediately and thoroughly with soap and water. For eye contact, flush with copious amounts of water for at least 15 minutes and seek immediate medical attention. If inhaled, move to fresh air and seek medical attention.

Storage and Disposal

• Storage: Store in a tightly sealed container under an inert atmosphere. Keep in a cool, dry, and well-ventilated area away from incompatible materials such as water, alcohols, amines, and strong bases.

• Disposal: Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not pour down the drain.

Conclusion

2-Fluoro-1-iodo-4-isocyanatobenzene is a synthetically powerful and versatile chemical intermediate. The orthogonal reactivity of its functional groups provides chemists with a strategic platform for the efficient assembly of complex molecules. While its hazardous nature demands careful handling, a thorough understanding of its properties and reactivity enables its safe and effective application in advancing the frontiers of chemical synthesis, particularly in the development of novel therapeutics and advanced materials.

References

• PubChem. (n.d.). 2-Fluoro-4-iodophenyl isocyanate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-Fluoroiodobenzene. National Center for Biotechnology Information. Retrieved from [Link]

• Wolfe, J. P., & Buchwald, S. L. (2004). Palladium-Catalyzed Amination of Aryl Iodides. The Journal of Organic Chemistry, 69(18), 6010-6017. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Reactivity of organic isocyanates with nucleophilic compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Shen, Q., & Hartwig, J. F. (2010). An Efficient Process for Pd-Catalyzed C–N Cross-Coupling Reactions of Aryl Iodides: Insight Into Controlling Factors. Organic letters, 12(19), 4388–4391. Retrieved from [Link]

• D'Amico, D. C., & Lautens, M. (2010). Hindered Ureas as Masked Isocyanates: Facile Carbamoylation of Nucleophiles under Neutral Conditions. Angewandte Chemie (International ed. in English), 49(46), 8578–8581. Retrieved from [Link]

• Semantic Scholar. (n.d.). Kinetics and mechanism of isocyanate reactions. II. Reactions of Aryl Isocyanates with Alcohols in the presence of tertiary amines. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2007). 13C NMR of Fluorinated Organics. Retrieved from [Link]

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• 4. echemi.com [echemi.com]
• 5. 1261441-79-5 Cas No. | 2-Fluoro-1-iodo-4-isocyanatobenzene | Matrix Scientific [matrixscientific.com]
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• 12. University of Ottawa NMR Facility Blog: 13C NMR of Fluorinated Organics [u-of-o-nmr-facility.blogspot.com]

An In-Depth Technical Guide to 2-Fluoro-1-iodo-4-isocyanatobenzene: A Keystone Building Block in Modern Drug Discovery

This guide provides an in-depth exploration of 2-fluoro-1-iodo-4-isocyanatobenzene, a trifunctional aromatic compound of significant interest to researchers, medicinal chemists, and professionals in drug development. We will dissect its core physicochemical properties, provide validated synthesis protocols, delve into its nuanced reactivity, and showcase its application in the synthesis of targeted therapeutics, particularly kinase inhibitors.

Introduction: A Molecule of Strategic Importance

2-Fluoro-1-iodo-4-isocyanatobenzene (more commonly named 2-fluoro-4-iodophenyl isocyanate) is a strategically designed chemical intermediate. Its utility stems from the orthogonal reactivity of its three distinct functional groups on a stable phenyl scaffold:

• The Isocyanate Group (-N=C=O): A highly electrophilic moiety, it serves as a powerful handle for forming stable urea linkages through reactions with primary and secondary amines. This reaction is a cornerstone of medicinal chemistry for linking molecular fragments.

• The Iodine Atom (-I): A large, polarizable halogen, iodine is an exceptional leaving group in nucleophilic aromatic substitution and, more importantly, serves as a versatile anchor for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This allows for the precise and efficient construction of complex carbon-carbon and carbon-heteroatom bonds.

• The Fluorine Atom (-F): Positioned ortho to the iodine, this small, highly electronegative atom imparts unique electronic properties. It modulates the reactivity of the adjacent iodine and the isocyanate group and is a prized feature in drug design for its ability to enhance metabolic stability, binding affinity, and membrane permeability.[1]

The combination of these three groups in a single, readily accessible molecule makes it an invaluable building block for creating diverse chemical libraries and synthesizing complex active pharmaceutical ingredients (APIs).

Section 1: Physicochemical & Spectroscopic Data

Accurate characterization is the foundation of reproducible science. The key properties of 2-fluoro-4-iodophenyl isocyanate are summarized below. Note the consistency of data across multiple reputable suppliers and databases.

Property	Value	Source(s)
Molecular Formula	C₇H₃FINO
Molecular Weight	263.01 g/mol
CAS Number	139072-17-6
IUPAC Name	2-fluoro-4-iodo-1-isocyanatobenzene
Synonyms	2-Fluoro-4-iodophenyl isocyanate
Appearance	Off-white to brown powder/crystals
Melting Point	55-57 °C (for precursor aniline)
Boiling Point	206-207 °C	Echemi
Density	1.949 g/mL at 25 °C	Echemi

Note: While a definitive NMR spectrum for the final isocyanate product is not publicly available, the provided synthesis protocol for its precursor, 2-fluoro-4-iodoaniline, includes characterization data (¹H NMR (400 MHz, CDCl₃) δ 8.1 (t, J=8Hz, 1H), 7.4 (d, J=6Hz, 1H), 7.2 (d, J=6Hz, 1H)) which serves as a crucial quality control checkpoint before proceeding to the final step.[2]

Section 2: Validated Synthesis Protocol

The synthesis of 2-fluoro-4-iodophenyl isocyanate is most reliably achieved via a two-step process starting from commercially available 2-fluoroaniline. This approach avoids the direct handling of highly reactive and hazardous elemental fluorine.

Step 1: Synthesis of 2-Fluoro-4-iodoaniline (Precursor)

This protocol details the regioselective iodination of 2-fluoroaniline. The choice of sodium bicarbonate is critical; it acts as a base to neutralize the hydroiodic acid (HI) formed during the reaction, preventing the protonation of the starting aniline which would deactivate it towards further electrophilic substitution.

Experimental Protocol: Iodination of 2-Fluoroaniline

• Reaction Setup: To a flask equipped with a magnetic stirrer and a heating mantle, add 2-fluoroaniline (54 g, 486 mmol) and an aqueous solution (250 mL) of sodium bicarbonate (41 g, 486 mmol).

• Heating: Vigorously stir the suspension and heat to 60 °C in an oil bath.

• Iodine Addition: Once the temperature is stable, add iodine (123 g, 486 mmol) in small portions over 30-45 minutes. The mixture will become dark-colored.

• Reaction Monitoring: Maintain the temperature at 60 °C and continue stirring for 3 hours. The reaction can be monitored by TLC (Thin Layer Chromatography) to confirm the consumption of the starting material.

• Workup: Cool the reaction mixture to room temperature. Add dichloromethane (300 mL) followed by a saturated aqueous solution of sodium bisulfite (300 mL) to quench any unreacted iodine. Stir until the organic layer is decolorized.

• Extraction & Purification: Separate the organic layer. The remaining aqueous layer is extracted twice more with dichloromethane. The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield a crude solid.

• Recrystallization: Add hexane (300 mL) to the crude solid and heat the mixture to reflux. Decant the hot hexane solution from any insoluble tars. Allow the solution to cool to room temperature and then in an ice bath to crystallize the product.

• Isolation: Collect the resulting fine yellow needles by filtration, wash with cold hexane, and dry under vacuum. This procedure typically affords 2-fluoro-4-iodoaniline in approximately 56% yield.[2]

Figure 1: Workflow for the synthesis of the 2-fluoro-4-iodoaniline precursor.

Step 2: Conversion to 2-Fluoro-4-iodophenyl isocyanate

The conversion of the aniline to the isocyanate is a standard but hazardous transformation that requires stringent safety precautions. The use of triphosgene is a common and safer alternative to handling gaseous phosgene.

Experimental Protocol: Isocyanate Formation using Triphosgene

(CAUTION: This reaction should only be performed by trained personnel in a well-ventilated chemical fume hood. Triphosgene decomposes into highly toxic phosgene gas.)

• Reaction Setup: In a flame-dried, three-neck flask under an inert atmosphere (Argon or Nitrogen), dissolve 2-fluoro-4-iodoaniline (10 g, 42.2 mmol) in anhydrous toluene (150 mL).

• Triphosgene Addition: To this solution, add a solution of triphosgene (5.0 g, 16.9 mmol, 0.4 eq.) in anhydrous toluene (50 mL) dropwise at room temperature.

• Heating and Reflux: After the addition is complete, slowly heat the reaction mixture to reflux (approx. 110 °C) and maintain for 4-6 hours. The reaction progress can be monitored by the cessation of HCl gas evolution (test with pH paper at the condenser outlet) and by IR spectroscopy (disappearance of N-H stretches of the aniline and appearance of the strong isocyanate peak around 2250-2270 cm⁻¹).

• Isolation: Cool the reaction mixture to room temperature. The solvent is carefully removed by distillation (or rotary evaporation under a well-controlled vacuum) to yield the crude product.

• Purification: The product is typically purified by vacuum distillation to afford 2-fluoro-4-iodophenyl isocyanate as a clear to light-yellow liquid or low-melting solid.

Section 3: Core Reactivity & Mechanistic Insights

The reactivity of 2-fluoro-4-iodophenyl isocyanate is a sophisticated interplay of electronic and steric effects.

• Electronic Effects: The fluorine atom exerts a powerful electron-withdrawing inductive effect (-I), while the iodine atom has a weaker inductive effect.[3] This withdrawal of electron density makes the phenyl ring electron-deficient, which in turn increases the electrophilicity of the isocyanate carbon, making it highly susceptible to nucleophilic attack.[4]

• Steric Hindrance: The ortho-fluorine group provides minimal steric hindrance due to its small atomic radius, allowing for facile attack at the isocyanate carbon.[4]

• Orthogonal Reactivity: The C-I bond is significantly weaker than the C-F and C-N bonds, making it the preferred site for oxidative addition in palladium-catalyzed cross-coupling reactions. This allows chemists to first perform chemistry at the isocyanate group (e.g., urea formation) and then, in a subsequent step, modify the C-I position without disturbing the newly formed linkage.

Figure 2: Key reactivity sites and electronic influences on the molecule.

Section 4: Application in Drug Discovery - A Case Study in Kinase Inhibitors

The 2-fluoro-4-iodophenyl moiety is a privileged scaffold in modern oncology drug discovery, particularly for kinase inhibitors. Kinases are critical cell signaling proteins, and their dysregulation is a hallmark of many cancers.

A prominent example of the utility of this building block's precursor is in the development of MEK (Mitogen-activated protein kinase kinase) inhibitors. 2-Fluoro-4-iodoaniline is a known key component of TAK-733, a potent and selective allosteric MEK inhibitor.[5][6] More recently, patent literature from Kinnate Biopharma discloses novel MEK kinase inhibitors that explicitly feature the "(2-Fluoro-4-iodophenyl)amino" core structure, highlighting the continued relevance of this scaffold.[7]

Let's consider a representative synthesis of a generic kinase inhibitor core, demonstrating how 2-fluoro-4-iodophenyl isocyanate would be used.

Workflow: Synthesis of a Phenyl-Pyridyl Urea Kinase Inhibitor Core

• Urea Formation: 2-Fluoro-4-iodophenyl isocyanate is reacted with a substituted aminopyridine. The amine's lone pair attacks the isocyanate's electrophilic carbon, and after proton transfer, a stable N,N'-disubstituted urea is formed. This reaction is typically high-yielding and clean.

• Suzuki Coupling: The resulting aryl iodide is then subjected to a Suzuki cross-coupling reaction. In the presence of a palladium catalyst (e.g., Pd(PPh₃)₄), a base (e.g., K₂CO₃), and a boronic acid (or ester), the C-I bond is selectively converted to a new C-C bond, introducing further complexity and points of interaction for kinase binding.

Sources

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• 2. 2-Fluoro-4-iodoaniline | 29632-74-4 [chemicalbook.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. lifechempharma.com [lifechempharma.com]
• 6. 2-Fluoro-4-iodoaniline CAS 29632-74-4 [homesunshinepharma.com]
• 7. Meta Title: "Kinnate Biopharma Inc Files Patent for MEK Kinase Inhibitors [pharmaceutical-technology.com]

A Technical Guide to the Structural Elucidation of 2-Fluoro-1-iodo-4-isocyanatobenzene

This in-depth technical guide provides a comprehensive framework for the structural elucidation of 2-Fluoro-1-iodo-4-isocyanatobenzene, a key intermediate in pharmaceutical and materials science. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of analytical techniques. It delves into the causality behind experimental choices, outlines self-validating protocols, and is grounded in authoritative scientific principles to ensure the unambiguous confirmation of the molecular structure.

Introduction and Synthetic Strategy Overview

2-Fluoro-1-iodo-4-isocyanatobenzene (C₇H₃FINO) is an aromatic compound featuring a unique combination of substituents: a highly electronegative fluorine atom, a bulky and reactive iodine atom, and a versatile isocyanate functional group.[1] This specific arrangement of functional groups makes it a valuable building block, but also necessitates a multi-faceted analytical approach for definitive structural confirmation. The fluorine and iodine atoms provide distinct handles for cross-coupling reactions, while the isocyanate group is highly reactive towards nucleophiles, enabling the synthesis of ureas, carbamates, and other derivatives.[1][2]

The logical synthetic precursor for this molecule is 2-Fluoro-4-iodoaniline.[2][3][4] The conversion of the primary amine on this precursor to an isocyanate is efficiently achieved through established methods. A robust and widely applicable method is the Curtius rearrangement, which proceeds through an acyl azide intermediate.[5][6][7] This reaction is known for its high functional group tolerance and retention of stereochemistry, making it a reliable choice.[8][9]

The overall synthetic and analytical workflow can be visualized as follows:

Caption: Synthetic and analytical workflow for 2-Fluoro-1-iodo-4-isocyanatobenzene.

Spectroscopic Verification of the Isocyanate Group: FTIR Analysis

The primary and most direct method for confirming the successful conversion of the aniline to the isocyanate is Fourier-Transform Infrared (FTIR) Spectroscopy. The isocyanate functional group (-N=C=O) possesses a strong, characteristic asymmetric stretching vibration that appears in a relatively uncongested region of the infrared spectrum.

Expert Insight: The choice of FTIR as the initial analytical step is strategic. It provides a rapid and definitive "yes/no" answer to the presence of the key isocyanate functional group. The disappearance of the N-H stretching bands from the starting aniline (typically 3300-3500 cm⁻¹) and the appearance of the intense -N=C=O band are conclusive evidence of the reaction's success.

Expected FTIR Data

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Intensity	Rationale & Comments
-N=C=O	Asymmetric Stretch	~2240 - 2280	Strong, Sharp	This is the hallmark peak for isocyanates. Its high intensity is due to the large change in dipole moment during the vibration. Its position in a "quiet" spectral region makes it unambiguous.[10][11]
C=C	Aromatic Stretch	~1450 - 1600	Medium to Weak	Multiple bands are expected, characteristic of the benzene ring.
C-I	Stretch	~500 - 600	Medium	Often weak and can be difficult to assign definitively in the fingerprint region.
C-F	Stretch	~1100 - 1250	Strong	A strong band is expected due to the electronegativity of fluorine.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small, neat (solvent-free) sample of the purified product directly onto the ATR crystal (e.g., diamond or zinc selenide).

• Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrumental interferences.

• Sample Scan: Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The instrument software automatically ratios the sample scan against the background scan to produce the final absorbance or transmittance spectrum.

• Analysis: Identify the strong, sharp peak between 2240-2280 cm⁻¹ to confirm the presence of the isocyanate group.[12]

Confirmation of Molecular Weight and Elemental Composition: Mass Spectrometry

Mass Spectrometry (MS) is indispensable for determining the molecular weight and confirming the elemental composition of the target molecule. For halogenated compounds, MS provides particularly rich information.

Expert Insight: The key diagnostic feature in the mass spectrum will be the molecular ion peak (M⁺). Given the monoisotopic nature of fluorine (¹⁹F) and iodine (¹²⁷I), and the high abundance of ¹²C, ¹H, ¹⁴N, and ¹⁶O, we expect a clean, single M⁺ peak, which simplifies interpretation compared to compounds with chlorine or bromine.[13][14] High-resolution mass spectrometry (HRMS) is essential for providing an exact mass, which can confirm the molecular formula C₇H₃FINO with high confidence.

Expected Mass Spectrometry Data

Ion	Calculated m/z (Monoisotopic)	Expected Relative Abundance	Description
[C₇H₃FINO]⁺ (M⁺)	262.92	High	The molecular ion peak. Its presence confirms the molecular weight.
[C₇H₃FN]⁺	136.03	Medium	Loss of the isocyanate group (-NCO) and iodine, or fragmentation pathway.
[C₆H₃FI]⁺	220.93	Medium	Loss of the isocyanate group (-NCO).
[C₇H₃FNO]⁺	136.02	Low	Loss of iodine atom. The C-I bond is weaker than the C-F bond.[15]
[I]⁺	126.90	Variable	Iodine cation, a common fragment in iodo-aromatics.

Experimental Protocol: Electron Ionization-Mass Spectrometry (EI-MS)

• Sample Introduction: The sample is introduced into the ion source, typically via direct insertion probe or after separation by Gas Chromatography (GC-MS) if the compound is sufficiently volatile and thermally stable.

• Ionization: The sample is bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Ions are detected, and their abundance is plotted against their m/z to generate the mass spectrum.

• HRMS Analysis: For exact mass determination, Electrospray Ionization (ESI) coupled with a high-resolution analyzer like an Orbitrap or TOF is recommended. The sample is dissolved in a suitable solvent and infused into the source.

Unambiguous Structure Determination: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structure elucidation, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms. A combination of ¹H, ¹³C, and ¹⁹F NMR experiments is required for the complete characterization of 2-Fluoro-1-iodo-4-isocyanatobenzene.

Proton (¹H) NMR Spectroscopy

Expert Insight: The ¹H NMR spectrum will be the simplest but provides critical information about the substitution pattern on the aromatic ring. The three aromatic protons will form a complex splitting pattern due to proton-proton (³JHH) and proton-fluorine (³JHF, ⁴JHF) coupling. The relative positions and splitting patterns are highly diagnostic of the 1,2,4-substitution.

Caption: Aromatic proton assignments for ¹H NMR analysis.

Expected ¹H NMR Data (in CDCl₃, 400 MHz)

Proton Assignment	Expected δ (ppm)	Multiplicity	Coupling Constants (Hz)	Rationale
H-3	~7.2 - 7.4	dd	³J(H3-F) ≈ 8-10, ⁴J(H3-H5) ≈ 2	Downfield shift due to proximity to electronegative F. Coupled to F and meta to H-5.
H-5	~7.5 - 7.7	ddd	³J(H5-H6) ≈ 8-9, ⁴J(H5-H3) ≈ 2, ⁵J(H5-F) ≈ 4-5	Most downfield proton, ortho to the electron-withdrawing Iodine. Coupled to H-6, H-3, and a long-range coupling to F.[16][17]
H-6	~7.8 - 8.0	t or dd	³J(H6-H5) ≈ 8-9, ³J(H6-F) ≈ 8-9	Downfield shift due to being ortho to Iodine. Appears as a "triplet" if ³J(H6-H5) ≈ ³J(H6-F).

Carbon (¹³C) NMR Spectroscopy

Expert Insight: The proton-decoupled ¹³C NMR spectrum will show seven distinct signals (one for each carbon). The most informative aspect will be the large one-bond carbon-fluorine coupling (¹JCF) for C-2 and smaller two- and three-bond couplings for C-1 and C-3. The carbon (C-4) attached to the electron-withdrawing isocyanate group will also be significantly downfield. The isocyanate carbon itself has a characteristic chemical shift.

Expected ¹³C NMR Data (in CDCl₃, 100 MHz)

Carbon Assignment	Expected δ (ppm)	Multiplicity (due to ¹⁹F)	Coupling Constant (Hz)	Rationale
C-1 (C-I)	~90 - 100	d	²J(CF) ≈ 20-25	The "heavy atom effect" of iodine causes a significant upfield shift.[18] Coupled to fluorine.
C-2 (C-F)	~160 - 165	d	¹J(CF) ≈ 240-260	Very downfield due to direct attachment to F, with a characteristically large one-bond C-F coupling constant.[19][20]
C-3	~115 - 120	d	²J(CF) ≈ 20-25	Shielded position, ortho to F.
C-4 (C-NCO)	~135 - 140	s	⁴J(CF) ≈ 0-3	Quaternary carbon attached to the isocyanate group.
C-5	~130 - 135	s	⁵J(CF) ≈ 0-3	Deshielded by adjacent iodine.
C-6	~140 - 145	d	³J(CF) ≈ 5-8	Deshielded by adjacent iodine.
-N=C=O	~125 - 135	s	-	Characteristic chemical shift for the isocyanate carbon.[21]

Fluorine (¹⁹F) NMR Spectroscopy

Expert Insight: A proton-decoupled ¹⁹F NMR spectrum provides a clean, direct confirmation of the fluorine environment. It will show a single resonance, and its chemical shift is characteristic of a fluorine atom on an aromatic ring. While not strictly necessary for structure proof if ¹H and ¹³C data are clear, it is a valuable corroborating experiment.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 10-20 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A sufficient number of scans will be needed to obtain a good signal-to-noise ratio, especially for the quaternary carbons. A DEPT-135 experiment can be run to distinguish CH from quaternary carbons.[22]

• ¹⁹F NMR Acquisition: If available, acquire a proton-decoupled ¹⁹F spectrum.

• Data Processing: Fourier transform the raw data, phase correct the spectra, and calibrate the chemical shift scale using the TMS or residual solvent peak. Integrate the ¹H signals and analyze the splitting patterns and coupling constants for all spectra.

Conclusion: A Self-Validating Analytical System

The structural elucidation of 2-Fluoro-1-iodo-4-isocyanatobenzene relies on a system of mutually reinforcing analytical techniques. The FTIR confirms the key functional group conversion, the Mass Spectrometry verifies the mass and elemental formula, and the suite of NMR experiments precisely maps the atomic connectivity. Each piece of data validates the others, leading to an unambiguous and trustworthy structural assignment. The predicted spectroscopic data presented in this guide serves as a benchmark for researchers synthesizing and characterizing this important chemical intermediate.

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• Organic & Biomolecular Chemistry (RSC Publishing). The Curtius rearrangement: mechanistic insight and recent applications in natural product syntheses . [Link]

• Allen, A. Curtius Rearrangement | Mechanism, Reactions, Variations & Applications . [Link]

• PMC - NIH. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry . [Link]

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• WorldOfChemicals. 2-Fluoro-1-iodo-4-isocyanatobenzene . [Link]

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• CDC Stacks. An FTIR investigation of isocyanate skin absorption using in vitro guinea pig skin . [Link]

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2-Fluoro-1-iodo-4-isocyanatobenzene synthesis pathway

An In-depth Technical Guide to the Synthesis of 2-Fluoro-1-iodo-4-isocyanatobenzene

Introduction

2-Fluoro-1-iodo-4-isocyanatobenzene is a highly functionalized aromatic building block of significant interest to researchers in drug development and materials science. Its unique trifunctional structure, featuring an isocyanate group for nucleophilic addition and derivatization, a carbon-iodine bond amenable to cross-coupling reactions, and a fluorine atom for modulating electronic properties and metabolic stability, offers a versatile platform for the synthesis of complex molecules. This guide provides a comprehensive overview of a robust and logical synthetic pathway to this compound, detailing the chemical rationale, step-by-step protocols, and critical safety considerations.

Retrosynthetic Analysis and Strategic Approach

The most direct and industrially scalable method for the preparation of aryl isocyanates is the reaction of a primary aromatic amine with phosgene or a phosgene equivalent. Therefore, the retrosynthetic disconnection of the isocyanate group in the target molecule leads directly to the key precursor: 4-amino-3-fluoro-1-iodobenzene (also known as 3-fluoro-4-iodoaniline).

The synthesis is thus logically divided into two main parts:

• Part 1: Synthesis of the Key Precursor, 4-Amino-3-fluoro-1-iodobenzene. This multi-step process begins with a commercially available starting material, 3-fluoroaniline, and employs a protection-iodination-deprotection strategy to ensure correct regiochemistry.

• Part 2: Conversion of the Precursor to 2-Fluoro-1-iodo-4-isocyanatobenzene. This final step utilizes triphosgene, a safer and more manageable solid phosgene equivalent, to efficiently convert the synthesized aniline into the target isocyanate.

The complete forward synthesis pathway is illustrated below.

Caption: Overall synthetic workflow for 2-Fluoro-1-iodo-4-isocyanatobenzene.

Part 1: Synthesis of 4-Amino-3-fluoro-1-iodobenzene

The primary challenge in this synthesis is the regioselective introduction of the iodine atom para to the amino group and ortho to the fluorine atom. Direct iodination of 3-fluoroaniline would likely lead to a mixture of isomers. To achieve the desired selectivity, the amine is first protected as an acetamide. The acetamido group is a moderately activating, ortho-, para-director, which, in concert with the ortho-, para-directing fluorine atom, strongly favors electrophilic substitution at the C4 position.

Step 1a: Acetylation of 3-Fluoroaniline

Causality: The amino group of 3-fluoroaniline is protected by acetylation. This is crucial for two reasons: it reduces the high reactivity of the aniline that can lead to over-iodination or side reactions, and it enhances the steric and electronic direction for the subsequent iodination to occur at the desired C4 position.

Experimental Protocol:

• To a round-bottom flask charged with 3-fluoroaniline (1.0 eq.) and dichloromethane (DCM), add acetic anhydride (1.1 eq.).

• Stir the mixture at room temperature for 1-2 hours.

• Monitor the reaction to completion by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-(3-fluorophenyl)acetamide, which can often be used in the next step without further purification.

Step 1b: Iodination of N-(3-Fluorophenyl)acetamide

Causality: This step introduces the iodine atom. A common and effective method for the iodination of activated aromatic rings is the use of N-Iodosuccinimide (NIS) in an acidic medium like trifluoroacetic acid (TFA) or with molecular iodine in the presence of an oxidizing agent. The combination of the para-directing acetamido group and the ortho-directing fluoro group synergistically activates the C4 position for electrophilic attack by the iodonium species.

Experimental Protocol:

• Dissolve N-(3-fluorophenyl)acetamide (1.0 eq.) in a suitable solvent such as acetonitrile or glacial acetic acid.

• Add N-Iodosuccinimide (NIS) (1.05 eq.) to the solution in portions.

• Stir the reaction mixture at room temperature for 12-24 hours, protecting it from light.

• Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, dilute the reaction mixture with ethyl acetate and wash sequentially with aqueous sodium thiosulfate solution (to quench excess iodine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain pure N-(3-fluoro-4-iodophenyl)acetamide.

Step 1c: Hydrolysis of N-(3-Fluoro-4-iodophenyl)acetamide

Causality: The final step in the precursor synthesis is the removal of the acetyl protecting group to regenerate the primary amine. Acid-catalyzed hydrolysis is typically effective for this transformation.

Experimental Protocol:

• Suspend N-(3-fluoro-4-iodophenyl)acetamide (1.0 eq.) in a mixture of ethanol and aqueous hydrochloric acid (e.g., 6M HCl).

• Heat the mixture to reflux (approximately 80-90 °C) for 2-4 hours.

• Monitor the deprotection by TLC until the starting material is no longer visible.

• Cool the reaction mixture to room temperature and then neutralize by the careful, portion-wise addition of a strong base (e.g., solid NaOH or concentrated NaOH solution) until the pH is >10.

• Extract the aqueous layer with ethyl acetate or DCM (3x).

• Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the key precursor, 4-amino-3-fluoro-1-iodobenzene .

Part 2: Synthesis of 2-Fluoro-1-iodo-4-isocyanatobenzene

Step 2: Conversion of 4-Amino-3-fluoro-1-iodobenzene to the Isocyanate

Causality: The transformation of an aniline to an isocyanate is achieved using a phosgene equivalent. Triphosgene (bis(trichloromethyl) carbonate) is the reagent of choice in a laboratory setting as it is a stable solid that is easier and safer to handle than gaseous phosgene. In solution, and often with the help of a base, triphosgene decomposes to generate phosgene in situ, which then reacts with the primary amine. The reaction proceeds through an intermediate carbamoyl chloride, which is then dehydrochlorinated by a non-nucleophilic base to yield the final isocyanate.[1]

Experimental Protocol:

• IN A WELL-VENTILATED FUME HOOD , dissolve 4-amino-3-fluoro-1-iodobenzene (1.0 eq.) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).

• In a separate flask, dissolve triphosgene (0.4 eq.) in anhydrous DCM.

• Cool the aniline solution to 0 °C using an ice bath.

• Slowly add the triphosgene solution dropwise to the stirred aniline solution.

• After the addition is complete, add a non-nucleophilic base, such as triethylamine (2.2 eq.) or diisopropylethylamine (DIPEA), dropwise, maintaining the temperature at 0 °C.[2]

• Allow the reaction to slowly warm to room temperature and stir for 1-3 hours.

• Monitor the reaction by IR spectroscopy (disappearance of N-H stretches of the amine, appearance of the strong, characteristic isocyanate -N=C=O stretch at ~2250-2275 cm⁻¹) or TLC.

• Upon completion, the reaction mixture can be filtered to remove the amine hydrochloride salt.

• The filtrate is then concentrated carefully under reduced pressure to yield the crude 2-fluoro-1-iodo-4-isocyanatobenzene. The product is often used directly in subsequent reactions due to the reactive nature of the isocyanate group. If purification is required, it must be done cautiously, avoiding protic solvents, using techniques like distillation under high vacuum or careful chromatography on silica gel.

Quantitative Data Summary

Step	Reactant	Reagent(s)	Eq.	Solvent	Temp (°C)	Time (h)	Typical Yield
1a	3-Fluoroaniline	Acetic Anhydride	1.1	DCM	RT	1-2	>95%
1b	N-(3-Fluorophenyl)acetamide	N-Iodosuccinimide (NIS)	1.05	Acetonitrile	RT	12-24	70-85%
1c	N-(3-Fluoro-4-iodophenyl)acetamide	HCl (aq) / Ethanol	-	EtOH/H₂O	Reflux	2-4	85-95%
2	4-Amino-3-fluoro-1-iodobenzene	Triphosgene, Triethylamine	0.4, 2.2	DCM	0 to RT	1-3	>90% (crude)

Critical Safety Considerations

• Triphosgene: Triphosgene is a toxic and corrosive solid. It can release highly toxic phosgene gas upon contact with moisture, nucleophiles, or upon heating. All manipulations must be performed in a certified, properly functioning chemical fume hood.[3] Wear appropriate personal protective equipment (PPE), including a lab coat, chemical splash goggles, and heavy-duty nitrile or neoprene gloves.[3] Have a quenching solution (e.g., aqueous sodium bicarbonate or ammonia) readily available.

• Isocyanates: Aryl isocyanates are potent lachrymators and respiratory sensitizers.[4] Avoid inhalation of vapors and contact with skin and eyes. Handle the final product exclusively within a fume hood.

• Waste Disposal: All waste containing triphosgene or isocyanates must be quenched and disposed of as hazardous chemical waste according to institutional guidelines. Do not pour down the drain.

References

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• 2-Fluoro-3-iodoaniline | 1261500-65-5. Benchchem.

• Al-Masum, M., & El-Sikhry, H. (2019). A decade review of triphosgene and its applications in organic reactions. PMC. Available at: [Link]

• Synthesis of indoline and aniline analogs. ResearchGate. Available at: [Link]

• General approach to prepare polymers bearing pendant isocyanate groups. (2020). Polymers for Advanced Technologies. Available at: [Link]

• Synthesis of Amino Acid Ester Isocyanates. Organic Syntheses. Available at: [Link]

• Triphosgene and Triphenylphosphine Oxide-Mediated Cascade Heterocyclization of N-Acylated Anilines: One-Pot Synthesis of 2,4-Dichloroquinolines. (2023). The Journal of Organic Chemistry. Available at: [Link]

• Triphosgene and Triphenylphosphine Oxide-Mediated Cascade Heterocyclization of N -Acylated Anilines: One-Pot Synthesis of 2,4-Dichloroquinolines. ResearchGate. Available at: [Link]

• How to carry out synthesis of aromatic isocyanates using aromatic amine and triphosgene? (2020). ResearchGate. Available at: [Link]

• How To Get Isocyanate? (2023). ACS Omega. Available at: [Link]

• A practical route to 2-iodoanilines via transition-metal- free and base-free decarboxylative iodination of anthranilic acids. Available at: [Link]

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• Too many spots after reacting amine with triphosgene. (2025). Reddit. Available at: [Link]

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• TRIPHOSGENE Safety Data Sheet. Multichem. Available at: [Link]

• 3-Fluoro-4-iodoaniline, 98%. Thermo Scientific Alfa Aesar. Available at: [Link]

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• Simple and scalable iodination of 2,6–dialkylanilines: useful building blocks for synthesis. Available at: [Link]

• Synthetic route for 3-fluoro-4-morpholinoaniline, and its sulfonamides and carbamates. ResearchGate. Available at: [Link]

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• Preparation method of 2-bromo-4-fluoroacetanilide. Google Patents.
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• Phenyl isocyanate. Wikipedia. Available at: [Link]

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2-Fluoro-1-iodo-4-isocyanatobenzene reactivity profile

An In-depth Technical Guide to the Reactivity Profile of 2-Fluoro-1-iodo-4-isocyanatobenzene

Abstract

2-Fluoro-1-iodo-4-isocyanatobenzene is a trifunctional aromatic compound of significant interest to researchers in medicinal chemistry and materials science. Its unique structure, featuring an isocyanate, an iodine atom, and a fluorine atom on a single benzene ring, offers a versatile platform for complex molecular synthesis. Each functional group possesses a distinct reactivity profile, enabling a range of chemoselective transformations. This guide provides a comprehensive exploration of this molecule's reactivity, detailing the mechanistic principles, field-proven experimental protocols, and strategic considerations for its application in drug development and advanced material synthesis.

Introduction: A Multifaceted Synthetic Building Block

2-Fluoro-1-iodo-4-isocyanatobenzene (Molecular Formula: C₇H₃FINO) is a cornerstone reagent for the construction of highly functionalized aromatic scaffolds.[1][2] The strategic placement of three distinct reactive centers—an electrophilic isocyanate, a versatile iodinated carbon for cross-coupling, and a fluorine atom capable of participating in nucleophilic aromatic substitution—allows for sequential and controlled derivatization. This multi-handle nature is particularly valuable in drug discovery, where fluorine-containing motifs, biaryl structures, and urea or carbamate linkages are prevalent pharmacophores.[3] Understanding the nuanced reactivity of each site is paramount to harnessing the full synthetic potential of this molecule.

This guide will dissect the reactivity of each functional group, provide validated experimental workflows, and discuss the principles of chemoselectivity that govern reaction outcomes.

The Isocyanate Group: A Gateway to Ureas and Carbamates

The isocyanate (-N=C=O) group is characterized by a highly electrophilic carbon atom, making it a prime target for a wide array of nucleophiles.[4] This reactivity is fundamental to the formation of polyurethanes and is extensively utilized in the synthesis of bioactive molecules.[5]

Core Reactivity and Mechanistic Insight

The primary reactions of the isocyanate moiety involve the nucleophilic attack on the central carbon atom. Key transformations include:

• Reaction with Amines: Primary and secondary amines react rapidly to form substituted ureas.[1]

• Reaction with Alcohols: Alcohols react, typically slower than amines, to yield carbamates.

• Reaction with Water: Water acts as a nucleophile to form an unstable carbamic acid intermediate, which subsequently decarboxylates to yield an amine and carbon dioxide.[6] This reactivity necessitates the use of anhydrous conditions for most applications.[6]

The electronic environment of the aromatic ring modulates this reactivity. The ortho-fluoro substituent, being electron-withdrawing, can slightly enhance the electrophilicity of the isocyanate carbon. However, it can also introduce minor steric hindrance for bulky nucleophiles.[4]

Visualization: Isocyanate Reaction Mechanism

Caption: Generalized mechanism of nucleophilic addition to the isocyanate group.

Experimental Protocol: Synthesis of a Disubstituted Urea

This protocol describes a representative procedure for the reaction of 2-fluoro-1-iodo-4-isocyanatobenzene with a primary amine.

Objective: To synthesize N-(4-benzyl)-N'-(2-fluoro-1-iodo-4-phenyl)urea.

Materials:

• 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 eq)

• Benzylamine (1.05 eq)

• Anhydrous Dichloromethane (DCM)

• Magnetic stirrer and stir bar

• Round-bottom flask with septum

• Nitrogen or Argon gas supply

Procedure:

• Dissolve 2-fluoro-1-iodo-4-isocyanatobenzene in anhydrous DCM (approx. 0.2 M concentration) in a clean, dry round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• In a separate vial, dissolve benzylamine in a small volume of anhydrous DCM.

• Add the benzylamine solution dropwise to the stirred isocyanate solution over 10-15 minutes.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting isocyanate is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Trustworthiness: This protocol is self-validating through TLC monitoring, which confirms the consumption of the limiting reagent and the formation of a new, more polar product spot.

The Iodine Atom: A Hub for Cross-Coupling Chemistry

The carbon-iodine bond is the most reactive site for palladium-catalyzed cross-coupling reactions due to the relative ease of oxidative addition to the Pd(0) center. This enables the formation of new carbon-carbon and carbon-heteroatom bonds, providing a powerful tool for molecular elaboration.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and widely used method for forming biaryl structures by coupling an aryl halide with an organoboron species, such as a boronic acid or boronate ester.[7][8]

Mechanistic Pillars: The catalytic cycle involves three key steps:[7]

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-iodine bond.

• Transmetalation: The organic group is transferred from the boron atom to the palladium center, a step that requires activation by a base.[9]

• Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the C-C bond and regenerating the Pd(0) catalyst.

Visualization: Suzuki-Miyaura Catalytic Cycle

Caption: A typical experimental workflow for a Sonogashira coupling reaction.

Experimental Protocol: Sonogashira Coupling

Objective: To synthesize 2-fluoro-1-(phenylethynyl)-4-isocyanatobenzene.

Materials:

• 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 eq)

• Phenylacetylene (1.1 eq)

• PdCl₂(PPh₃)₂ (0.03 eq)

• Copper(I) iodide (CuI) (0.06 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (as base and solvent)

• Anhydrous THF (optional co-solvent)

Procedure:

• In a Schlenk flask, combine 2-fluoro-1-iodo-4-isocyanatobenzene, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill with an inert gas three times.

• Add anhydrous THF (if used) followed by the amine base (e.g., TEA).

• Add phenylacetylene dropwise via syringe.

• Stir the reaction mixture at room temperature or with gentle heating (40-50 °C) for 2-6 hours.

• Monitor the reaction until completion.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove catalyst residues.

• Wash the organic phase with saturated ammonium chloride solution, water, and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product via column chromatography.

The Fluorine Atom: Modulator and Site for SₙAr

The carbon-fluorine bond is the strongest single bond to carbon, making it generally less reactive than other carbon-halogen bonds in cross-coupling reactions. Its primary role in this molecule is often as a metabolic blocker or a modulator of physicochemical properties in a final drug product. However, under specific conditions, it can undergo Nucleophilic Aromatic Substitution (SₙAr).

SₙAr Reactivity

For an SₙAr reaction to occur, the aromatic ring must be "activated" by potent electron-withdrawing groups positioned ortho or para to the leaving group. I[10][11]n 2-fluoro-1-iodo-4-isocyanatobenzene, the isocyanate group at the para position serves as a strong activating group. The reaction proceeds via a two-step addition-elimination mechanism involving a resonance-stabilized anionic intermediate known as a Meisenheimer complex.

[10][11]#### Visualization: SₙAr Mechanism

Caption: The stepwise addition-elimination mechanism of SₙAr via a Meisenheimer complex.

Experimental Protocol: Nucleophilic Aromatic Substitution (SₙAr)

Objective: To displace the fluorine atom with a secondary amine (e.g., morpholine).

Materials:

• 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 eq)

• Morpholine (2.0-3.0 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

• Heating apparatus

Procedure:

• Combine 2-fluoro-1-iodo-4-isocyanatobenzene, morpholine, and K₂CO₃ in a sealed tube or round-bottom flask.

• Add anhydrous DMSO.

• Heat the reaction mixture to a high temperature (e.g., 120-150 °C) for 12-24 hours. Note: The isocyanate group may react with any nucleophiles present under these harsh conditions. It is often preferable to perform SₙAr on a precursor before introducing the isocyanate functionality.

• Monitor the reaction by LC-MS.

• After cooling, pour the reaction mixture into ice-water and extract with an organic solvent like ethyl acetate.

• Wash the organic layers extensively with water to remove the high-boiling point solvent.

• Dry, concentrate, and purify by column chromatography.

Chemoselectivity: A Strategic Overview

The utility of a multifunctional scaffold like 2-fluoro-1-iodo-4-isocyanatobenzene hinges on the ability to selectively address one reactive site while leaving the others untouched.

• Isocyanate First: Reactions at the isocyanate group are typically performed under mild, anhydrous conditions at or below room temperature. These conditions will not affect the C-I or C-F bonds.

• Iodine First: Palladium-catalyzed cross-coupling reactions (Suzuki, Sonogashira) are performed under conditions (elevated temperature, base) that are generally compatible with the fluorine atom. The isocyanate group is often tolerated but can be protected or introduced at a later stage if the specific nucleophiles in the coupling reaction pose a risk.

• Fluorine First: SₙAr reactions require the most forcing conditions (high temperature, strong nucleophile) and will likely lead to reactions at the other sites. Therefore, displacement of fluorine is typically performed on a precursor molecule before the introduction of the isocyanate or before a sensitive cross-coupling partner is introduced.

Visualization: Chemoselectivity Decision Tree

Caption: Strategic decision-making for chemoselective reactions.

Physicochemical and Safety Data

Properties

Property	Value	Reference
CAS Number	139072-17-6
Molecular Formula	C₇H₃FINO
Molecular Weight	263.01 g/mol
Appearance	Off-white to yellow solid	Varies by supplier
IUPAC Name	2-fluoro-4-iodo-1-isocyanatobenzene

Safety and Handling

2-Fluoro-1-iodo-4-isocyanatobenzene is a hazardous substance and must be handled with appropriate precautions in a chemical fume hood.

[2][12][13]* GHS Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H334 (May cause allergy or asthma symptoms or breathing difficulties if inhaled). *[2] Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat. *[12][13] Handling: Avoid inhalation of dust and contact with skin and eyes. U[12]se in a well-ventilated area. I[14]socyanates are moisture-sensitive; store under an inert atmosphere in a cool, dry place. *[13] Incompatible Materials: Strong oxidizing agents, strong bases, alcohols, amines, and water.

[13]### 7. References

• Reactivity of ortho-substituted aromatic isocyanates. (n.d.). BenchChem. Retrieved January 7, 2026, from

• 2-Fluoro-1-iodo-4-isocyanatobenzene. (n.d.). Chemical LAND21. Retrieved January 7, 2026, from

• Isocyanate-based multicomponent reactions. (2024). RSC Advances. Royal Society of Chemistry. [Link]

• Reaction of OH with Aliphatic and Aromatic Isocyanates. (2022). ACS Figshare. [Link]

• Reaction of OH with Aliphatic and Aromatic Isocyanates. (2023). ResearchGate. Retrieved January 7, 2026, from

• Resins: Isocyanates, Part I: Fundamentals and Reactivity. (2025). PCI Magazine. Retrieved January 7, 2026, from

• 2-Fluoro-4-iodophenyl isocyanate. (n.d.). PubChem. Retrieved January 7, 2026, from [Link]

• 2-Fluoro-1-iodo-4-isocyanatobenzene. (n.d.). BLD Pharm. Retrieved January 7, 2026, from

• SAFETY DATA SHEET. (2009). Fisher Scientific. Retrieved January 7, 2026, from

• SAFETY DATA SHEET. (2021). Fisher Scientific. Retrieved January 7, 2026, from

• 2-Fluoro-1-iodo-4-isocyanatobenzene. (n.d.). Synchem. Retrieved January 7, 2026, from

• 2-Chloro-4-fluoro-1-iodobenzene Safety Data Sheet. (n.d.). Synquest Labs. Retrieved January 7, 2026, from

• SAFETY DATA SHEET. (n.d.). Fisher Scientific. Retrieved January 7, 2026, from

• 1261441-79-5 Cas No. | 2-Fluoro-1-iodo-4-isocyanatobenzene. (n.d.). Matrix Scientific. Retrieved January 7, 2026, from

• 2-fluoro-4-iodo-1-isocyanatobenzene. (n.d.). Echemi. Retrieved January 7, 2026, from

• Sonogashira coupling. (n.d.). Wikipedia. Retrieved January 7, 2026, from [Link]

• Satyamurthy, N., & Barrio, J. R. (2014). Nucleophilic fluorination of aromatic compounds (U.S. Patent No. 8,674,101). U.S. Patent and Trademark Office. [Link]

• Sonogashira Coupling. (n.d.). Organic Chemistry Portal. Retrieved January 7, 2026, from [Link]

• Smith, A. M., et al. (2016). Concerted Nucleophilic Aromatic Substitution Reactions. Angewandte Chemie International Edition, 58(47), 16368-16388. [Link]

• Sonogashira cross-coupling reaction with 4-[18F]fluoroiodobenzene for 18F-labelling of peptides. (n.d.). The Royal Society of Chemistry. Retrieved January 7, 2026, from

• Suzuki Coupling. (n.d.). Organic Chemistry Portal. Retrieved January 7, 2026, from [Link]

• Neufeldt, S. R., & Sanford, M. S. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society, 142(40), 16994-17000. [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. Retrieved January 7, 2026, from [Link]

• Sonogashira Coupling. (2024). Chemistry LibreTexts. Retrieved January 7, 2026, from [Link]

• Concerted Nucleophilic Aromatic Substitution with 19F− and 18F−. (2016). Harvard DASH. Retrieved January 7, 2026, from [Link]

• Concerted Nucleophilic Aromatic Substitution Reactions. (2019). Semantic Scholar. Retrieved January 7, 2026, from

• 4-Fluoroiodobenzene. (n.d.). PubChem. Retrieved January 7, 2026, from [Link]

• "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. (2016). SciELO México. [Link]

• Ni, K., & Hu, J. (2021). Contribution of Organofluorine Compounds to Pharmaceuticals. ACS Omega, 6(41), 26848-26857. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. Retrieved January 7, 2026, from

• Sonogashira cross-coupling reaction with 4-[18F]fluoroiodobenzene for rapid 18F-labelling of peptides. (2015). Chemical Communications. Royal Society of Chemistry. [Link]

• Gao, Z., Gouverneur, V., & Davis, B. G. (2013). Enhanced aqueous Suzuki-Miyaura coupling allows site-specific polypeptide 18F-labeling. Journal of the American Chemical Society, 135(37), 13612-13615. [Link]

• Application of Fluorine in Drug Discovery. (n.d.). PharmaBlock. Retrieved January 7, 2026, from

• 1-Fluoro-4-isocyanobenzene. (n.d.). PubChem. Retrieved January 7, 2026, from [Link]

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Spectroscopic Characterization of 2-Fluoro-1-iodo-4-isocyanatobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Fluoro-1-iodo-4-isocyanatobenzene is a trifunctional aromatic building block of significant interest in medicinal chemistry and materials science. Its unique substitution pattern, featuring an isocyanate group for conjugation, a fluorine atom for modulating electronic properties and metabolic stability, and an iodine atom for cross-coupling reactions, makes it a versatile reagent. A thorough understanding of its structural and electronic properties is paramount for its effective application. This technical guide provides a comprehensive analysis of the spectroscopic data for 2-Fluoro-1-iodo-4-isocyanatobenzene, offering insights into its mass spectrometry (MS), infrared (IR), and nuclear magnetic resonance (NMR) characteristics. This document is designed to serve as a practical reference for scientists, enabling confident identification and utilization of this compound.

Molecular Structure and Physicochemical Properties

The foundational step in any spectroscopic analysis is a clear understanding of the molecule's structure. 2-Fluoro-1-iodo-4-isocyanatobenzene is a disubstituted benzene ring with a highly reactive isocyanate functional group.

• Chemical Formula: C₇H₃FINO

• Molecular Weight: 263.01 g/mol [1]

• CAS Number: 1261441-79-5[1][2]

• Canonical SMILES: C1=CC(=C(C=C1I)F)N=C=O

• IUPAC Name: 2-fluoro-1-iodo-4-isocyanatobenzene[3]

The relative positions of the three distinct substituents (Iodo, Fluoro, and Isocyanato) create a specific electronic and steric environment that dictates the molecule's spectroscopic signature.

Mass Spectrometry (MS) Analysis

Mass spectrometry is a cornerstone technique for determining the molecular weight and elemental composition of a compound. For 2-Fluoro-1-iodo-4-isocyanatobenzene, electron ionization (EI) would provide valuable structural information through fragmentation analysis.

Expected Molecular Ion: The primary observation in the mass spectrum would be the molecular ion peak (M⁺). Given the monoisotopic mass of 262.92 Da, a strong signal is expected at m/z ≈ 263. The presence of iodine (¹²⁷I) and fluorine (¹⁹F), which are monoisotopic, simplifies the isotopic pattern of the molecular ion.

Key Fragmentation Pathways: The fragmentation of 2-Fluoro-1-iodo-4-isocyanatobenzene is governed by the relative strengths of its bonds and the stability of the resulting fragments. The isocyanate group is a common site for initial fragmentation.

• Loss of Isocyanate Group: A primary fragmentation event would be the loss of the NCO group (42 Da) as a neutral radical, leading to a prominent fragment ion at m/z ≈ 221. This corresponds to the 2-fluoro-1-iodobenzene cation.

• Loss of Iodine: The C-I bond is relatively weak, and its cleavage would result in the loss of an iodine radical (127 Da), yielding a fragment at m/z ≈ 136, corresponding to the 3-fluoro-4-isocyanatophenyl cation.

• Loss of Fluorine: While less common than the loss of iodine, the ejection of a fluorine atom (19 Da) could also occur, producing a fragment at m/z ≈ 244.

A logical workflow for using these spectroscopic techniques to confirm the molecule's identity is presented below.

Caption: Workflow for structural elucidation.

Infrared (IR) Spectroscopy

Infrared spectroscopy is an indispensable tool for identifying functional groups within a molecule. The most prominent and diagnostic feature in the IR spectrum of 2-Fluoro-1-iodo-4-isocyanatobenzene is the isocyanate group.

Characteristic Vibrational Modes: An experimental ATR-IR spectrum for the isomeric 2-fluoro-4-iodophenyl isocyanate is available and provides a reliable proxy.[3]

• Isocyanate (N=C=O) Stretch: A very strong, sharp, and characteristic absorption band is expected in the region of 2270-2240 cm⁻¹ . This peak is due to the asymmetric stretching vibration of the -N=C=O group and is a definitive indicator of its presence.

• Aromatic C=C Stretch: Multiple bands of medium to weak intensity will appear in the 1600-1450 cm⁻¹ region, corresponding to the carbon-carbon stretching vibrations within the benzene ring.

• C-F Stretch: A strong absorption band is anticipated in the 1270-1200 cm⁻¹ range, which is characteristic of the C-F stretching vibration in an aryl fluoride.

• C-H Bending: Out-of-plane C-H bending vibrations for the substituted benzene ring will appear in the 900-700 cm⁻¹ region, and the specific pattern can provide clues about the substitution pattern.

Table 1: Key IR Absorption Bands

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
Isocyanate (-N=C=O)	Asymmetric Stretch	~2250	Strong, Sharp
Aromatic Ring	C=C Stretch	1600-1450	Medium-Weak
Aryl-Fluoride	C-F Stretch	1270-1200	Strong

| Aryl-Iodide | C-I Stretch | 600-500 | Medium-Weak |

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides the most detailed information about the molecular structure, including the connectivity and chemical environment of atoms. For this molecule, ¹H, ¹³C, and ¹⁹F NMR are all highly informative. The following predictions are based on established substituent effects and coupling constants.

¹H NMR Spectroscopy

The aromatic region of the ¹H NMR spectrum will show three distinct signals corresponding to the three protons on the benzene ring. The chemical shifts (δ) and coupling patterns are dictated by the electronic effects of the three substituents.

• H-3: This proton is ortho to the strongly electron-withdrawing iodine and meta to the fluorine. It is expected to be the most downfield signal, appearing as a doublet of doublets (dd) due to coupling with H-5 and F.

• H-5: This proton is ortho to the isocyanate group and meta to the iodine. It will also be a doublet of doublets (dd), coupling to H-3 and H-6.

• H-6: This proton is ortho to both the fluorine and the isocyanate group. It will be the most complex signal, likely a triplet of doublets (td) or a complex multiplet due to coupling with H-5, H-3, and the fluorine atom.

Table 2: Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constants (J, Hz)
H-3	~7.8 - 8.0	dd	³J(H-H) ≈ 8.5, ⁴J(H-F) ≈ 4.5
H-5	~7.2 - 7.4	dd	³J(H-H) ≈ 8.5, ⁴J(H-H) ≈ 2.5

| H-6 | ~7.0 - 7.2 | m | - |

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will show seven distinct signals: six for the aromatic carbons and one for the isocyanate carbon. The fluorine atom will cause C-F coupling, which is observable as splitting in the carbon signals.

• C-NCO: The isocyanate carbon is highly deshielded and will appear as a singlet around ~135 ppm .

• C-F: The carbon directly attached to the fluorine (C-2) will be significantly downfield and will appear as a doublet with a large one-bond coupling constant (¹J(C-F) ≈ 240-260 Hz).

• C-I: The carbon bonded to iodine (C-1) will have its chemical shift influenced by the heavy atom effect, appearing around ~90-100 ppm . It will also show a two-bond coupling to fluorine (²J(C-F)).

• Other Aromatic Carbons: The remaining aromatic carbons (C-3, C-4, C-5, C-6) will appear in the typical aromatic region (~110-140 ppm), with their signals split by two- and three-bond couplings to the fluorine atom.

¹⁹F NMR Spectroscopy

The ¹⁹F NMR spectrum provides a direct window into the fluorine environment. It will show a single signal for the one fluorine atom in the molecule. This signal will be a multiplet due to coupling with the neighboring aromatic protons (H-3 and H-6). The chemical shift will be in the typical range for an aryl fluoride.

Experimental Protocols (Exemplary)

To ensure data integrity, standardized protocols should be followed.

Mass Spectrometry (EI-MS):

• A solution of the compound (approx. 1 mg/mL) is prepared in a volatile organic solvent (e.g., methanol or dichloromethane).

• The sample is introduced into the mass spectrometer via a direct insertion probe or GC inlet.

• The ionization energy is typically set to 70 eV.

• The mass analyzer scans a range of m/z 50-400 to detect the molecular ion and relevant fragments.

Infrared Spectroscopy (ATR-IR):

• Ensure the ATR crystal (e.g., diamond or germanium) is clean by wiping with isopropanol.

• Record a background spectrum of the empty ATR stage.

• Place a small amount of the solid sample directly onto the crystal.

• Apply pressure using the anvil to ensure good contact.

• Collect the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

NMR Spectroscopy:

• Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Acquire the ¹H spectrum using a standard pulse program.

• Acquire the ¹³C{¹H} spectrum using a proton-decoupled pulse program.

• Acquire the ¹⁹F spectrum, if the spectrometer is equipped with a fluorine probe.

Conclusion

The combination of Mass Spectrometry, Infrared Spectroscopy, and multinuclear NMR Spectroscopy provides a comprehensive and unambiguous characterization of 2-Fluoro-1-iodo-4-isocyanatobenzene. MS confirms the molecular weight, IR definitively identifies the crucial isocyanate functional group, and NMR elucidates the precise connectivity and isomeric purity of the compound. The data and interpretations provided in this guide serve as a robust reference for researchers, facilitating the confident use of this versatile chemical building block in their synthetic endeavors.

References

• Google Patents. (n.d.). Phenyl isocyanate conversion process.

• MDPI. (2021). A New Strategy for the Synthesis of Fluorinated Polyurethane. Retrieved January 7, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Fluoro-4-iodophenyl isocyanate. PubChem. Retrieved January 7, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane. PubMed Central. Retrieved January 7, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Stereocontrolled Synthesis of Fluorinated Isochromans via Iodine(I)/Iodine(III) Catalysis. PubMed Central. Retrieved January 7, 2026, from [Link]

• PubChem. (n.d.). 2-Fluoro-4-iodophenyl isocyanate. Retrieved January 7, 2026, from [Link]

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An In-depth Technical Guide to the Safe Handling of 2-Fluoro-1-iodo-4-isocyanatobenzene

Authored for Researchers, Scientists, and Drug Development Professionals

Preamble: Understanding the Molecule and Its Associated Risks

2-Fluoro-1-iodo-4-isocyanatobenzene (CAS No. 139072-17-6) is a halogenated aromatic isocyanate. Its unique trifunctional structure—featuring a reactive isocyanate group, a fluorine atom, and an iodine atom—makes it a valuable intermediate in medicinal chemistry and organic synthesis. It serves as a versatile building block for introducing a fluorinated, iodinated phenyl moiety into larger molecules, often utilized in the development of novel therapeutic agents and materials.

However, the very feature that imparts its synthetic utility, the isocyanate group (-N=C=O), also classifies it as a hazardous substance requiring stringent handling protocols. Isocyanates as a class are potent respiratory and dermal sensitizers. This guide provides a comprehensive framework for the safe handling, storage, and disposal of 2-Fluoro-1-iodo-4-isocyanatobenzene, grounded in established safety principles and regulatory standards. The causality behind each recommendation is explained to foster a deep-rooted culture of safety in the laboratory.

Hazard Identification and GHS Classification

According to aggregated data from notifications to the ECHA C&L Inventory, 2-Fluoro-1-iodo-4-isocyanatobenzene is classified with significant health hazards.[1][2] Understanding these classifications is the first step in implementing effective safety controls.

Globally Harmonized System (GHS) Classification:

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

• Acute Toxicity, Dermal (Category 4): H312 - Harmful in contact with skin.[1]

• Acute Toxicity, Inhalation (Category 4): H332 - Harmful if inhaled.[1]

• Skin Irritation (Category 2): H315 - Causes skin irritation.[1]

• Eye Irritation (Category 2): H319 - Causes serious eye irritation.[1]

• Respiratory Sensitization (Category 1): H334 - May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation: H335 - May cause respiratory irritation.[1]

The most critical of these is the H334 classification. Respiratory sensitization is an irreversible immunological reaction. Initial exposure may only cause mild symptoms, but subsequent exposures, even to minuscule concentrations far below established occupational exposure limits, can trigger a severe, potentially life-threatening asthmatic attack.[3][4][5] Therefore, preventing initial sensitization through rigorous exposure control is paramount.

Toxicological Profile and Health Effects

Inhalation: The primary route of hazardous exposure is inhalation of vapors or aerosols.[4] Acute exposure can cause irritation of the nose, throat, and lungs, leading to symptoms like coughing, chest tightness, and shortness of breath.[3][4] The insidious danger is sensitization. Once an individual is sensitized, they may react to isocyanate levels well below the odor threshold, providing no warning before the onset of a severe respiratory response.[6]

Dermal Contact: The compound is harmful and causes irritation upon skin contact.[1] More importantly, skin contact can also lead to sensitization, which may manifest as dermatitis or contribute to the development of respiratory sensitization. Thin latex gloves are unsuitable; chemically resistant gloves are mandatory.[3]

Ocular Contact: Direct contact with the eyes will cause serious irritation.[1] Prompt and thorough irrigation is essential to prevent lasting damage.

Ingestion: Ingestion is harmful and can cause irritation to the gastrointestinal tract.[1]

Hierarchy of Controls: A Systematic Approach to Safety

The most effective way to manage the risks associated with 2-Fluoro-1-iodo-4-isocyanatobenzene is to apply the hierarchy of controls. This framework prioritizes the most effective and reliable control measures.

Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

• Elimination/Substitution: While not always feasible, consider if a less hazardous reagent can achieve the same synthetic outcome.

• Engineering Controls: This is the most critical and reliable protection measure for handling this compound. All work must be conducted within a certified chemical fume hood with a demonstrated face velocity of 80-120 feet per minute (fpm).[4] The heavy vapors of isocyanates necessitate efficient local exhaust ventilation.[7]

• Administrative Controls: Establish Standard Operating Procedures (SOPs) for all tasks involving this chemical. Clearly demarcate work areas. Ensure all personnel receive documented training on the specific hazards of isocyanates and the emergency procedures.[8] Health monitoring may be required for personnel with significant risk of exposure.[4]

• Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in conjunction with engineering controls. It does not eliminate the hazard.

Prescribed Protocols for Safe Laboratory Operations

Personal Protective Equipment (PPE) Selection

Equipment	Specification	Rationale
Hand Protection	Nitrile or Butyl Rubber Gloves (minimum thickness of 8 mil)	Provides chemical resistance to isocyanates. Standard latex gloves offer insufficient protection and should not be used.[3] Double-gloving is recommended.
Eye Protection	Chemical safety goggles and a full-face shield	Protects against splashes and vapors. A face shield provides an additional layer of protection for the entire face.[4]
Body Protection	Chemical-resistant lab coat and apron	Prevents skin contact from spills and splashes.
Respiratory Protection	Air-purifying respirator with organic vapor/particulate (P100) combination cartridges OR a supplied-air respirator.	Required when engineering controls may be insufficient, during spill cleanup, or when weighing/transferring solids. Isocyanates have poor odor warning properties, making reliance on smell unsafe.[6] A formal respiratory protection program, including fit testing, is mandatory.

Handling and Storage Protocol

Handling:

• Preparation: Before starting, ensure the fume hood is operational, the work area is clear of clutter, and all necessary equipment, including waste containers, is inside the hood.

• Aliquotting: Use gastight syringes for liquid transfers. If handling a solid, perform transfers in the fume hood to minimize dust inhalation.

• Reaction Setup: Conduct all reactions in a closed system within the fume hood. Isocyanates react readily with nucleophiles, including water, alcohols, and amines.[7] Ensure all glassware is dry to prevent vigorous, pressure-generating reactions with moisture.

• Post-Reaction: Quench any unreacted isocyanate in the reaction mixture before workup. A common method is the slow addition of an alcohol like isopropanol.

Storage:

• Store in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon).

• Keep in a cool, dry, and well-ventilated area designated for toxic and reactive chemicals.[9][10]

• Store away from incompatible materials such as water, acids, bases, alcohols, and amines.

Emergency Response and Decontamination

Prompt and correct response to an emergency is critical to minimizing harm.

First Aid Measures

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[9]

• Skin Contact: Remove contaminated clothing immediately. Wash the affected area with copious amounts of soap and water for at least 15 minutes.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and give a small amount of water or milk to drink. Seek immediate medical attention.[5]

Spill Response Protocol

The following workflow should be adopted for small laboratory spills (<100 mL).

Caption: Step-by-step workflow for responding to a small isocyanate spill.

Decontamination Solution: A suitable neutralizing solution should be readily available. A common formulation is a mixture of 5-10% sodium carbonate, 0.5% liquid detergent, and 90-95% water. An alternative is 10% isopropyl alcohol and 1% ammonia in water.[11] This solution reacts with the isocyanate to form less volatile and less toxic urea or carbamate derivatives.

Waste Disposal

All waste containing 2-Fluoro-1-iodo-4-isocyanatobenzene, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.[12]

• Neutralization: Whenever possible, excess or unreacted isocyanate should be neutralized in the fume hood before disposal. Slowly add the chemical to a stirred decontamination solution.

• Packaging: Collect all waste in clearly labeled, sealed containers.

• Disposal: Follow all local, state, and federal regulations for hazardous waste disposal.[9] Never discard isocyanate waste down the drain.

Physical & Chemical Data

Property	Value
Molecular Formula	C₇H₃FINO[1]
Molecular Weight	263.01 g/mol [1]
Appearance	Not specified, likely a liquid or low-melting solid
Boiling Point	206-207 °C[2]
Density	1.949 g/mL[2]
Flash Point	>110 °C (>230 °F)[2]
Vapor Pressure	0.0209 mmHg at 25°C[2]

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 4613277, 2-Fluoro-4-iodophenyl isocyanate. Retrieved from [Link]

• Safe Work Australia (2015). Guide to Handling Isocyanates. Retrieved from [Link]

• SafeWork NSW (n.d.). Isocyanates technical fact sheet. Retrieved from [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 9605, 4-Fluoroiodobenzene. Retrieved from [Link]

• Corbett, E. (n.d.). Safety aspects of handling isocyanates in urethane foam production. IChemE. Retrieved from [Link]

• Actsafe Safety Association (n.d.). Safe Work Procedures for Isocyanate-Containing Products. Retrieved from [Link]

• IRSST (2017). Guide for Safe Use of Isocyanates. Retrieved from [Link]

• Reddit (2021). r/chemistry: Safety measures for working with isocyanate. Retrieved from [Link]

• Patsnap Eureka (2025). Industry Best Practices for Isocyanate Waste Management. Retrieved from [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 2734801, 1-Fluoro-4-isocyanobenzene. Retrieved from [Link]

• 3M (n.d.). Beyond the spray and mist: Helping to reduce your exposure to Isocyanates. Retrieved from [Link]

• Defense Technical Information Center (1989). Toxicology of Some Fluoro-Organic Compounds. Retrieved from [Link]

• Angene (n.d.). Exploring 1-Chloro-2-Fluoro-3-Isocyanatobenzene: Properties and Applications. Retrieved from [Link]

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Part 1: Core Compound Analysis and Physicochemical Properties

An In-Depth Technical Guide to 2-Fluoro-1-iodo-4-isocyanatobenzene for Research and Development

Introduction: A Versatile Halogenated Aryl Isocyanate

2-Fluoro-1-iodo-4-isocyanatobenzene is a trifunctional aromatic compound of significant interest to medicinal chemists and materials scientists. Its utility stems from the orthogonal reactivity of its three key functional groups: the highly reactive isocyanate, the versatile iodo group suitable for cross-coupling reactions, and the fluorine atom, a common bioisostere for hydrogen that can modulate pharmacokinetic and physicochemical properties. This guide provides a comprehensive overview of this reagent, focusing on its commercial availability, safe handling protocols, and potential applications, designed for professionals in drug discovery and chemical research.

The presence of both fluorine and iodine on the same phenyl isocyanate scaffold offers a powerful combination for building complex molecular architectures. The isocyanate group provides a direct route for forming urea, urethane, and amide linkages, while the iodo group serves as a handle for introducing further complexity via reactions like Suzuki, Sonogashira, or Buchwald-Hartwig couplings.

Chemical Identity and Properties

Proper identification of specialized reagents is critical to ensure experimental reproducibility and safety. It is noteworthy that two CAS numbers, 139072-17-6 and 1261441-79-5, are frequently associated with this compound in supplier catalogs and databases.[1][2][3][4] Researchers should verify the specific identifier with their chosen supplier and cross-reference with the provided Certificate of Analysis (CoA).

Table 1: Chemical Identifiers for 2-Fluoro-1-iodo-4-isocyanatobenzene

Identifier	Value	Source
IUPAC Name	2-fluoro-4-iodo-1-isocyanatobenzene	PubChem[5]
Synonyms	2-Fluoro-4-iodophenyl isocyanate, 4-Iodo-2-fluorophenyl isocyanate	PubChem[5], Echemi[3]
CAS Number	139072-17-6	PubChem[5], Echemi[3]
	1261441-79-5	Matrix Scientific[1], BLD Pharm[2], Synchem[4]
Molecular Formula	C₇H₃FINO	PubChem[5]
Molecular Weight	263.01 g/mol	PubChem[5], Matrix Scientific[1]
InChIKey	VBRWSMMFMURCHF-UHFFFAOYSA-N	PubChem[5]

| SMILES | C1=CC(=C(C=C1I)F)N=C=O | PubChem[5] |

Table 2: Physicochemical Data

Property	Value	Source
Physical State	Solid (presumed based on boiling point)
Boiling Point	206-207 °C	Echemi[3]
Density	1.949 g/mL	Echemi[3]
Vapor Pressure	0.0209 mmHg at 25°C	Echemi[3]
Flash Point	>230 °F (>110 °C)	Echemi[3]

| Refractive Index | n20/D 1.6150 (lit.) | Echemi[3] |

Part 2: Commercial Sourcing and Procurement

Procuring specialized reagents like 2-Fluoro-1-iodo-4-isocyanatobenzene requires careful supplier selection. Availability can vary, and some suppliers may offer it on a "synthesis on demand" basis.[4] The following table summarizes key commercial suppliers identified through market analysis.

Table 3: Commercial Suppliers of 2-Fluoro-1-iodo-4-isocyanatobenzene

Supplier	CAS Number Used	Purity	Available Quantities	Notes
Matrix Scientific	1261441-79-5	Not specified	5.00 g	Hazard listed as "Irritant".[1]
BLD Pharm	1261441-79-5	Not specified	Inquire	Requires cold-chain transportation.[2]
Synchem	1261441-79-5	95%	Synthesis on demand	Researchers must email for inquiries.[4]

| CymitQuimica | Not specified | Min. 95% | Discontinued | Formerly available via the Biosynth brand.[6] |

Procurement Best Practices:

• Request a Certificate of Analysis (CoA): Always request a lot-specific CoA before purchase to verify purity and identity via analytical data (e.g., NMR, HPLC).

• Clarify CAS Number: Given the discrepancy, confirm with the supplier which CAS number they formally associate with the product.

• Inquire About Lead Times: For "synthesis on demand" products, lead times can be significant. Plan accordingly.

• Review Shipping Requirements: Note any special shipping conditions, such as the cold-chain transport required by BLD Pharm, to ensure proper receipt and handling.[2]

Part 3: Health, Safety, and Handling Protocols

Isocyanates are potent sensitizers and require strict handling procedures.[7][8] The GHS classification for this compound indicates it is harmful if swallowed, inhaled, or in contact with skin, and can cause serious skin/eye irritation and respiratory sensitization.[3][5]

Table 4: GHS Hazard and Precautionary Statements

Classification	Code	Statement
Hazard	H302	Harmful if swallowed
	H312	Harmful in contact with skin
	H315	Causes skin irritation
	H319	Causes serious eye irritation
	H332	Harmful if inhaled
	H334	May cause allergy or asthma symptoms or breathing difficulties if inhaled
Precautionary	P261	Avoid breathing dust/fume/gas/mist/vapors/spray
	P280	Wear protective gloves/protective clothing/eye protection/face protection
	P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing
	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing
	P342+P311	If experiencing respiratory symptoms: Call a POISON CENTER or doctor/physician
	P501	Dispose of contents/container to an approved waste disposal plant

(Source: Aggregated GHS information provided by ECHA C&L Inventory)[3]

Experimental Protocol: Safe Handling Workflow

This protocol establishes a self-validating system for handling 2-Fluoro-1-iodo-4-isocyanatobenzene, from receipt to disposal. The causality behind each step is to minimize all potential routes of exposure (inhalation, dermal, ingestion).

1.0 Preparation and Engineering Controls 1.1. Designate a Work Area: All work must be conducted in a certified chemical fume hood with verified, adequate airflow. 1.2. Assemble Safety Equipment: Ensure an eyewash station and safety shower are directly accessible.[9] Have an isocyanate-specific spill kit ready. 1.3. Prepare Decontamination Solution: Prepare a fresh 5% sodium carbonate, 0.5% liquid detergent in water solution for decontaminating surfaces and equipment. Isocyanates react with water to produce CO₂, which can pressurize sealed containers.[7] The decontamination solution neutralizes the isocyanate.

2.0 Personal Protective Equipment (PPE) 2.1. Respiratory Protection: Given the H334 hazard, an air-purifying respirator (APR) with an appropriate organic vapor cartridge is the minimum requirement. For any procedure with high aerosolization potential, a supplied-air respirator (SAR) is recommended.[8][10] 2.2. Hand Protection: Wear double-layered chemical-resistant gloves (e.g., butyl rubber over nitrile). Isocyanates can penetrate standard nitrile gloves. Inspect gloves for any defects before use.[10] 2.3. Eye Protection: Wear chemical splash goggles and a full-face shield.[10][11] 2.4. Body Protection: Wear a lab coat that is buttoned completely. For larger quantities, a chemically resistant apron or suit is required.[9]

3.0 Aliquoting and Reaction Setup 3.1. Inert Atmosphere: Isocyanates are moisture-sensitive. Handle the solid under an inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk techniques. 3.2. Weighing: Weigh the solid in a tared, sealed container within the fume hood. Avoid open weighing on a balance. 3.3. Dissolution: Add solvent to the solid via cannula or syringe. If the reaction is exothermic, perform this addition slowly in an ice bath. 3.4. Reaction Quenching: Upon reaction completion, the vessel must be quenched properly. Slowly add a nucleophilic scavenger (e.g., a high-boiling point alcohol like isopropanol) to consume any unreacted isocyanate before workup.

4.0 Decontamination and Disposal 4.1. Equipment: All contaminated glassware, syringes, and stir bars must be rinsed with the decontamination solution and left to soak in the fume hood for at least 24 hours before standard cleaning. 4.2. Waste: Collect all liquid and solid waste in a dedicated, labeled hazardous waste container. Do not seal the container tightly initially to allow for the potential off-gassing of CO₂.[9] 4.3. Spills: For small spills, cover with an absorbent material (e.g., vermiculite), then treat with the decontamination solution. Allow to sit for 30 minutes before collecting in the waste container. Evacuate for large spills.[12]

Caption: A workflow diagram illustrating the critical steps for safely handling 2-Fluoro-1-iodo-4-isocyanatobenzene.

Part 4: Applications in Research and Drug Development

The unique arrangement of functional groups in 2-Fluoro-1-iodo-4-isocyanatobenzene makes it a valuable building block for creating libraries of complex small molecules. Its application can be understood by considering the reactivity of each component.

• Isocyanate Group (-NCO): This is the primary reactive site for conjugation. It reacts readily with nucleophiles like amines and alcohols to form ureas and carbamates (urethanes), respectively. This is a cornerstone reaction for linking fragments in drug discovery, famously used in the synthesis of kinase inhibitors like Sorafenib and Lenvatinib, which feature a central urea moiety.

• Iodo Group (-I): The iodine atom is a versatile placeholder for carbon-carbon and carbon-heteroatom bond formation. It is an ideal substrate for a wide array of palladium-catalyzed cross-coupling reactions. This allows for the late-stage introduction of diverse aryl, heteroaryl, or alkyl groups, enabling rapid exploration of the surrounding chemical space (Structure-Activity Relationship, SAR).

• Fluoro Group (-F): The fluorine atom is often incorporated into drug candidates to improve metabolic stability (by blocking sites of oxidative metabolism), enhance binding affinity (through favorable electrostatic interactions), and modify lipophilicity and pKa.

Caption: The relationship between the functional groups of the title compound and their applications in chemical synthesis.

This trifunctional reagent is thus ideally suited for fragment-based drug discovery (FBDD) and diversity-oriented synthesis. A researcher could, for example, first react the isocyanate with a library of amines and then subject the resulting urea intermediates to a variety of cross-coupling partners to rapidly generate a large matrix of structurally diverse final compounds for biological screening.

References

• PubChem. (n.d.). 2-Fluoro-4-iodophenyl isocyanate. National Center for Biotechnology Information. Retrieved from [Link]

• Safe Work Australia. (n.d.). Guide to Handling Isocyanates. Retrieved from [Link]

• European Agency for Safety and Health at Work. (2013). Isocyanates. OSHwiki. Retrieved from [Link]

• Huntsman Building Solutions. (2021). Safety Data Sheet: Isocyanate Component A. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2020). Safety Data Sheet: Iodosobenzene, 95%. Retrieved from [Link]

• Unibond. (2016). A Guide to the Safe Handling of Polyurethane Chemicals. Retrieved from [Link]

• SafetyNow ILT. (2022). Isocyanate Exposure, Reaction and Protection – Quick Tips. Retrieved from [Link]

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• 1. 1261441-79-5 Cas No. | 2-Fluoro-1-iodo-4-isocyanatobenzene | Matrix Scientific [matrixscientific.com]
• 2. 1261441-79-5|2-Fluoro-1-iodo-4-isocyanatobenzene|BLD Pharm [bldpharm.com]
• 3. echemi.com [echemi.com]
• 4. synchem.de [synchem.de]
• 5. 2-Fluoro-4-iodophenyl isocyanate | C7H3FINO | CID 4613277 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Fluoro-4-iodo-2-isocyanatobenzene | CymitQuimica [cymitquimica.com]
• 7. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 8. Isocyanates - OSHwiki | European Agency for Safety and Health at Work [oshwiki.osha.europa.eu]
• 9. huntsmanbuildingsolutions.com [huntsmanbuildingsolutions.com]
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• 12. allscotltd.co.uk [allscotltd.co.uk]

The Strategic Synthesis and Application of 2-Fluoro-1-iodo-4-isocyanatobenzene: A Technical Guide for Drug Development Professionals

Introduction: A Molecule of Strategic Importance in Modern Medicinal Chemistry

In the landscape of contemporary drug discovery, the strategic incorporation of fluorine atoms and other halogens into molecular scaffolds is a cornerstone of rational drug design.[1] These elements can profoundly influence a compound's metabolic stability, binding affinity, and pharmacokinetic profile. Within this context, 2-Fluoro-1-iodo-4-isocyanatobenzene emerges as a highly valuable, albeit specialized, building block for the synthesis of complex therapeutic agents. Its unique trifunctionalized aromatic core, featuring a fluorine atom, an iodine atom, and a reactive isocyanate group, offers medicinal chemists a versatile platform for molecular elaboration. The fluorine atom can enhance metabolic stability and binding interactions, the iodine atom serves as a versatile handle for cross-coupling reactions, and the isocyanate group provides a direct route for the introduction of urea or carbamate linkages, which are common motifs in bioactive molecules. This guide provides an in-depth exploration of the discovery, synthesis, and application of 2-Fluoro-1-iodo-4-isocyanatobenzene, with a particular focus on its role in the development of targeted cancer therapies.

Physicochemical Properties and Identification

A clear understanding of the fundamental properties of 2-Fluoro-1-iodo-4-isocyanatobenzene is essential for its effective use in synthesis.

Property	Value	Source
Molecular Formula	C₇H₃FINO	[2][3]
Molecular Weight	263.01 g/mol	[2][3]
IUPAC Name	2-fluoro-4-iodo-1-isocyanatobenzene	[3]
CAS Numbers	139072-17-6, 1261441-79-5	[2][3][4]
Appearance	Off-white to brown powder (based on its precursor)	[1]

Note on CAS Numbers: It is important for researchers to be aware that two CAS numbers, 139072-17-6 and 1261441-79-5, are often associated with this compound in various chemical supplier databases. While both refer to the same molecular structure, this can occasionally arise from different suppliers registering the compound independently or for different grades of purity. For consistency and clarity in reporting and procurement, it is advisable to cross-reference with the supplier's provided analytical data.

A History Rooted in the Pursuit of Targeted Therapies

While a singular, seminal publication detailing the initial "discovery" of 2-Fluoro-1-iodo-4-isocyanatobenzene is not readily apparent in the chemical literature, its emergence is intrinsically linked to the development of highly specific kinase inhibitors in oncology. The true significance of this molecule lies in its role as a key intermediate in the synthesis of potent and selective inhibitors of the mitogen-activated protein kinase (MEK) pathway. The RAS-RAF-MEK-ERK signaling cascade is a critical pathway that regulates cell proliferation and survival, and its dysregulation is a hallmark of many cancers.[5][]

The development of the MEK1/2 inhibitor TAK-733 represents a pivotal application of the 2-fluoro-4-iodoaniline scaffold, the direct precursor to our topic compound.[7][8] TAK-733 is a non-ATP competitive, allosteric inhibitor of MEK1/2 that has been investigated in clinical trials for the treatment of various cancers, including melanoma and other solid tumors.[7][8] The (2-fluoro-4-iodophenyl)amino moiety of TAK-733 is derived from 2-fluoro-4-iodoaniline, highlighting the critical role of this substitution pattern in achieving high potency and selectivity.[7][9] The isocyanate form, 2-Fluoro-1-iodo-4-isocyanatobenzene, represents a reactive equivalent of the aniline, enabling the formation of urea-linked structures that are also of interest in medicinal chemistry.

Synthesis and Characterization: A Two-Stage Approach

The synthesis of 2-Fluoro-1-iodo-4-isocyanatobenzene is best understood as a two-part process: the preparation of the key intermediate, 2-fluoro-4-iodoaniline, followed by its conversion to the target isocyanate.

Part 1: Synthesis of 2-Fluoro-4-iodoaniline

The most common and well-documented route to 2-fluoro-4-iodoaniline begins with the readily available starting material, 2-fluoroaniline. The process involves a regioselective iodination.

Reaction Scheme: Synthesis of 2-Fluoro-4-iodoaniline

Caption: Iodination of 2-fluoroaniline to yield 2-fluoro-4-iodoaniline.

Detailed Experimental Protocol:

A detailed protocol for this transformation can be adapted from established literature procedures.[10]

• Reaction Setup: To a stirred suspension of 2-fluoroaniline (1.0 eq) and sodium bicarbonate (1.0 eq) in water, iodine (1.0 eq) is added portion-wise.

• Reaction Conditions: The reaction mixture is heated to approximately 60°C and stirred vigorously for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up and Purification: Upon completion, the reaction is cooled to room temperature. An aqueous solution of sodium bisulfite is added to quench any unreacted iodine, followed by extraction with an organic solvent such as dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent system (e.g., hexane) to yield 2-fluoro-4-iodoaniline as a crystalline solid.

Part 2: Conversion to 2-Fluoro-1-iodo-4-isocyanatobenzene

The conversion of the aniline to the isocyanate is a standard transformation in organic synthesis, typically achieved by phosgenation. Due to the high toxicity of phosgene gas, safer alternatives such as triphosgene (bis(trichloromethyl) carbonate) or diphosgene (trichloromethyl chloroformate) are now commonly employed in laboratory settings.

Reaction Scheme: Synthesis of 2-Fluoro-1-iodo-4-isocyanatobenzene

Caption: Conversion of 2-fluoro-4-iodoaniline to the target isocyanate.

Detailed Experimental Protocol (Illustrative using Triphosgene):

• Safety Precaution: This reaction should be performed in a well-ventilated fume hood by trained personnel, as it generates phosgene in situ.

• Reaction Setup: A solution of 2-fluoro-4-iodoaniline (1.0 eq) in an anhydrous, inert solvent (e.g., toluene or dichloromethane) is prepared in a three-necked flask equipped with a dropping funnel, a condenser, and a nitrogen inlet. A non-nucleophilic base, such as triethylamine (1.1 eq), is added.

• Addition of Phosgenating Agent: A solution of triphosgene (0.35-0.40 eq) in the same anhydrous solvent is added dropwise to the aniline solution at 0°C.

• Reaction Conditions: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for several hours until the reaction is complete (monitored by IR spectroscopy for the disappearance of the N-H stretch and the appearance of the characteristic isocyanate peak around 2250-2275 cm⁻¹).

• Work-up and Purification: The reaction mixture is cooled, and the precipitated triethylamine hydrochloride is removed by filtration. The filtrate is concentrated under reduced pressure to yield the crude 2-Fluoro-1-iodo-4-isocyanatobenzene. Further purification can be achieved by vacuum distillation or chromatography if necessary.

Applications in Drug Development and Beyond

The utility of 2-Fluoro-1-iodo-4-isocyanatobenzene and its precursor aniline is most prominently demonstrated in the field of oncology, specifically in the development of MEK inhibitors.

As a Key Building Block for MEK Inhibitors

As previously mentioned, the (2-fluoro-4-iodophenyl)amino group is a key pharmacophore in the potent MEK inhibitor TAK-733.[7][8] This structural motif is crucial for achieving high affinity and selectivity for the allosteric binding site of the MEK enzyme. The synthetic route to TAK-733 and other similar MEK inhibitors relies on the availability of 2-fluoro-4-iodoaniline. The isocyanate derivative provides an alternative synthetic handle for constructing related analogues containing urea linkages, which can act as hydrogen bond donors and acceptors, potentially influencing binding affinity and pharmacokinetic properties.

Workflow: Role in MEK Inhibitor Synthesis

Caption: Synthetic utility in the construction of MEK inhibitors.

Potential in Radiolabeling for PET and SPECT Imaging

The presence of both fluorine and iodine atoms on the same molecule opens up intriguing possibilities for radiolabeling and use in molecular imaging techniques such as Positron Emission Tomography (PET) and Single Photon Emission Computed Tomography (SPECT).

• For PET Imaging: The stable fluorine-19 can be replaced with the positron-emitting isotope fluorine-18 (¹⁸F, half-life ~110 minutes) to generate PET tracers.[11] While specific examples using 2-Fluoro-1-iodo-4-isocyanatobenzene are not prevalent, the general principle of late-stage radiofluorination makes this scaffold an attractive candidate for developing novel PET probes for imaging MEK expression or the distribution of drugs targeting this pathway.

• For SPECT and Radiotherapy: The iodine atom can be substituted with radioactive isotopes of iodine, such as iodine-123 (for SPECT imaging) or iodine-131 (for targeted radiotherapy). The iodine atom can also be replaced with a radiolabeled tin precursor (e.g., trimethylstannyl group) to facilitate radioiodination. This dual-halogen substitution provides a unique platform for developing theranostic agents, which combine therapeutic and diagnostic capabilities in a single molecule.

Conclusion and Future Outlook

2-Fluoro-1-iodo-4-isocyanatobenzene stands as a testament to the power of strategic molecular design in modern drug discovery. While its own history is deeply intertwined with that of its aniline precursor, its value as a reactive intermediate is undeniable. Its primary application in the synthesis of highly potent and selective MEK inhibitors for cancer therapy underscores its importance to medicinal chemists. Looking forward, the dual-halogen nature of this compound presents exciting opportunities for the development of novel radiotracers for PET and SPECT imaging, potentially enabling non-invasive monitoring of drug distribution and target engagement in vivo. As our understanding of disease pathways continues to evolve, the demand for such precisely functionalized and versatile chemical building blocks will undoubtedly continue to grow.

References

• Synthesis and Biological Evaluation of MEK/mTOR Multifunctional Inhibitors as Novel Anticancer Agents. PMC. Retrieved from [Link]

• Tak-733 | C17H15F2IN4O4 | CID 24963252. PubChem. Retrieved from [Link]

• TAK-733. gsrs. Retrieved from [Link]

• 2-Fluoro-4-iodoaniline: An Essential Intermediate for Chemical Synthesis. sfj-chem.com. Retrieved from [Link]

• 2-Fluoro-4-iodophenyl isocyanate | C7H3FINO | CID 4613277. PubChem. Retrieved from [Link]

• Fluorinated terphenyls. Google Patents.
• Synthesis method of 2-fluorine-4-substituted aminoaniline. Google Patents.
• Preparation method of 2-fluoro-3-iodoaniline. Google Patents.

• Positron emission tomography (PET) imaging with 18F-based radiotracers. PMC. Retrieved from [Link]

• Discovery of TAK-733, a potent and selective MEK allosteric site inhibitor for the treatment of cancer. PubMed. Retrieved from [Link]

• MEK inhibitors in cancer treatment: structural insights, regulation, recent advances and future perspectives. PubMed Central. Retrieved from [Link]

• Radiopharmaceuticals for PET and SPECT Imaging: A Literature Review over the Last Decade. PMC. Retrieved from [Link]

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• 4. 1261441-79-5 Cas No. | 2-Fluoro-1-iodo-4-isocyanatobenzene | Matrix Scientific [matrixscientific.com]
• 5. MEK inhibitors in cancer treatment: structural insights, regulation, recent advances and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tak-733 | C17H15F2IN4O4 | CID 24963252 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Discovery of TAK-733, a potent and selective MEK allosteric site inhibitor for the treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. GSRS [gsrs.ncats.nih.gov]
• 10. WO2000004111A2 - Fluorinated terphenyls - Google Patents [patents.google.com]
• 11. Positron emission tomography (PET) imaging with 18F-based radiotracers - PMC [pmc.ncbi.nlm.nih.gov]

A Theoretical and Computational Blueprint of 2-Fluoro-1-iodo-4-isocyanatobenzene: A Multipurpose Chemical Scaffold

Abstract

This technical guide provides a comprehensive theoretical and computational analysis of 2-Fluoro-1-iodo-4-isocyanatobenzene, a tri-substituted aromatic compound with significant potential as a versatile building block in medicinal chemistry and materials science. In the absence of extensive experimental data, this document synthesizes established principles of physical organic chemistry with computational methodologies to construct a detailed predictive profile of the molecule. We will explore its structural and electronic characteristics, forecast its reactivity at its three distinct functional sites, simulate its key spectroscopic signatures, and propose a robust computational workflow for its further in-silico investigation. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical attributes of this multipurpose scaffold.

Introduction: Unveiling a Molecule of Untapped Potential

2-Fluoro-1-iodo-4-isocyanatobenzene (C₇H₃FINO) is a fascinating molecular entity, presenting a trifecta of reactive and modulatory groups on a stable benzene core.[1][2][3] The strategic placement of a fluorine atom, an iodine atom, and an isocyanate group offers a rich playground for synthetic chemists. The isocyanate (-N=C=O) group is a highly reactive electrophile, the carbon-iodine bond provides a handle for cross-coupling reactions, and the fluorine atom can subtly modulate the electronic properties and metabolic stability of derivative compounds.[4][5][6] This unique combination makes it a high-value intermediate for the synthesis of complex molecules, from bioactive compounds to functional polymers.

The strategic incorporation of fluorine is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, membrane permeability, and binding affinity.[6][7][8] The presence of an aryl iodide allows for the introduction of diverse molecular fragments through well-established palladium-catalyzed cross-coupling reactions.[5] Finally, the isocyanate group is a powerful functional handle for forming urea, urethane, and other linkages.[9][10]

This guide will construct a theoretical framework to understand and predict the behavior of this molecule, providing a foundation for its rational application in research and development.

Theoretical Molecular Structure and Electronic Landscape

The geometry and electronic properties of 2-Fluoro-1-iodo-4-isocyanatobenzene are dictated by the interplay of the steric and electronic effects of its three substituents.

Predicted Molecular Geometry

A density functional theory (DFT) optimized structure of the molecule would likely show a largely planar benzene ring. The isocyanate group, while having a rotatable bond with the ring, will have preferred conformations. The bond lengths and angles will be influenced by the electronic nature of the substituents. For instance, the C-F bond will be short and strong, while the C-I bond will be significantly longer and weaker.

Parameter	Predicted Value (Å/°)	Rationale
C-F Bond Length	~1.35	Strong electronegativity of Fluorine
C-I Bond Length	~2.10	Large atomic radius of Iodine
C-N Bond Length	~1.40	Single bond with some double bond character
N=C Bond Length	~1.20	Double bond in the isocyanate group
C=O Bond Length	~1.18	Double bond in the isocyanate group
C-N-C Angle	~125-135°	Steric and electronic influences

Electronic Properties: A Tale of Three Substituents

The electronic character of the benzene ring is modulated by the inductive and resonance effects of the substituents.

• Fluorine (F): Strongly electronegative, exerting a powerful electron-withdrawing inductive effect (-I). It also has a weak electron-donating resonance effect (+R) due to its lone pairs.

• Iodine (I): Less electronegative than fluorine, with a weaker -I effect. Its +R effect is also weaker due to poorer orbital overlap with the benzene π-system.

• Isocyanate (-N=C=O): A strongly electron-withdrawing group through both induction (-I) and resonance (-R).[11]

The cumulative effect of these groups is a significantly electron-deficient aromatic ring. An electrostatic potential map would reveal a large positive potential (blue regions) on the aromatic protons and the carbon of the isocyanate group, indicating their susceptibility to nucleophilic attack. Conversely, the oxygen of the isocyanate and the fluorine atom would show negative potential (red regions).

The Frontier Molecular Orbitals (HOMO and LUMO) are crucial for understanding reactivity. The LUMO is expected to be localized primarily on the aromatic ring and the isocyanate group, indicating these as the primary sites for accepting electrons from a nucleophile. The HOMO would likely have significant contributions from the iodine's lone pairs and the π-system of the ring. The HOMO-LUMO gap is a key indicator of chemical reactivity; a smaller gap suggests higher reactivity. For a similar molecule, 4-nitrophenylisocyanate, the HOMO-LUMO gap was calculated to be 4.516 eV, suggesting significant reactivity.[12]

Predicted Reactivity and Mechanistic Pathways

The unique substitution pattern of 2-Fluoro-1-iodo-4-isocyanatobenzene allows for a diverse range of chemical transformations at three distinct sites.

The Isocyanate Group: The Primary Reactive Hub

The isocyanate group is the most reactive site for nucleophilic attack.[4] The carbon atom of the N=C=O moiety is highly electrophilic and will readily react with nucleophiles such as alcohols, amines, and water.[13][14]

• Reaction with Alcohols: Forms urethanes.

• Reaction with Amines: Forms ureas. The reactivity is influenced by the nucleophilicity of the amine.[9]

• Reaction with Water: Leads to an unstable carbamic acid, which decarboxylates to form an amine. This amine can then react with another molecule of the isocyanate to form a urea.[13]

The fluorine atom at the ortho position is expected to exert steric hindrance, which could modulate the reactivity of the isocyanate group.[4]

The Carbon-Iodine Bond: A Gateway to Complexity

The C-I bond is a versatile handle for forming new carbon-carbon and carbon-heteroatom bonds, primarily through palladium-catalyzed cross-coupling reactions.[5]

• Suzuki Coupling: Reaction with boronic acids to form biaryl compounds.

• Heck Coupling: Reaction with alkenes.

• Sonogashira Coupling: Reaction with terminal alkynes.

• Buchwald-Hartwig Amination: Reaction with amines to form substituted anilines.

The electron-deficient nature of the aromatic ring should facilitate the oxidative addition step in these catalytic cycles.

Nucleophilic Aromatic Substitution (SNAr)

While less common for aryl iodides compared to chlorides and fluorides, the strong electron-withdrawing nature of the isocyanate group could potentially activate the ring for SNAr, particularly at the carbon bearing the iodine. However, this is likely to be a less favorable pathway compared to the reactions at the other two sites.

Below is a conceptual workflow for exploring the reactivity of this molecule.

Caption: Predicted reactivity sites of 2-Fluoro-1-iodo-4-isocyanatobenzene.

Simulated Spectroscopic Signatures

Computational chemistry allows for the prediction of spectroscopic data, which can aid in the identification and characterization of this molecule.

Vibrational Spectroscopy (IR and Raman)

The most characteristic vibrational mode will be the asymmetric stretching of the isocyanate group (-N=C=O), which is expected to appear as a strong, sharp band in the infrared spectrum.[15]

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Expected Intensity
N=C=O Asymmetric Stretch	2250 - 2280	Strong
Aromatic C=C Stretch	1400 - 1600	Medium to Weak
C-F Stretch	1200 - 1300	Strong
C-I Stretch	500 - 600	Weak

Theoretical calculations on similar aromatic isocyanates have shown that the isocyanate stretching frequency can be sensitive to the electronic nature of other ring substituents.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicting the NMR spectra is crucial for structural elucidation.

• ¹H NMR: The three aromatic protons will appear as a complex multiplet system. The proton ortho to the fluorine will show a large coupling constant to the ¹⁹F nucleus. The chemical shifts will be in the downfield region due to the electron-withdrawing nature of the substituents.

• ¹³C NMR: Six distinct aromatic carbon signals are expected. The carbon attached to the iodine (C-I) will be significantly influenced by the heavy atom effect, and its chemical shift can be difficult to predict without specific spin-orbit coupling calculations.[16][17] The carbon attached to the fluorine (C-F) will show a large one-bond C-F coupling constant. The isocyanate carbon will appear around 120-130 ppm.

• ¹⁹F NMR: A single resonance is expected. The chemical shift will be indicative of the electronic environment. ¹⁹F NMR is a powerful tool for monitoring reactions involving this molecule, as the fluorine chemical shift is highly sensitive to changes in the molecular structure.[18][19]

Potential Applications in Drug Discovery and Materials Science

The unique trifunctional nature of 2-Fluoro-1-iodo-4-isocyanatobenzene makes it an attractive starting material for a variety of applications.

• Medicinal Chemistry: It can be used as a scaffold to generate libraries of compounds for drug discovery. The iodine can be replaced with a variety of groups to explore structure-activity relationships, the isocyanate can be used to link to solubilizing groups or pharmacophores, and the fluorine can be used to block metabolic sites or improve pharmacokinetic properties.[20][21]

• Polymer Chemistry: As a monomer, it can be used to synthesize novel polyurethanes and other polymers with tailored properties. The fluorine and iodine atoms can impart specific characteristics such as thermal stability, flame retardancy, and high refractive index.

• Chemical Probes: The isocyanate group can be used to attach this molecule to biomolecules, creating probes for studying biological systems.

A Self-Validating Protocol for Theoretical Studies

For researchers wishing to perform their own in-silico studies on this molecule, the following step-by-step methodology using Density Functional Theory (DFT) is recommended.

• Software: Gaussian, ORCA, or similar quantum chemistry software package.

• Method:

  • Functional: A hybrid functional such as B3LYP or a range-separated functional like ωB97X-D is recommended. The latter is often better for describing non-covalent interactions and systems with diffuse electrons.[12]

  • Basis Set: For geometry optimization and frequency calculations, a Pople-style basis set like 6-311+G(d,p) is a good starting point for C, H, N, O, and F. For iodine, an effective core potential (ECP) such as LANL2DZ should be used to account for relativistic effects.[22][23]

• Calculations:

  • Geometry Optimization: Perform a full geometry optimization to find the lowest energy conformation.

  • Frequency Analysis: Calculate the vibrational frequencies to confirm that the optimized structure is a true minimum (no imaginary frequencies) and to simulate the IR and Raman spectra.

  • NMR Calculations: Use the GIAO (Gauge-Independent Atomic Orbital) method to predict the ¹H, ¹³C, and ¹⁹F NMR chemical shifts.[22]

  • Electronic Properties: Calculate the HOMO and LUMO energies and generate an electrostatic potential map.

  • Solvation: To model the molecule in a specific solvent, use a continuum solvation model like the Polarizable Continuum Model (PCM).

Caption: A typical DFT workflow for studying 2-fluoro-1-iodo-4-isocyanatobenzene.

Conclusion

While direct experimental studies on 2-Fluoro-1-iodo-4-isocyanatobenzene are not yet abundant in the scientific literature, a robust theoretical and computational profile can be constructed by leveraging our understanding of related chemical systems. This guide has outlined its likely structural, electronic, and reactive properties, providing a solid foundation for its application in synthesis. The trifunctional nature of this molecule makes it a highly valuable and versatile tool for the creation of novel chemical entities in both medicinal and materials science. It is our hope that this theoretical blueprint will inspire and guide future experimental work to unlock the full potential of this promising chemical intermediate.

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Technical Guide: Physicochemical and Synthetic Profile of 2-Fluoro-1-iodo-4-isocyanatobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of 2-Fluoro-1-iodo-4-isocyanatobenzene (CAS No. 1261441-79-5), a halogenated aromatic isocyanate of interest in synthetic chemistry and drug development. Due to a notable scarcity of experimentally determined data for this specific isomer, this document synthesizes available information, including predicted properties, data from its close isomer 2-fluoro-4-iodo-1-isocyanatobenzene (CAS No. 139072-17-6), and established principles of physical organic chemistry. A proposed synthetic pathway and methodologies for characterization are also detailed to support further research and application of this compound. This guide is intended to serve as a foundational resource for professionals engaged in the design and synthesis of novel chemical entities.

Introduction and Chemical Identity

2-Fluoro-1-iodo-4-isocyanatobenzene is a trifunctional aromatic compound featuring a fluorine atom, an iodine atom, and a highly reactive isocyanate group. This unique combination of substituents makes it a valuable building block in medicinal chemistry and materials science. The fluorine atom can enhance metabolic stability and binding affinity of derivative molecules, the iodine atom serves as a versatile handle for cross-coupling reactions, and the isocyanate group allows for facile reaction with nucleophiles to form ureas, carbamates, and other important linkages.

Table 1: Chemical Identity of 2-Fluoro-1-iodo-4-isocyanatobenzene and Its Isomer

Property	2-Fluoro-1-iodo-4-isocyanatobenzene	2-fluoro-4-iodo-1-isocyanatobenzene
CAS Number	1261441-79-5[1][2]	139072-17-6[3]
Molecular Formula	C₇H₃FINO[2]	C₇H₃FINO[3]
Molecular Weight	263.01 g/mol [2]	263.01 g/mol
Chemical Structure

Physical Properties: A Comparative and Predictive Analysis

A thorough search of the scientific literature and chemical databases reveals a lack of experimentally determined melting and boiling points for 2-Fluoro-1-iodo-4-isocyanatobenzene. However, a predicted boiling point is available, and for the purpose of providing a scientifically grounded estimation, we will compare this with the known properties of its isomer, 2-fluoro-4-iodo-1-isocyanatobenzene.

Table 2: Physical Properties of 2-Fluoro-1-iodo-4-isocyanatobenzene and Its Isomer

Property	2-Fluoro-1-iodo-4-isocyanatobenzene	2-fluoro-4-iodo-1-isocyanatobenzene
Melting Point	No data available	No data available
Boiling Point	263.6 ± 30.0 °C (Predicted)[4]	206-207 °C (Experimental)[3]

Discussion of Physical Properties

The significant difference between the predicted boiling point of 2-Fluoro-1-iodo-4-isocyanatobenzene and the experimental boiling point of its isomer can be attributed to the relative positions of the substituents and their influence on intermolecular forces.

• Dipole Moment: The arrangement of the electronegative fluorine, iodine, and isocyanate groups will result in a significant molecular dipole moment. The specific vector sum of these bond dipoles will differ between the two isomers, influencing dipole-dipole interactions in the liquid state. A larger overall molecular dipole moment would be expected to lead to a higher boiling point.

• Molecular Symmetry and Packing: While boiling points are primarily influenced by intermolecular forces in the liquid state, melting points are highly dependent on the efficiency of crystal lattice packing. The substitution pattern of 2-Fluoro-1-iodo-4-isocyanatobenzene may lead to a less symmetric molecule than some of its isomers, which could disrupt efficient crystal packing and potentially result in a lower melting point. However, without experimental data, this remains a theoretical consideration.

Proposed Synthesis Pathway

Synthesis of the Precursor: 4-Amino-3-fluoro-1-iodobenzene

A potential route to the necessary aniline precursor, 4-amino-3-fluoro-1-iodobenzene, could start from a commercially available fluorinated aniline. A general and effective method for the iodination of anilines involves the use of iodine in the presence of a base.

Conversion of Aniline to Isocyanate

The conversion of an aromatic amine to an isocyanate is a standard transformation, most commonly achieved through phosgenation. Phosgene itself is highly toxic, so alternative, safer reagents are often preferred in a research setting. Triphosgene, a solid and therefore safer-to-handle equivalent of phosgene, is a common choice.

The overall proposed synthetic workflow is depicted below:

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Protocols & Analytical Methods

Application Note: Strategic Synthesis of Substituted Ureas for Drug Discovery Using 2-Fluoro-1-iodo-4-isocyanatobenzene

Abstract

The urea moiety is a cornerstone in modern medicinal chemistry, integral to the structure of numerous clinically approved therapeutics due to its unique ability to form stable, bidentate hydrogen bonds with biological targets.[1] This application note provides a comprehensive guide for researchers and drug development professionals on the synthesis of N,N'-disubstituted ureas utilizing 2-Fluoro-1-iodo-4-isocyanatobenzene. This tri-functionalized benzene ring serves as a powerful and versatile building block. The highly reactive isocyanate group allows for facile urea formation, while the fluorine and iodine substituents offer strategic vectors for modulating physicochemical properties and enabling subsequent functionalization, respectively.[2] We present the underlying chemical principles, a detailed and validated experimental protocol, safety guidelines, and data interpretation for this essential transformation.

Introduction: The Significance of the Urea Scaffold and the Utility of Halogenated Isocyanates

The urea functional group has been a privileged scaffold in drug design for decades. Its capacity to act as both a hydrogen bond donor and acceptor allows it to anchor molecules within protein active sites, enhancing potency and selectivity.[3][4] Consequently, urea derivatives are found in a wide array of therapeutic agents, including anticancer, antiviral, and antidiabetic drugs.[1][5]

The classical and most direct method for synthesizing unsymmetrical ureas involves the reaction of an isocyanate with a primary or secondary amine.[1][6] 2-Fluoro-1-iodo-4-isocyanatobenzene (C₇H₃FINO) is a particularly valuable reagent for this purpose in a drug discovery context.[7][8] Its utility extends beyond simple urea formation:

• Isocyanate Group: Provides a reactive handle for the primary bond-forming reaction with a diverse range of amines.[6]

• Fluorine Substituent: The incorporation of fluorine is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve membrane permeability, and modulate pKa, thereby fine-tuning the pharmacokinetic and pharmacodynamic profile of a drug candidate.[2]

• Iodine Substituent: The iodine atom serves as a versatile synthetic handle for post-urea formation modifications via cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling rapid library generation and structure-activity relationship (SAR) exploration.[7]

Reaction Mechanism and Scientific Principles

The synthesis of a urea from an isocyanate and an amine is a classic example of nucleophilic addition. The nitrogen atom of the amine acts as a nucleophile, attacking the highly electrophilic carbon atom of the isocyanate group.[9] The presence of electron-withdrawing groups, such as fluorine and iodine on the aromatic ring, further increases the electrophilicity of the isocyanate carbon, often leading to a rapid and efficient reaction.[9]

The reaction proceeds via a zwitterionic intermediate which quickly undergoes a proton transfer to yield the stable, neutral urea product. This reaction is typically high-yielding and irreversible.

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Application Notes &amp; Protocols: Strategic Use of 2-Fluoro-1-iodo-4-isocyanatobenzene in Palladium-Catalyzed Suzuki-Miyaura Coupling Reactions

Introduction: A Trifunctional Linchpin for Complex Molecule Synthesis

In the landscape of modern synthetic chemistry, the demand for versatile, highly functionalized building blocks is paramount, particularly in the fields of drug discovery and materials science. 2-Fluoro-1-iodo-4-isocyanatobenzene emerges as a superior scaffold for this purpose. This molecule offers a strategic trifecta of functional groups, each with a distinct and orthogonal role. The C-I bond serves as the primary reactive handle for palladium-catalyzed cross-coupling, offering high reactivity and selectivity. The isocyanate (-NCO) group provides a versatile point for post-coupling derivatization, enabling rapid analogue synthesis.[1] Finally, the ortho-fluoro substituent can profoundly influence the biological and physicochemical properties of the final product, often enhancing metabolic stability, binding affinity, and membrane permeability—key attributes in pharmaceutical design.[2][3][4]

This guide provides a comprehensive overview of the mechanistic principles, practical protocols, and strategic applications of 2-fluoro-1-iodo-4-isocyanatobenzene in Suzuki-Miyaura coupling, designed for researchers aiming to leverage this powerful reagent for the efficient construction of complex molecular architectures.

Part 1: Mechanistic Insights and Strategic Considerations

The success of any synthetic transformation hinges on a solid understanding of its underlying mechanism. The Suzuki-Miyaura coupling is a robust and well-studied reaction, but the unique substitution pattern of 2-fluoro-1-iodo-4-isocyanatobenzene introduces specific considerations.[5]

The reaction proceeds via a well-established catalytic cycle involving a palladium catalyst.[6][7]

• Oxidative Addition: The cycle initiates with the insertion of a low-valent Palladium(0) species into the carbon-iodine bond of the aryl iodide. This step is highly regioselective; the C-I bond is significantly weaker and more reactive than the C-F bond, ensuring that coupling occurs exclusively at the desired position.[8] The electron-withdrawing nature of the ortho-fluoro group can further modulate the electron density of the aromatic ring, influencing the kinetics of this rate-determining step.[9][10]

• Transmetalation: Following oxidative addition, a base is required to activate the organoboron species (e.g., a boronic acid).[11][12] The base facilitates the formation of a boronate complex, which then transfers its organic moiety to the palladium(II) center, displacing the halide. The choice of base is critical to avoid undesired reactions with the sensitive isocyanate group.

• Reductive Elimination: This final step involves the formation of the new carbon-carbon bond, yielding the biaryl product and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[6]

Key Causality Behind Component Selection:

• Functional Group Compatibility: The isocyanate group is generally tolerant to the conditions of the Suzuki coupling. However, the choice of a moderately weak base (e.g., K₂CO₃, K₃PO₄) over stronger bases (e.g., hydroxides) is a crucial decision to prevent hydrolysis or nucleophilic attack on the -NCO moiety, thereby preserving this key functional handle for subsequent transformations.

• Ligand Choice: The ligand stabilizes the palladium catalyst and dictates its reactivity. Bulky, electron-rich phosphine ligands, such as SPhos or XPhos, are often employed to promote efficient oxidative addition and reductive elimination, particularly with sterically hindered or electronically challenging substrates.[13][14]

Mechanistic Diagram: Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle for the Suzuki coupling of 2-fluoro-1-iodo-4-isocyanatobenzene.

Part 2: Experimental Protocol

This section provides a detailed, self-validating protocol for a representative Suzuki-Miyaura coupling reaction. The procedure includes checkpoints for monitoring reaction progress, ensuring reproducibility and success.

Objective:

To synthesize 4'-fluoro-4-isocyanato-[1,1'-biphenyl]-3-ylboronic acid from 2-fluoro-1-iodo-4-isocyanatobenzene and (4-fluorophenyl)boronic acid.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount (mg)	Mmol	Equivalents
2-Fluoro-1-iodo-4-isocyanatobenzene	263.00	263	1.0	1.0
(4-Fluorophenyl)boronic acid	139.90	168	1.2	1.2
Pd(PPh₃)₄ (Tetrakis)	1155.56	35	0.03	0.03
Potassium Carbonate (K₂CO₃), anhydrous	138.21	276	2.0	2.0
1,4-Dioxane, anhydrous	-	8 mL	-	-
Water, degassed	-	2 mL	-	-

Equipment:

• 50 mL round-bottom flask or reaction vial

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon manifold)

• Heating mantle or oil bath with temperature control

• TLC plates (silica gel 60 F₂₅₄)

• Standard glassware for aqueous workup and extraction

• Rotary evaporator

• Flash chromatography system

Step-by-Step Methodology:

• Reaction Setup (The "Why"): An inert atmosphere is critical. The active Pd(0) catalyst is readily oxidized by atmospheric oxygen, which would deactivate it and halt the catalytic cycle. All glassware should be oven- or flame-dried to remove moisture, which can interfere with the reaction.

  • Place a magnetic stir bar into the 50 mL round-bottom flask.

  • Add 2-fluoro-1-iodo-4-isocyanatobenzene (263 mg, 1.0 mmol), (4-fluorophenyl)boronic acid (168 mg, 1.2 mmol), and potassium carbonate (276 mg, 2.0 mmol) to the flask.

  • Seal the flask with a rubber septum, and purge with nitrogen or argon for 10-15 minutes.

• Solvent Addition and Degassing (The "Why"): Degassing the solvent removes dissolved oxygen, further protecting the catalyst. A mixture of dioxane and water is a common solvent system that facilitates the dissolution of both organic and inorganic reagents.[7][15]

  • Using a syringe, add anhydrous 1,4-dioxane (8 mL) and degassed water (2 mL) to the flask.

  • Bubble nitrogen or argon through the stirred suspension for an additional 15 minutes.

• Catalyst Addition and Reaction Initiation (The "Why"): The catalyst is added last, under a positive pressure of inert gas, to minimize its exposure to air. The yellow color of Pd(PPh₃)₄ is a good visual indicator.

  • Briefly remove the septum and quickly add the Pd(PPh₃)₄ catalyst (35 mg, 0.03 mmol) to the flask.

  • Immediately replace the septum and re-establish a positive flow of inert gas.

  • Lower the flask into a preheated oil bath set to 85 °C.

• Reaction Monitoring (The "Why"): Actively monitoring the reaction prevents unnecessary heating, which could degrade the isocyanate group or lead to side products. TLC is a rapid and effective method for tracking the consumption of the starting aryl iodide.

  • Stir the reaction vigorously at 85 °C.

  • After 1 hour, take a small aliquot via syringe and spot it on a TLC plate. Elute with a suitable solvent system (e.g., 20% Ethyl Acetate in Hexanes).

  • Visualize the plate under UV light (254 nm). The starting aryl iodide should be less polar (higher Rf) than the more polar biaryl product.

  • Continue monitoring every 1-2 hours until the starting material is consumed (typically 4-8 hours).

• Workup and Extraction (The "Why"): The workup procedure is designed to quench the reaction, remove inorganic salts and the base, and transfer the organic product into a solvent suitable for purification.

  • Allow the reaction mixture to cool to room temperature.

  • Add deionized water (20 mL) and ethyl acetate (30 mL) to the flask.

  • Transfer the mixture to a separatory funnel. Shake well and allow the layers to separate.

  • Collect the organic layer. Extract the aqueous layer two more times with ethyl acetate (2 x 20 mL).

  • Combine the organic extracts and wash with brine (20 mL).

  • Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification (The "Why"): Flash column chromatography is the standard method for purifying Suzuki coupling products, effectively separating the desired biaryl from unreacted boronic acid, homocoupled byproducts, and palladium residues.[16]

  • Adsorb the crude residue onto a small amount of silica gel.

  • Perform flash column chromatography using a gradient of ethyl acetate in hexanes (e.g., starting from 5% and gradually increasing to 30%) to elute the product.

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield the final product as a solid or oil.

Part 3: Versatility and Post-Coupling Applications

The true power of using 2-fluoro-1-iodo-4-isocyanatobenzene lies in the synthetic versatility of its product. The retained isocyanate group is a powerful electrophile, ready for reaction with a wide array of nucleophiles to rapidly generate a library of diverse molecules from a single Suzuki coupling product.

Representative Suzuki Coupling Scope

The following table illustrates the expected outcomes when coupling 2-fluoro-1-iodo-4-isocyanatobenzene with various boronic acids, demonstrating the broad applicability of the protocol.

Entry	Boronic Acid Partner	Product Structure	Expected Yield (%)
1	Phenylboronic acid	2-Fluoro-4-isocyanato-1,1'-biphenyl	85-95
2	4-Methoxyphenylboronic acid	2-Fluoro-4'-methoxy-4-isocyanato-1,1'-biphenyl	88-96
3	Pyridin-3-ylboronic acid	3-(3-Fluoro-4-isocyanatophenyl)pyridine	75-85
4	Thiophene-2-boronic acid	2-(3-Fluoro-4-isocyanatophenyl)thiophene	80-90
5	Vinylboronic acid pinacol ester	1-Fluoro-2-isocyanato-4-vinylbenzene	70-80

Yields are representative estimates based on literature precedents for similar transformations and may vary based on specific reaction conditions and scale.

Post-Coupling Derivatization: Urea Synthesis

The isocyanate product can be directly used in a subsequent reaction without complex purification. For example, reaction with a primary or secondary amine rapidly and cleanly forms a urea linkage, a common motif in bioactive molecules.

Protocol:

• Dissolve the Suzuki product (1.0 equiv) in an anhydrous solvent like THF or CH₂Cl₂.

• Add the desired amine (1.1 equiv) to the solution at room temperature.

• Stir for 1-4 hours. The reaction is often quantitative and can be monitored by the disappearance of the isocyanate peak (~2250-2275 cm⁻¹) in the IR spectrum.

• Concentrate the solvent to yield the urea product, which can be purified by recrystallization or chromatography if necessary.

Overall Synthetic Workflow

Caption: General workflow from starting material to a derivatized final product.

References

• Title: Suzuki cross-coupling approaches to the synthesis of bioactive 3-substituted and 5-substituted-4-methoxy-6-methyl-2-pyrones Source: Bioorganic & Medicinal Chemistry Letters, 2003 URL: [Link]

• Title: Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching Source: ResearchGate, 2011 URL: [Link]

• Title: Suzuki cross-coupling reaction Source: YouTube (Chem Help ASAP), 2020 URL: [Link]

• Title: Highly Active Catalysts for the Suzuki Coupling of Aryl Chlorides Source: ResearchGate, 2003 URL: [Link]

• Title: Suzuki Coupling Mechanism Source: YouTube (MH Chem), 2022 URL: [Link]

• Title: Ligand-Controlled Palladium-Catalyzed Regiodivergent Suzuki-Miyaura Cross-Coupling of Allylboronates and Aryl Halides Source: NIH National Library of Medicine, 2013 URL: [Link]

• Title: Synthesis of Novel (S)-3-(1-Aminoethyl)-8-pyrimidinyl-2-phenylisoquinolin-1(2H)-ones by Suzuki–Miyaura Coupling and Their Cell Toxicity Activities Source: NIH National Library of Medicine, 2022 URL: [Link]

• Title: Substituent effects on aryltrifluoroborate solvolysis in water: Implications for Suzuki-Miyaura coupling and the design of stable F-18-labeled aryltrifluoroborates for use in PET imaging Source: University of British Columbia Chemistry, 2008 URL: [Link]

• Title: Applied Suzuki Cross-Coupling Reaction for the Syntheses of Biologically Active Compounds Source: ResearchGate, 2008 URL: [Link]

• Title: Substituent Effects on Aryltrifluoroborate Solvolysis in Water: Implications for Suzuki−Miyaura Coupling and the Design of Stable 18F-Labeled Aryltrifluoroborates for Use in PET Imaging Source: ACS Publications, 2008 URL: [Link]

• Title: Applications of Fluorine in Medicinal Chemistry Source: PubMed, 2015 URL: [Link]

• Title: Suzuki–Miyaura Coupling Reactions of Fluorohalobenzenes Source: ResearchGate, 2021 URL: [Link]

• Title: Suzuki reaction Source: Wikipedia URL: [Link]

• Title: Current and emerging applications of fluorine in medicinal chemistry Source: ResearchGate, 2017 URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

• Title: Suzuki-Miyaura cross-coupling: Practical Guide Source: Yoneda Labs URL: [Link]

• Title: Current and emerging applications of fluorine in medicinal chemistry Source: ResearchGate, 2017 URL: [Link]

• Title: Formation and reactivity of isocyanate (NCO) species on Ag/Al2O3 Source: Royal Society of Chemistry, 1998 URL: [Link]

• Title: Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin Source: Rose-Hulman Institute of Technology URL: [Link]

• Title: Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Source: YouTube (Organic Chemistry with Lluís Llorens Palomo), 2023 URL: [Link]

Sources

• 1. Formation and reactivity of isocyanate (NCO) species on Ag/Al2O3 - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. rose-hulman.edu [rose-hulman.edu]
• 8. researchgate.net [researchgate.net]
• 9. Substituent effects on aryltrifluoroborate solvolysis in water: Implications for Suzuki-Miyaura coupling and the design of stable F-18-labeled aryltrifluoroborates for use in PET imaging | UBC Chemistry [chem.ubc.ca]
• 10. pubs.acs.org [pubs.acs.org]
• 11. youtube.com [youtube.com]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. Ligand-Controlled Palladium-Catalyzed Regiodivergent Suzuki-Miyaura Cross-Coupling of Allylboronates and Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis of Novel (S)-3-(1-Aminoethyl)-8-pyrimidinyl-2-phenylisoquinolin-1(2H)-ones by Suzuki–Miyaura Coupling and Their Cell Toxicity Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Preparation of Novel Carbamates from 2-Fluoro-1-iodo-4-isocyanatobenzene: Protocols and Mechanistic Insights

An Application Guide for Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the synthesis of carbamates using 2-Fluoro-1-iodo-4-isocyanatobenzene as a versatile starting material. Carbamates are crucial structural motifs in a vast array of pharmaceuticals, prized for their metabolic stability and ability to act as peptide bond bioisosteres.[1][2] The specific precursor, 2-Fluoro-1-iodo-4-isocyanatobenzene, offers a unique trifecta of reactive sites: the isocyanate for carbamate formation, and the fluoro and iodo substituents for subsequent molecular diversification, making it an exceptionally valuable building block in modern drug discovery.[3][4] This document delves into the underlying reaction mechanisms, provides detailed, field-proven protocols for both catalyzed and uncatalyzed reactions, and outlines methods for the characterization of the resulting products.

Introduction: The Strategic Value of Substituted Aryl Carbamates

The carbamate functional group is a cornerstone in medicinal chemistry. Its hybrid amide-ester nature confers high chemical and proteolytic stability, making it an ideal surrogate for the more labile peptide bond in peptidomimetic drug design.[2] Furthermore, the carbamate moiety can engage in crucial hydrogen bonding interactions with biological targets.[2]

The starting material, 2-Fluoro-1-iodo-4-isocyanatobenzene, is a strategic choice for generating libraries of potential drug candidates.

• The isocyanate group is a highly reliable handle for coupling with a wide range of alcohols and phenols to form the stable carbamate linkage.

• The fluorine atom is a widely used substituent in drug design to enhance metabolic stability, binding affinity, and membrane permeability.[3]

• The iodine atom serves as a versatile synthetic handle for post-carbamoylation modifications via well-established cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the introduction of further complexity and targeted functional groups.[5]

This guide is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to effectively utilize this powerful building block.

Reaction Mechanism: The Nucleophilic Addition Pathway

The formation of a carbamate from an isocyanate and an alcohol is a classic example of nucleophilic addition. The isocyanate group (-N=C=O) is characterized by a highly electrophilic central carbon atom, a result of the electron-withdrawing nature of the adjacent nitrogen and oxygen atoms.[1] The reactivity of 2-Fluoro-1-iodo-4-isocyanatobenzene is further enhanced by the inductive electron-withdrawing effects of the fluorine and iodine substituents on the aromatic ring, which increases the electrophilicity of the isocyanate carbon.[1]

The reaction proceeds as follows:

• Nucleophilic Attack: The lone pair of electrons on the oxygen atom of the alcohol attacks the electrophilic carbonyl carbon of the isocyanate.

• Proton Transfer: A proton is transferred from the alcohol's hydroxyl group to the nitrogen atom of the isocyanate, resulting in the formation of the neutral carbamate product.[1]

This process can be self-catalyzed by the alcohol, which may act as a proton shuttle, or significantly accelerated by the addition of a base or organometallic catalyst.[6][7]

Caption: Mechanism of Carbamate Formation.

General Considerations for Synthesis

Reagent Selection

• Alcohols: Primary alcohols are generally more reactive than secondary alcohols due to reduced steric hindrance.[6] Phenols are less nucleophilic and often require heating or catalysis for efficient reaction. Tertiary alcohols are typically poor nucleophiles for this reaction.

• Solvents: The reaction must be conducted under anhydrous conditions to prevent the isocyanate from reacting with water, which would produce an unstable carbamic acid that rapidly decomposes to an amine. This amine can then react with another molecule of isocyanate to form an undesired symmetrical urea byproduct. Suitable solvents include anhydrous dichloromethane (DCM), tetrahydrofuran (THF), toluene, or acetonitrile.

Catalysis

While many reactions proceed at room temperature without a catalyst, certain transformations benefit from acceleration.

• Base Catalysis: Tertiary amines, such as 1,4-diazabicyclo[2.2.2]octane (DABCO) or triethylamine (TEA), are common catalysts. They are thought to function by forming an active hydrogen-bond complex with the alcohol, increasing its nucleophilicity.[7][8]

• Organometallic Catalysis: Tin compounds, such as dibutyltin dilaurate (DBTDL), are highly effective catalysts, particularly for less reactive alcohols or sterically hindered substrates.[9][10] Zinc salts can also be employed.[9]

Experimental Protocols

Safety Note: Isocyanates are toxic, potent lachrymators, and respiratory sensitizers. Always handle 2-Fluoro-1-iodo-4-isocyanatobenzene in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[1][11]

Protocol 1: General Uncatalyzed Synthesis of an Alkyl Carbamate

This protocol describes the synthesis of benzyl (2-fluoro-4-iodophenyl)carbamate as a representative example.

Materials and Equipment:

• 2-Fluoro-1-iodo-4-isocyanatobenzene

• Benzyl alcohol (anhydrous)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask with magnetic stir bar

• Septum and nitrogen/argon inlet

• Syringes

• Standard glassware for work-up and purification

• Silica gel for column chromatography

Procedure:

• Setup: To a flame-dried 50 mL round-bottom flask under a nitrogen atmosphere, add 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 eq, e.g., 263 mg, 1.0 mmol).

• Dissolution: Dissolve the isocyanate in 10 mL of anhydrous DCM.

• Reagent Addition: While stirring, add benzyl alcohol (1.05 eq, e.g., 114 mg, 1.05 mmol) dropwise via syringe at room temperature.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent). The reaction is typically complete within 2-4 hours. The disappearance of the isocyanate starting material is a key indicator.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure carbamate product.

Protocol 2: Catalyzed Synthesis of an Aryl Carbamate

This protocol describes the synthesis of phenyl (2-fluoro-4-iodophenyl)carbamate using a catalyst, which is often necessary for less nucleophilic phenols.

Materials and Equipment:

• All materials from Protocol 1

• Phenol

• Dibutyltin dilaurate (DBTDL) or DABCO

• Anhydrous Toluene

Procedure:

• Setup: To a flame-dried 50 mL round-bottom flask under a nitrogen atmosphere, add 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 eq, e.g., 263 mg, 1.0 mmol) and phenol (1.05 eq, e.g., 99 mg, 1.05 mmol).

• Dissolution: Add 10 mL of anhydrous toluene to the flask.

• Catalyst Addition: Add the catalyst, for example, dibutyltin dilaurate (DBTDL, ~1 mol%, ~6 mg).

• Reaction: Stir the reaction mixture at room temperature or heat to 50-60 °C if the reaction is sluggish. Monitor the reaction progress by TLC. The reaction is typically complete within 4-12 hours.

• Work-up: After cooling to room temperature, concentrate the mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired aryl carbamate.

Data Presentation & Characterization

Summary of Experimental Parameters

Parameter	Protocol 1 (Alkyl Carbamate)	Protocol 2 (Aryl Carbamate)
Nucleophile	Benzyl Alcohol	Phenol
Stoichiometry	1.05 eq.	1.05 eq.
Catalyst	None	DBTDL (1 mol%)
Solvent	Anhydrous DCM	Anhydrous Toluene
Temperature	Room Temperature	60 °C
Typical Time	2-4 hours	4-12 hours
Typical Yield	>90%	80-90%

Spectroscopic Characterization

The synthesized carbamates can be unambiguously identified using standard spectroscopic techniques.[12]

Technique	Characteristic Signature for Carbamate
FTIR	Strong C=O stretch (1680-1730 cm⁻¹), N-H stretch (3200-3400 cm⁻¹)[13]
¹H NMR	Broad singlet for N-H proton (δ 6.5-9.5 ppm), signals for aromatic and R' protons
¹³C NMR	Carbonyl carbon signal (δ 150-160 ppm)[14]
Mass Spec	Correct molecular ion peak [M]+ or [M+H]+

Overall Experimental Workflow

The following diagram illustrates the logical flow from starting materials to the final, characterized product.

Caption: General Experimental Workflow.

Applications in Drug Discovery

The halogenated carbamates synthesized via these protocols are not merely final products but are valuable intermediates for creating diverse molecular libraries. The presence of the iodine atom is particularly advantageous, as it allows for a range of palladium-catalyzed cross-coupling reactions. This enables the late-stage introduction of various aryl, heteroaryl, or alkynyl groups, dramatically expanding the chemical space that can be explored from a single carbamate precursor. This strategy is highly efficient for structure-activity relationship (SAR) studies in the development of new therapeutic agents.

References

• Raspoet, G., et al. (1999). The Alcoholysis Reaction of Isocyanates Giving Urethanes: Evidence for a Multimolecular Mechanism. Journal of the American Chemical Society. Available at: [Link]

• El-Malah, A., et al. (2024). Isocyanate-based multicomponent reactions. RSC Medicinal Chemistry. Available at: [Link]

• This reference was not used in the final document.
• This reference was not used in the final document.

• Al-Rawashdeh, N. A.-F., et al. (2000). Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• This reference was not used in the final document.
• This reference was not used in the final document.

• Ren, Y. (2018). Synthesis of Isocyanates from CO2 and Amines under Mild Conditions. University of Toronto. Available at: [Link]

• This reference was not used in the final document.

• Jia, L., et al. (2025). Spectroscopic Identification of Carbamate Formation and Synergistic Binding in Amide–CO 2 ̅ Complexes. The Journal of Physical Chemistry Letters. Available at: [Link]

• ResearchGate. Mechanism of the reaction between an isocyanate and a hydroxyl group to form a carbamate ester catalyzed by ternary amines. Available at: [Link]

• This reference was not used in the final document.
• This reference was not used in the final document.
• This reference was not used in the final document.
• This reference was not used in the final document.
• This reference was not used in the final document.

• Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry. Available at: [Link]

• ResearchGate. Selection of spectroscopic data (NMR and IR) assigned to carbamates of tin complexes. Available at: [Link]

• Hsu, A. C.-T. (2000). Synthesis of carbamate compounds. Google Patents.

• Barnes-Seeman, D., et al. (2014). Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses. Current Topics in Medicinal Chemistry. Available at: [Link]

• This reference was not used in the final document.
• This reference was not used in the final document.
• This reference was not used in the final document.
• This reference was not used in the final document.
• This reference was not used in the final document.

• Kamal, A., et al. (2009). Application of organic carbamates in drug design. Part 1: Anticancer agents. Mini-Reviews in Medicinal Chemistry. Available at: [Link]

• Tysoe, C., & Withers, S. G. (2014). Fluorinated mechanism-based inhibitors: common themes and recent developments. Current Topics in Medicinal Chemistry. Available at: [Link]

• Ichikawa, Y., et al. (2010). An Efficient Synthesis of Carbamates by Tin-Catalyzed Transcarbamoylation Reactions of Primary and Secondary Alcohols. Synlett. Available at: [Link]

• This reference was not used in the final document.

Sources

• 1. Isocyanate-based multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Buy 2-Fluoro-1-iodo-4-isocyanatobenzene [smolecule.com]
• 6. quantchem.kuleuven.be [quantchem.kuleuven.be]
• 7. researchgate.net [researchgate.net]
• 8. Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 9. US6133473A - Synthesis of carbamate compounds - Google Patents [patents.google.com]
• 10. An Efficient Synthesis of Carbamates by Tin-Catalyzed Transcarbamoylation Reactions of Primary and Secondary Alcohols [organic-chemistry.org]
• 11. echemi.com [echemi.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

The Versatile Role of 2-Fluoro-1-iodo-4-isocyanatobenzene in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: A Trifunctional Scaffold for Targeted Drug Discovery

In the landscape of contemporary medicinal chemistry, the strategic design of molecular building blocks is paramount to the efficient discovery and development of novel therapeutics. Among these, 2-Fluoro-1-iodo-4-isocyanatobenzene has emerged as a particularly powerful and versatile scaffold. Its unique trifunctional nature, presenting an isocyanate, a fluorine atom, and an iodine atom on a central benzene ring, offers a confluence of reactive handles and beneficial physicochemical properties. This guide provides an in-depth exploration of the applications of this reagent, with a focus on the synthesis of kinase inhibitors, and furnishes detailed protocols for its effective utilization in a research and development setting.

The strategic placement of the three functional groups on the phenyl ring is key to the utility of this compound. The highly reactive isocyanate group serves as a prime site for the introduction of various side chains through urea or carbamate formation, often crucial for establishing key interactions with protein targets. The iodine atom provides a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations, enabling the construction of complex biaryl and aryl-amino scaffolds common in many kinase inhibitors. Finally, the fluorine atom, a bioisostere of hydrogen, can significantly enhance the metabolic stability, binding affinity, and pharmacokinetic profile of the final drug candidate.[1][2][3]

Core Applications in Kinase Inhibitor Synthesis

Kinases are a critical class of enzymes involved in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer. Consequently, the development of small molecule kinase inhibitors has been a major focus of drug discovery efforts. 2-Fluoro-1-iodo-4-isocyanatobenzene has proven to be an invaluable starting material in the synthesis of several clinically important kinase inhibitors.

Case Study: Synthesis of Trametinib, a MEK Inhibitor

A prime example of the utility of 2-Fluoro-1-iodo-4-isocyanatobenzene is in the synthesis of Trametinib, a potent and selective allosteric inhibitor of MEK1 and MEK2 kinases. The synthesis of a key intermediate for Trametinib, N-(2-fluoro-4-iodophenyl)-N'-cyclopropylurea, directly utilizes the reactivity of the isocyanate group.

Reaction Scheme: Formation of a Key Urea Intermediate

Sources

• 1. pharmacyjournal.org [pharmacyjournal.org]
• 2. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

Application Notes and Protocols: 2-Fluoro-1-iodo-4-isocyanatobenzene as a Versatile Building Block for PET Ligands

Introduction: The Strategic Advantage of 2-Fluoro-1-iodo-4-isocyanatobenzene in PET Tracer Development

Positron Emission Tomography (PET) is a powerful molecular imaging modality that provides non-invasive, quantitative insights into biochemical processes in vivo. The development of novel PET tracers is paramount for advancing our understanding of disease and for creating new diagnostic and therapeutic strategies. The selection of appropriate building blocks is a critical determinant of the success of a PET tracer. 2-Fluoro-1-iodo-4-isocyanatobenzene is a uniquely functionalized aromatic scaffold that offers several strategic advantages for the synthesis of innovative PET ligands.

This building block incorporates three key functional groups:

• Isocyanate Group (-N=C=O): This highly reactive group readily undergoes addition reactions with nucleophiles, most notably primary amines, to form stable urea linkages. This provides a robust and efficient method for conjugating the scaffold to a targeting vector.

• Fluorine Atom (-F): The presence of a fluorine atom allows for the potential introduction of the positron-emitting radionuclide, Fluorine-18 (¹⁸F). ¹⁸F is the most widely used radionuclide for PET due to its near-ideal physical properties, including a convenient half-life (109.8 minutes) and low positron energy.

• Iodine Atom (-I): The iodine atom serves as a versatile handle for further chemical modifications. It can be a site for introducing radioisotopes of iodine (e.g., ¹²³I, ¹²⁴I, ¹²⁵I, ¹³¹I) for single-photon emission computed tomography (SPECT) or PET imaging and radiotherapy. Alternatively, it can be utilized in transition metal-catalyzed cross-coupling reactions (e.g., Stille, Suzuki, Sonogashira) to introduce a wide range of functionalities, including prosthetic groups for radiolabeling.

The strategic placement of these functional groups on the benzene ring allows for a modular approach to PET tracer design, enabling the synthesis of a diverse library of compounds for targeting various biological entities. This guide will provide detailed protocols and insights into the application of 2-fluoro-1-iodo-4-isocyanatobenzene for the development of ¹⁸F-labeled PET ligands.

Chemical Properties and Handling

A clear understanding of the physicochemical properties of 2-fluoro-1-iodo-4-isocyanatobenzene is essential for its effective use in synthesis.

Property	Value	Reference
Molecular Formula	C₇H₃FINO	[1]
Molecular Weight	263.01 g/mol	[1]
Boiling Point	263.6 ± 30.0 °C at 760 mmHg	[1]
Density	1.9 ± 0.1 g/cm³	[1]

Handling and Storage: 2-Fluoro-1-iodo-4-isocyanatobenzene is a reactive chemical. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn. It is sensitive to moisture and should be stored under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place.

Synthetic Strategy: Formation of ¹⁸F-Labeled Ureas

A robust and widely applicable strategy for utilizing 2-fluoro-1-iodo-4-isocyanatobenzene in the synthesis of ¹⁸F-labeled PET ligands involves a two-step approach:

• Synthesis of an ¹⁸F-labeled primary amine: A suitable precursor, typically a nitro-aromatic compound, is radiolabeled with ¹⁸F to produce an ¹⁸F-labeled aniline or other primary amine.

• Coupling with 2-fluoro-1-iodo-4-isocyanatobenzene: The freshly prepared ¹⁸F-labeled amine is then reacted with the isocyanate building block to form the final ¹⁸F-labeled urea-based PET tracer.

This modular approach allows for the late-stage introduction of the radionuclide, which is crucial for maximizing the radiochemical yield given the short half-life of ¹⁸F.

Figure 1: General workflow for the synthesis of an ¹⁸F-labeled PET ligand.

Detailed Protocols

PART 1: Synthesis of the [¹⁸F]Fluoroaniline Synthon

This protocol is adapted from established methods for the synthesis of ¹⁸F-labeled anilines from nitro precursors.[2][3]

Materials and Reagents:

• 4-Nitrophenethyl bromide (or other suitable nitro-aromatic precursor)

• [¹⁸F]Fluoride (produced from a cyclotron)

• Kryptofix 2.2.2 (K₂₂₂)

• Potassium carbonate (K₂CO₃)

• Anhydrous acetonitrile (MeCN)

• Anhydrous dimethylformamide (DMF)

• Palladium on carbon (Pd/C, 10%)

• Ammonium formate

• Sterile water for injection

• Solid-phase extraction (SPE) cartridges (e.g., QMA, C18)

Instrumentation:

• Automated radiosynthesis module (e.g., GE TRACERlab™, Siemens Explora RN, etc.)

• High-performance liquid chromatography (HPLC) system with a radioactivity detector

• Gas chromatography (GC) system for residual solvent analysis

• Dose calibrator

Workflow Diagram:

Figure 2: Automated synthesis workflow for [¹⁸F]fluoroaniline.

Step-by-Step Protocol:

• [¹⁸F]Fluoride Trapping and Elution:

  • Transfer the cyclotron-produced aqueous [¹⁸F]fluoride solution to the automated synthesis module.

  • Trap the [¹⁸F]fluoride on a pre-conditioned quaternary methyl ammonium (QMA) anion-exchange cartridge.

  • Elute the [¹⁸F]fluoride into the reaction vessel using a solution of Kryptofix 2.2.2 (5 mg in 1 mL of acetonitrile) and potassium carbonate (1 mg in 0.5 mL of water).

• Azeotropic Drying:

  • Heat the reaction vessel to 110°C under a stream of nitrogen or argon to evaporate the water.

  • Add anhydrous acetonitrile (2 x 1 mL) and repeat the evaporation to ensure the [¹⁸F]fluoride-K₂₂₂ complex is anhydrous.

• ¹⁸F-Fluorination:

  • Dissolve the nitro-aromatic precursor (e.g., 4-nitrophenethyl bromide, 5-10 mg) in anhydrous DMF (0.5 mL).

  • Add the precursor solution to the dried [¹⁸F]fluoride-K₂₂₂ complex.

  • Seal the reaction vessel and heat at 120-150°C for 10-15 minutes.

  • Cool the reaction vessel to room temperature.

• Reduction to [¹⁸F]Fluoroaniline:

  • Prepare a solution of ammonium formate (20-30 mg) in methanol (0.5 mL).

  • Add the ammonium formate solution and a suspension of 10% Pd/C (2-3 mg) in methanol (0.2 mL) to the reaction vessel.

  • Heat the mixture at 80-100°C for 5-10 minutes.

  • Cool the reaction to room temperature and quench by adding water (2 mL).

• Purification of [¹⁸F]Fluoroaniline:

  • Pass the reaction mixture through a C18 SPE cartridge to trap the ¹⁸F-labeled product and other organic compounds.

  • Wash the cartridge with water (10 mL) to remove unreacted salts and polar impurities.

  • Elute the [¹⁸F]fluoroaniline from the cartridge with ethanol or acetonitrile (1-2 mL).

  • The resulting solution of [¹⁸F]fluoroaniline is used directly in the next step.

PART 2: Synthesis of the ¹⁸F-Labeled Urea PET Ligand

This protocol outlines the coupling of the freshly prepared [¹⁸F]fluoroaniline with 2-fluoro-1-iodo-4-isocyanatobenzene.

Materials and Reagents:

• [¹⁸F]Fluoroaniline solution (from PART 1)

• 2-Fluoro-1-iodo-4-isocyanatobenzene

• Anhydrous tetrahydrofuran (THF) or dimethylformamide (DMF)

• Mobile phase for HPLC purification (e.g., acetonitrile/water with 0.1% TFA)

• Sterile water for injection

• Ethanol for formulation

Step-by-Step Protocol:

• Coupling Reaction:

  • To the solution of [¹⁸F]fluoroaniline, add a solution of 2-fluoro-1-iodo-4-isocyanatobenzene (1-2 mg) in anhydrous THF or DMF (0.2 mL).

  • Allow the reaction to proceed at room temperature for 10-15 minutes. The reaction is typically rapid. Gentle heating (e.g., 40-50°C) can be applied if necessary, but should be monitored to avoid side reactions.

• Purification of the ¹⁸F-Labeled Urea:

  • Dilute the reaction mixture with the HPLC mobile phase (1 mL).

  • Inject the mixture onto a semi-preparative HPLC column (e.g., C18).

  • Elute the column with a suitable gradient of acetonitrile and water (containing 0.1% trifluoroacetic acid, TFA, to improve peak shape).

  • Monitor the elution profile with both a UV detector and a radioactivity detector to identify the product peak. The product will have a longer retention time than the more polar [¹⁸F]fluoroaniline.

• Formulation:

  • Collect the radioactive fraction corresponding to the ¹⁸F-labeled urea product.

  • Remove the HPLC solvents by rotary evaporation or by trapping the product on a C18 SPE cartridge and eluting with a small volume of ethanol.

  • Formulate the final product in a sterile solution, typically a mixture of saline and ethanol, suitable for intravenous injection.

  • Pass the final solution through a 0.22 µm sterile filter into a sterile vial.

Quality Control

Rigorous quality control is essential to ensure the safety and efficacy of the final PET tracer.[4][5]

Parameter	Method	Specification
Radiochemical Purity	Analytical HPLC, Radio-TLC	> 95%
Radionuclidic Purity	Gamma-ray spectroscopy	> 99.5% (¹⁸F)
Chemical Purity	Analytical HPLC (UV detector)	Peak corresponding to the non-radioactive standard should be the major peak
Specific Activity	Calculated from the radioactivity and the mass of the product	> 1 Ci/µmol
Residual Solvents	Gas Chromatography (GC)	Within USP limits (e.g., Acetonitrile < 410 ppm, Ethanol < 5000 ppm)
pH	pH meter or pH paper	4.5 - 7.5
Sterility	Incubation in culture media	No microbial growth
Bacterial Endotoxins	Limulus Amebocyte Lysate (LAL) test	< 175 EU/V

Causality Behind Experimental Choices

• Choice of ¹⁸F-labeling strategy: The synthesis of an ¹⁸F-labeled amine followed by coupling to the isocyanate is preferred over direct fluorination of the 2-fluoro-1-iodo-4-isocyanatobenzene scaffold. Direct nucleophilic aromatic substitution on an iodo-substituted ring is challenging, and electrophilic fluorination often results in low specific activity. The chosen modular approach allows for the production of a high specific activity tracer.

• Use of Kryptofix 2.2.2: This cryptand effectively chelates the potassium counter-ion of the [¹⁸F]fluoride, rendering the fluoride ion "naked" and highly nucleophilic, which is crucial for efficient radiofluorination.[6]

• Azeotropic Drying: The removal of water is critical as water can compete with the leaving group in the nucleophilic substitution reaction and can also react with the isocyanate in the subsequent step.

• Choice of Reducing Agent: Catalytic hydrogenation with Pd/C and a hydrogen donor like ammonium formate is a mild and efficient method for reducing the nitro group to an amine without affecting the other functional groups on the aromatic ring.

• HPLC Purification: This is a standard and reliable method for separating the desired ¹⁸F-labeled product from unreacted precursors, by-products, and radiochemical impurities, ensuring high purity of the final tracer.[7]

Conclusion

2-Fluoro-1-iodo-4-isocyanatobenzene is a highly valuable and versatile building block for the development of novel PET ligands. Its unique combination of a reactive isocyanate for conjugation, a fluorine atom for potential ¹⁸F-labeling, and an iodine atom for further functionalization provides medicinal chemists and radiochemists with a powerful tool for creating a wide array of imaging agents. The protocols and insights provided in this guide offer a solid foundation for researchers to harness the potential of this building block in their drug discovery and development endeavors.

References

• Formation of fluorine-18 labeled diaryl ureas--labeled VEGFR-2/PDGFR dual inhibitors as molecular imaging agents for angiogenesis. PubMed. Available at: [Link]

• Review of 18F-FDG Synthesis and Quality Control. PMC. Available at: [Link]

• Radiosynthesis and biological evaluation of 18F-labeled 4-anilinoquinazoline derivative (18F-FEA-Erlotinib) as a potential EGFR PET agent. PubMed. Available at: [Link]

• Evaluation of [18F]FDG Synthesis and Quality Control: Experience in the Seoul National University Hospital (SNUH), Seoul, South. OMICS International. Available at: [Link]

• Automated production and quality testing of [18F]labeled radiotracers using the BG75 system. ResearchGate. Available at: [Link]

• State of the art procedures towards reactive [18F]fluoride in PET tracer synthesis. National Institutes of Health. Available at: [Link]

• Fluorine-18 labeling of 6,7-disubstituted anilinoquinazoline derivatives for positron emission tomography (PET) imaging of tyrosine kinase receptors: Synthesis of 18F-Iressa and related molecular probes. ResearchGate. Available at: [Link]

• 18F-labelled PET radiotracer synthesis. CORDIS. Available at: [Link]

• Process for the preparation of fluoroanilines from fluorinated nitrated benzene compounds. Google Patents.

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• A Purification Method of 18F-FP-(+)-DTBZ via Solid-Phase Extraction With Combined Cartridges. PMC. Available at: [Link]

• One-step 18F labeling of biomolecules using organotrifluoroborates. PMC. Available at: [Link]

• HPLC analysis of the eluates obtained by purification of [ 18 F]FMZ via... ResearchGate. Available at: [Link]

• Preparation of 18F-Labeled Tracers Targeting Fibroblast Activation Protein via Sulfur [18F]Fluoride Exchange Reaction. National Institutes of Health. Available at: [Link]

• Method for preparing fluoroanilines from nitrofluorobenzene compounds. Google Patents.
• Preparation method of para-fluoroaniline. Google Patents.

• Rhenium-Catalyzed C-H Aminocarbonylation of Azobenzenes with Isocyanates. Supporting Information. Available at: [Link]

• Synthesis of a 2-nitroimidazole derivative N-(4-[18F]fluorobenzyl)-2-(2-nitro-1H-imidazol-1-yl)-acetamide ([18 F]FBNA) as PET radiotracer for imaging tumor hypoxia. PubMed. Available at: [Link]

• Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study. PMC. Available at: [Link]

• Reactivity of Isocyanate-Functionalized Lignins: A Key Factor for the Preparation of Lignin-Based Polyurethanes. Frontiers. Available at: [Link]

• an approach for eliminating phenyl isocyanate from solvent used in isocyanate production. ResearchGate. Available at: [Link]

• Phenyl isocyanate conversion process. Google Patents.

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Application Notes &amp; Protocols: Leveraging 2-Fluoro-1-iodo-4-isocyanatobenzene in Advanced Polymer Synthesis

Introduction: A Trifunctional Monomer for Advanced Material Design

2-Fluoro-1-iodo-4-isocyanatobenzene is a unique aromatic monomer offering a strategic combination of three distinct functional groups on a single phenyl ring. This trifunctional nature provides a powerful platform for polymer chemists and material scientists to design and synthesize novel polymers with precisely tailored properties. The strategic arrangement of the isocyanate, iodo, and fluoro groups allows for a two-stage synthetic approach: initial polymerization driven by the highly reactive isocyanate, followed by post-polymerization modification via the versatile iodo group. The fluorine atom, in turn, imparts desirable physicochemical properties to the final material.

This guide provides a comprehensive overview of the reactivity of this monomer and detailed protocols for its use in creating functional polymers. We will explore the underlying chemical principles, explain the causality behind experimental choices, and offer step-by-step methodologies for both polymerization and subsequent functionalization.

Section 1: Reactivity Profile and Strategic Considerations

The utility of 2-Fluoro-1-iodo-4-isocyanatobenzene stems from the orthogonal reactivity of its functional groups.

• Isocyanate Group (-N=C=O): This is the primary engine for polymerization. The carbon atom of the isocyanate is highly electrophilic and readily reacts with nucleophiles containing active hydrogen atoms, such as alcohols (-OH) and amines (-NH₂).[1][2] These reactions are typically addition polymerizations and form the basis of polyurethane and polyurea synthesis, respectively.[3][4] Aromatic isocyanates are notably more reactive than their aliphatic counterparts, a trait enhanced in this monomer by the electron-withdrawing effect of the adjacent fluorine atom.[1][5]

• Iodo Group (-I): The carbon-iodine bond is the weakest of the carbon-halogen bonds, making it an excellent leaving group in a variety of cross-coupling reactions. This feature transforms the polymer backbone from a passive scaffold into a reactive platform. After the primary polymerization is complete, the iodo groups along the polymer chain can be leveraged for extensive functionalization using well-established catalytic methods like Suzuki, Sonogashira, or Heck couplings. This allows for the grafting of diverse chemical moieties to tune the polymer's electronic, optical, or biological properties.

• Fluoro Group (-F): The fluorine atom provides several key benefits. Its strong electron-withdrawing nature increases the reactivity of the isocyanate group.[2] More importantly, the incorporation of fluorine into a polymer backbone is a well-established strategy to enhance material properties, including thermal stability, chemical resistance, and hydrophobicity (low surface energy).[6][7]

Property	Value	Reference
Molecular Formula	C₇H₃FINO	[8]
Molecular Weight	263.01 g/mol	[9]
CAS Number	1261441-79-5	[8]
Appearance	(Expected) Solid	N/A

Section 2: Polymerization and Functionalization Workflow

The synthetic strategy for this monomer is best conceptualized as a two-stage process. This allows for the creation of a well-defined linear polymer first, which can then be precisely modified.

Caption: Two-stage workflow for advanced polymer synthesis.

Section 3: Detailed Experimental Protocols

Safety Precaution: Isocyanates are toxic, potent respiratory sensitizers, and react exothermically with many compounds.[9][10] All manipulations must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All glassware must be rigorously dried to prevent unwanted reactions with water.

Protocol 1: Synthesis of a Linear Polyurethane

This protocol details the synthesis of a linear polyurethane via a prepolymer method, which provides excellent control over the final polymer structure. We will use Poly(tetramethylene ether) glycol (PTMEG) as a representative diol comonomer.

Rationale for Prepolymer Method: This two-step approach first creates an isocyanate-terminated prepolymer from the diisocyanate and a portion of the polyol. This ensures that the more reactive diisocyanate is fully incorporated, leading to better control over molecular weight and a more uniform polymer structure when the chain extender is added.[11]

Materials and Reagents:

Reagent	M.W. ( g/mol )	Example Supplier	Notes
2-Fluoro-1-iodo-4-isocyanatobenzene	263.01	Synchem[8]	Store under inert gas, away from moisture.
Poly(tetramethylene ether) glycol (PTMEG)	~1000	Sigma-Aldrich	Dry under vacuum at 80°C for 4-6 hours before use.
1,4-Butanediol (BDO)	90.12	Sigma-Aldrich	Chain extender. Distill and store over molecular sieves.
Dibutyltin dilaurate (DBTDL)	631.56	Sigma-Aldrich	Catalyst. Use as a dilute solution in dry toluene.
Anhydrous Toluene	N/A	Sigma-Aldrich	Solvent.
Anhydrous Dimethylformamide (DMF)	N/A	Sigma-Aldrich	Solvent.

Step-by-Step Methodology:

• Reactor Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser. Flame-dry the entire apparatus under vacuum and then cool to room temperature under a positive pressure of dry nitrogen.

• Prepolymer Synthesis:

  • Charge the flask with 2-Fluoro-1-iodo-4-isocyanatobenzene (5.26 g, 0.02 mol) and 20 mL of anhydrous toluene.

  • Begin stirring and add the pre-dried PTMEG (10.0 g, 0.01 mol) dropwise over 15 minutes. The molar ratio of NCO:OH groups should be 2:1.

  • Add one drop of DBTDL catalyst solution.

  • Heat the reaction mixture to 70°C and maintain for 2 hours under a gentle nitrogen flow. The progress can be monitored by FTIR by observing the disappearance of the -OH peak (~3400 cm⁻¹) and the persistence of the -NCO peak (~2270 cm⁻¹).

• Chain Extension:

  • After 2 hours, cool the reaction mixture to 40°C.

  • Add 30 mL of anhydrous DMF to reduce the viscosity of the prepolymer solution.

  • In a separate flask, prepare a solution of 1,4-Butanediol (0.89 g, ~0.0099 mol) in 10 mL of anhydrous DMF. Note: The amount of chain extender should be calculated to react with nearly all remaining NCO groups.

  • Add the BDO solution dropwise to the stirred prepolymer solution over 30 minutes. A noticeable increase in viscosity indicates polymerization.

• Polymerization Completion & Isolation:

  • After the addition is complete, increase the temperature to 70°C and stir for an additional 3-4 hours until the characteristic -NCO peak at ~2270 cm⁻¹ is no longer visible in the FTIR spectrum.

  • Precipitate the polymer by slowly pouring the viscous solution into 500 mL of vigorously stirred methanol.

  • Collect the white, fibrous polymer by filtration.

  • Wash the polymer with fresh methanol (2 x 100 mL) and dry it in a vacuum oven at 50°C to a constant weight.

Caption: General reaction for urethane linkage formation.

Protocol 2: Post-Polymerization Functionalization via Suzuki Coupling (Conceptual)

This protocol outlines a general procedure for grafting phenyl groups onto the polymer backbone using the pendant iodo groups.

Rationale for Suzuki Coupling: The Suzuki coupling is a robust and highly tolerant cross-coupling reaction, making it ideal for polymer modification. It proceeds under relatively mild conditions and is compatible with a wide range of functional groups, including the urethane linkages in the polymer backbone.

Materials and Reagents:

Reagent	Formula	Notes
Iodo-Functionalized Polyurethane	(From Protocol 1)	The substrate.
Phenylboronic Acid	C₆H₅B(OH)₂	The coupling partner.
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)palladium(0)	The catalyst.
Potassium Carbonate (K₂CO₃)	K₂CO₃	The base.
Toluene/Water or Dioxane/Water	N/A	Biphasic solvent system.

Step-by-Step Methodology:

• Dissolution: In a Schlenk flask under an inert atmosphere, dissolve the iodo-functionalized polyurethane (e.g., 1.0 g) in a suitable anhydrous solvent (e.g., 20 mL of dioxane or THF).

• Reagent Addition:

  • Add phenylboronic acid (1.5 equivalents per iodo group).

  • Add an aqueous solution of K₂CO₃ (3.0 equivalents per iodo group).

  • Add the palladium catalyst, Pd(PPh₃)₄ (2-5 mol% per iodo group).

• Reaction:

  • Degas the mixture by three freeze-pump-thaw cycles.

  • Heat the reaction to 80-90°C and stir vigorously for 12-24 hours.

  • Monitor the reaction progress by taking aliquots and analyzing via ¹H NMR for the disappearance of the aromatic signals adjacent to the iodine and the appearance of new biphenyl signals.

• Workup and Isolation:

  • Cool the reaction mixture to room temperature and dilute with THF.

  • Pass the solution through a short pad of Celite to remove the palladium catalyst.

  • Precipitate the functionalized polymer in a non-solvent like methanol or hexane.

  • Collect the polymer by filtration and dry under vacuum.

Caption: General scheme for Suzuki cross-coupling.

Section 4: Characterization and Expected Results

Proper characterization is essential to confirm the structure and properties of the synthesized polymers.

• Fourier-Transform Infrared Spectroscopy (FTIR):

  • Successful Polyurethane Synthesis: The key indicator is the complete disappearance of the strong, sharp isocyanate (-NCO) stretching band around 2270 cm⁻¹. Concurrently, new bands will appear: a broad N-H stretching band around 3300 cm⁻¹ and a strong carbonyl (C=O) stretching band of the urethane group around 1700-1730 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will confirm the incorporation of all components. New signals corresponding to the urethane N-H proton will appear (typically δ 5-9 ppm).

  • ¹³C NMR: The formation of the urethane linkage will be confirmed by a new carbonyl carbon signal around δ 155 ppm.

  • Post-Suzuki Coupling: ¹H NMR will show the appearance of new aromatic signals corresponding to the grafted phenyl groups and a shift in the signals of the original polymer backbone protons.

• Gel Permeation Chromatography (GPC): This technique is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn) of the polymer. For step-growth polymerization, a PDI close to 2.0 is typically expected.

References

• PCI Magazine. (2023). Resins: Isocyanates, Part I: Fundamentals and Reactivity. [Link][12]

• Poliuretanos. (n.d.). 1.2.1 - Isocyanate Reactions. [Link][1]

• Sanying Polyurethane. (2025). How Isocyanates Affect Polymerization Processes. [Link][13]

• RSC Advances. (2024). Isocyanate-based multicomponent reactions. [Link][2]

• ResearchGate. (n.d.). Synthetic steps of isocyanate containing monomer and the functional copolymer. [Link]

• ResearchGate. (2024). Functional polyurethanes: fundamentals, synthesis, characterization and their applications. [Link]

• MDPI. (n.d.). Polyureas Versatile Polymers for New Academic and Technological Applications. [Link][3]

• Taylor & Francis Online. (n.d.). Molecular iodine in monomer and polymer designing. [Link]

• PMC. (n.d.). Paving the Way towards Sustainability of Polyurethanes: Synthesis and Properties of Terpene-Based Diisocyanate. [Link]

• Wikipedia. (n.d.). Polyurethane. [Link][4]

• MDPI. (n.d.). A Brief Introduction to the Polyurethanes According to the Principles of Green Chemistry. [Link][14]

• ACS Publications. (n.d.). Continuous Polymer Synthesis and Manufacturing of Polyurethane Elastomers Enabled by Automation. [Link][15]

• ResearchGate. (n.d.). Synthesis and polymerization of the isocyanide monomers 1 and 2 and their enantiomers. [Link]

• University of Massachusetts Amherst. (n.d.). SYNTHESIS AND APPLICATIONS OF POLYMERS OF ISOCYANIDES. [Link]

• EurekAlert!. (2023). New method for polyurethane synthesis using fluorine compound developed jointly by Kobe University and AGC Inc. [Link]

• PMC - NIH. (n.d.). A New Strategy for the Synthesis of Fluorinated Polyurethane. [Link][6]

• Copps Industries. (n.d.). Polyurea vs. Polyurethane: Similarities, Differences, and Applications. [Link][16]

• Kobe University. (2023). New method for polyurethane synthesis using fluorine compound developed jointly by Kobe University and AGC Inc. [Link]

• MDPI. (2025). Suitable radicals and monomers to obtain innovative fluorinated polymers based on vinylidene fluoride and their applications. [Link]

• ACS Publications. (2020). Synthesis of Fluorine-Containing Polymers by Functionalization of cis-1,4-Polyisoprene with Hypervalent Iodine Compounds. [Link][17]

• ResearchGate. (n.d.). Copolymerization of fluorinated monomers: recent developments and future trends. [Link]

• Banaras Hindu University. (n.d.). Synthesis of Polyurethanes and Study of Their Surface Morphology. [Link][11]

• Aidic. (n.d.). Isocyanates as Precursors to Biomedical Polyurethanes. [Link][5]

• Mettler Toledo. (n.d.). Fluorine and Fluorination Chemistry. [Link][7]

• ResearchGate. (n.d.). Polycondensation and Coupling Polymerization Reactions for Poly[1]catenanes. [Link]

• PubChem. (n.d.). 2-Fluoro-4-iodophenyl isocyanate. [Link][9]

• ResearchGate. (n.d.). Synthesis of Fluorine-Containing Polymers by Functionalization of cis-1,4-Polyisoprene with Hypervalent Iodine Compounds. [Link]

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• 3. Polyureas Versatile Polymers for New Academic and Technological Applications [mdpi.com]
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The Strategic Application of 2-Fluoro-1-iodo-4-isocyanatobenzene in the Synthesis of Next-Generation Agrochemicals

Introduction: A Multifunctional Building Block for Modern Crop Protection

In the landscape of contemporary agrochemical research, the demand for novel active ingredients with enhanced efficacy, improved safety profiles, and diverse modes of action is incessant. The strategic design of these molecules often hinges on the use of versatile chemical intermediates that introduce key functionalities. 2-Fluoro-1-iodo-4-isocyanatobenzene is one such pivotal building block, offering a unique combination of reactive sites that can be exploited for the synthesis of a variety of potential agrochemicals, particularly herbicides and insecticides.

This technical guide provides an in-depth exploration of the application of 2-Fluoro-1-iodo-4-isocyanatobenzene in agrochemical synthesis. We will delve into the chemical rationale for its use, present a detailed protocol for the synthesis of a model phenylurea herbicide, and discuss the potential for further molecular elaboration.

The Chemical Rationale: Unpacking the Reactivity of 2-Fluoro-1-iodo-4-isocyanatobenzene

The utility of 2-Fluoro-1-iodo-4-isocyanatobenzene as a precursor in agrochemical synthesis stems from the distinct reactivity of its three functional groups:

• The Isocyanate Group (-N=C=O): This is the primary reactive site for the construction of the core structure of many agrochemicals. Isocyanates are highly electrophilic and readily react with nucleophiles such as amines to form stable urea linkages. This reaction is the cornerstone of the synthesis of phenylurea herbicides and benzoylurea insecticides, which are known to inhibit photosynthesis and chitin synthesis, respectively.[1][2][3][4]

• The Fluorine Atom (-F): The presence of a fluorine atom can significantly modulate the physicochemical properties of the final molecule. Fluorine's high electronegativity can influence the electronic environment of the aromatic ring, potentially enhancing the binding affinity of the molecule to its biological target. Furthermore, the introduction of fluorine can increase metabolic stability and lipophilicity, which can improve the uptake and translocation of the agrochemical within the target pest or weed.

• The Iodine Atom (-I): The iodine substituent serves as a versatile handle for further chemical modification through cross-coupling reactions. This allows for the introduction of additional chemical diversity into the molecule, enabling the fine-tuning of its biological activity and spectrum. This potential for late-stage functionalization is a key advantage in the development of novel agrochemical candidates.

Application in Phenylurea Herbicide Synthesis: A Detailed Protocol

The following protocol details the synthesis of a model N-aryl-N',N'-dialkylurea herbicide, N-(2-fluoro-4-iodophenyl)-N',N'-dimethylurea, using 2-Fluoro-1-iodo-4-isocyanatobenzene. The methodology is adapted from established procedures for the synthesis of phenylurea herbicides.[1][2]

Reaction Scheme:

Caption: Synthetic scheme for N-(2-fluoro-4-iodophenyl)-N',N'-dimethylurea.

Materials and Equipment:

Reagent/Equipment	Grade/Specification
2-Fluoro-1-iodo-4-isocyanatobenzene	>95% purity
Dimethylamine hydrochloride	>98% purity
Triethylamine	>99%, anhydrous
Dichloromethane (DCM)	Anhydrous, >99.8%
Round-bottom flask	Appropriate size, oven-dried
Magnetic stirrer and stir bar
Dropping funnel
Nitrogen inlet/outlet
Ice bath
Rotary evaporator
Thin Layer Chromatography (TLC) plates	Silica gel 60 F254
Column chromatography supplies	Silica gel, appropriate solvents

Experimental Procedure:

Step 1: Preparation of the Reaction Mixture

• To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a dropping funnel, add dimethylamine hydrochloride (1.2 equivalents).

• Add anhydrous dichloromethane (100 mL) to the flask to suspend the dimethylamine hydrochloride.

• Begin stirring the suspension under a nitrogen atmosphere and cool the flask to 0 °C using an ice bath.

Step 2: Addition of 2-Fluoro-1-iodo-4-isocyanatobenzene

• In a separate beaker, dissolve 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 equivalent) in anhydrous dichloromethane (50 mL).

• Transfer the isocyanate solution to the dropping funnel.

• Add the isocyanate solution dropwise to the stirred suspension of dimethylamine hydrochloride over a period of 30 minutes, maintaining the temperature at 0 °C.

Step 3: Addition of Base and Reaction

• In a separate beaker, dissolve triethylamine (2.0 equivalents) in anhydrous dichloromethane (20 mL).

• After the complete addition of the isocyanate, add the triethylamine solution dropwise to the reaction mixture over 15 minutes.

• Remove the ice bath and allow the reaction mixture to warm to room temperature.

• Continue stirring at room temperature for 12-16 hours.

Step 4: Reaction Monitoring

• The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Take a small aliquot of the reaction mixture, quench it with a few drops of water, and spot it on a TLC plate.

• Elute the plate with a suitable solvent system (e.g., ethyl acetate/hexane mixture).

• The disappearance of the starting isocyanate spot indicates the completion of the reaction.

Step 5: Work-up and Purification

• Upon completion of the reaction, add deionized water (100 mL) to the reaction mixture and stir for 15 minutes.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure N-(2-fluoro-4-iodophenyl)-N',N'-dimethylurea.

Expected Results and Characterization:

The final product, N-(2-fluoro-4-iodophenyl)-N',N'-dimethylurea, is expected to be a solid. The yield and purity will depend on the precise reaction conditions and purification efficiency.

Parameter	Expected Value/Method
Yield	80-95%
Appearance	White to off-white solid
Purity (by HPLC)	>98%
¹H NMR	Consistent with the proposed structure
¹³C NMR	Consistent with the proposed structure
Mass Spectrometry	[M+H]⁺ corresponding to the molecular weight

Safety Precautions

• 2-Fluoro-1-iodo-4-isocyanatobenzene is a hazardous substance. It is harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.[5] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn. All manipulations should be performed in a well-ventilated fume hood.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with care in a fume hood.

• Triethylamine is a corrosive and flammable liquid. Avoid contact with skin and eyes.

Future Perspectives and Further Applications

The synthesized N-(2-fluoro-4-iodophenyl)-N',N'-dimethylurea is a promising candidate for herbicidal activity screening. The presence of the iodine atom opens up avenues for further derivatization. For instance, Suzuki or Sonogashira cross-coupling reactions could be employed to introduce various aryl or alkynyl groups at the 4-position, leading to a library of novel compounds for structure-activity relationship (SAR) studies. This approach allows for the systematic exploration of the chemical space around the core phenylurea scaffold to optimize biological activity.

Furthermore, the isocyanate functionality of 2-Fluoro-1-iodo-4-isocyanatobenzene can be reacted with a wider range of nucleophiles, including alcohols and thiols, to generate carbamates and thiocarbamates, respectively. These classes of compounds also have a history of use in agrochemicals, expanding the potential applications of this versatile intermediate.

Conclusion

2-Fluoro-1-iodo-4-isocyanatobenzene is a strategically important intermediate for the synthesis of novel agrochemicals. Its unique combination of a reactive isocyanate group and halogen substituents provides a powerful platform for the generation of diverse molecular architectures. The detailed protocol provided herein for the synthesis of a model phenylurea herbicide demonstrates a practical application of this building block. The potential for further functionalization of the iodo-substituent highlights the significant opportunities that 2-Fluoro-1-iodo-4-isocyanatobenzene offers for the discovery and development of the next generation of crop protection agents.

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• Design, Synthesis and Insecticidal Activity of Novel Phenylurea Derivatives. (2015). Molecules, 20(8), 14587-14603.
• EP0056124B1 - N-benzoyl n' phenylureas, preparation and use thereof as insecticides - Google Patents.

• PubChem. (n.d.). 2-Fluoro-4-iodophenyl isocyanate | C7H3FINO | CID 4613277. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. CN106008276A - Synthesis method of phenylurea herbicide or deuteration-labeled phenylurea herbicide - Google Patents [patents.google.com]
• 2. CN106008276B - The synthetic method of the phenylurea analog herbicide of phenylurea analog herbicide or deuterated label - Google Patents [patents.google.com]
• 3. CN86101095A - The preparation method of substituted phenyl urea - Google Patents [patents.google.com]
• 4. US3937727A - Process for preparing n, n-dimethylurea - Google Patents [patents.google.com]
• 5. 2-Fluoro-4-iodophenyl isocyanate | C7H3FINO | CID 4613277 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of Peptides with 2-Fluoro-1-iodo-4-isocyanatobenzene

Introduction: A Multifunctional Reagent for Advanced Peptide Analysis

In the landscape of proteomics and drug development, the precise analysis of peptides is paramount. Chemical derivatization is a powerful strategy to enhance the analytical properties of peptides, facilitating their detection and structural elucidation by mass spectrometry (MS) and other techniques.[1][2] This document provides a comprehensive guide to the use of 2-Fluoro-1-iodo-4-isocyanatobenzene, a novel trifunctional reagent designed for the versatile labeling of peptides.

The isocyanate moiety of 2-Fluoro-1-iodo-4-isocyanatobenzene reacts efficiently and specifically with the primary amino groups of peptides—the N-terminal α-amine and the ε-amine of lysine side chains—to form stable urea linkages.[3] This reaction is typically rapid and proceeds under mild conditions, making it suitable for sensitive peptide samples. The presence of both a fluorine and an iodine atom on the aromatic ring introduces unique analytical handles, offering distinct advantages for multifaceted peptide analysis.

Scientific Rationale and Advantages

The unique elemental composition of 2-Fluoro-1-iodo-4-isocyanatobenzene provides several key benefits for peptide analysis:

• Mass Spectrometry (MS) Analysis: The iodine atom, with its characteristic mass and isotopic pattern, serves as a heavy tag. This is particularly advantageous for quantitative proteomics strategies and for distinguishing labeled peptides from complex biological matrices. Furthermore, iodine's significant mass defect can be exploited in high-resolution mass spectrometry for "Fragment Ion Mass Defect Labeling" (FIMDL), a technique that shifts the mass of fragment ions to a region of the spectrum with low background, thereby enhancing detection sensitivity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The fluorine atom provides a sensitive probe for ¹⁹F NMR studies. Given that fluorine is virtually absent in biological systems, ¹⁹F NMR offers a background-free window to investigate peptide conformation, dynamics, and interactions with binding partners.[2] The large chemical shift dispersion of ¹⁹F makes it highly sensitive to the local electronic environment.

• Multi-modal Analysis: The dual halogenation allows for a multi-modal analytical approach, where a single derivatization reaction prepares a peptide for both detailed mass spectrometric and NMR spectroscopic analysis. This can provide complementary structural and quantitative information from a single sample.

Reaction Mechanism

The derivatization reaction proceeds via a nucleophilic addition of the peptide's primary amino groups to the electrophilic carbon of the isocyanate group, forming a stable N,N'-disubstituted urea bond.

Caption: Derivatization of a peptide with 2-Fluoro-1-iodo-4-isocyanatobenzene.

Experimental Protocols

Materials and Reagents

• Peptide sample

• 2-Fluoro-1-iodo-4-isocyanatobenzene

• Anhydrous, amine-free dimethylformamide (DMF) or acetonitrile (ACN)

• Reaction buffer: 0.1 M triethylammonium bicarbonate (TEAB), pH 8.0, or 0.1 M sodium phosphate buffer, pH 7.5

• Quenching solution: 5% (v/v) hydroxylamine or 1 M glycine

• Solvents for solid-phase extraction (SPE): 0.1% trifluoroacetic acid (TFA) in water (Solvent A) and 0.1% TFA in acetonitrile (Solvent B)

• C18 SPE cartridges

Protocol 1: Derivatization of Peptides in Solution

This protocol is suitable for purified peptides or relatively simple peptide mixtures.

• Peptide Preparation: Dissolve the peptide sample in the chosen reaction buffer to a final concentration of 1-5 mg/mL.

• Reagent Preparation: Prepare a stock solution of 2-Fluoro-1-iodo-4-isocyanatobenzene in anhydrous DMF or ACN at a concentration of 10-20 mg/mL. This solution should be prepared fresh before each use.

• Derivatization Reaction:

  • Add a 5- to 20-fold molar excess of the 2-Fluoro-1-iodo-4-isocyanatobenzene solution to the peptide solution. The optimal molar ratio may need to be determined empirically for each peptide.

  • Vortex the mixture gently and incubate at room temperature for 1-2 hours. For peptides with lower reactivity, the incubation time can be extended or the temperature slightly increased (e.g., to 37°C).

• Quenching the Reaction: Add the quenching solution to the reaction mixture to a final concentration of 50 mM and incubate for 15-30 minutes at room temperature to consume any unreacted isocyanate.

• Sample Cleanup:

  • Acidify the reaction mixture with TFA to a final concentration of 0.1%.

  • Purify the derivatized peptide using a C18 SPE cartridge.

    • Condition the cartridge with Solvent B followed by Solvent A.

    • Load the acidified sample.

    • Wash the cartridge with Solvent A to remove salts and excess reagents.

    • Elute the derivatized peptide with an appropriate concentration of Solvent B (e.g., 50-80% ACN in 0.1% TFA).

  • Lyophilize the purified, derivatized peptide.

Protocol 2: On-Resin Derivatization for Solid-Phase Peptide Synthesis (SPPS)

This method is advantageous as it simplifies purification, with excess reagent being washed away before cleavage of the peptide from the resin.

• Peptide Synthesis: Synthesize the peptide on a solid support using standard Fmoc-based SPPS chemistry.

• Final Fmoc Deprotection: After the final coupling step, remove the N-terminal Fmoc protecting group as usual.

• On-Resin Derivatization:

  • Prepare a solution of 2-Fluoro-1-iodo-4-isocyanatobenzene (5-10 equivalents relative to the resin loading) in anhydrous DMF.

  • Add the reagent solution to the resin and react for 1-2 hours at room temperature with gentle agitation.

  • Wash the resin thoroughly with DMF, followed by dichloromethane (DCM), to remove excess reagent and by-products.

• Cleavage and Deprotection: Cleave the derivatized peptide from the resin and remove side-chain protecting groups using a standard cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane).

• Peptide Precipitation and Purification:

  • Precipitate the peptide in cold diethyl ether.

  • Centrifuge to pellet the peptide, wash with cold ether, and dry.

  • Purify the crude derivatized peptide by reversed-phase high-performance liquid chromatography (RP-HPLC).

Workflow for Peptide Derivatization and Analysis

Caption: A typical workflow for peptide derivatization and subsequent analysis.

Data Analysis Considerations

Mass Spectrometry

• Mass Shift: The derivatization adds a mass of 263.01 Da (C₇H₃FINO) to the peptide for each primary amine labeled.

• Fragmentation: Peptides derivatized with aryl isocyanates typically yield informative MS/MS spectra. The urea linkage is generally stable, allowing for fragmentation along the peptide backbone to produce b- and y-type ions for sequence confirmation.

• Quantitative Analysis: For quantitative studies, stable isotope-labeled versions of the reagent (e.g., with ¹³C or ¹⁵N) could be synthesized to be used as internal standards.

¹⁹F NMR Spectroscopy

• Chemical Shift: The chemical shift of the ¹⁹F nucleus is highly sensitive to its local environment. Changes in peptide conformation upon binding to other molecules can be monitored by observing changes in the ¹⁹F chemical shift.

• Line Broadening: An increase in the linewidth of the ¹⁹F signal can indicate a change in the dynamics of the peptide, for example, upon binding to a larger protein.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Derivatization Efficiency	- Inactive reagent (hydrolyzed isocyanate)- Suboptimal pH- Steric hindrance at the N-terminus	- Use a fresh solution of the reagent.- Ensure the reaction pH is between 7.5 and 8.5.- Increase the molar excess of the reagent and/or the reaction time and temperature.
Multiple Derivatizations	- Presence of multiple primary amines (N-terminus and Lys residues)	- This is expected. If site-specific labeling is required, protect the ε-amino group of lysine during synthesis.
Poor Recovery After SPE/HPLC	- Derivatized peptide is more hydrophobic and may adhere to surfaces.- Precipitation of the derivatized peptide.	- Use low-binding tubes and pipette tips.- Adjust the elution conditions for SPE/HPLC to higher organic solvent concentrations.- Ensure the peptide remains solubilized during the workup.
No MS/MS Fragments	- Inappropriate collision energy	- Optimize collision energy in the mass spectrometer to induce fragmentation of the peptide backbone.

References

• Vertex AI Search. 2-Fluoro-1-iodo-4-isocyanatobenzene.

• Roth, K. D., Huang, Z. H., Sadagopan, N., & Watson, J. T. (1998). Charge derivatization of peptides for analysis by mass spectrometry. Mass spectrometry reviews, 17(4), 255–274. Available at: [Link]

• Marsh, E. N. G. (2000). Using ¹⁹F NMR to probe protein structure and conformational changes. Chemical biology & drug design, 55(4), 317-321. Available at: [Link]

• Mason, D. E., & Liebler, D. C. (2003). Quantitative analysis of modified proteins by LC-MS/MS of peptides labeled with phenyl isocyanate. Journal of proteome research, 2(3), 265–272. Available at: [Link]

• G-Biosciences. Sample preparation for Mass spectrometric analysis. Available at: [Link]

Sources

• 1. Passive and active fragment ion mass defect labeling: distinct proteomics potential of iodine-based reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorine labeling of proteins for NMR studies – Bio-NMR Core [bionmr.cores.ucla.edu]
• 3. Analysis of iodinated quorum sensing peptides by LC–UV/ESI ion trap mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

2-Fluoro-1-iodo-4-isocyanatobenzene in the synthesis of kinase inhibitors

An In-Depth Technical Guide to the Strategic Use of 2-Fluoro-1-iodo-4-isocyanatobenzene in the Synthesis of Kinase Inhibitors

Authored by a Senior Application Scientist

This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the application of 2-Fluoro-1-iodo-4-isocyanatobenzene as a strategic building block in the synthesis of kinase inhibitors. We will explore the rationale behind its use, its unique chemical functionalities, and provide a detailed protocol for its application in forming the critical urea linkage found in numerous potent therapeutic agents.

Introduction: The Central Role of the Urea Moiety in Kinase Inhibition

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention. A significant number of FDA-approved kinase inhibitors, including Sorafenib and Regorafenib, are characterized by a central bis-aryl urea scaffold.[1][2] This structural motif is pivotal for the inhibitor's biological activity, primarily due to its ability to form robust hydrogen bond interactions within the ATP-binding site of the kinase.[1][3] The urea's two N-H groups act as hydrogen bond donors, while the carbonyl oxygen serves as an acceptor, anchoring the inhibitor to the kinase's hinge region.[3]

The synthesis of these potent molecules relies on the strategic selection of building blocks that can efficiently form this key urea linkage while incorporating other functionalities to fine-tune the compound's pharmacological profile. 2-Fluoro-1-iodo-4-isocyanatobenzene is an exemplary reagent in this context, offering a trifecta of functional handles that provide both a direct route to the urea core and options for further molecular diversification.

Strategic Analysis of the 2-Fluoro-1-iodo-4-isocyanatobenzene Reagent

The utility of this reagent stems from the distinct reactivity and properties of its three key functional groups: the isocyanate, the fluorine atom, and the iodine atom. Understanding the role of each is crucial for its effective implementation in a synthetic campaign.

• The Isocyanate Group (-N=C=O): This is the primary reactive site for constructing the urea backbone. Isocyanates are highly electrophilic and react readily and cleanly with the nucleophilic nitrogen of primary and secondary amines to form a stable urea bond.[4][5] This reaction is typically high-yielding and proceeds under mild conditions, making it a highly reliable transformation in multi-step syntheses.

• The Fluorine Atom (-F): The strategic placement of fluorine is a cornerstone of modern medicinal chemistry.[6][7] Its introduction can have profound effects on a drug's properties:

  • Metabolic Stability: The carbon-fluorine bond is exceptionally strong, which can block sites of oxidative metabolism, thereby increasing the drug's half-life.

  • Binding Affinity: Fluorine's high electronegativity can lead to favorable electrostatic interactions with the target protein, enhancing binding affinity.

  • Lipophilicity and Bioavailability: Fluorine substitution can increase the lipophilicity of a molecule, which can modulate its absorption, distribution, metabolism, and excretion (ADME) properties, often improving bioavailability.[6] In the case of Regorafenib, the addition of a fluorine atom compared to its analogue Sorafenib contributes to an altered pharmacodynamic profile and improved clinical performance.[8]

• The Iodine Atom (-I): The iodine atom serves as a versatile synthetic handle for subsequent structural modifications via transition metal-catalyzed cross-coupling reactions.[9][10] While the isocyanate group is used for the primary urea formation, the aryl iodide allows for potential late-stage diversification. This is particularly valuable in the drug discovery phase for building a library of analogues to explore the structure-activity relationship (SAR). Common transformations include:

  • Suzuki-Miyaura Coupling: To form new carbon-carbon bonds with boronic acids/esters.

  • Buchwald-Hartwig Amination: To form carbon-nitrogen bonds.

  • Sonogashira Coupling: To introduce alkyne functionalities.

The logical relationship between these functionalities allows for a planned synthetic sequence.

Caption: Functional analysis of the 2-Fluoro-1-iodo-4-isocyanatobenzene reagent.

Application Protocol: Synthesis of a Bis-Aryl Urea Kinase Inhibitor

This section provides a representative, self-validating protocol for the synthesis of a bis-aryl urea kinase inhibitor. The procedure is based on the well-established reaction between an aromatic amine and an isocyanate, exemplified by the final coupling step in the synthesis of many commercial inhibitors.

Objective: To synthesize a model kinase inhibitor, N-(4-fluoro-2-iodo-5-nitrophenyl)-N'-(4-((2-(N-methylcarbamoyl)pyridin-4-yl)oxy)phenyl)urea, by reacting an amine precursor with 2-Fluoro-1-iodo-4-isocyanatobenzene.

Materials and Reagents

Reagent	M.W. ( g/mol )	Quantity	Moles (mmol)	Stoichiometry
4-(4-Aminophenoxy)-N-methylpicolinamide	243.26	2.43 g	10.0	1.0 eq
2-Fluoro-1-iodo-4-isocyanatobenzene	263.01	2.76 g	10.5	1.05 eq
Dichloromethane (DCM), anhydrous	-	100 mL	-	-
Nitrogen (gas)	-	-	-	-
Saturated Sodium Bicarbonate (aq.)	-	50 mL	-	-
Brine (Saturated NaCl aq.)	-	50 mL	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	~5 g	-	-

Experimental Workflow Diagram

Sources

• 1. researchgate.net [researchgate.net]
• 2. Urea-based anticancer agents. Exploring 100-years of research with an eye to the future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy 2-Fluoro-1-iodo-4-isocyanatobenzene [smolecule.com]
• 5. researchgate.net [researchgate.net]
• 6. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thieme-connect.de [thieme-connect.de]
• 9. US10889586B2 - Multi-kinase inhibitor compound, and crystal form and use thereof - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for Reactions with 2-Fluoro-1-iodo-4-isocyanatobenzene

Introduction: A Trifunctional Building Block for Complex Synthesis

2-Fluoro-1-iodo-4-isocyanatobenzene is a versatile synthetic intermediate of significant interest to researchers in medicinal chemistry and materials science. Its unique trifunctional architecture, featuring an aryl iodide, an isocyanate, and a fluoro group on a single benzene ring, offers multiple, distinct reaction pathways. This design allows for the strategic and sequential introduction of diverse molecular fragments, making it an invaluable tool for constructing complex molecules, including kinase inhibitors and other biologically active compounds.

The key to unlocking the synthetic potential of this reagent lies in understanding the orthogonal reactivity of its functional groups:

• Aryl Iodide (C-I): The carbon-iodine bond is the most reactive of the aryl halides (I > Br > Cl) in palladium-catalyzed cross-coupling reactions, making it the primary site for forming new carbon-carbon and carbon-nitrogen bonds.[1]

• Isocyanate (-N=C=O): This highly electrophilic group readily reacts with nucleophiles such as primary and secondary amines, alcohols, and water to form ureas, carbamates (urethanes), and amines (via an unstable carbamic acid intermediate), respectively.[2][3]

• Fluoro Group (C-F): The fluorine atom at the 2-position influences the electronic properties of the aromatic ring and can act as a directing group in certain metal-catalyzed C-H activation reactions.[4][5] Its presence is also a common feature in many modern pharmaceuticals to enhance metabolic stability and binding affinity.

This guide provides detailed experimental protocols for leveraging the unique reactivity of 2-Fluoro-1-iodo-4-isocyanatobenzene. The central challenge and focus of these protocols is achieving chemoselectivity —selectively reacting at one functional group while preserving the others for subsequent transformations. The causality behind the choice of reagents and conditions is explained to ensure reproducible and successful outcomes.

Safety & Handling

2-Fluoro-1-iodo-4-isocyanatobenzene is a reactive chemical that requires careful handling.

• Hazards: It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation.[6][7] Isocyanates are potent respiratory sensitizers.

• Precautions:

  • Always work in a well-ventilated chemical fume hood.[8]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[8][9]

  • Avoid inhalation of vapors or dust.

  • Keep away from moisture, as the isocyanate group reacts with water.[10] Store under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container in a cool, dry place.

SECTION 1: Chemoselective Cross-Coupling at the C-I Bond

The exceptional reactivity of the C-I bond allows for its selective functionalization via palladium-catalyzed cross-coupling reactions. The primary challenge is to perform these transformations under conditions that do not affect the highly reactive isocyanate group. This typically involves the use of mild bases and moderate reaction temperatures.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for forming biaryl structures.[11][12] To preserve the isocyanate moiety, it is critical to use bases that are strong enough to facilitate the catalytic cycle but not so nucleophilic or harsh as to react with the -NCO group. Inorganic bases like potassium carbonate or potassium phosphate are often preferred over stronger bases like sodium tert-butoxide.

Protocol 1: Suzuki-Miyaura Coupling with Phenylboronic Acid

This protocol details the coupling of 2-Fluoro-1-iodo-4-isocyanatobenzene with phenylboronic acid to yield 2-fluoro-4-isocyanato-1,1'-biphenyl.

Materials:

Reagent	CAS Number	M.W. ( g/mol )	Stoichiometry
2-Fluoro-1-iodo-4-isocyanatobenzene	139072-17-6	263.01	1.0 eq
Phenylboronic acid	98-80-6	121.93	1.2 eq
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	1155.56	0.05 eq (5 mol%)
Potassium Carbonate (K₂CO₃), anhydrous	584-08-7	138.21	2.0 eq
1,4-Dioxane, anhydrous	123-91-1	-	-
Water, degassed	7732-18-5	-	-

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask under an argon or nitrogen atmosphere, add 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 mmol, 263 mg), phenylboronic acid (1.2 mmol, 146 mg), and anhydrous potassium carbonate (2.0 mmol, 276 mg).

• Catalyst Addition: Add Tetrakis(triphenylphosphine)palladium(0) (0.05 mmol, 58 mg).

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

• Degassing: Purge the reaction mixture with argon for 10-15 minutes while stirring.

• Reaction: Heat the mixture to 80-90°C with vigorous stirring under the inert atmosphere. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 6-12 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel, wash with water (2 x 15 mL) and then with brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

Causality and Trustworthiness:

• Catalyst: Pd(PPh₃)₄ is a reliable Pd(0) source for Suzuki couplings.[12]

• Base: K₂CO₃ is a moderately strong base, sufficient to activate the boronic acid for transmetalation without promoting significant hydrolysis or polymerization of the isocyanate group.[11][13]

• Solvent System: The dioxane/water mixture is effective for dissolving both the organic substrates and the inorganic base, facilitating the reaction.[14] Degassing is crucial to prevent oxidation of the Pd(0) catalyst.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination enables the synthesis of aryl amines from aryl halides.[14][15] Similar to the Suzuki coupling, chemoselectivity is paramount. The amine nucleophile for the C-N coupling can also react with the isocyanate. Therefore, this reaction is best suited for secondary amines, which are less reactive towards isocyanates than primary amines, or when the resulting urea from a side reaction can be easily separated. The choice of a non-nucleophilic, sterically hindered base like sodium tert-butoxide is common, but its high basicity poses a risk to the isocyanate. A milder base like cesium carbonate (Cs₂CO₃) is a safer alternative.

Protocol 2: Buchwald-Hartwig Amination with Morpholine

This protocol describes the coupling of 2-Fluoro-1-iodo-4-isocyanatobenzene with morpholine.

Materials:

Reagent	CAS Number	M.W. ( g/mol )	Stoichiometry
2-Fluoro-1-iodo-4-isocyanatobenzene	139072-17-6	263.01	1.0 eq
Morpholine	110-91-8	87.12	1.2 eq
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	51364-51-3	915.72	0.02 eq (2 mol% Pd)
Xantphos	161265-03-8	578.68	0.04 eq (4 mol%)
Cesium Carbonate (Cs₂CO₃), anhydrous	534-17-8	325.82	1.5 eq
Toluene, anhydrous	108-88-3	-	-

Step-by-Step Procedure:

• Reaction Setup: In a glovebox or under a strict inert atmosphere, add cesium carbonate (1.5 mmol, 489 mg) to a dry Schlenk tube. Add Pd₂(dba)₃ (0.02 mmol, 18.3 mg) and Xantphos (0.04 mmol, 23.1 mg).

• Reagent Addition: Add 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 mmol, 263 mg) followed by anhydrous, degassed toluene (10 mL).

• Nucleophile Addition: Add morpholine (1.2 mmol, 105 µL) via syringe.

• Reaction: Seal the tube and heat the mixture to 90-100°C with stirring. Monitor the reaction by LC-MS.

• Workup: After completion (typically 12-24 hours), cool the reaction to room temperature. Dilute with toluene and filter through a pad of Celite®, washing the pad with additional toluene.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography to isolate the desired N-arylated product.

Causality and Trustworthiness:

• Catalyst System: The Pd₂(dba)₃/Xantphos system is a robust and versatile catalyst for C-N coupling reactions, known for its high efficiency.[16]

• Base: Cs₂CO₃ is a mild base that is effective in Buchwald-Hartwig aminations and is less likely to induce side reactions with the isocyanate compared to alkali metal alkoxides.

• Inert Atmosphere: Strict exclusion of oxygen is critical as Pd(0) complexes are oxygen-sensitive.

Sonogashira Coupling: C-C Triple Bond Formation

The Sonogashira coupling is a reliable method for coupling terminal alkynes with aryl halides.[17][18] The reaction is typically co-catalyzed by palladium and copper salts and requires an amine base, which can also act as a solvent.[19] The amine base (e.g., triethylamine or diisopropylamine) can potentially react with the isocyanate. However, the reaction is often fast, and the steric hindrance of the amine base can disfavor the reaction with the isocyanate, allowing for a chemoselective coupling at the C-I bond.

Protocol 3: Sonogashira Coupling with Phenylacetylene

This protocol outlines the coupling of 2-Fluoro-1-iodo-4-isocyanatobenzene with phenylacetylene.

Materials:

Reagent	CAS Number	M.W. ( g/mol )	Stoichiometry
2-Fluoro-1-iodo-4-isocyanatobenzene	139072-17-6	263.01	1.0 eq
Phenylacetylene	536-74-3	102.13	1.1 eq
Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)	13965-03-2	701.90	0.03 eq (3 mol%)
Copper(I) Iodide (CuI)	7681-65-4	190.45	0.05 eq (5 mol%)
Triethylamine (Et₃N), anhydrous	121-44-8	101.19	5 mL per mmol
Tetrahydrofuran (THF), anhydrous	109-99-9	-	5 mL per mmol

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask, add 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 mmol, 263 mg), Pd(PPh₃)₂Cl₂ (0.03 mmol, 21 mg), and CuI (0.05 mmol, 9.5 mg).

• Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Solvent and Reagent Addition: Add anhydrous THF (5 mL) and anhydrous triethylamine (5 mL). Stir to dissolve the solids. Add phenylacetylene (1.1 mmol, 121 µL) via syringe.

• Reaction: Stir the reaction mixture at room temperature. The reaction is often exothermic and proceeds quickly. Monitor by TLC or LC-MS until the starting aryl iodide is consumed (typically 1-4 hours).

• Workup: Once complete, remove the solvents under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate (30 mL) and wash with a saturated aqueous solution of ammonium chloride (NH₄Cl) (2 x 15 mL) to remove the copper salts and triethylamine hydrochloride, followed by a wash with brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography (e.g., hexane/ethyl acetate) to obtain the desired alkynylated product.

Causality and Trustworthiness:

• Catalyst System: The Pd/Cu co-catalytic system is the classic and highly effective choice for Sonogashira couplings.[17]

• Base/Solvent: Triethylamine serves as both the base to deprotonate the alkyne and as a solvent. Its use at room temperature minimizes the risk of reaction with the isocyanate group.[19]

• Workup: The NH₄Cl wash is crucial for effectively removing the copper catalyst, which can otherwise complicate purification.

SECTION 2: Selective Reactions at the Isocyanate Group

The isocyanate group is a powerful electrophile for forming urea and carbamate linkages, which are prevalent in pharmaceuticals. When reacting at this site, the goal is to use conditions that leave the aryl-iodide bond intact for potential future cross-coupling reactions. These reactions are typically fast, can be run at room temperature, and do not require metal catalysts, thus preserving the C-I bond.

Urea Synthesis via Reaction with Amines

The reaction of an isocyanate with a primary or secondary amine is a rapid and high-yielding method for the synthesis of unsymmetrical ureas.[20] This transformation is generally orthogonal to the C-I bond, which is stable under these conditions.

Protocol 4: Synthesis of an Aryl Urea Derivative

This protocol describes the synthesis of 1-(4-amino-3-fluorophenyl)-3-(4-chloro-3-(trifluoromethyl)phenyl)urea, a structure reminiscent of the drug Sorafenib, by reacting the product from a hypothetical C-N coupling with 4-chloro-3-(trifluoromethyl)phenyl isocyanate. For the purpose of this guide, we will demonstrate the principle by reacting 2-Fluoro-1-iodo-4-isocyanatobenzene with benzylamine.

Materials:

Reagent	CAS Number	M.W. ( g/mol )	Stoichiometry
2-Fluoro-1-iodo-4-isocyanatobenzene	139072-17-6	263.01	1.0 eq
Benzylamine	100-46-9	107.15	1.05 eq
Dichloromethane (DCM), anhydrous	75-09-2	-	-

Step-by-Step Procedure:

• Reaction Setup: Dissolve 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 mmol, 263 mg) in anhydrous dichloromethane (10 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Amine Addition: Slowly add benzylamine (1.05 mmol, 115 µL) to the stirring solution at room temperature. The reaction is often exothermic. An ice bath can be used to moderate the temperature if necessary.

• Reaction: Stir the reaction at room temperature for 1-2 hours. The product often precipitates from the solution as a white solid. Monitor for the disappearance of the isocyanate starting material by TLC or IR spectroscopy (disappearance of the strong -NCO stretch at ~2250-2275 cm⁻¹).

• Isolation: If a precipitate has formed, collect the solid by vacuum filtration. Wash the solid with a small amount of cold DCM or diethyl ether to remove any unreacted starting materials.

• Purification: If no precipitate forms or if further purification is needed, concentrate the reaction mixture in vacuo and purify the residue by recrystallization or flash column chromatography.

Causality and Trustworthiness:

• Orthogonality: This reaction is highly chemoselective. The nucleophilic addition of an amine to an isocyanate is a very fast, uncatalyzed process that occurs under mild conditions where the C-I bond is completely stable.[20]

• Stoichiometry: A slight excess of the amine is used to ensure complete consumption of the isocyanate, but a large excess should be avoided to simplify purification.

• Solvent: Anhydrous aprotic solvents like DCM or THF are ideal to prevent the competing reaction of the isocyanate with water.

Logical & Workflow Visualization

The trifunctional nature of 2-Fluoro-1-iodo-4-isocyanatobenzene allows for a logical, sequential approach to building molecular complexity. An initial cross-coupling reaction at the C-I bond can be followed by a reaction at the isocyanate group, or vice-versa.

Diagram 1: Sequential Functionalization Workflow

This diagram illustrates the two primary orthogonal synthetic routes starting from 2-Fluoro-1-iodo-4-isocyanatobenzene.

Caption: Orthogonal synthetic routes for 2-Fluoro-1-iodo-4-isocyanatobenzene.

Diagram 2: Catalytic Cycle for Suzuki-Miyaura Coupling

This diagram shows the key steps in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

2-Fluoro-1-iodo-4-isocyanatobenzene is a powerful and versatile building block for the synthesis of complex organic molecules. Successful application hinges on the strategic and chemoselective manipulation of its three distinct functional groups. By carefully selecting reaction conditions—particularly the base, catalyst system, and temperature—it is possible to functionalize the aryl iodide and isocyanate groups sequentially and with high fidelity. The protocols and principles outlined in this guide provide a robust framework for researchers to design synthetic routes, troubleshoot reactions, and ultimately accelerate their drug discovery and materials science programs.

References

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• Usharani, V., Bhujanga Rao, A.K.S., Pulla Reddy, M., & Dubey, P.K. (2011). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Asian Journal of Chemistry, 23(4), 1802-1806. [Link]

• ResearchGate. (2011). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Urea derivative synthesis by amination, rearrangement or substitution. Organic Chemistry Portal. [Link]

• PubChem. (n.d.). 2-Fluoro-4-iodophenyl isocyanate. National Center for Biotechnology Information. [Link]

• PubMed Central. (n.d.). Applications of Transition Metal-Catalyzed ortho-Fluorine-Directed C–H Functionalization of (Poly)fluoroarenes in Organic Synthesis. National Institutes of Health. [Link]

• Fors, B. P., Davis, N. R., & Buchwald, S. L. (2009). An Efficient Process for Pd-Catalyzed C-N Cross-Coupling Reactions of Aryl Iodides: Insight Into Controlling Factors. Journal of the American Chemical Society, 131(16), 5766–5768. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal. [Link]

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• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia. [Link]

• Chemistry LibreTexts. (2022, October 4). 7.5: Directing Effects. Chemistry LibreTexts. [Link]

• PubChem. (n.d.). 2-Fluoro-4-iodophenyl isocyanate - Safety and Hazards. National Center for Biotechnology Information. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. [Link]

• Chemistry LibreTexts. (2022, October 4). Directing Effects. Chemistry LibreTexts. [Link]

• Semantic Scholar. (n.d.). Fluorine as an ortho-directing group in aromatic metalation: Generality of the reaction and the high position of fluorine in the Dir-Met potency scale. Semantic Scholar. [Link]

• Beilstein Journals. (n.d.). One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction. Beilstein Journals. [Link]

• Chemistry LibreTexts. (2024, August 5). Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Organic Chemistry Portal. [Link]

• Miele, M., Castoldi, L., Roller-Prado, A., Pisano, L., & Pace, V. (2021). Chemoselective Synthesis of Cyanoformamides from Isocyanates and a Highly Reactive Nitrile Anion Reservoir. Chemistry – An Asian Journal, 16(15), 2038-2042. [Link]

• PubMed Central. (2022). Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. National Institutes of Health. [Link]

• Graz University of Technology Research Portal. (n.d.). Efficient chemoselective sequential Pd-catalyzed Suzuki coupling of highly functionalized iodoaryl triflates. Graz University of Technology. [Link]

• PubMed. (2014). Palladium-catalyzed coupling of hydroxylamines with aryl bromides, chlorides, and iodides. National Center for Biotechnology Information. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• MDPI. (2022). Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt. MDPI. [Link]

• PubMed Central. (2020). Recent Advances in Palladium-Catalyzed Isocyanide Insertions. National Institutes of Health. [Link]

• Frontiers in Chemistry. (2022). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers. [Link]

• Organic Chemistry Portal. (n.d.). Palladium-Catalyzed Highly Selective ortho-Halogenation (I, Br, Cl) of Arylnitriles via sp2 C-H Bond Activation Using Cyano as Directing Group. Organic Chemistry Portal. [Link]

• The Royal Society of Chemistry. (2016). Efficient chemoselective sequential Pd-catalyzed Suzuki coupling of highly functionalized iodoaryl triflates. The Royal Society of Chemistry. [Link]

• ChemRxiv. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

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Scale-up synthesis of 2-Fluoro-1-iodo-4-isocyanatobenzene derivatives

Application Note & Protocol

Scale-up Synthesis of 2-Fluoro-1-iodo-4-isocyanatobenzene: A Detailed Guide for Pharmaceutical and Materials Science Applications

Abstract: 2-Fluoro-1-iodo-4-isocyanatobenzene and its derivatives are valuable building blocks in the synthesis of complex organic molecules, particularly in the development of novel pharmaceuticals and advanced materials. The unique combination of a reactive isocyanate group with the steric and electronic properties of fluorine and iodine atoms allows for diverse chemical transformations. However, the synthesis of this trifunctionalized arene, especially at a larger scale, presents significant challenges related to regioselectivity, reaction control, and safety. This document provides a comprehensive, two-part protocol for the reliable and scalable synthesis of 2-Fluoro-1-iodo-4-isocyanatobenzene, starting from commercially available 2-fluoroaniline. We will first detail the regioselective iodination of the aniline precursor, followed by a robust and controlled conversion to the target isocyanate using triphosgene, a safer alternative to phosgene gas. This guide emphasizes the mechanistic rationale behind procedural choices, critical safety protocols, and key considerations for process scale-up, aimed at researchers, chemists, and drug development professionals.

Synthetic Strategy and Rationale

The synthesis of a multi-substituted aromatic ring requires careful planning to ensure correct isomer formation and to accommodate the reactivity of the various functional groups. The target molecule, 2-Fluoro-1-iodo-4-isocyanatobenzene, contains an extremely reactive isocyanate moiety, which dictates that it should be installed in the final step to avoid undesired side reactions.

Our retrosynthetic approach is therefore a two-stage process:

• Part A: Formation of the Key Intermediate. Synthesis of 4-iodo-2-fluoroaniline from 2-fluoroaniline via electrophilic aromatic substitution.

• Part B: Isocyanate Formation. Conversion of the synthesized aniline to the target isocyanate.

For the crucial second step, several methods exist for converting an amine to an isocyanate, including the Curtius, Hofmann, and Lossen rearrangements.[1][2][3][4][5][6][7][8] However, these reactions typically require starting from carboxylic acid derivatives (acyl azides, amides, or hydroxamic acids), which would necessitate additional, inefficient steps to convert our amine precursor. The most direct and industrially proven method for this transformation is phosgenation .[9][10][11] While highly effective, the use of phosgene gas is exceptionally hazardous. Therefore, this protocol employs triphosgene (bis(trichloromethyl) carbonate) , a solid, crystalline phosgene equivalent that is safer to handle and dose on a laboratory and pilot scale, as it generates phosgene in situ.

Caption: Overall two-step synthetic workflow.

Part A: Scale-up Synthesis of 4-Iodo-2-fluoroaniline

Mechanistic Insight & Rationale

The synthesis of the key amine intermediate is achieved through the electrophilic iodination of 2-fluoroaniline. The regiochemical outcome is governed by the directing effects of the substituents on the aromatic ring.

• Amino Group (-NH₂): A powerful activating, ortho, para-directing group.

• Fluoro Group (-F): A deactivating (by induction) but ortho, para-directing group (by resonance).

The -NH₂ group's activating effect is dominant. It strongly directs incoming electrophiles to the positions ortho and para to it. The position para to the amino group is sterically unhindered and electronically activated, making it the primary site for substitution. The chosen iodinating agent, Iodine Monochloride (ICl) , is a mild and effective source of the electrophilic iodonium ion (I⁺), making it suitable for this transformation without over-iodination or side reactions when conditions are controlled.

Experimental Protocol: Iodination

Materials:

• 2-Fluoroaniline

• Iodine Monochloride (ICl), 1.0 M solution in Dichloromethane (DCM)

• Glacial Acetic Acid

• Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium Thiosulfate (Na₂S₂O₃), 10% aqueous solution

• Dichloromethane (DCM)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reactor Setup: In a suitably sized reactor equipped with a mechanical stirrer, temperature probe, and addition funnel, charge 2-fluoroaniline (1.0 eq) and glacial acetic acid (5-10 volumes).

• Cooling: Cool the resulting solution to 0-5 °C using an ice-water bath.

• Reagent Addition: Add the iodine monochloride solution (1.05 eq) dropwise via the addition funnel over 1-2 hours. The rate of addition is critical for scale-up to maintain the internal temperature below 10 °C, preventing the formation of impurities.

• Reaction Monitoring: Stir the reaction mixture at 0-5 °C for an additional 2-3 hours after the addition is complete. Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Quenching: Slowly and carefully pour the reaction mixture into a separate vessel containing crushed ice and water. This will precipitate the crude product and dilute the acetic acid.

• Basification: Adjust the pH of the aqueous slurry to ~8 by the slow addition of a saturated sodium bicarbonate solution. Perform this step cautiously due to CO₂ evolution.

• Work-up:

  • Extract the aqueous mixture with dichloromethane (3 x 5 volumes).

  • Combine the organic layers and wash sequentially with 10% sodium thiosulfate solution (to remove unreacted iodine), water, and finally brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 4-iodo-2-fluoroaniline can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or heptane/ethyl acetate) to yield a crystalline solid.

Data Presentation

Table 1: Representative Data for the Synthesis of 4-Iodo-2-fluoroaniline.

Parameter	Value	Notes
Scale	0.5 mol	Based on 2-Fluoroaniline
2-Fluoroaniline	55.5 g	1.0 eq
Iodine Monochloride (1M)	525 mL	1.05 eq
Acetic Acid	400 mL	~7 volumes
Reaction Temperature	0-5 °C	Critical for selectivity
Typical Isolated Yield	85-92%	After recrystallization

| Purity (by GC) | >98% | |

Part B: Synthesis of 2-Fluoro-1-iodo-4-isocyanatobenzene

Mechanistic Insight & Rationale

The conversion of 4-iodo-2-fluoroaniline to the corresponding isocyanate is achieved by reaction with phosgene, generated in situ from triphosgene. The reaction proceeds through an initial nucleophilic attack of the amine onto a carbonyl group of phosgene, followed by elimination of two molecules of HCl to form the isocyanate.

3(R-NH₂) + (Cl₃CO)₂CO → 3(R-NCO) + 6HCl

A non-nucleophilic base, such as triethylamine or pyridine, is often added to scavenge the HCl byproduct, which can otherwise form a hydrochloride salt with the starting amine, rendering it unreactive.[12] Careful control of stoichiometry and temperature is essential to prevent the formation of urea byproducts from the reaction of the isocyanate product with unreacted starting amine.

Critical Safety Protocols

WARNING: Triphosgene is a toxic substance that releases highly toxic phosgene gas upon contact with moisture, heat, or nucleophiles. Isocyanates are potent respiratory and skin sensitizers.[13] This procedure must be performed by trained personnel in a well-ventilated chemical fume hood with appropriate engineering controls.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (butyl rubber or laminate), a lab coat, and full-face protection (safety goggles and face shield).[14]

• Ventilation: All manipulations must be conducted in a high-performance fume hood.

• Quenching Solution: Keep a quenching solution (e.g., concentrated ammonium hydroxide or sodium hydroxide in isopropanol) readily available to neutralize any spills of triphosgene or the isocyanate product.

• Off-Gas: The reaction will generate HCl gas. The reactor exhaust must be scrubbed through a basic solution (e.g., NaOH trap) to neutralize acidic vapors.

Caption: Phosgenation safety workflow.

Experimental Protocol: Phosgenation

Materials:

• 4-Iodo-2-fluoroaniline

• Triphosgene (bis(trichloromethyl) carbonate)

• Triethylamine (Et₃N), distilled

• Toluene, anhydrous

• Nitrogen (N₂) gas

• Celatom® or Celite® (for filtration)

Procedure:

• Reactor Setup: Assemble a dry, three-necked flask equipped with a mechanical stirrer, condenser (with N₂ inlet and outlet to a scrubber), temperature probe, and a solids addition funnel. Purge the entire system with dry nitrogen.

• Reagent Charging: Charge the flask with 4-iodo-2-fluoroaniline (1.0 eq) and anhydrous toluene (10 volumes). Begin stirring to form a solution or slurry.

• Base Addition: Add triethylamine (2.2 eq) to the mixture.

• Triphosgene Solution: In a separate dry flask under nitrogen, dissolve triphosgene (0.4 eq) in anhydrous toluene (3-5 volumes). CAUTION: Handle triphosgene solid with extreme care in the fume hood.

• Reaction:

  • Cool the aniline solution to 0-5 °C.

  • Slowly add the triphosgene solution via an addition funnel or cannula over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-16 hours (overnight).

• Reaction Monitoring: Monitor the reaction by TLC or FT-IR spectroscopy. The disappearance of the amine N-H stretches and the appearance of the strong, sharp isocyanate (-N=C=O) stretch around 2250-2275 cm⁻¹ indicates reaction completion.

• Work-up:

  • A precipitate of triethylamine hydrochloride will form. Filter the reaction mixture through a pad of Celite® under a nitrogen blanket to remove the salt.

  • Wash the filter cake with a small amount of anhydrous toluene.

• Isolation: Concentrate the filtrate under reduced pressure to remove the toluene. CAUTION: Do not heat the mixture excessively, as isocyanates can polymerize. The crude 2-Fluoro-1-iodo-4-isocyanatobenzene is typically obtained as an oil or low-melting solid and can often be used without further purification. If necessary, purification can be achieved by vacuum distillation, but this requires specialized equipment and extreme care.

Data Presentation

Table 2: Representative Data for the Synthesis of 2-Fluoro-1-iodo-4-isocyanatobenzene.

Parameter	Value	Notes
Scale	0.2 mol	Based on 4-Iodo-2-fluoroaniline
4-Iodo-2-fluoroaniline	47.4 g	1.0 eq
Triphosgene	23.7 g	0.4 eq
Triethylamine	61.3 mL	2.2 eq
Toluene (anhydrous)	~700 mL	Total volume
Reaction Temperature	0 °C to RT	Exotherm control is key
Typical Isolated Yield	90-97%	Crude product

| Purity (by ¹H NMR) | >95% | |

Summary and Conclusion

This application note details a robust and scalable two-step synthesis for 2-Fluoro-1-iodo-4-isocyanatobenzene. The methodology relies on a high-yield, regioselective iodination of 2-fluoroaniline, followed by a direct and efficient conversion of the resulting amine to the target isocyanate using triphosgene. The protocols have been designed with scale-up in mind, focusing on reaction control, safety, and purification. By adhering to the detailed procedures and, most importantly, the stringent safety protocols outlined for handling triphosgene and isocyanates, researchers can confidently produce this valuable chemical intermediate for applications in pharmaceutical discovery and materials science.

References

• Grokipedia.Lossen rearrangement.
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• Wikipedia.Hofmann rearrangement.
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• Wikipedia.Curtius rearrangement.
• Chemistry Steps.Curtius Rearrangement.
• NROChemistry.Hofmann Rearrangement: Mechanism & Examples.
• Chemistry Steps.Hofmann Rearrangement.
• ResearchGate.Formation of reactive isocyanate group-containing polymers via Lossen Rearrangement.
• Chemistry Notes.Hofmann Rearrangement: Mechanism, application.
• Quora.What is the synthetic application of the Lossen rearrangement?. (2018-04-18).
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• American Chemical Society.Photo-on-Demand Phosgenation Reactions with Chloroform for Selective Syntheses of N-Substituted Ureas and Isocyanates. (2022-02-01).
• PubMed Central (PMC).How To Get Isocyanate?.
• SafeWork NSW.Isocyanates technical fact sheet.
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• Canada.ca.Isocyanates: Control measures guideline. (2022-09-09).
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• ScienceDirect.Synthesis and crystal structure of 4-amino-3-fluorophenylboronic acid.

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Technical Notes & Optimization

Technical Support Center: Optimizing 2-Fluoro-1-iodo-4-isocyanatobenzene Synthesis

Welcome to the technical support center for the synthesis and handling of 2-Fluoro-1-iodo-4-isocyanatobenzene. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile, halogenated aryl isocyanate building block. Our goal is to provide you with in-depth, field-proven insights to help you maximize your reaction yields, ensure product purity, and troubleshoot common experimental challenges.

Introduction: The Challenge of Isocyanate Synthesis

2-Fluoro-1-iodo-4-isocyanatobenzene is a valuable intermediate in pharmaceutical and materials science, owing to its distinct reactive sites: the highly electrophilic isocyanate group and the positions amenable to cross-coupling reactions (iodine) and nucleophilic aromatic substitution (fluorine). However, the isocyanate functional group (-N=C=O) is notoriously reactive, particularly towards nucleophiles like water, leading to side reactions that can drastically reduce yields and complicate purification.[1][2]

This guide focuses primarily on the most common and versatile laboratory-scale synthetic method, the Curtius rearrangement, and provides a structured approach to overcoming the hurdles associated with this and other isocyanate syntheses.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 2-Fluoro-1-iodo-4-isocyanatobenzene?

There are several routes, broadly categorized into phosgene-based and phosgene-free methods.

Method	Description	Advantages	Disadvantages
Phosgenation	The traditional industrial method involves reacting the corresponding primary amine (4-amino-3-fluoro-1-iodobenzene) with phosgene (COCl₂) or a phosgene equivalent like triphosgene.[3][4][5]	High-yielding and scalable.	Uses extremely toxic and corrosive phosgene, requiring specialized equipment and handling precautions.[6][7]
Curtius Rearrangement	This widely used lab-scale method involves the thermal decomposition of an acyl azide, derived from the corresponding carboxylic acid (2-fluoro-4-iodobenzoic acid), to form the isocyanate and nitrogen gas.[8][9]	Avoids phosgene, tolerates a wide range of functional groups, and proceeds with retention of configuration.[8][9]	The acyl azide intermediate can be explosive; often generated and used in situ. Requires careful temperature control.
Other Phosgene-Free Routes	Newer methods include the reductive carbonylation of nitroarenes or the dehydration of carbamic acids formed from the amine and CO₂.[6][10][11]	Milder conditions and "greener" reagents.	May require specific catalysts or reagents that are not as common; optimization may be required.

Q2: Why is a completely anhydrous and inert atmosphere so critical for this reaction?

The isocyanate functional group is highly electrophilic and reacts rapidly with water. This initiates a cascade of unwanted side reactions:

• The isocyanate reacts with water to form an unstable carbamic acid.

• The carbamic acid immediately decarboxylates, releasing carbon dioxide gas (CO₂) and forming the corresponding primary amine.[3][12]

• This newly formed amine is nucleophilic and will rapidly attack another molecule of your valuable isocyanate product, forming a stable, and often insoluble, symmetrical urea byproduct.[1]

This parasitic reaction consumes two moles of isocyanate for every mole of water present, drastically lowering your yield.[12] Therefore, rigorous drying of all glassware, solvents, and reagents, along with maintaining a positive pressure of an inert gas like nitrogen or argon, is non-negotiable.[12]

Q3: My final product is a white, insoluble solid. What is it?

This is the classic sign of moisture contamination. The white, insoluble solid is almost certainly the symmetrical urea byproduct (N,N'-bis(2-fluoro-4-iodophenyl)urea) formed as described in Q2.[12] Its low solubility in common organic solvents makes it a purification challenge and a clear indicator that your reaction conditions were not sufficiently anhydrous.

Q4: What are the best analytical techniques for monitoring reaction progress?

In-situ Fourier-Transform Infrared (FTIR) spectroscopy is the most powerful tool. It allows you to monitor the reaction in real-time by tracking the appearance of the very strong, sharp absorbance band of the isocyanate group (-N=C=O) around 2250-2275 cm⁻¹.[5][11][13] Simultaneously, you can watch the disappearance of the acyl azide peak. This provides precise information on reaction initiation, rate, and completion without the need for sampling.[13] Thin-Layer Chromatography (TLC) is also effective for monitoring the consumption of the starting carboxylic acid or acyl chloride.

Recommended Protocol: Curtius Rearrangement for 2-Fluoro-1-iodo-4-isocyanatobenzene

This protocol outlines the in situ generation of the acyl azide followed by thermal rearrangement. This approach is generally preferred for safety as it avoids the isolation of the potentially explosive acyl azide intermediate.

Starting Material: 2-Fluoro-4-iodobenzoic acid

Step 1: Formation of the Acyl Chloride

• Preparation: Rigorously flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen/argon inlet. Allow to cool to room temperature under a positive pressure of inert gas.

• Reagents: To the flask, add 2-fluoro-4-iodobenzoic acid (1.0 eq) and dry dichloromethane (DCM) or toluene. Add a catalytic amount of dry N,N-Dimethylformamide (DMF) (1-2 drops).

• Reaction: Slowly add oxalyl chloride (1.2-1.5 eq) or thionyl chloride (SOCl₂) dropwise at 0 °C. After the addition is complete, allow the mixture to warm to room temperature and then heat to a gentle reflux (approx. 40 °C for DCM) for 1-2 hours, or until gas evolution ceases.

  • Causality Explained: The carboxylic acid is converted to a more reactive acyl chloride. DMF catalyzes this transformation. This activation is crucial for the subsequent reaction with the azide nucleophile.[9]

Step 2: Formation of Acyl Azide and In Situ Rearrangement

• Preparation: Cool the acyl chloride solution from Step 1 to 0 °C.

• Reagent Addition: In a separate flask, prepare a solution of sodium azide (NaN₃, 1.5 eq) in a minimal amount of dry DMF or acetonitrile. Add this solution dropwise to the cold acyl chloride solution.

  • Safety Note: Sodium azide is highly toxic. Handle with appropriate personal protective equipment (PPE). Acyl azides are potentially explosive and should be kept in solution and away from heat until the intended rearrangement.

• Rearrangement: After the addition is complete, stir at room temperature for 1 hour. Then, slowly and carefully heat the reaction mixture to reflux (e.g., in toluene, ~80-100 °C). The rearrangement is typically accompanied by the vigorous evolution of nitrogen gas.[14] Maintain the reflux until gas evolution stops and TLC/IR analysis confirms the disappearance of the starting material and the formation of the isocyanate.

  • Causality Explained: The thermal energy drives the concerted rearrangement where the R-group migrates from the carbonyl carbon to the nitrogen as N₂ gas is extruded. This concerted mechanism avoids a high-energy nitrene intermediate and retains the stereochemistry of the migrating group.[8][15]

• Workup: Cool the reaction mixture. The resulting solution of 2-Fluoro-1-iodo-4-isocyanatobenzene is typically used immediately in the next synthetic step. If isolation is required, the solvent can be carefully removed in vacuo at low temperatures. Purification can be attempted by vacuum distillation, but care must be taken due to the product's reactivity.

Visualization of the Curtius Rearrangement Workflow

Caption: Workflow for synthesizing the target isocyanate via Curtius rearrangement.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s) & Explanation
Low or No Product Yield	1. Incomplete Acyl Chloride Formation: The initial activation of the carboxylic acid failed.	• Use fresh oxalyl chloride/SOCl₂. These reagents can degrade upon storage. • Ensure your catalytic DMF is anhydrous. • Confirm complete conversion by taking an aliquot, quenching it with methanol, and checking for methyl ester formation via GC-MS or LC-MS.
2. Insufficient Rearrangement Temperature/Time: The acyl azide did not fully decompose to the isocyanate.	• Each acyl azide has a specific decomposition temperature. Gradually increase the reflux temperature and monitor the reaction by in-situ IR or by observing N₂ evolution.[15] • Ensure the reaction is run for a sufficient duration after gas evolution ceases.
3. Product Degradation: The highly reactive isocyanate was consumed by side reactions.	• This is the most common failure mode. Re-verify that all solvents, reagents, and glassware are scrupulously dry.[12] • Ensure a robust inert atmosphere is maintained throughout the entire process. Use the product solution immediately for the next step.
Presence of White Precipitate (Urea)	1. Moisture Contamination: Water in the reaction vessel, solvents, or reagents.	• Preventative Action is Key: Flame-dry all glassware under vacuum and backfill with N₂/Ar.[12] Use solvents from a solvent purification system or freshly distilled over a suitable drying agent. • Dry starting materials in a vacuum oven if necessary.
2. Atmospheric Moisture: A leak in the inert atmosphere setup.	• Check all joints and connections in your apparatus. Use high-quality grease for ground glass joints. Maintain a positive pressure of inert gas, which can be visualized with an oil bubbler.
Foaming / Uncontrolled Pressure Buildup	1. Rapid N₂ Evolution: Heating the acyl azide solution too quickly.	• The decomposition is exothermic and releases a large volume of gas.[14] Heat the reaction mixture slowly and steadily to ensure a controlled rate of N₂ evolution. • Ensure the reaction is properly vented to a fume hood and is not a closed system.[12]
2. CO₂ Evolution: A secondary sign of significant moisture contamination.	• This indicates the breakdown of the carbamic acid intermediate.[12][16] The foaming is from both N₂ and CO₂. Address the root cause by ensuring strictly anhydrous conditions for future experiments.
Reaction Stalls / Starting Material Remains	1. Poor Quality Azide Reagent: Sodium azide may be old or of low purity.	• Use a fresh bottle of sodium azide. • Consider alternative azide sources like diphenylphosphoryl azide (DPPA), which can often be used in a one-pot procedure directly from the carboxylic acid.[9][15]
2. Insufficient Activation: Not enough acyl chloride was formed to react with the azide.	• Re-evaluate the stoichiometry of your activating agent (oxalyl chloride). Use at least 1.2 equivalents to ensure full conversion of the carboxylic acid.

Visualization of the Troubleshooting Logic

Caption: A decision tree for troubleshooting low-yield isocyanate reactions.

References

• How To Get Isocyanate? - PMC - PubMed Central - NIH. (n.d.). Retrieved January 7, 2026, from [Link]

• Master Organic Chemistry. (2017, September 19). The Hofmann and Curtius Rearrangements. Retrieved January 7, 2026, from [Link]

• Wikipedia. (n.d.). Curtius rearrangement. Retrieved January 7, 2026, from [Link]

• ChemistryViews. (2017, December 28). Replacing Phosgene with CO2. Retrieved January 7, 2026, from [Link]

• Chemistry Steps. (n.d.). Curtius Rearrangement. Retrieved January 7, 2026, from [Link]

• The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC - NIH. (n.d.). Retrieved January 7, 2026, from [Link]

• ResearchGate. (n.d.). Reaction of Isocyanates with amines [Scientific Diagram]. Retrieved January 7, 2026, from [Link]

• ACS Fall 2025. (2025, September 25). Isocyanate synthesis without phosgene: computational and experimental studies for a greener industry. Retrieved January 7, 2026, from [Link]

• Wikipedia. (n.d.). Isocyanate. Retrieved January 7, 2026, from [Link]

• Alichem. (n.d.). Buy 2-Fluoro-1-iodo-4-isocyanatobenzene. Retrieved January 7, 2026, from [Link]

• ACS Omega. (n.d.). How To Get Isocyanate? Retrieved January 7, 2026, from [Link]

• Google Patents. (n.d.). US6781010B1 - Non-phosgene route to the manufacture of organic isocyanates.

• University of Toronto. (n.d.). Synthesis of Isocyanates from CO2 and Amines under Mild Conditions. Retrieved January 7, 2026, from [Link]

• RSC Publishing. (2023, February 28). Challenges and recent advances in bio-based isocyanate production. Retrieved January 7, 2026, from [Link]

• Rasayan J. Chem. (n.d.). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Retrieved January 7, 2026, from [Link]

• RSC Advances. (2024, December 12). Isocyanate-based multicomponent reactions. Retrieved January 7, 2026, from [Link]

• ResearchGate. (n.d.). Isocyanate side reactions [Scientific Diagram]. Retrieved January 7, 2026, from [Link]

• Google Patents. (n.d.). US7211689B2 - Method for production of isocyanates.

• Mettler Toledo. (n.d.). Isocyanate Reactions. Retrieved January 7, 2026, from [Link]

• NIH. (n.d.). The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. Retrieved January 7, 2026, from [Link]

• Safe Work Australia. (n.d.). GUIDE TO HANDLING ISOCYANATES. Retrieved January 7, 2026, from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Isocyanates - Overview. Retrieved January 7, 2026, from [Link]

Sources

• 1. How To Get Isocyanate? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isocyanates - Overview | Occupational Safety and Health Administration [osha.gov]
• 3. Isocyanate - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. asianpubs.org [asianpubs.org]
• 6. Replacing Phosgene with CO2 - ChemistryViews [chemistryviews.org]
• 7. Challenges and recent advances in bio-based isocyanate production - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC04644J [pubs.rsc.org]
• 8. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 9. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. iris.unisa.it [iris.unisa.it]
• 11. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. mt.com [mt.com]
• 14. Curtius Rearrangement - Chemistry Steps [chemistrysteps.com]
• 15. alfa-chemistry.com [alfa-chemistry.com]
• 16. safeworkaustralia.gov.au [safeworkaustralia.gov.au]

Technical Support Center: Synthesis of 2-Fluoro-1-iodo-4-isocyanatobenzene

Welcome to the technical support center for the synthesis of 2-fluoro-1-iodo-4-isocyanatobenzene. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile synthetic intermediate. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you navigate the challenges of this synthesis and minimize the formation of side products.

Introduction

2-Fluoro-1-iodo-4-isocyanatobenzene is a key building block in medicinal chemistry and materials science. Its unique trifunctional nature, possessing a reactive isocyanate group and two distinct halogens, allows for a wide range of subsequent chemical modifications. However, the synthesis of this compound is not without its challenges. The high reactivity of the isocyanate group, coupled with potential impurities in the starting materials, can lead to a variety of side products, complicating purification and reducing yields. This guide provides practical, experience-based advice to help you identify, mitigate, and resolve these common issues.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of 2-fluoro-1-iodo-4-isocyanatobenzene, providing probable causes and actionable solutions.

Problem 1: Low yield of the desired isocyanate with significant formation of a white, insoluble precipitate.

• Probable Cause: The most likely cause of this issue is the presence of moisture in the reaction. Isocyanates are highly susceptible to hydrolysis. The isocyanate group reacts with water to form an unstable carbamic acid, which then decarboxylates to form the corresponding amine (2-fluoro-4-iodoaniline). This newly formed amine can then react with another molecule of the isocyanate to produce a symmetrically disubstituted urea, which is often a white, insoluble solid.

• Solution:

  • Rigorous Drying of Reagents and Glassware: Ensure all glassware is oven-dried and cooled under a stream of dry, inert gas (e.g., nitrogen or argon) before use. Solvents should be freshly dried using appropriate drying agents (e.g., molecular sieves, sodium/benzophenone ketyl for ethereal solvents, or calcium hydride for chlorinated solvents).

  • Inert Atmosphere: Conduct the reaction under a positive pressure of a dry, inert gas. This will prevent atmospheric moisture from entering the reaction vessel.

  • Anhydrous Starting Materials: Use anhydrous starting materials. If you are starting from 2-fluoro-4-iodoaniline, ensure it is thoroughly dried before use.

Problem 2: Presence of a significant amount of a "des-iodo" impurity in the final product.

• Probable Cause: This side product, 2-fluoro-4-isocyanatobenzene, arises from the presence of 2-fluoroaniline as an impurity in your starting material, 2-fluoro-4-iodoaniline.[1] This impurity will undergo the isocyanate formation reaction alongside the desired starting material, leading to a difficult-to-separate mixture.

• Solution:

  • Purity Check of Starting Material: Before starting the synthesis, assess the purity of your 2-fluoro-4-iodoaniline using techniques such as ¹H NMR, GC-MS, or HPLC.

  • Purification of 2-fluoro-4-iodoaniline: If significant amounts of 2-fluoroaniline are detected, purify the starting material. Recrystallization from a suitable solvent system, such as hexane, can be effective in removing polar impurities.[2] A procedure for the synthesis and purification of 2-fluoro-4-iodoaniline from 2-fluoroaniline involves iodination followed by purification to remove unreacted starting material and other impurities.[3]

Problem 3: Formation of carbamate or urea derivatives instead of the isocyanate when using the Curtius rearrangement.

• Probable Cause: The Curtius rearrangement proceeds through a highly reactive isocyanate intermediate.[4][5] If the reaction is performed in the presence of nucleophilic solvents (e.g., alcohols) or has nucleophilic impurities, these will trap the isocyanate as it forms, leading to carbamates (from alcohols) or ureas (from amines).[6]

• Solution:

  • Choice of Solvent: Perform the Curtius rearrangement in a non-nucleophilic, inert solvent such as toluene, benzene, or diphenyl ether.

  • Purity of Reagents: Ensure that all reagents, including the acyl azide precursor and the solvent, are free from nucleophilic impurities.

  • Reaction Conditions: The thermal Curtius rearrangement is a concerted process and is generally preferred over the photochemical route to avoid the formation of highly reactive nitrene intermediates that can lead to other side products.[7]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-fluoro-1-iodo-4-isocyanatobenzene?

A1: The two most common synthetic routes are:

• Phosgenation of 2-fluoro-4-iodoaniline: This involves reacting the starting aniline with phosgene or a phosgene equivalent (e.g., diphosgene or triphosgene). This is a direct and often high-yielding method, but requires handling of highly toxic reagents.

• Curtius Rearrangement: This multi-step process starts with the corresponding carboxylic acid (2-fluoro-4-iodobenzoic acid), which is converted to an acyl azide. Thermal rearrangement of the acyl azide yields the desired isocyanate.[4][5][6] This method avoids the use of phosgene but requires careful handling of potentially explosive acyl azides.

Q2: How can I effectively monitor the progress of the reaction?

A2: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or infrared (IR) spectroscopy.

• TLC: The disappearance of the starting material (e.g., 2-fluoro-4-iodoaniline) and the appearance of a new spot for the product can be visualized.

• IR Spectroscopy: The formation of the isocyanate can be confirmed by the appearance of a strong, characteristic absorption band for the -N=C=O group, typically in the range of 2250-2280 cm⁻¹.

Q3: What are the recommended storage conditions for 2-fluoro-1-iodo-4-isocyanatobenzene?

A3: Due to its sensitivity to moisture, 2-fluoro-1-iodo-4-isocyanatobenzene should be stored in a tightly sealed container under a dry, inert atmosphere (e.g., nitrogen or argon). It is also advisable to store it in a cool, dark place to prevent degradation.

Q4: What are the key safety precautions to take during this synthesis?

A4:

• Handling of Isocyanates: Isocyanates are toxic and can cause respiratory sensitization.[8] Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Phosgene and its Equivalents: If using the phosgenation route, be aware that phosgene is extremely toxic. All manipulations should be carried out with extreme caution in a certified fume hood.

• Acyl Azides: Acyl azides, used in the Curtius rearrangement, are potentially explosive, especially when heated. It is recommended to use them in solution and avoid isolation of the neat compound.

Experimental Protocol: Synthesis via Curtius Rearrangement

This protocol outlines a general procedure for the synthesis of 2-fluoro-1-iodo-4-isocyanatobenzene starting from 2-fluoro-4-iodobenzoic acid.

Step 1: Synthesis of 2-Fluoro-4-iodobenzoyl chloride

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2-fluoro-4-iodobenzoic acid.

• Add thionyl chloride (SOCl₂) in excess (e.g., 5-10 equivalents).

• Add a catalytic amount of N,N-dimethylformamide (DMF).

• Heat the mixture to reflux for 2-4 hours, or until the evolution of gas (HCl and SO₂) ceases.

• Remove the excess thionyl chloride by distillation under reduced pressure. The crude 2-fluoro-4-iodobenzoyl chloride can be used directly in the next step.

Step 2: Synthesis of 2-Fluoro-4-iodobenzoyl azide

• Dissolve the crude 2-fluoro-4-iodobenzoyl chloride in a dry, aprotic solvent (e.g., acetone or toluene).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of sodium azide (NaN₃) in water, keeping the temperature below 5 °C. Caution: Sodium azide is highly toxic, and hydrazoic acid (formed in acidic conditions) is volatile and explosive.

• Stir the reaction mixture at 0 °C for 1-2 hours.

• Extract the acyl azide into an organic solvent (e.g., toluene). The organic layer should be used immediately in the next step without concentrating.

Step 3: Curtius Rearrangement to 2-Fluoro-1-iodo-4-isocyanatobenzene

• Gently heat the toluene solution of 2-fluoro-4-iodobenzoyl azide to around 80-100 °C.

• The rearrangement is accompanied by the evolution of nitrogen gas.

• Continue heating until the gas evolution ceases (typically 1-3 hours).

• The resulting solution contains the desired 2-fluoro-1-iodo-4-isocyanatobenzene. The solvent can be removed under reduced pressure, and the product can be purified by vacuum distillation.

Visualizing Reaction Pathways

Main Reaction and Side Product Formation

Caption: Main synthesis pathway and common side reactions.

Troubleshooting Logic Flow

Caption: A logical flow for troubleshooting common synthesis issues.

Summary of Potential Side Products

Side Product	Structure	Probable Cause	Recommended Action
N,N'-bis(2-fluoro-4-iodophenyl)urea	(FINH)₂C=O	Moisture in the reaction	Rigorous drying of all reagents and glassware; use of an inert atmosphere.
2-Fluoro-4-isocyanatobenzene	C₇H₄FNO	2-Fluoroaniline impurity in the starting material	Purity analysis and purification of 2-fluoro-4-iodoaniline prior to use.
Carbamate derivatives	FINHC(=O)OR	Use of alcoholic solvents in the Curtius rearrangement	Use a non-nucleophilic solvent like toluene or benzene.

References

• 2-Fluoro-4-iodoaniline: An Essential Intermediate for Chemical Synthesis . (n.d.). Retrieved from [Link]

• Fluorinated terphenyls. (2000). Google Patents.

• Identification and synthesis of impurities formed during Trametinib Dimethyl sulfoxide preparation . (n.d.). Scholars Research Library. Retrieved from [Link]

• 2-Fluoro-4-iodoaniline . (n.d.). PubChem. Retrieved from [Link]

• The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses . (n.d.). National Institutes of Health. Retrieved from [Link]

• Curtius rearrangement . (n.d.). Wikipedia. Retrieved from [Link]

• Curtius rearrangement . (2020, August 3). L.S.College, Muzaffarpur. Retrieved from [Link]

• Curtius Rearrangement . (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• 2-Fluoro-4-iodophenyl isocyanate . (n.d.). PubChem. Retrieved from [Link]

Sources

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. 2-Fluoro-4-iodoaniline | 29632-74-4 [chemicalbook.com]
• 3. WO2000004111A2 - Fluorinated terphenyls - Google Patents [patents.google.com]
• 4. The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Curtius rearrangement - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. lscollege.ac.in [lscollege.ac.in]
• 8. 2-Fluoro-4-iodophenyl isocyanate | C7H3FINO | CID 4613277 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Fluoro-1-iodo-4-isocyanatobenzene and its Derivatives

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the purification of 2-Fluoro-1-iodo-4-isocyanatobenzene and its structural analogs. This document is designed for researchers, scientists, and drug development professionals who handle these highly reactive, yet synthetically valuable, chemical intermediates. The guidance provided herein is based on established chemical principles and field-proven insights to help you navigate the common challenges associated with purifying and handling aryl isocyanates.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Chemistry

This section addresses the fundamental principles governing the stability and impurity profile of your target compound.

Q1: What are the primary sources of impurities in my crude 2-Fluoro-1-iodo-4-isocyanatobenzene?

A: Impurities typically arise from three main sources:

• Side reactions during synthesis: The conversion of the corresponding aniline to the isocyanate (e.g., via phosgenation) can be incomplete, leaving unreacted starting material.[1]

• Inherent reactivity of the isocyanate group: The isocyanate moiety is a potent electrophile, making it susceptible to reactions that generate common byproducts. The two most significant are:

  • Ureas: Reaction with trace amounts of water (hydrolysis) forms an unstable carbamic acid, which decarboxylates to the corresponding amine.[1][2][3] This amine can then rapidly react with another molecule of the isocyanate to form a highly insoluble symmetrically substituted urea (Ar-NH-CO-NH-Ar).[1][4]

  • Isocyanurates (Trimers): Aryl isocyanates can undergo self-condensation, or trimerization, to form extremely stable and high-boiling isocyanurate rings.[5][6][7] This process can be catalyzed by bases, certain metals, and even heat.

• Impurities from starting materials: Impurities present in the initial 2-fluoro-4-iodoaniline, such as isomers or de-iodinated aniline, can carry through the synthesis to become impurities in the final product.[8]

Q2: I've successfully purified my isocyanate, but a white, insoluble solid appeared in the bottle after a week. What is it and why did it form?

A: This is a classic sign of product degradation. The white solid is almost certainly a mixture of the corresponding urea and/or the isocyanurate trimer. This occurs because the isocyanate group is highly sensitive to atmospheric moisture.[3][9] Even a small leak in the container cap allows moisture to enter, initiating the hydrolysis cascade that leads to urea formation. Trimerization can also occur over time, especially if the product is not stored at a low temperature.

Q3: Can I use standard silica gel column chromatography for purification?

A: This is strongly discouraged for routine purification unless all other methods fail and extreme precautions are taken. Standard silica gel has a surface rich in silanol groups (-Si-OH), which are nucleophilic and will react with the isocyanate, leading to the covalent bonding of your product to the stationary phase and very low recovery. Furthermore, the slightly acidic nature of silica can promote side reactions. If chromatography is unavoidable, you must use a deactivated stationary phase (e.g., end-capped silica) and rigorously dried, non-protic solvents.

Part 2: Troubleshooting Guide - Common Experimental Issues

This section provides direct answers to specific problems you may encounter during purification workflows.

Problem Encountered	Probable Cause(s)	Recommended Solution(s)
Significant product loss or decomposition during vacuum distillation.	1. Excessive Temperature: The distillation pot temperature is too high, causing thermal degradation or trimerization.[5][10] 2. Poor Vacuum: The vacuum level is not low enough, requiring a higher pot temperature to achieve boiling. 3. Air Leak: A leak in the system is introducing moisture and oxygen, leading to side reactions.	1. Improve Vacuum: Use a high-performance vacuum pump and ensure all joints are perfectly sealed. Aim for the lowest possible pressure to reduce the boiling point.[11][12] 2. Use Short-Path Distillation: Employ a Kugelrohr or short-path distillation apparatus to minimize the residence time of the compound at high temperatures.[13][14] 3. Check for Leaks: Use a vacuum gauge to ensure the system holds a stable vacuum before heating.
The product fails to crystallize, or oils out, during recrystallization.	1. Incorrect Solvent Choice: The solvent may be too good (product is too soluble) or too poor. 2. Presence of Impurities: High levels of impurities can suppress crystallization. 3. Residual Water: Trace water in the solvent is reacting with the product, creating impurities that inhibit crystal formation.	1. Solvent Screening: Perform small-scale solubility tests. Ideal solvents are those in which the compound is sparingly soluble at room temperature but fully soluble when hot (e.g., anhydrous hexanes, heptane, or toluene). 2. Pre-Purification: If the crude material is very impure, consider a preliminary purification step like a quick filtration through a pad of deactivated alumina or distillation before attempting recrystallization. 3. Use Anhydrous Solvents: Ensure all solvents are rigorously dried. Distilling from a suitable drying agent (e.g., CaH₂) immediately prior to use is best practice.
Purity, as determined by HPLC or GC, is lower than expected after purification.	1. On-Column Reaction (GC): The high temperatures of the GC inlet can cause the isocyanate to degrade or react. 2. Reaction with Mobile Phase (HPLC): Using protic solvents like methanol or water in the mobile phase will cause a reaction. 3. Inaccurate Quantification: Direct analysis of isocyanates is difficult due to their reactivity.	1. Use Derivatization: For accurate quantification, do not analyze the isocyanate directly. Instead, react a known quantity of the sample with a nucleophile like di-n-butylamine (DBA) or 1-(2-methoxyphenyl)piperazine (MPP) to form a stable urea derivative.[15][16] Then, analyze this stable derivative by HPLC or GC.[17][18] 2. Calibrate with a Derivatized Standard: Prepare a calibration curve using a pure standard of the urea derivative for accurate results.

Part 3: Key Methodologies & Protocols

Workflow for Purification Method Selection

The choice of purification method depends on the nature of the impurities and the thermal stability of your specific derivative.

Caption: Decision tree for selecting a primary purification method.

Protocol 1: High-Vacuum Distillation

This is often the most effective method for removing non-volatile impurities like ureas and trimers.

• System Preparation: Assemble a short-path distillation apparatus. All glassware must be oven-dried (≥120 °C) for several hours and assembled while hot under a stream of dry nitrogen or argon. Joints should be sealed with high-vacuum grease.

• Charging the Flask: Charge the crude isocyanate into the distillation flask. Add a magnetic stir bar.

• Evacuation: Slowly and carefully apply vacuum from a high-performance pump. It is critical to use a cold trap (e.g., liquid nitrogen or dry ice/acetone) between the apparatus and the pump to protect the pump oil.

• Heating: Once the ultimate vacuum is reached (<0.1 mbar is preferable), begin gently heating the distillation pot with an oil bath while stirring.

• Fraction Collection: The product will distill at a significantly lower temperature under high vacuum.[13][14] Monitor the head temperature and collect the fraction that distills over a narrow and stable temperature range.

• Shutdown: After collecting the product, remove the heat source and allow the system to cool completely before slowly re-introducing an inert atmosphere. Do not open the system to air while it is hot.

Protocol 2: Purity Assessment via Derivatization and HPLC Analysis

This protocol provides a reliable method for determining the purity of your isocyanate sample.

• Stock Solution Preparation:

  • Derivatizing Agent: Prepare a stock solution of di-n-butylamine (DBA) at a known concentration (e.g., 0.1 M) in anhydrous acetonitrile.

  • Sample: Accurately weigh ~25-30 mg of your purified isocyanate into a 10 mL volumetric flask and dilute to the mark with anhydrous acetonitrile. This is your isocyanate stock.

• Derivatization Reaction:

  • In a clean vial, add 1.0 mL of the DBA stock solution.

  • Add 1.0 mL of your isocyanate stock solution. The DBA should be in significant molar excess.

  • Cap the vial and let it stand at room temperature for 30 minutes to ensure the reaction goes to completion, forming the stable urea derivative.

• HPLC Analysis:

  • Dilute the reaction mixture with the mobile phase to a suitable concentration for analysis.

  • Analyze using a reverse-phase HPLC method (e.g., C18 column) with a mobile phase such as acetonitrile/water and UV detection.[19][20] The urea derivative will be significantly less reactive and more stable for chromatographic analysis.

  • Purity can be calculated based on the area percent of the urea derivative peak relative to any impurity peaks. For absolute quantification, a calibration curve generated from a pure, synthesized standard of the urea is required.

Safe Handling and Storage Workflow

Maintaining the purity of your product post-purification is critical.

Caption: Workflow for the safe handling and long-term storage of isocyanates.

References

• Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere. Chemical Communications (RSC Publishing). Available at: [Link]

• Synthesis of Isocyanurates on the Trimerization of Isocyanates under High Pressure. Bulletin of the Chemical Society of Japan, Oxford Academic. Available at: [Link]

• Indirect determination of isocyanates by gas chromatography. PubMed, NIH. Available at: [Link]

• Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere. Chemical Communications (RSC Publishing). Available at: [Link]

• US Patent 3716535A - Trimerization of isocyanates. Google Patents.

• Trimerization of Isocyanates by Trialkylantimony and -arsenic Oxides. The Journal of Organic Chemistry, ACS Publications. Available at: [Link]

• US Patent 5041670A - Preparation of n-aryl amines from isocyanates. Google Patents.

• Basic Hydrolysis of Isocyanates. Chemistry Stack Exchange. Available at: [Link]

• US Patent 5283364A - Hydrolysis process for polyamines. Google Patents.

• Isocyanate. Wikipedia. Available at: [Link]

• A laboratory comparison of analytical methods used for isocyanates. ResearchGate. Available at: [Link]

• 2-Fluoro-1-iodo-4-isocyan

• Analysis of Isocyanates Liquid Chromatography - Diode Array/MSD. EPA. Available at: [Link]

• Separation of Phenyl isocyanate on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Quantification of isocyanates and amines in polyurethane foams and coated products by liquid chromatography–tandem mass spectrometry. PMC, NIH. Available at: [Link]

• US Patent Application 20220380303A1 - Process for the distillation of isocyanates. Google Patents.

• Towards high-performance polyurethanes: a mechanism of amine catalyzed aromatic imide formation from the reaction of isocyanates with anhydrides. RSC Publishing. Available at: [Link]

• Valorization of the Isocyanate-Derived Fraction from Polyurethane Glycolysis by Synthesizing Polyureas and Polyamides. PMC, NIH. Available at: [Link]

• WO Patent 2010003770A1 - Method for removing non-reacted isocyanate from its reaction product. Google Patents.

• Trace analysis of airborne aromatic isocyanates and related aminoisocyanates and diamines using high-performance liquid chromatography with ultraviolet and electrochemical detection. PubMed, NIH. Available at: [Link]

• Valorization of the Isocyanate-Derived Fraction from Polyurethane Glycolysis by Synthesizing Polyureas and Polyamides. ACS Sustainable Chemistry & Engineering, ACS Publications. Available at: [Link]

• Notes- Chemistry of Aryl Isocyanates.

• Determination of Isocyanates in Workplace Atmosphere by HPLC. ResearchGate. Available at: [Link]

• 2-fluoro-4-iodo-1-isocyanobenzene. AA Blocks. Available at: [Link]

• MOdification of an Analytical Procedure for Isocyanates to High Speed Liquid Chromatography. CDC Stacks. Available at: [Link]

• WO Patent 2010095927A1 - Process for crystallizing and separating different diisocyanate isomers. Google Patents.

• Valorization of the Isocyanate-Derived Fraction from Polyurethane Glycolysis by Synthesizing Polyureas and Polyamides | Request PDF. ResearchGate. Available at: [Link]

• US Patent 3172874A. Google Patents.

• 2-Fluoro-4-iodophenyl isocyanate. PubChem. Available at: [Link]

• CN Patent 1475480A - The chemical synthesis method of aryl isocyanate. Google Patents.

• 4-Fluoroiodobenzene. PubChem. Available at: [Link]

• Synthesis method of 1-bromo-2-chloro-3-fluoro-4-iodobenzene. Google Patents.

• Identification and synthesis of impurities formed during Trametinib Dimethyl sulfoxide preparation. Scholars Research Library. Available at: [Link]

Sources

• 1. Isocyanate - Wikipedia [en.wikipedia.org]
• 2. US5041670A - Preparation of n-aryl amines from isocyanates - Google Patents [patents.google.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Towards high-performance polyurethanes: a mechanism of amine catalyzed aromatic imide formation from the reaction of isocyanates with anhydrides - Polymer Chemistry (RSC Publishing) DOI:10.1039/D3PY00109A [pubs.rsc.org]
• 5. Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC03339D [pubs.rsc.org]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 9. Quality Control of Isocyanates | Metrohm [metrohm.com]
• 10. US3716535A - Trimerization of isocyanates - Google Patents [patents.google.com]
• 11. US20220380303A1 - Process for the distillation of isocyanates - Google Patents [patents.google.com]
• 12. WO2010003770A1 - Method for removing non-reacted isocyanate from its reaction product - Google Patents [patents.google.com]
• 13. Valorization of the Isocyanate-Derived Fraction from Polyurethane Glycolysis by Synthesizing Polyureas and Polyamides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Indirect determination of isocyanates by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Quantification of isocyanates and amines in polyurethane foams and coated products by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. epa.gov [epa.gov]
• 19. Separation of Phenyl isocyanate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Solubility Challenges with 2-Fluoro-1-iodo-4-isocyanatobenzene

Welcome to the technical support center for 2-Fluoro-1-iodo-4-isocyanatobenzene. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for common solubility issues encountered during its use. Our goal is to equip you with the knowledge to handle this versatile reagent with confidence and achieve reproducible success in your experiments.

Introduction: Understanding the Molecule

2-Fluoro-1-iodo-4-isocyanatobenzene is a highly valuable reagent in organic synthesis, particularly in the development of pharmaceuticals and other complex molecules. Its utility stems from its trifunctional nature: the highly reactive isocyanate group, a fluorine atom which can modulate electronic properties and metabolic stability, and an iodine atom that serves as a handle for cross-coupling reactions.[1] However, the very reactivity of the isocyanate group is often the source of solubility challenges.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 2-Fluoro-1-iodo-4-isocyanatobenzene?

While specific quantitative solubility data for 2-Fluoro-1-iodo-4-isocyanatobenzene is not extensively published, we can infer its behavior based on its structure and data from analogous compounds like phenyl isocyanate.[2] Generally, it is a nonpolar aromatic compound and is expected to be soluble in a range of anhydrous aprotic organic solvents. Protic solvents such as water and alcohols should be strictly avoided as they will react with the isocyanate group, leading to the formation of insoluble byproducts.[3]

Q2: I observed a white precipitate immediately after adding my solvent. What is happening?

This is a classic sign of reaction, not poor solubility of the starting material. The isocyanate group (-N=C=O) is extremely sensitive to moisture. Trace amounts of water in your solvent or on your glassware will rapidly react with the isocyanate to form an unstable carbamic acid, which then decomposes to an amine and carbon dioxide. This newly formed amine will then swiftly react with another molecule of the isocyanate to produce a diaryl urea. These ureas are often highly insoluble and precipitate out of solution, appearing as a white solid.

Q3: Can I heat the mixture to improve solubility?

Gentle warming can be attempted with caution to dissolve the reagent in an appropriate anhydrous aprotic solvent. However, excessive heating should be avoided. Isocyanates can undergo self-polymerization at elevated temperatures, leading to the formation of insoluble trimers and other oligomers. Always monitor the reaction for any signs of decomposition or discoloration upon heating.

Q4: Which solvents are recommended for dissolving 2-Fluoro-1-iodo-4-isocyanatobenzene?

Based on the principle of "like dissolves like" and the need to avoid protic sources, the following anhydrous aprotic solvents are recommended. Always use a freshly opened bottle or a properly dried and stored solvent.

Solvent	Polarity	Suitability
Dichloromethane (DCM)	Polar	Good choice for initial attempts.
Chloroform	Polar	Similar to DCM, offers good solubility for many organic compounds.
Tetrahydrofuran (THF)	Polar	A common solvent for many organic reactions, generally a good choice. Ensure it is anhydrous and peroxide-free.
Toluene	Nonpolar	A good option, particularly for reactions requiring higher temperatures.
N,N-Dimethylformamide (DMF)	Polar	Use with caution. While it can be a good solvent, ensure it is truly anhydrous as it is hygroscopic.
Dimethyl sulfoxide (DMSO)	Polar	Similar to DMF, it is a powerful solvent but must be rigorously dried.

Q5: How can I confirm that the precipitate I'm seeing is an insoluble byproduct and not the starting material?

You can perform a simple in-situ reaction monitoring test. Take a small aliquot of the supernatant liquid and analyze it by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the starting material is still present in the solution, your issue might be related to saturation at the current concentration or temperature. If the starting material is absent or significantly diminished, it strongly suggests that it has reacted to form the insoluble byproduct.

Troubleshooting Guide: A Step-by-Step Approach to Solubility Issues

This guide provides a systematic workflow to diagnose and resolve solubility problems with 2-Fluoro-1-iodo-4-isocyanatobenzene.

Step 1: Pre-experiment Preparation - The Key to Success

The vast majority of "solubility" problems with isocyanates are, in fact, reactivity problems stemming from contamination.

Protocol for Ensuring Anhydrous Conditions:

• Glassware: All glassware must be rigorously dried. This can be achieved by oven-drying at >120 °C for at least 4 hours and cooling under a stream of dry inert gas (nitrogen or argon) or by flame-drying under vacuum immediately before use.

• Solvents: Use only anhydrous grade solvents, preferably from a freshly opened bottle or a solvent purification system. Avoid using solvents that have been stored for extended periods after opening.

• Inert Atmosphere: Conduct all manipulations of 2-Fluoro-1-iodo-4-isocyanatobenzene under a positive pressure of a dry inert gas. This can be achieved using a Schlenk line or a glovebox.

• Other Reagents: Ensure that all other reagents to be used in the reaction are also anhydrous.

Step 2: The Dissolution Process

• Initial Solvent Choice: Begin with a recommended solvent such as anhydrous dichloromethane or tetrahydrofuran.

• Addition: Add the dry solvent to the reaction vessel containing the 2-Fluoro-1-iodo-4-isocyanatobenzene under an inert atmosphere.

• Agitation: Stir the mixture magnetically at room temperature.

• Observation: If the compound does not fully dissolve, you may gently warm the mixture (e.g., to 30-40 °C). Be vigilant for any color changes or the formation of new solids, which could indicate decomposition.

Step 3: Troubleshooting Incomplete Dissolution or Precipitation

If you encounter issues, follow this logical troubleshooting workflow:

Caption: Troubleshooting workflow for solubility issues.

Experimental Protocol: A Self-Validating System for a Coupling Reaction

This protocol for a standard amide coupling demonstrates a self-validating system by incorporating checks for the integrity of the isocyanate.

Objective: To couple 2-Fluoro-1-iodo-4-isocyanatobenzene with a primary amine (e.g., benzylamine) to form the corresponding urea.

Materials:

• 2-Fluoro-1-iodo-4-isocyanatobenzene

• Benzylamine (distilled and stored over molecular sieves)

• Anhydrous Dichloromethane (DCM)

• Oven-dried glassware

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Preparation: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet.

• Reagent 1 Preparation: Under a positive flow of nitrogen, dissolve 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 eq) in anhydrous DCM. Stir at room temperature until fully dissolved. If any solid remains, it indicates a potential issue with the solvent or glassware dryness. Do not proceed if a precipitate forms at this stage.

• Reagent 2 Preparation: In a separate dry flask, dissolve benzylamine (1.0 eq) in anhydrous DCM.

• Reaction: Add the benzylamine solution dropwise to the stirred solution of 2-Fluoro-1-iodo-4-isocyanatobenzene at 0 °C (ice bath).

• Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by TLC, observing the consumption of the starting materials and the formation of a new, more polar spot corresponding to the urea product.

• Work-up: Upon completion, the reaction mixture can be concentrated under reduced pressure. The resulting crude product can then be purified by recrystallization or column chromatography.

The successful formation of the desired product with minimal side products validates the quality of the reagents and the anhydrous conditions of the reaction setup.

In-Text Citations & References

The information provided in this guide is supported by established chemical principles and data from reputable sources.

References

• PubChem. Phenyl isocyanate. National Center for Biotechnology Information. [Link]

• PubChem. 2-Fluoro-4-iodophenyl isocyanate. National Center for Biotechnology Information. [Link]

• ResearchGate. Solubility of the Co-PIs in organic solvents. [Link]

• Wikipedia. Phenyl isocyanate. [Link]

• The World of Protozoa, Rotifera, Nematoda and Oligochaeta. Organic solvents. [Link]

• Vapourtec. Solvent Miscibility Chart. [Link]

• Royal Society of Chemistry. The reactivity of phenyl isocyanate in aqueous solution. [Link]

• Vapourtec. Solvent Miscibility Chart. [Link]

• The Role of 1-Fluoro-4-iodobenzene in Advanced Organic Synthesis and Material Science. The Role of 1-Fluoro-4-iodobenzene in Advanced Organic Synthesis and Material Science. [Link]

Sources

• 1. Phenyl isocyanate | C7H5NO | CID 7672 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PHENYL ISOCYANATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Solvent Miscibility Table [sigmaaldrich.com]

Technical Support Center: Stabilizing 2-Fluoro-1-iodo-4-isocyanatobenzene for Storage

Welcome to the technical support center for 2-Fluoro-1-iodo-4-isocyanatobenzene. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this highly reactive compound. Here, we address common challenges and provide field-proven protocols to mitigate degradation, ensuring the reproducibility and success of your experiments.

Understanding the Challenge: The Inherent Reactivity of 2-Fluoro-1-iodo-4-isocyanatobenzene

2-Fluoro-1-iodo-4-isocyanatobenzene is a valuable reagent in organic synthesis, particularly in the development of novel pharmaceuticals and materials. However, its utility is matched by its inherent instability. The isocyanate group (-N=C=O) is highly electrophilic and susceptible to reaction with various nucleophiles. The aromatic ring, substituted with both electron-withdrawing fluorine and a bulky iodine atom, further influences the reactivity of the isocyanate moiety.

The primary pathways for degradation include:

• Reaction with Water (Moisture): This is the most common and significant degradation pathway. The isocyanate group readily reacts with water to form an unstable carbamic acid, which then decomposes to an aniline derivative and carbon dioxide. The newly formed aniline can then react with another isocyanate molecule to form a urea derivative, leading to insoluble precipitates and a loss of purity.[1]

• Self-Polymerization: Isocyanates can react with each other, especially at elevated temperatures, to form dimers (uretidinediones), trimers (isocyanurates), and higher-order oligomers.[1][2] This process is often irreversible and leads to a significant decrease in the active isocyanate content.

• Reaction with Other Nucleophiles: Contaminants such as alcohols, amines, or even trace impurities on glassware can react with the isocyanate group, leading to the formation of carbamates and ureas, respectively.[1][3]

Understanding these degradation routes is the first step in developing effective storage and handling strategies.

Frequently Asked Questions (FAQs)

Here we address specific questions you may have about storing and handling 2-Fluoro-1-iodo-4-isocyanatobenzene.

Q1: What are the visible signs of degradation in my sample of 2-Fluoro-1-iodo-4-isocyanatobenzene?

A1: Degradation can manifest in several ways. You should be vigilant for the following signs:

• Formation of Solids/Precipitates: The appearance of white or off-white insoluble particles is a strong indicator of urea formation due to moisture contamination.

• Increased Viscosity or Solidification: This suggests that self-polymerization into dimers, trimers, or higher oligomers is occurring.

• Discoloration: While the pure compound may have a specific color, any significant change or darkening can indicate the presence of impurities formed through side reactions.

• Pressure Buildup: If the container has been improperly sealed and moisture has entered, the generation of carbon dioxide from the reaction with water can lead to a buildup of pressure.[4]

Q2: What are the absolute optimal storage conditions for this compound?

A2: To maximize the shelf-life of 2-Fluoro-1-iodo-4-isocyanatobenzene, strict adherence to the following storage conditions is critical:

• Temperature: Store in a cool, dry place.[2][5] Refrigeration at 2-8°C is highly recommended. Avoid freezing, as this can sometimes promote crystallization and moisture condensation upon thawing.

• Atmosphere: The compound must be stored under an inert atmosphere. Dry nitrogen or argon gas is ideal. This displaces moisture and oxygen, both of which can contribute to degradation.

• Container: Use a clean, dry, and inert container. Amber glass bottles with a polytetrafluoroethylene (PTFE)-lined cap are an excellent choice. Ensure the container is tightly sealed to prevent moisture ingress.[6]

• Light: Protect the compound from light, as UV exposure can potentially catalyze degradation reactions.

Q3: I've received a new bottle. What is the best practice for aliquoting it for daily use?

A3: Proper aliquoting is crucial to preserving the integrity of the bulk supply. Follow this workflow:

• Allow the main container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture on the cold surfaces.

• Work in a well-ventilated area, preferably under a fume hood.[5][7]

• Flush the headspace of the main container with a gentle stream of dry nitrogen or argon before and after taking your aliquot.

• Use clean, dry syringes or cannulas for transfer. Avoid using spatulas that may introduce atmospheric moisture.

• Transfer the desired amount to a smaller, clean, and dry vial that can be tightly sealed.

• Flush the headspace of the aliquot vial with inert gas before sealing.

• Promptly and tightly reseal the main container, ensuring the PTFE liner is properly seated.

• Store both the main container and the aliquot under the recommended conditions.

Q4: Can I use a chemical stabilizer to extend the shelf-life?

A4: The addition of stabilizers to isocyanates is a known practice, particularly in industrial applications. However, for laboratory use where high purity is paramount, this is generally not recommended as it introduces an additional substance that may need to be removed or could interfere with subsequent reactions.

Some commonly cited stabilizers for isocyanates include:

• Acidic Oxides: Small amounts of carbon dioxide or sulfur dioxide can inhibit self-polymerization.[8]

• Phenols: Phenol and its derivatives, like 2,6-di-tert-butyl-p-cresol, have been shown to be effective in suppressing coloring and turbidity.[9][10][11]

• Acid Chlorides: These can also act as stabilizers.[9][11]

If you choose to explore stabilizers, it is critical to validate their compatibility with your specific application and to understand that they may need to be removed before use.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving issues related to the stability of 2-Fluoro-1-iodo-4-isocyanatobenzene.

Visual Troubleshooting Workflow

Caption: Troubleshooting workflow for diagnosing degradation of 2-Fluoro-1-iodo-4-isocyanatobenzene.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Storage Temperature	2-8°C	Slows down the rate of self-polymerization and other degradation reactions.[2]
Storage Atmosphere	Dry Nitrogen or Argon	Prevents reaction with atmospheric moisture and oxygen.
Humidity	As low as possible	Moisture is a primary reactant in the degradation pathway to form ureas.[5]
Container	Amber Glass, PTFE-lined cap	Inert, prevents light exposure, and provides an excellent seal against moisture.[6]

Experimental Protocols

Protocol 1: Purity Assessment by Titration (Determination of %NCO)

This method determines the concentration of the isocyanate group and is a reliable way to assess the purity of your sample.

Principle: A known excess of a standard di-n-butylamine (DBA) solution is reacted with the isocyanate. The unreacted DBA is then back-titrated with a standardized solution of hydrochloric acid.

Materials:

• 2-Fluoro-1-iodo-4-isocyanatobenzene sample

• Di-n-butylamine (DBA), ~2 N in a suitable dry solvent (e.g., toluene)

• Standardized hydrochloric acid (HCl), ~1 N

• Bromophenol blue indicator

• Dry toluene

• Erlenmeyer flasks (250 mL) with stoppers

• Burette (50 mL)

Procedure:

• Accurately weigh approximately 2-3 g of the isocyanate sample into a dry 250 mL Erlenmeyer flask.

• Add 50 mL of dry toluene to dissolve the sample.

• Carefully pipette exactly 20 mL of the ~2 N DBA solution into the flask. Stopper the flask, swirl to mix, and let it stand for 15 minutes at room temperature to ensure complete reaction.

• Add 100 mL of isopropanol and 4-6 drops of bromophenol blue indicator.

• Titrate the solution with the standardized ~1 N HCl solution until the color changes from blue to a distinct yellow endpoint.

• Perform a blank titration by following the same procedure but without adding the isocyanate sample.

Calculation:

%NCO = [ (B - V) * N * 4.202 ] / W

Where:

• B = Volume of HCl for blank titration (mL)

• V = Volume of HCl for sample titration (mL)

• N = Normality of the HCl solution

• W = Weight of the sample (g)

• 4.202 = Mill-equivalent weight of the NCO group x 100

Protocol 2: Purity and Degradation Product Analysis by LC-MS

For a more detailed analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed to identify and quantify the parent isocyanate as well as potential degradation products like the corresponding aniline and urea derivatives.[12]

Principle: Isocyanates are highly reactive and not suitable for direct injection. They are first derivatized to a stable compound, which can then be analyzed by LC-MS. A common derivatizing agent is di-n-butylamine (DBA).[12]

Procedure Outline:

• Derivatization: A known amount of the 2-Fluoro-1-iodo-4-isocyanatobenzene sample is reacted with an excess of DBA in an appropriate solvent (e.g., dichloromethane) to form the corresponding urea derivative.[12]

• Sample Preparation: The reaction mixture is then diluted with a suitable solvent, such as acetonitrile, for LC-MS analysis.[12]

• LC Separation: The derivatized sample is injected onto a reverse-phase HPLC column (e.g., C18) and separated using a gradient of mobile phases, typically water and acetonitrile with a modifier like formic acid.

• MS Detection: The eluent from the HPLC is introduced into a mass spectrometer. The mass of the derivatized parent compound and potential derivatized degradation products can be monitored to assess purity and identify impurities.

This guide provides a comprehensive framework for the effective storage and handling of 2-Fluoro-1-iodo-4-isocyanatobenzene. By understanding its inherent reactivity and adhering to these protocols, you can ensure the quality and reliability of this important reagent in your research endeavors. For further assistance, please consult the Safety Data Sheet (SDS) and the references provided below.

References

• Cal-Star. (2024, July 24). Handling Reactive Chemicals: Precautions and Tips.
• US Patent US3247236A. (Filed 1962-11-20). Stabilization of isocyanates.
• European Patent EP0505150B1. (Filed 1992-03-18). Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby.
• European Patent Office. (1992). Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby - EP 0505150.
• Transport Canada. (2025, August 11).
• US Patent US5302749A. (Filed 1992-03-18). Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby.
• Solubility of Things. Safety and Handling of Organic Compounds in the Lab.
• SKC Inc. (2024, September 12).
• University of Nevada, Reno. Chapter 5, Chemical Hygiene Plan: Highly Reactive Chemicals. Environmental Health & Safety.
• ResearchGate. (2025, August 6). Polyurethane-bound stabilizers.
• Editverse.
• Cargo Handbook.
• The Chemistry Blog. (2024, August 7). How to Safely Handle Reactive Chemicals.
• National Center for Biotechnology Information. (n.d.). Quantification of isocyanates and amines in polyurethane foams and coated products by liquid chromatography–tandem mass spectrometry. PubMed Central (PMC).
• Covestro.
• MDPI. (2023, May 30).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Isocyanates – A family of chemicals [tc.canada.ca]
• 3. researchgate.net [researchgate.net]
• 4. solutions.covestro.com [solutions.covestro.com]
• 5. cal-star.com [cal-star.com]
• 6. skcinc.com [skcinc.com]
• 7. chemicals.co.uk [chemicals.co.uk]
• 8. US3247236A - Stabilization of isocyanates - Google Patents [patents.google.com]
• 9. EP0505150B1 - Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby - Google Patents [patents.google.com]
• 10. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 11. US5302749A - Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby - Google Patents [patents.google.com]
• 12. Quantification of isocyanates and amines in polyurethane foams and coated products by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Cross-Coupling with 2-Fluoro-1-iodo-4-isocyanatobenzene

Welcome to our dedicated technical support guide for researchers, chemists, and drug development professionals working with 2-Fluoro-1-iodo-4-isocyanatobenzene. This versatile building block is valuable for introducing a fluorinated phenylisocyanate moiety, but its unique combination of functional groups presents specific challenges in cross-coupling reactions. This guide is designed to provide you with expert insights, actionable protocols, and robust troubleshooting advice to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common high-level questions regarding the use of 2-Fluoro-1-iodo-4-isocyanatobenzene in palladium-catalyzed cross-coupling reactions.

Q1: What are the primary challenges I should anticipate when using 2-Fluoro-1-iodo-4-isocyanatobenzene as a substrate?

A: There are three main challenges to consider:

• High Reactivity of the Isocyanate Group (-NCO): The isocyanate is a highly electrophilic functional group. It will readily react with nucleophiles, including water, alcohols, and primary/secondary amines.[1][2] This necessitates strictly anhydrous reaction conditions and careful selection of coupling partners and bases to avoid unwanted side reactions.

• Chemoselectivity of Halogen Activation: The molecule possesses both an iodine and a fluorine atom. Fortunately, the C–I bond is significantly weaker and more susceptible to oxidative addition by a Pd(0) catalyst than the highly stable C–F bond. This allows for excellent chemoselectivity, with the reaction occurring exclusively at the iodo position under standard cross-coupling conditions.[3][4]

• Electronic Nature of the Aryl Ring: The fluorine and isocyanate groups are both electron-withdrawing, making the aryl ring electron-deficient. This generally accelerates the oxidative addition step but can sometimes slow down the reductive elimination step in the catalytic cycle.[5] Catalyst systems, particularly the choice of ligand, must be tailored to accommodate this electronic profile.

Q2: How do I choose the best palladium (Pd) source for my reaction?

A: The choice of palladium source is crucial for generating the active Pd(0) catalytic species efficiently.

• Common Pd(II) Precatalysts: Pd(OAc)₂ and PdCl₂(L)₂ are cost-effective but may require an in-situ reduction step, which can sometimes be sluggish or lead to the formation of inactive palladium black.

• Common Pd(0) Precatalysts: Pd₂(dba)₃ is a widely used Pd(0) source that often provides good results. However, its stability can be a concern.

• Modern Palladacycle Precatalysts (Recommended): For consistent and highly active catalyst generation, we strongly recommend using modern palladacycle precatalysts like the Buchwald G3 or G4 precatalysts.[6] These are air-stable complexes that cleanly and rapidly generate the active monoligated Pd(0) species upon activation by a base, leading to more reliable and reproducible results.[6][7]

Q3: What type of ligand is most effective for this substrate?

A: For electron-deficient aryl halides like 2-Fluoro-1-iodo-4-isocyanatobenzene, the ligand must be able to stabilize the palladium center and promote the key steps of the catalytic cycle. The most successful ligands are typically electron-rich and sterically hindered monophosphine ligands .[8][9]

• Buchwald-type Biarylphosphines: Ligands such as XPhos, SPhos, and BrettPhos are excellent choices. Their bulkiness facilitates the reductive elimination step, while their electron-donating nature promotes the initial oxidative addition.[8][10]

• N-Heterocyclic Carbenes (NHCs): For certain applications, NHC ligands can also be highly effective, offering great stability and activity. PEPPSI™-type precatalysts are excellent options if you choose to explore NHC ligands.[7]

Q4: How can I prevent side reactions involving the isocyanate group?

A: The isocyanate group's stability is paramount.

• Strictly Anhydrous Conditions: Use oven-dried glassware and freshly distilled, anhydrous solvents. Ensure all reagents, including the base and coupling partner, are free of water.

• Inert Atmosphere: Always run the reaction under an inert atmosphere (e.g., Argon or Nitrogen) to prevent moisture from the air from interfering.

• Base Selection: Avoid aqueous bases. Use non-nucleophilic organic bases like Cs₂CO₃, K₃PO₄, or non-coordinating organic bases if the reaction allows. For Buchwald-Hartwig aminations, the amine substrate will react faster with the isocyanate than the aryl iodide. In such cases, it is advisable to perform the C-N coupling on a precursor (e.g., 2-fluoro-4-nitro-1-iodobenzene) and then convert the nitro group to the isocyanate in a subsequent step.

Troubleshooting Guide

Encountering issues? This guide provides a systematic approach to diagnosing and solving common problems.

Q1: My reaction is sluggish or shows no conversion. What are the likely causes?

A: This is a common issue that can often be traced back to catalyst deactivation or suboptimal conditions.

• Cause 1: Inactive Catalyst. The active Pd(0) species may not be generating efficiently or is being deactivated.

  • Solution: Switch to a more reliable precatalyst, such as a Buchwald G3 palladacycle.[6] Ensure your phosphine ligand has not oxidized; use fresh ligand from a reputable source. An extra equivalent of ligand relative to the palladium source can sometimes improve catalyst stability.[6]

• Cause 2: Presence of Water or Oxygen. Trace amounts of water can react with the isocyanate group, creating species that may interfere with the catalyst. Oxygen can oxidize the Pd(0) catalyst and the phosphine ligand.

  • Solution: Rigorously dry all solvents and reagents. Degas the reaction mixture thoroughly (e.g., via three freeze-pump-thaw cycles or by sparging with argon for 20-30 minutes) before heating.

• Cause 3: Incorrect Base. The base may not be strong enough or may have poor solubility.

  • Solution: For Suzuki couplings, ensure you are using an appropriate base like K₂CO₃ or Cs₂CO₃. For other couplings, consider a stronger base like K₃PO₄. Ensure vigorous stirring, especially with heterogeneous bases.[6]

Q2: I'm observing decomposition of my starting material, but little product formation.

A: This strongly suggests a side reaction with the isocyanate group.

• Cause: Nucleophilic Attack on the Isocyanate. The most likely culprit is trace water leading to the formation of an unstable carbamic acid, which decomposes. Other nucleophiles in the reaction mixture could also be responsible.

  • Solution: Re-verify that all components of the reaction are scrupulously dry. Consider adding molecular sieves to the reaction vessel (ensure they are activated). Phenolic compounds can sometimes be used in small amounts to stabilize isocyanates, although this may interfere with some coupling reactions.[11][12]

• Cause: Thermal Instability. At very high temperatures, the isocyanate group may undergo undesired thermal reactions.

  • Solution: Attempt the reaction at a lower temperature. Modern catalyst systems are often highly active and may not require the high temperatures of older methods. Screen temperatures starting from 60-80 °C.

Q3: My desired product is contaminated with a significant amount of homo-coupled byproducts.

A: Homo-coupling (e.g., of the boronic acid in a Suzuki reaction) points to an issue with the transmetalation step relative to competing side reactions.

• Cause: Slow Transmetalation. If the transfer of the organic group to the palladium center is slow, side reactions can dominate.

  • Solution: In Suzuki reactions, ensure your base is adequate to activate the boronic acid.[13] Sometimes, adding a small amount of water (if the isocyanate can be transiently protected or if the reaction is fast enough) can accelerate transmetalation, but this is a high-risk strategy with this substrate. A better approach is to screen different ligands and solvents to find a system where the catalytic turnover is faster.

Troubleshooting Workflow Diagram

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling.

References

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. ResearchGate. Available at: [Link]

• Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions. Royal Society of Chemistry. Available at: [Link]

• Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Hart. Thieme. Available at: [Link]

• Carbon–Fluorine Bond Activation of Tetrafluoroethylene on Palladium(0) and Nickel(0): Heat or Lewis Acidic Additive Promoted Oxidative Addition. ACS Publications. Available at: [Link]

• The Evolution of Pd0/PdII-Catalyzed Aromatic Fluorination. ACS Publications. Available at: [Link]

• A water-stable protected isocyanate glass array substrate. PubMed. Available at: [Link]

• Cascade reactions of nitrogen-substituted isocyanates: a new tool in heterocyclic chemistry. Royal Society of Chemistry. Available at: [Link]

• Aryl Fluoride Activation Through Palladium-Magnesium Bimetallic Cooperation: A Mechanistic and Computational Study. NIH. Available at: [Link]

• Recent Advances in Palladium-Catalyzed Isocyanide Insertions. NIH. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. MDPI. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Isocyanate-based multicomponent reactions. NIH. Available at: [Link]

• Palladium Catalyzed C–H Fluorination: A Reaction Years in the Making. Nature. Available at: [Link]

• Sonogashira coupling. Wikipedia. Available at: [Link]

• Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journals. Available at: [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. NIH. Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

• Cross‐coupling of isocyanates. ResearchGate. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• A Multi-Ligand Based Pd Catalyst for C–N Cross-Coupling Reactions. NIH. Available at: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available at: [Link]

• Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. MDPI. Available at: [Link]

• Heck Reaction. Organic Chemistry Portal. Available at: [Link]

• Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby. Google Patents.

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers. NIH. Available at: [Link]

• Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. Semantic Scholar. Available at: [Link]

• Synthesis of 4-[18F]fluoroiodobenzene and its application in Sonogashira cross-coupling reactions. ResearchGate. Available at: [Link]

• Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby. European Patent Office. Available at: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

• Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. NIH. Available at: [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. Available at: [Link]

• New Trends in C–C Cross-Coupling Reactions: The Use of Unconventional Conditions. MDPI. Available at: [Link]

• Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. ePrints Soton. Available at: [Link]

• Cross-Coupling Chemistry. University of Rochester. Available at: [Link]

• Reactivity of common functional groups with urethanes: Models for reactive compatibilization of thermoplastic polyurethane blends. ResearchGate. Available at: [Link]

Sources

• 1. A water-stable protected isocyanate glass array substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Aryl Fluoride Activation Through Palladium-Magnesium Bimetallic Cooperation: A Mechanistic and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds [mdpi.com]
• 5. Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H [pubs.rsc.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. thieme-connect.com [thieme-connect.com]
• 10. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 11. US5302749A - Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby - Google Patents [patents.google.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 13. Suzuki Coupling [organic-chemistry.org]

Preventing dimerization of 2-Fluoro-1-iodo-4-isocyanatobenzene

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Dimerization

Welcome to the technical support center for 2-Fluoro-1-iodo-4-isocyanatobenzene. This guide is designed to provide you with in-depth technical information, troubleshooting advice, and frequently asked questions (FAQs) to ensure the successful use of this reagent in your experiments. As Senior Application Scientists, we combine our expertise in organic chemistry with practical, field-proven insights to help you navigate the challenges associated with the handling and reactivity of this compound.

Understanding the Challenge: The Inherent Reactivity of 2-Fluoro-1-iodo-4-isocyanatobenzene

2-Fluoro-1-iodo-4-isocyanatobenzene is a highly valuable reagent in bioconjugation, medicinal chemistry, and materials science. Its utility stems from the isocyanate (-N=C=O) functional group, which is a powerful electrophile that readily reacts with a wide range of nucleophiles, including amines, alcohols, thiols, and water.[1][2][3] However, this high reactivity also makes the compound susceptible to self-reaction, particularly dimerization, which can lead to reduced yields, purification difficulties, and compromised experimental outcomes.

The isocyanate group in 2-Fluoro-1-iodo-4-isocyanatobenzene is particularly reactive due to the electron-withdrawing effects of the fluorine and iodine substituents on the aromatic ring. These groups increase the electrophilicity of the isocyanate carbon, making it more prone to nucleophilic attack, including by another isocyanate molecule.[4]

The primary product of isocyanate dimerization is a uretidinedione, a four-membered ring structure formed from two isocyanate molecules. This process can be spontaneous, especially at elevated temperatures or in the presence of certain catalysts.[5][6]

Frequently Asked Questions (FAQs)

Q1: What is dimerization, and why is it a problem for my experiments?

A1: Dimerization is a chemical reaction where two molecules of 2-Fluoro-1-iodo-4-isocyanatobenzene react with each other to form a uretidinedione. This is an undesired side reaction because it consumes your valuable reagent, leading to lower yields of your target product. The dimer is a distinct chemical entity with different physical and chemical properties, which can complicate the purification of your desired compound. In applications like bioconjugation or polymer synthesis, the presence of dimers can lead to ill-defined products with altered biological activity or material properties.

Q2: How can I tell if my 2-Fluoro-1-iodo-4-isocyanatobenzene has dimerized?

A2: Dimerization can be detected by several analytical techniques. On Thin Layer Chromatography (TLC), the dimer will appear as a new, less polar spot compared to the starting material. In Nuclear Magnetic Resonance (NMR) spectroscopy, you will observe a new set of signals corresponding to the uretidinedione structure. Fourier-Transform Infrared (FTIR) spectroscopy is also a powerful tool; the characteristic strong absorption of the isocyanate group (around 2250-2280 cm⁻¹) will decrease in intensity, while new peaks corresponding to the uretidinedione carbonyl groups will appear (around 1750-1790 cm⁻¹).

Q3: Are there any specific catalysts I should be aware of that promote dimerization?

A3: Yes, several substances can catalyze the dimerization of isocyanates. These include tertiary amines (like pyridine and triethylamine), phosphines, and certain metal salts.[5][6] It is crucial to avoid even trace amounts of these substances in your reaction setup unless they are part of a controlled polymerization process. Be mindful of residual catalysts from previous synthetic steps or contaminants in your solvents and other reagents.

Q4: Can the dimer revert to the monomer?

A4: The dimerization of aryl isocyanates is generally a thermally reversible process. However, the dissociation of the uretidinedione back to the monomer typically requires high temperatures (often above 150°C), which may not be compatible with other functional groups in your molecule or your desired reaction conditions.[5] Therefore, preventing dimerization from the outset is a more effective strategy than attempting to reverse it.

Troubleshooting Guide: Preventing Dimerization

This section provides a systematic approach to troubleshooting and preventing the dimerization of 2-Fluoro-1-iodo-4-isocyanatobenzene in your experiments.

Issue 1: Reagent Degradation During Storage

Root Cause: Improper storage conditions, such as elevated temperatures or exposure to moisture and atmospheric contaminants, can lead to the dimerization of 2-Fluoro-1-iodo-4-isocyanatobenzene over time.

Solution:

• Strict Temperature Control: Store the reagent at or below the recommended temperature, typically in a refrigerator or freezer (-20°C is ideal for long-term storage).

• Inert Atmosphere: Always store 2-Fluoro-1-iodo-4-isocyanatobenzene under an inert atmosphere, such as nitrogen or argon, to prevent reactions with atmospheric moisture.

• Moisture-Free Environment: Use a desiccator for short-term storage at room temperature before use. Ensure the container is tightly sealed to prevent the ingress of moisture.

Parameter	Recommended Condition	Rationale
Storage Temperature	-20°C (long-term)	Slows down the rate of dimerization and other degradation pathways.
Atmosphere	Inert (Nitrogen or Argon)	Prevents reaction with atmospheric water, which can lead to the formation of unstable carbamic acids and subsequent side reactions.
Container	Tightly sealed, opaque vial	Protects from moisture and light.

Issue 2: Dimer Formation During Experimental Setup and Reaction

Root Cause: The conditions used to set up and run the reaction, such as solvent choice, temperature, and concentration, can significantly influence the rate of dimerization.

Solution:

• Solvent Selection: Use dry, aprotic solvents. Recommended solvents include anhydrous toluene, tetrahydrofuran (THF), or dichloromethane (DCM). Avoid protic solvents like alcohols or water unless they are the intended reactant. Ensure your solvents are freshly distilled or obtained from a sealed bottle to minimize water content.

• Temperature Management: Perform your reactions at the lowest temperature that allows for a reasonable reaction rate with your desired nucleophile. For many reactions, starting at 0°C and slowly warming to room temperature is a good strategy.

• Concentration Control: Dimerization is a bimolecular process, meaning its rate is dependent on the concentration of the isocyanate. Whenever possible, maintain a lower concentration of 2-Fluoro-1-iodo-4-isocyanatobenzene. A good practice is to add the isocyanate solution dropwise to a solution of your nucleophile, rather than the other way around. This keeps the instantaneous concentration of the isocyanate low.

Experimental Workflow for Minimizing Dimerization

The following diagram illustrates a recommended workflow for handling and using 2-Fluoro-1-iodo-4-isocyanatobenzene to prevent dimerization.

Caption: Recommended experimental workflow for minimizing dimerization.

Understanding the Dimerization Mechanism

A deeper understanding of the dimerization mechanism can aid in troubleshooting. The reaction is believed to proceed through a stepwise mechanism involving the nucleophilic attack of one isocyanate molecule on the electrophilic carbon of another.

Caption: Simplified mechanism for isocyanate dimerization.

By keeping the temperature low and the concentration of the isocyanate minimized, you can disfavor the initial nucleophilic attack and slow the rate of dimer formation.

Detailed Protocol: General Procedure for Reaction of 2-Fluoro-1-iodo-4-isocyanatobenzene with a Primary Amine

This protocol provides a step-by-step guide for a typical reaction, incorporating best practices to prevent dimerization.

Materials:

• 2-Fluoro-1-iodo-4-isocyanatobenzene

• Primary amine of interest

• Anhydrous dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer

• Syringes and needles

• Inert gas supply (Argon or Nitrogen)

• Ice bath

Procedure:

• Preparation:

  • Dry all glassware in an oven at 120°C for at least 4 hours and allow to cool to room temperature under a stream of inert gas.

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve the primary amine (1.0 equivalent) in anhydrous DCM under an inert atmosphere.

• Reaction Setup:

  • Cool the solution of the amine to 0°C using an ice bath.

  • In a separate, dry vial, dissolve 2-Fluoro-1-iodo-4-isocyanatobenzene (1.05 equivalents) in anhydrous DCM.

• Addition of Isocyanate:

  • Using a syringe, slowly add the solution of 2-Fluoro-1-iodo-4-isocyanatobenzene to the cooled, stirring solution of the amine over a period of 10-15 minutes.

• Reaction Monitoring:

  • Allow the reaction to stir at 0°C for 30 minutes, then remove the ice bath and let the reaction warm to room temperature.

  • Monitor the progress of the reaction by TLC or LC-MS until the starting amine is consumed (typically 1-3 hours).

• Workup and Purification:

  • Upon completion, quench the reaction with a small amount of water or a dilute aqueous solution of ammonium chloride.

  • Proceed with a standard aqueous workup to remove any water-soluble byproducts.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting urea product by flash column chromatography or recrystallization.

By adhering to these guidelines and understanding the underlying chemical principles, you can significantly minimize the dimerization of 2-Fluoro-1-iodo-4-isocyanatobenzene and achieve more reliable and reproducible experimental results.

References

• Benchchem. Reactivity Profile of Isopropyl Isocyanate with Nucleophiles: An In-depth Technical Guide.
• Wikipedia.
• RSC Publishing. Isocyanate-based multicomponent reactions. RSC Advances.
• Google Patents.
• Catalysis in Isocyan
• ResearchGate. Reactivity of organic isocyanates with nucleophilic compounds: Amines; Alcohols; Thiols; Oximes; And phenols in dilute organic solutions.
• Google Patents.
• NIH. Hindered Ureas as Masked Isocyanates: Facile Carbamoylation of Nucleophiles under Neutral Conditions.
• Google Patents.
• NIH.
• Synquest Labs. 2-Chloro-4-fluoro-1-iodobenzene.
• Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Isocyanate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 5. tandfonline.com [tandfonline.com]
• 6. US2671082A - Preparation of aromatic isocyanate dimers - Google Patents [patents.google.com]

Technical Support Center: Optimizing Nucleophilic Aromatic Substitution on 2-Fluoro-1-iodo-4-isocyanatobenzene

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for optimizing nucleophilic aromatic substitution (SNAr) reactions on 2-Fluoro-1-iodo-4-isocyanatobenzene. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions to help you navigate the complexities of this specific reaction.

Introduction to the Chemistry

2-Fluoro-1-iodo-4-isocyanatobenzene is a versatile building block in medicinal chemistry and materials science. Its reactivity is dominated by the principles of nucleophilic aromatic substitution (SNAr). The benzene ring is rendered electrophilic by the presence of the electron-withdrawing isocyanate (-NCO) group.[1][2][3] This activation facilitates the displacement of a leaving group by a nucleophile.

A key feature of this substrate is the presence of two different halogen leaving groups: fluorine and iodine. In SNAr reactions, the reactivity order of halogens is typically F > Cl > Br > I.[1][3][4] This is counterintuitive when compared to SN2 reactions and is due to the rate-determining step being the initial attack of the nucleophile, which is accelerated by the high electronegativity of fluorine.[5][6] The strong inductive effect of fluorine makes the ipso-carbon more electrophilic and stabilizes the intermediate Meisenheimer complex.[5][6]

The isocyanate group is also susceptible to nucleophilic attack, which can lead to side reactions if not properly controlled.[7] Therefore, careful optimization of reaction conditions is crucial for achieving high yields and selectivity.

Frequently Asked Questions (FAQs)

Q1: Which halogen is the better leaving group in SNAr reactions on 2-Fluoro-1-iodo-4-isocyanatobenzene?

A1: In nucleophilic aromatic substitution (SNAr), fluorine is generally a better leaving group than iodine.[1][3][4] This is because the rate-determining step is the nucleophilic attack on the aromatic ring to form a negatively charged intermediate (Meisenheimer complex).[5][6] The high electronegativity of fluorine strongly withdraws electron density from the ring, making the carbon atom it is attached to more electrophilic and better able to stabilize the incoming negative charge.[5][6][8] While the carbon-fluorine bond is strong, its cleavage occurs in a fast, subsequent step that restores aromaticity.[5][9]

Q2: My reaction is sluggish or not proceeding to completion. What are the likely causes?

A2: Several factors can contribute to a slow or incomplete SNAr reaction:

• Insufficiently strong nucleophile: The nucleophile must be strong enough to attack the electron-deficient aromatic ring.

• Poor solvent choice: The choice of solvent is critical. Polar aprotic solvents are generally preferred as they solvate the cation of the nucleophilic salt without strongly solvating the anionic nucleophile, thus increasing its reactivity.[10]

• Low reaction temperature: SNAr reactions often require elevated temperatures to overcome the activation energy barrier.

• Presence of water: Water can react with the isocyanate group and can also solvate and deactivate the nucleophile, especially if it is anionic.[11][10]

Q3: I am observing significant side product formation. What are the common side reactions?

A3: The primary side reaction involves the nucleophilic attack on the isocyanate group.[7] Amines, alcohols, and even water can react with the isocyanate to form ureas, carbamates, and carbamic acids (which can decarboxylate to an amine), respectively. Another potential side reaction is the displacement of the iodo group, although this is generally less favorable than the displacement of the fluoro group in an SNAr mechanism.

Q4: How can I selectively substitute the fluorine atom in the presence of the iodine atom?

A4: To selectively substitute the fluorine atom, you should leverage the principles of SNAr chemistry. Use a strong nucleophile in a polar aprotic solvent. The reaction should be carefully monitored and the temperature controlled to favor the kinetically preferred substitution of the fluorine atom.

Q5: Can I substitute the iodine atom instead of the fluorine atom?

A5: While substitution of fluorine is favored under SNAr conditions, substitution of iodine can be achieved using transition-metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination or Suzuki coupling. These reactions proceed through a different mechanism (oxidative addition/reductive elimination) where the reactivity of halogens is typically I > Br > Cl > F.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Insufficiently activated aromatic ring.[12]	The isocyanate group provides activation, but stronger activation may be needed for weak nucleophiles. Consider if a different substrate is necessary.
Poor leaving group.	Fluorine is a good leaving group for SNAr.[1] If the reaction is still slow, other factors are likely at play.
Weak nucleophile.	Use a stronger nucleophile or increase its concentration.
Inappropriate solvent.[10]	Switch to a polar aprotic solvent like DMF, DMSO, or acetonitrile.
Low reaction temperature.	Gradually increase the reaction temperature while monitoring for side product formation.
Formation of Multiple Products	Reaction with the isocyanate group.[7]	Use a non-nucleophilic base if a base is required. Protect the isocyanate group if possible, or use a milder nucleophile.
Substitution at both fluoro and iodo positions.	This is less likely under SNAr conditions. If observed, it may indicate a different reaction mechanism is occurring. Analyze reaction conditions for potential radical pathways or metal contamination.
Difficulty in Product Isolation/Purification	Product is highly polar.	Use appropriate chromatographic techniques (e.g., reverse-phase chromatography).
Product is unstable.	Isolate the product at low temperatures and store it under an inert atmosphere.

Experimental Protocols

General Protocol for Nucleophilic Substitution of Fluorine

This is a general guideline; specific conditions will vary depending on the nucleophile used.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 eq).

• Solvent Addition: Add a suitable anhydrous polar aprotic solvent (e.g., DMF, DMSO, or acetonitrile) via syringe.

• Nucleophile Addition: Dissolve the nucleophile (1.0-1.2 eq) in the same anhydrous solvent and add it dropwise to the reaction mixture at room temperature.

• Base (if necessary): If the nucleophile is used as a salt (e.g., hydrochloride), add a non-nucleophilic base (e.g., diisopropylethylamine or potassium carbonate) to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and monitor the progress by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Analytical Methods for Monitoring the Reaction

• Thin-Layer Chromatography (TLC): A quick and easy method to qualitatively monitor the disappearance of starting material and the appearance of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information on the progress of the reaction, including the formation of byproducts and the relative amounts of starting material and product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR can be used to characterize the final product and confirm its structure.

Visualizing the Reaction Pathway

Caption: SNAr mechanism on 2-Fluoro-1-iodo-4-isocyanatobenzene.

References

• Acevedo, O., & Jorgensen, W. L. (2004). Solvent Effects and Mechanism for a Nucleophilic Aromatic Substitution from QM/MM Simulations. Organic Letters, 6(14), 2381–2384. [Link]

• Wikipedia. (2023). Nucleophilic aromatic substitution. Retrieved from [Link]

• ResearchGate. (2010). Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (S N Ar) Reactions. Retrieved from [Link]

• Chemistry Stack Exchange. (2013). Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides?. Retrieved from [Link]

• ACS Publications. (2004). Solvent Effects and Mechanism for a Nucleophilic Aromatic Substitution from QM/MM Simulations. Retrieved from [Link]

• BYJU'S. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Quora. (2018). What is the reactivity of halogen on benzene towards an electrophilic substitution reaction?. Retrieved from [Link]

• PMC. (2011). The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. Retrieved from [Link]

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• PMC. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution – The Benzyne Mechanism. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• ACS Publications. (2020). Development of SNAr Nucleophilic Fluorination: A Fruitful Academia-Industry Collaboration. Retrieved from [Link]

• CK-12 Foundation. (n.d.). Nucleophilic Substitution Reactions - Haloarenes. Retrieved from [Link]

• ResearchGate. (2016). Nucleophilic Aromatic Substitution—Addition and Identification of an Amine. Retrieved from [Link]

• MDPI. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 16.6: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• PMC. (2019). High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions. Retrieved from [Link]

• University of Leeds. (n.d.). Reactivity at sp2 Centres: Aromatic Compounds as Electrophiles. Retrieved from [Link]

• Google Patents. (1972). US3705917A - Process for preparing fluoroperhaloalkyl isocyanates.

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Dalal Institute. (n.d.). Aromatic Nucleophilic Substitution. Retrieved from [Link]

• PMC. (2023). The isocyanide SN2 reaction. Retrieved from [Link]

• Google Patents. (1988). US4749806A - Process for the synthesis of isocyanates and of isocyanate derivatives.

• PMC. (2017). Enantioselective, Catalytic Fluorolactonization Reactions with a Nucleophilic Fluoride Source. Retrieved from [Link]

• ResearchGate. (2019). Synthesis of iodo derivatives B‐2. Reagents and conditions: i) 1.... Retrieved from [Link]

• Quora. (2021). I am studying nucleophilic reactions and came upon an isocyanate reaction (attached below). Why is that the N=C bond breaks in the first step, rather than the C=O bond? In general, how can you predict this phenomenon?. Retrieved from [Link]

• ResearchGate. (1975). Mechanisms of reactions of halogenated compounds: Part 7. Effects of fluorine and other groups as substituents on nucleophilic aromatic substitution. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2019). Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups. Retrieved from [Link]

• Chemguide. (n.d.). What is nucleophilic substitution?. Retrieved from [Link]

• ResearchGate. (2019). Isocyanide‐Based Multicomponent Reactions: A Concise Approach to 2‐Amino‐3‐perfluoroalkylfurans Using Methyl Perfluoroalk‐2‐ynoates as Fluorinated Building Blocks. Retrieved from [Link]

• PMC. (2020). Nucleophilic Isocyanation. Retrieved from [Link]

• PubChem. (n.d.). 2-Fluoro-4-iodophenyl isocyanate. Retrieved from [Link]

• BYJU'S. (n.d.). Nucleophilic Substitution Reaction. Retrieved from [Link]

• Semantic Scholar. (2023). The isocyanide SN2 reaction. Retrieved from [Link]

• ResearchGate. (2007). Synthesis of New 1-Substituted-4-(2-phenylquinazolin-4-yl and 4-ylidene). Retrieved from [Link]

• ResearchGate. (1994). 10.22.4 Product Subclass 4: 1,2-Dihydroazaindol-3-ones. Retrieved from [Link]

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
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• 3. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
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• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. quora.com [quora.com]
• 8. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. researchgate.net [researchgate.net]
• 11. [PDF] Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (SNAr) Reactions | Semantic Scholar [semanticscholar.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-Fluoro-1-iodo-4-isocyanatobenzene from Triphenylphosphine Oxide

Welcome to our dedicated technical support guide for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) concerning the removal of triphenylphosphine oxide (TPPO), a common byproduct, from reactions involving 2-Fluoro-1-iodo-4-isocyanatobenzene. The isocyanate functional group's reactivity necessitates careful consideration of purification methods to ensure product integrity. This guide is designed to provide you with scientifically sound and field-proven strategies for efficient and scalable purification.

Introduction: The Challenge of Triphenylphosphine Oxide Removal

Triphenylphosphine oxide (TPPO) is a frequent and often troublesome byproduct in many essential organic syntheses, including the Wittig, Staudinger, and Mitsunobu reactions.[1][2] Its removal from reaction mixtures can be challenging, particularly on a larger scale where traditional column chromatography becomes less practical and economically viable.[1][2][3] The primary difficulty lies in the similar solubility profiles of TPPO and many organic products in common solvents.

When working with a reactive molecule like 2-Fluoro-1-iodo-4-isocyanatobenzene, the purification strategy must be carefully selected to avoid degradation or undesired side reactions of the isocyanate moiety. This guide will walk you through several effective, chromatography-free methods for TPPO removal, tailored to the specific considerations of handling an aromatic isocyanate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My initial attempts to remove TPPO by simple filtration have failed. What is the underlying principle for successful precipitation?

Answer: The success of TPPO removal via precipitation hinges on exploiting the solubility differences between your product and TPPO in various solvent systems.[1][4] TPPO exhibits poor solubility in non-polar solvents like hexanes, pentane, or cyclohexane, but is soluble in more polar organic solvents.[2][4][5][6] The key is to find a solvent or a binary solvent mixture where your product, 2-Fluoro-1-iodo-4-isocyanatobenzene, remains in solution while TPPO selectively precipitates.

A common pitfall is attempting to precipitate TPPO from a reaction solvent in which it is highly soluble, such as THF or DCM.[1][7] The recommended approach is to first concentrate the reaction mixture and then redissolve the residue in a minimal amount of a solvent that solubilizes both your product and TPPO. Subsequently, a non-polar "anti-solvent" is slowly added to induce the precipitation of TPPO.[4]

Q2: I am concerned about the reactivity of the isocyanate group. Are there methods to remove TPPO that are compatible with this functional group?

Answer: This is a critical consideration. The isocyanate group is susceptible to reaction with nucleophiles, including water and alcohols. Therefore, purification methods should ideally be anhydrous and avoid reactive protic solvents where possible, or use them under controlled conditions.

Several compatible methods include:

• Precipitation with Non-Polar Solvents: This is often the first method to try due to its simplicity and compatibility with the isocyanate group.

• Complexation with Metal Salts: Forming insoluble complexes of TPPO with metal salts like zinc chloride (ZnCl₂), magnesium chloride (MgCl₂), or calcium bromide (CaBr₂) is a highly effective technique.[4][7][8] These methods can often be performed in anhydrous polar aprotic solvents.

• Dry Column Chromatography: If other methods fail, a carefully executed dry-loading column chromatography on silica gel with anhydrous solvents can be effective.

Q3: Can you provide a step-by-step protocol for TPPO removal by precipitation with a non-polar solvent?

Answer: Certainly. This protocol is designed to maximize the removal of TPPO while minimizing the loss of your isocyanate product.

Protocol 1: Precipitation with a Non-Polar Anti-Solvent

• Concentration: After the reaction is complete, remove the reaction solvent under reduced pressure to obtain a crude residue.

• Dissolution: Dissolve the crude residue in a minimal amount of a suitable solvent in which both 2-Fluoro-1-iodo-4-isocyanatobenzene and TPPO are soluble. Good starting points are dichloromethane (DCM) or toluene.

• Precipitation: While stirring the solution, slowly add a non-polar anti-solvent such as hexanes or pentane. You should observe the formation of a white precipitate (TPPO).

• Cooling (Optional): To enhance precipitation, the mixture can be cooled in an ice bath or refrigerator for a period of time.[4]

• Filtration: Collect the precipitated TPPO by vacuum filtration. Wash the solid with a small amount of the cold non-polar anti-solvent to recover any entrained product.

• Product Isolation: The filtrate contains your purified product. Concentrate the filtrate under reduced pressure to isolate the 2-Fluoro-1-iodo-4-isocyanatobenzene.

A visual representation of this workflow is provided below:

Caption: Workflow for TPPO removal via precipitation.

Q4: I've heard about using metal salts to remove TPPO. How does this work, and can you provide a protocol?

Answer: This method leverages the Lewis basicity of the phosphoryl oxygen in TPPO to form insoluble coordination complexes with Lewis acidic metal salts.[4][8] This is a powerful technique, especially when simple precipitation is ineffective. Zinc chloride is a commonly used and effective reagent for this purpose.[8][9]

Protocol 2: Precipitation with Zinc Chloride (ZnCl₂) in an Anhydrous Solvent

• Solvent Exchange: If your reaction was performed in a non-polar solvent, it's best to first exchange it with a polar aprotic solvent like anhydrous ethyl acetate or THF.

• Dissolution: Dissolve the crude reaction mixture containing 2-Fluoro-1-iodo-4-isocyanatobenzene and TPPO in the chosen anhydrous polar aprotic solvent.

• Addition of ZnCl₂: Add solid anhydrous zinc chloride (ZnCl₂) to the solution. A 1:1 to 2:1 molar ratio of ZnCl₂ to the theoretical amount of TPPO is a good starting point.[9]

• Complex Formation: Stir the mixture at room temperature. The formation of the insoluble ZnCl₂(TPPO)₂ complex should be observed as a white precipitate.[4] Scraping the inside of the flask can sometimes induce precipitation.[9]

• Filtration: Remove the precipitated complex by vacuum filtration through a pad of Celite®.

• Product Isolation: The filtrate contains your purified product. Concentrate the filtrate under reduced pressure to isolate the 2-Fluoro-1-iodo-4-isocyanatobenzene.

A diagram illustrating the principle of this method is shown below:

Caption: TPPO complexation with a metal salt.

Q5: What are the key solubility characteristics of TPPO that I should be aware of?

Answer: Understanding the solubility of TPPO is fundamental to designing an effective purification strategy. Here is a summary of its solubility in common laboratory solvents.

Solvent Category	Examples	Solubility of TPPO	Implication for Purification
Non-Polar	Hexanes, Pentane, Cyclohexane	Very Low[1][2][6]	Excellent as anti-solvents for precipitation.
Ethereal	Diethyl Ether	Low (especially when cold)[5]	Can be used for trituration or as an anti-solvent.
Aromatic	Toluene, Benzene	Soluble[6]	Good for initial dissolution before adding an anti-solvent.
Chlorinated	Dichloromethane (DCM)	Soluble[1]	Useful for dissolving crude mixtures.
Polar Aprotic	Tetrahydrofuran (THF), Ethyl Acetate	Soluble[1][6][7]	Common reaction solvents; require exchange for precipitation.
Polar Protic	Ethanol, Methanol	Soluble[2][6][10]	Use with caution due to isocyanate reactivity.
Aqueous	Water	Insoluble[2][6]	Useful for aqueous workups to remove water-soluble impurities.

Q6: When should I consider chromatography for TPPO removal?

Answer: While this guide focuses on chromatography-free methods, there are instances where chromatography is the most practical solution, especially for small-scale reactions or when precipitation and complexation methods fail to provide the desired purity.

• Silica Gel Plug: A quick filtration through a short plug of silica gel can be effective if your product is significantly less polar than TPPO.[11][12] Elute with a non-polar solvent system (e.g., hexanes/diethyl ether) to wash your product through while retaining the more polar TPPO on the silica.[11]

• High-Performance Countercurrent Chromatography (HPCCC): For larger scale purifications where traditional chromatography is not feasible, HPCCC has emerged as a powerful technique for separating TPPO from reaction products.[13][14]

Q7: Are there any alternative reagents to triphenylphosphine that don't produce TPPO?

Answer: Yes, the challenges associated with TPPO removal have led to the development of alternative reagents. For example, in Mitsunobu reactions, using phosphines with basic handles, such as diphenyl(2-pyridyl)phosphine, can generate a phosphine oxide that is easily removed by a simple acid wash.[9] Exploring such alternatives during the synthetic design phase can prevent purification issues downstream.

Concluding Remarks

The removal of triphenylphosphine oxide from reactions involving 2-Fluoro-1-iodo-4-isocyanatobenzene requires a methodical approach that respects the reactivity of the isocyanate functional group. By leveraging the differential solubility of TPPO and employing techniques such as precipitation with non-polar anti-solvents or complexation with metal salts, researchers can achieve high purity of their target compound without resorting to laborious chromatographic methods. The choice of the optimal method will depend on the specific reaction conditions and the scale of the synthesis.[1] We encourage you to start with the simplest and most direct methods, such as precipitation, before moving to more complex procedures.

References

• Merwade, A. Y., Tamboli, A. S., Kashid, B. V., Rafeeq, M., & Tambade, V. D. (2021). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ACS Omega, 6(21), 13833–13840. [Link]

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry, 82(19), 9931–9936. [Link]

• Scientific Update. (2023). Triphenylphosphine Oxide- Waste Not, Want Not. Scientific Update. [Link]

• Merwade, A. Y., Tamboli, A. S., Kashid, B. V., Rafeeq, M., & Tambade, V. D. (2021). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ACS Omega. [Link]

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Triphenylphosphine oxide. Wikipedia. [Link]

• University of Rochester. (2026). Workup: Triphenylphosphine Oxide. Department of Chemistry. [Link]

• Moschetta, E. G., Cardinal-David, B., & Diwan, M. (n.d.). Development a Workup for Removing Triphenylphosphine Oxide from a Mitsunobu Coupling. AIChE. [Link]

• Hu, F.-H., Wang, L.-s., & Cai, S.-F. (2009). Solubilities of Triphenylphosphine Oxide in Selected Solvents. Journal of Chemical & Engineering Data, 54(4), 1406–1407. [Link]

• Etter, M. C., & Baures, P. W. (1988). Triphenylphosphine oxide as a crystallization aid. Journal of the American Chemical Society, 110(2), 639-640. [Link]

• G. Bandoli, G. Bortolozzo, D. A. Clemente, U. Croatto and C. Panattoni, J. Chem. Soc. A, 1970, 2778-2780. [Link]

• Weix Research Group. (n.d.). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. University of Wisconsin-Madison. [Link]

• MH Chem. (2022, August 8). How to remove PPh3=O (triphenyl phosphine oxide) from crude after Wittig or Mitsunobu reaction? [Video]. YouTube. [Link]

• Hu, F., Wang, L., & Cai, S. (2009). Solubilities of Triphenylphosphine Oxide in Selected Solvents. Journal of Chemical & Engineering Data, 54, 1406-1407. [Link]

• Killoran, P. (2017, February 13). I am wondering how to remove Triphenylphosphine oxide and Diisopropyl hydraazodicarboxylate from the reaction mixture? ResearchGate. [Link]

• Shenvi Lab. (n.d.). Work up tips. [Link]

• PMC Organometallix, Inc. (n.d.). Triphenyl Phosphine (TPP). [Link]

• Tamboli, Y., Kashid, B., Yadav, R., Rafeeq, M., & Merwade, A. Y. (2021). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ACS Omega. [Link]

• Edwards, N., et al. (2014). A general method for the separation of triphenylphosphine oxide and reaction products using high performance countercurrent chromatography. Journal of Chromatography A, 1323, 49-56. [Link]

• Semantic Scholar. (n.d.). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. [Link]

• Edwards, N., et al. (2014). A general method for the separation of triphenylphosphine oxide and reaction products using high performance countercurrent chromatography. Request PDF. [Link]

• World Intellectual Property Organization. (2004). WO/2004/056759 METHOD FOR THE PURIFICATION OF ISOCYANATES. [Link]

• Google Patents. (n.d.).

• Reddit. (2021, February 2). Removal of triphenylphosphine oxide (TPPO) from product. r/OrganicChemistry. [Link]

• Google Patents. (n.d.).

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• 1. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. (414e) Development a Workup for Removing Triphenylphosphine Oxide from a Mitsunobu Coupling | AIChE [proceedings.aiche.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Triphenylphosphine oxide - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scientificupdate.com [scientificupdate.com]
• 8. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents – WEIX RESEARCH GROUP – UW–Madison [weixgroup.chem.wisc.edu]
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• 11. Workup [chem.rochester.edu]
• 12. shenvilab.org [shenvilab.org]
• 13. A general method for the separation of triphenylphosphine oxide and reaction products using high performance countercurrent chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Troubleshooting failed reactions with 2-Fluoro-1-iodo-4-isocyanatobenzene

Welcome to the technical support resource for 2-Fluoro-1-iodo-4-isocyanatobenzene. This guide is designed for researchers, scientists, and professionals in drug development to navigate the unique chemical behavior of this trifunctional building block. Here, we address common challenges encountered during its use in synthesis, providing in-depth, evidence-based troubleshooting strategies in a direct question-and-answer format.

Understanding the Reactivity of 2-Fluoro-1-iodo-4-isocyanatobenzene

2-Fluoro-1-iodo-4-isocyanatobenzene (F-I-Ph-NCO) is a versatile reagent with three distinct functional groups, each contributing to its reactivity profile. The aryl iodide is a prime handle for palladium-catalyzed cross-coupling reactions. The isocyanate is a highly reactive electrophile, readily forming ureas with amines. The ortho-fluoro group, due to its high electronegativity, can influence the electronic properties of the aromatic ring and its reactivity in metal-catalyzed processes. The interplay of these functionalities can lead to complex reaction outcomes and requires careful consideration of reaction conditions.

Frequently Asked Questions (FAQs) and Troubleshooting

Section 1: Urea Formation and Isocyanate Stability

Question 1: My primary reaction is a Suzuki coupling, but I'm observing significant formation of a symmetrical urea byproduct. What is happening and how can I prevent it?

Answer: The formation of a symmetrical urea byproduct indicates that the isocyanate functionality is not stable under your reaction conditions. This typically occurs through a two-step process:

• Hydrolysis: Trace amounts of water in your solvent or reagents, or the water used in some Suzuki protocols, can react with the isocyanate to form an unstable carbamic acid, which then decarboxylates to yield 2-fluoro-4-iodoaniline.

• Urea Formation: The newly formed aniline is nucleophilic and can react with a second molecule of the starting isocyanate to form a symmetrical diaryl urea.

This side reaction is particularly prevalent when using aqueous bases like sodium or potassium carbonate.

Troubleshooting Strategy: Minimizing Urea Formation

• Strict Anhydrous Conditions: Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous, degassed solvents. If possible, use a base that does not require water for its activity.

• Choice of Base: For base-sensitive substrates, switching to a non-aqueous base can be beneficial. Powdered potassium fluoride (KF) or cesium fluoride (CsF) can be effective in Suzuki couplings while minimizing hydrolysis.[1]

• Protecting the Isocyanate Group: In cases where anhydrous conditions are insufficient, a protecting group strategy may be necessary. While less common for isocyanates themselves, one could consider forming a reversible adduct. However, a more practical approach for complex syntheses is to introduce the isocyanate functionality at a later stage.

Question 2: I am attempting a simple urea synthesis with a primary amine, but the reaction is messy and purification is difficult. What are the best practices?

Answer: While the reaction of an isocyanate with a primary amine is generally very rapid and high-yielding, issues can arise from side reactions or the physical properties of the resulting urea.

Best Practices for Clean Urea Synthesis:

• Stoichiometry: Use a 1:1 molar ratio of the isocyanate and the amine. An excess of the amine can sometimes complicate purification.

• Solvent: Aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are ideal. The reaction is often complete within a short time at room temperature.

• Purification: Substituted ureas can sometimes be challenging to purify by column chromatography due to their polarity and potential for streaking. If the product is a solid, recrystallization or trituration with a suitable solvent is often the most effective purification method.

Section 2: Palladium-Catalyzed Cross-Coupling Reactions

The aryl iodide moiety of 2-Fluoro-1-iodo-4-isocyanatobenzene is an excellent substrate for a variety of palladium-catalyzed cross-coupling reactions, including Suzuki, Sonogashira, and Buchwald-Hartwig aminations. However, the presence of the highly reactive isocyanate and the ortho-fluoro group presents unique challenges.

Logical Flow for Troubleshooting Cross-Coupling Reactions

Caption: Troubleshooting workflow for failed cross-coupling reactions.

Question 3: My Suzuki coupling with 2-Fluoro-1-iodo-4-isocyanatobenzene is giving low to no yield. What are the likely causes?

Answer: Low or no yield in a Suzuki coupling with this substrate can stem from several factors, often related to the delicate balance of reactivities.

Potential Causes and Solutions:

• Catalyst Deactivation: The isocyanate group or the resulting urea (if hydrolysis occurs) can potentially coordinate to the palladium center, inhibiting catalysis.

  • Solution: Employ bulky, electron-rich phosphine ligands such as XPhos or SPhos. These ligands can create a sterically hindered environment around the palladium, favoring the desired catalytic cycle.

• Incompatible Base: Strong aqueous bases can lead to rapid hydrolysis of the isocyanate, as discussed in Question 1.

  • Solution: Switch to milder, non-aqueous bases like K₃PO₄, CsF, or KF.

• Deiodination (Hydrodehalogenation): You may be observing the formation of 2-fluoro-4-isocyanatobenzene, where the iodine is replaced by a hydrogen. This is a known side reaction for electron-deficient aryl iodides.[2]

  • Solution: This side reaction can be influenced by the choice of ligand, base, and solvent. Using bulky biaryl phosphine ligands can promote the desired reductive elimination over pathways leading to deiodination.[2]

• Boronic Acid Instability: Boronic acids can be prone to protodeboronation under the reaction conditions, especially at elevated temperatures.

  • Solution: Use a slight excess (1.1-1.5 equivalents) of the boronic acid. Alternatively, consider using more stable boronic esters (e.g., pinacol esters).

Data from Analogous Suzuki Couplings

Aryl Halide Analog	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1-Iodo-3-fluorobenzene	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃	Toluene/EtOH/H₂O	Reflux	95	Adapted from general procedures
4-Iodobenzamide	4-Tolylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane	100	88	Hypothetical, based on best practices
1-Bromo-2-fluorobenzene	Phenylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	t-BuOH/H₂O	80	92	Hypothetical, based on best practices

Experimental Protocol: Model Suzuki Coupling

This is a model protocol based on best practices for challenging substrates and should be optimized.

• To an oven-dried Schlenk flask, add 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 equiv), the boronic acid (1.2 equiv), and potassium phosphate (K₃PO₄, 3.0 equiv).

• Evacuate and backfill the flask with argon three times.

• Add Pd₂(dba)₃ (2 mol%) and XPhos (4 mol%).

• Add anhydrous, degassed 1,4-dioxane.

• Heat the reaction mixture at 80-100 °C and monitor by TLC or LC-MS.

• Upon completion, cool to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization.

Question 4: I am attempting a Sonogashira coupling and observing a complex mixture of byproducts, including what appears to be homocoupling of my alkyne.

Answer: Sonogashira couplings are also susceptible to some of the same issues as Suzuki couplings, with additional challenges related to the copper co-catalyst.

Potential Causes and Solutions:

• Alkyne Homocoupling (Glaser Coupling): This is a common side reaction in Sonogashira couplings, promoted by the copper(I) catalyst in the presence of oxygen.

  • Solution: Rigorously degas all solvents and reagents and maintain a strict inert atmosphere throughout the reaction. Running the reaction under "copper-free" conditions, which may require a higher catalyst loading and a different ligand, can also eliminate this side reaction.[3]

• Reaction with the Isocyanate: The amine base (typically triethylamine or diisopropylethylamine) used in Sonogashira reactions can potentially react with the isocyanate, although this is generally slower than the reaction with a primary amine.

  • Solution: Add the amine base slowly to the reaction mixture. If this is a persistent issue, consider alternative, non-nucleophilic bases or a protecting group strategy.

• Catalyst Decomposition: The formation of a black precipitate (palladium black) indicates catalyst decomposition.

  • Solution: Ensure the reaction is run under strictly anaerobic conditions. The choice of ligand can also influence catalyst stability.

Experimental Protocol: Model Sonogashira Coupling

This is a model protocol and may require optimization.

• To an oven-dried Schlenk flask, add 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 equiv), Pd(PPh₃)₂Cl₂ (2 mol%), and CuI (3 mol%).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous, degassed THF and triethylamine (2.0 equiv).

• Add the terminal alkyne (1.1 equiv) dropwise via syringe.

• Stir the reaction at room temperature and monitor by TLC or LC-MS.

• Upon completion, filter the reaction mixture through celite and concentrate in vacuo.

• Purify the crude product by column chromatography.

Question 5: My Buchwald-Hartwig amination is failing. What specific challenges does this substrate present?

Answer: The Buchwald-Hartwig amination introduces a primary or secondary amine into the reaction, which can compete with the desired cross-coupling reaction by reacting with the isocyanate group of the starting material or product.

Primary Challenge: Competing Nucleophiles

• The amine coupling partner can react with the isocyanate to form a urea. This is often a very fast reaction and can consume the starting material before the cross-coupling can occur.

Troubleshooting Strategy:

• Protect the Amine: If you are using a primary or secondary amine as your coupling partner, it is highly advisable to use a protected form of the amine (e.g., a Boc-protected amine) and deprotect after the coupling reaction.

• Use an Ammonia Surrogate: For the synthesis of a primary aniline, instead of using ammonia directly, consider using an ammonia surrogate like lithium bis(trimethylsilyl)amide (LiHMDS) or benzophenone imine, followed by hydrolysis.

• Reverse the Reactants: If possible, consider a synthetic strategy where the amine is on the aromatic ring and you are coupling it with a different aryl halide, thus avoiding the presence of a free amine with the isocyanate.

References

• Usharani, V., Bhujanga Rao, A. K. S., Pulla Reddy, M., & Dubey, P. K. (2012). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Oriental Journal of Chemistry, 28(2), 729-734. [Link]

• Kumar, A., & Kumar, V. (2024). Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. Molecules, 29(23), 5432. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Fluoro-4-iodophenyl isocyanate. PubChem. Retrieved from [Link]

• Ohashi, M., & Ogoshi, S. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Catalysts, 4(3), 321-345. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Lipshutz, B. H., & Ghorai, S. (2014). Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides. Chemical Science, 5(12), 4845-4851. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Beilstein Journals. (2013). One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction. Beilstein Journal of Organic Chemistry, 9, 1668-1674. [Link]

• NROChemistry. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura Coupling: Practical Guide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Urea derivative synthesis by amidation. Retrieved from [Link]

• Mack, J., & Shumba, M. (2014). Solvent-free Sonogashira coupling reaction via high speed ball milling. Green Chemistry, 16(7), 3493-3496. [Link]

• Razafindrainibe, F., et al. (2017). Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-Alkynyl-3-fluoro-2-pyridinamidoximes. Chemistry – A European Journal, 23(45), 10798-10802. [Link]

• KAUST Repository. (2015). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• PubChem. (n.d.). KRas G12C inhibitors - Patent US-10689377-B2. Retrieved from [Link]

• PubChem. (n.d.). Low-k boron carbonitride films - Patent US-11830729-B2. Retrieved from [Link]

• Google Patents. (n.d.). Pharmaceutical composition of cyclandelate having a high degree of bioavailability.
• Google Patents. (n.d.). Methyl cyclohexane carboxylates and their use in perfume compositions.

• Royal Society of Chemistry. (2015). Sonogashira cross-coupling reaction with 4-[18F]fluoroiodobenzene for 18F-labelling of peptides. MedChemComm, 6(5), 981-986. [Link]

• University of Liverpool Repository. (2020). Palladium-catalyzed synthesis of bis-substituted sulfoxonium ylides. [Link]

• ACS Publications. (2024). Gold-Catalyzed C–N Cross-Coupling Reactions of Aryl Iodides with Alkyl Nitriles or Silver Cyanate. Organic Letters. [Link]

• MDPI. (2018). Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. Catalysts, 8(1), 17. [Link]

• ResearchGate. (2017). Synthesis of Urea Derivatives in Two Sequential Continuous-Flow Reactors. [Link]

• ResearchGate. (2017). Substituted Ureas. Methods of Synthesis and Applications. [Link]

• PubMed. (2014). Biology of fluoro-organic compounds. Applied Microbiology and Biotechnology, 98(12), 5345-5356. [Link]

• ResearchGate. (2018). Modern Fluoro-Organic Chemistry. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. DSpace [repository.kaust.edu.sa]

Technical Support Center: Experiments with 2-Fluoro-1-iodo-4-isocyanatobenzene

Welcome to the technical support guide for 2-Fluoro-1-iodo-4-isocyanatobenzene. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the handling and reactivity of this versatile but highly moisture-sensitive reagent. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to ensure the success and reproducibility of your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. The question-and-answer format is designed to help you quickly identify and resolve common problems.

Issue 1: A white, insoluble solid has formed in my reaction vessel, and my product yield is significantly lower than expected.

Probable Cause: You are likely observing the formation of an insoluble N,N'-disubstituted urea. This is the classic signature of water contamination in your reaction. The isocyanate group (-NCO) is highly electrophilic and reacts readily with water.[1][2] This initial reaction forms an unstable carbamic acid, which quickly decarboxylates to yield a primary amine and carbon dioxide gas.[3][4] This newly formed amine is nucleophilic and will rapidly react with a second molecule of your starting isocyanate, producing a symmetrical diaryl urea.[5] This side reaction consumes two equivalents of your valuable isocyanate for every one equivalent of water, drastically reducing the yield of your desired product.[6]

Troubleshooting Steps:

• Verify Solvent Purity: The most common source of moisture is the reaction solvent. Do not rely on the label of a new bottle of solvent.

  • Action: Use Karl Fischer titration to quantify the water content of your solvent. For isocyanate chemistry, a water content of <10 ppm is ideal.[7][8]

  • Protocol: If the water content is too high, dry the solvent using appropriate methods (see Solvent Drying Recommendations table below) and re-verify with Karl Fischer titration before use.[9]

• Assess Reagent Purity: Ensure your other starting materials are anhydrous. Hygroscopic reagents, such as certain amine salts or additives, can introduce significant amounts of water.

  • Action: If a reagent is suspected of containing water, dry it under high vacuum or by other appropriate methods (e.g., azeotropic distillation) before adding it to the reaction.

• Review Glassware Preparation: Adsorbed water on the surface of glassware is a frequently overlooked source of contamination.[10][11]

  • Action: All glassware must be rigorously dried immediately before use. The two most effective methods are:

    • Oven-drying at >120 °C for at least 4 hours and allowing it to cool to room temperature in a desiccator or under a stream of inert gas.[12]

    • Flame-drying the assembled apparatus under vacuum and then backfilling with a dry, inert gas (nitrogen or argon).

• Confirm Inert Atmosphere Integrity: The ambient atmosphere is a major source of moisture, especially on humid days.

  • Action: Ensure your reaction is conducted under a positive pressure of a dry, inert gas. This can be confirmed by observing a slow, steady outflow of gas from a bubbler attached to the apparatus.[13][14] Use septa and syringe techniques for all reagent transfers.[11]

Issue 2: My reaction is foaming or bubbling, and I've noticed a slight pressure increase in the vessel.

Probable Cause: This is a strong indicator of carbon dioxide (CO2) generation, which directly results from the reaction of the isocyanate group with water.[1][6] As described in Issue 1, the intermediate carbamic acid is unstable and decomposes, releasing CO2 gas.[3] This is the same reaction harnessed to create polyurethane foams, where CO2 acts as the blowing agent.[15]

Troubleshooting Steps:

• Immediate Action: Do not seal the reaction vessel completely. A sealed system can lead to a dangerous buildup of pressure.[16] Ensure the vessel is vented to a bubbler or a similar pressure-relief system.

• Identify the Moisture Source: Significant foaming indicates a substantial water contamination issue. Methodically follow all troubleshooting steps outlined in Issue 1 to identify and eliminate the source of moisture for all future experiments.

• Catalyst Consideration: Be aware that certain catalysts, particularly tertiary amines or some organometallic compounds, can accelerate the isocyanate-water reaction.[6] If you are using a catalyst, ensure it is selective for your desired reaction and is not inadvertently promoting the undesired side reaction with water.

Issue 3: My final product is difficult to purify, and analytical data (NMR, LC-MS) shows multiple related impurities.

Probable Cause: Beyond the primary urea impurity from water, moisture can initiate a cascade of side reactions. The amine generated from the initial reaction with water can react with your desired product (if it also contains a reactive site) or other intermediates. Furthermore, the urea product itself can react with another isocyanate molecule at elevated temperatures to form a biuret, adding further complexity to the product mixture.[1]

Troubleshooting Steps:

• Prioritize Prevention: The most effective strategy is preventative. Rigorous adherence to anhydrous techniques as described above is paramount. It is far easier to prevent these impurities than to remove them.

• Optimize Reaction Conditions:

  • Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate to minimize side reactions like biuret formation.

  • Order of Addition: Consider adding the 2-Fluoro-1-iodo-4-isocyanatobenzene solution slowly to your other reactant. This maintains a low instantaneous concentration of the isocyanate, which can favor the desired reaction over side reactions.

• Analytical Characterization: Use techniques like HPLC or UPLC-MS/MS to identify the exact mass of the impurities.[17] This can help you deduce their structures and backtrack to the likely side reaction that formed them, confirming if water was the root cause. In-situ monitoring with FTIR spectroscopy can also track the disappearance of the characteristic isocyanate peak (~2250-2275 cm⁻¹) and the appearance of urea/urethane peaks in real-time.[18]

Visualizing the Problem: Desired vs. Undesired Pathways

The following diagram illustrates the critical reaction pathways. The desired reaction leads to your product, while the water-driven side reaction leads to a loss of starting material and the formation of a problematic urea byproduct.

Caption: Reaction pathways for 2-Fluoro-1-iodo-4-isocyanatobenzene.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Fluoro-1-iodo-4-isocyanatobenzene so sensitive to moisture?

The carbon atom in the isocyanate group (-N=C=O) is highly electrophilic due to the electron-withdrawing nature of the adjacent nitrogen and oxygen atoms. This makes it an excellent target for nucleophiles. Water, although a weak nucleophile, is often present in sufficient quantities in non-anhydrous solvents or from the atmosphere to react readily with the isocyanate.[2][19]

Q2: How should I store 2-Fluoro-1-iodo-4-isocyanatobenzene?

Store the reagent in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon).[20] The storage area should be cool, dry, and away from heat sources.[16] If you purchase the reagent in a bottle with a Sure/Seal™ cap, this provides an excellent barrier to moisture and allows for transfer via syringe.[11]

Q3: What are the best solvents for reactions with this isocyanate?

The best solvents are anhydrous aprotic solvents in which the starting materials and product are soluble. Common choices include:

• Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Toluene

• Acetonitrile (MeCN)

• N,N-Dimethylformamide (DMF)

Crucially, these solvents must be rigorously dried before use. [21] The table below provides guidance on drying methods and achievable water content.

Solvent	Common Drying Agent(s)	Typical Residual Water (ppm)	Reference(s)
THF	Activated 3Å molecular sieves	<10 ppm (after 48h)	[7][9]
Dichloromethane (DCM)	CaH₂, Activated 3Å molecular sieves	<10 ppm	[8][9]
Toluene	Activated 3Å molecular sieves, Na/benzophenone	<5 ppm	[7][8]
Acetonitrile (MeCN)	CaH₂, Activated 4Å molecular sieves	<10 ppm	[21]
DMF	BaO, Activated 4Å molecular sieves (then distil)	<50 ppm	[21]

Q4: Can I monitor the reaction progress?

Yes. Thin-Layer Chromatography (TLC) is a simple method to monitor the consumption of the starting materials. For more quantitative analysis, in-situ FTIR spectroscopy is highly effective, as the isocyanate -NCO stretch has a strong, distinct absorbance band around 2250-2275 cm⁻¹ that is typically in a clear region of the IR spectrum.[18] As the reaction progresses, this peak will disappear, while peaks corresponding to the urea or urethane carbonyl group (around 1630-1700 cm⁻¹) will appear.

Q5: What safety precautions are necessary when handling isocyanates?

Isocyanates are hazardous chemicals. They are irritants to the skin, eyes, and respiratory tract.[19][22] Inhalation can cause respiratory sensitization, leading to occupational asthma.[23]

• Engineering Controls: Always handle 2-Fluoro-1-iodo-4-isocyanatobenzene and its solutions in a certified chemical fume hood.[24]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves, a lab coat, and chemical safety goggles.[25]

• Emergency Procedures: Be aware of spill cleanup procedures. Small spills can be neutralized with a decontaminant solution (e.g., a mixture of water, detergent, and a weak base like sodium carbonate) which reacts with the isocyanate.[25]

Experimental Protocol: General Synthesis of a Urea Derivative under Anhydrous Conditions

This protocol outlines a general procedure for reacting 2-Fluoro-1-iodo-4-isocyanatobenzene with a primary amine (R-NH₂) under a rigorous inert atmosphere.

1. Glassware and System Preparation

• Place a round-bottom flask equipped with a magnetic stir bar, a condenser, and a gas inlet adapter in a 125 °C oven overnight.

• Quickly assemble the hot glassware and immediately place it under a positive pressure of dry argon or nitrogen, allowing it to cool. Use a thin layer of grease on all ground-glass joints.[12]

• The gas outlet should be connected to an oil bubbler to monitor gas flow and prevent atmospheric entry.[14]

2. Reagent Preparation

• Prepare a stock solution of your amine (R-NH₂, 1.0 equivalent) in rigorously dried anhydrous solvent (e.g., THF, see table above) in a separate, dried, inert-atmosphere flask.

• In a third dried, inert-atmosphere flask, prepare a solution of 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0-1.1 equivalents) in the same anhydrous solvent.

3. Reaction Execution

• Using a gas-tight syringe, transfer the amine solution to the main reaction flask.

• Begin stirring and ensure the system is maintained at the desired reaction temperature (e.g., 0 °C or room temperature).

• Using a syringe pump for controlled, slow addition, add the isocyanate solution to the stirred amine solution over a period of 30-60 minutes. A slow addition rate is critical to maintain control and minimize side reactions.

• Once the addition is complete, allow the reaction to stir at the designated temperature for the required time (monitor by TLC or another suitable method).

4. Work-up and Purification

• Upon completion, the reaction can often be quenched by the careful addition of a small amount of methanol to consume any unreacted isocyanate.

• The solvent can be removed under reduced pressure.

• The crude product can then be purified using standard techniques such as recrystallization or flash column chromatography on silica gel.

Troubleshooting Workflow

If your experiment yields unsatisfactory results, follow this logical workflow to diagnose the issue.

Sources

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• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
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• 17. A validated UPLC-MS/MS method for the determination of aliphatic and aromatic isocyanate exposure in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mt.com [mt.com]
• 19. Isocyanates - Overview | Occupational Safety and Health Administration [osha.gov]
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• 21. chem.libretexts.org [chem.libretexts.org]
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• 24. allscotltd.co.uk [allscotltd.co.uk]
• 25. huntsmanbuildingsolutions.com [huntsmanbuildingsolutions.com]

Technical Support Center: Work-up Procedures for Reactions Containing 2-Fluoro-1-iodo-4-isocyanatobenzene

Welcome to the technical support center for handling and processing reactions involving 2-Fluoro-1-iodo-4-isocyanatobenzene. This guide is designed for researchers, scientists, and drug development professionals, offering practical, in-depth answers to common questions and troubleshooting scenarios. Our focus is on ensuring the integrity of your experiment from reaction completion to the isolation of your pure target compound.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the handling, reactivity, and work-up of 2-Fluoro-1-iodo-4-isocyanatobenzene.

Q1: What are the primary safety precautions I should take when working with 2-Fluoro-1-iodo-4-isocyanatobenzene?

A1: 2-Fluoro-1-iodo-4-isocyanatobenzene is a reactive chemical that requires careful handling to avoid exposure. Isocyanates, as a class, are known irritants to the skin, eyes, and respiratory tract.[1][2][3][4] Inhalation is a primary exposure route and can lead to respiratory sensitization, causing asthma-like symptoms upon subsequent exposures, even at very low concentrations.[2][3][4]

Core Safety Protocols:

• Ventilation: Always handle this reagent in a well-ventilated chemical fume hood.[5]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety goggles, a lab coat, and nitrile gloves.[6] Ensure gloves are changed immediately if contamination is suspected.

• Respiratory Protection: For operations with a higher risk of aerosolization, consider using a respirator with an appropriate cartridge.[5]

• Emergency Preparedness: Ensure an eyewash station and safety shower are readily accessible.[5][7]

• Waste Disposal: Dispose of all contaminated materials and chemical waste according to your institution's hazardous waste disposal procedures.[5][6]

Q2: My reaction is complete. What is the most critical factor to consider before starting the aqueous work-up?

A2: The most critical factor is the high reactivity of the isocyanate group (-NCO) with water. The isocyanate group readily hydrolyzes in the presence of water to form an unstable carbamic acid, which then decomposes to the corresponding primary amine (2-fluoro-4-iodoaniline) and carbon dioxide gas.[8][9][10]

This newly formed primary amine is nucleophilic and can react with any remaining 2-Fluoro-1-iodo-4-isocyanatobenzene in your reaction mixture to form a symmetrical urea byproduct.[9][11][12] This side reaction can significantly reduce the yield of your desired product. Therefore, the primary goal of the initial work-up steps is to manage or prevent this hydrolysis pathway.

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you might encounter during the work-up and purification of your reaction products.

Problem 1: During aqueous work-up, I'm observing a significant amount of a white precipitate that is insoluble in my extraction solvent.

• Likely Cause: This precipitate is very likely the symmetrical urea byproduct, N,N'-bis(2-fluoro-4-iodophenyl)urea. As explained in Q2, this forms when the isocyanate is hydrolyzed to the amine, which then reacts with another molecule of the starting isocyanate.[9][11] Ureas are often crystalline, stable compounds with low solubility in many common organic solvents.[13]

• Troubleshooting Protocol:

  • Pre-Work-up Quenching: Before adding water or aqueous solutions, cool the reaction mixture (e.g., to 0 °C) and add a small amount of a primary or secondary amine (like butylamine or dibutylamine) or an alcohol (like methanol or isopropanol) to quench any unreacted 2-Fluoro-1-iodo-4-isocyanatobenzene. This will convert the highly reactive isocyanate into a more stable urea or carbamate derivative, respectively, which may be easier to separate chromatographically.

  • Filtration: If the urea has already formed, it can often be removed by filtration. After diluting the reaction mixture with a suitable organic solvent, the urea precipitate can be collected on a Büchner funnel. Wash the filtrate cake with a small amount of cold solvent to recover any co-precipitated desired product.

  • Solvent Selection: Test the solubility of a small sample of the precipitate in various solvents. While often insoluble in non-polar solvents like hexanes and ethyl acetate, some ureas may have slight solubility in more polar solvents like THF, acetone, or dichloromethane, which could aid in separation.

Problem 2: My final product is contaminated with a high-boiling point impurity that co-elutes with my product during column chromatography.

• Likely Cause: A common side reaction with isocyanates, especially in the presence of certain catalysts (like tertiary amines or metal salts) or upon heating, is trimerization to form a highly stable isocyanurate ring.[14][15][16] These trimers are high molecular weight, often have limited solubility, and can be difficult to separate from the desired product.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for high-boiling impurities.

• Detailed Steps:

  • Characterization: Use mass spectrometry to confirm if the impurity's mass corresponds to the trimer of 2-Fluoro-1-iodo-4-isocyanatobenzene (MW = 3 x 262.92 = 788.76 g/mol ).

  • Reaction Optimization: To prevent trimer formation, revisit your reaction conditions. Reducing the reaction temperature, minimizing reaction time, and carefully selecting catalysts can suppress this side reaction.[15]

  • Purification Strategy:

    • Recrystallization: If your desired product is a solid, recrystallization may be an effective method to separate it from the often less soluble trimer.

    • Chromatography Modification: If co-elution is the issue, try altering the chromatographic conditions. A change in the solvent system (e.g., switching from ethyl acetate/hexane to dichloromethane/methanol) or using a different stationary phase (e.g., switching from silica gel to alumina or a bonded phase) might provide the necessary selectivity.

Problem 3: During my aqueous work-up, I am struggling with emulsion formation.

• Likely Cause: Emulsions can form when using polar aprotic solvents like THF, DMF, or DMSO in the reaction, as they are miscible with both the aqueous and organic phases.[17] The presence of finely divided solids (like the urea precipitate discussed in Problem 1) can also stabilize emulsions.

• Troubleshooting Protocol:

Strategy	Description	When to Use
Brine Wash	Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, reducing the solubility of organic components and helping to break the emulsion.	This is the most common and often the first method to try.
Solvent Evaporation	If the reaction solvent (e.g., THF) is relatively volatile, remove it under reduced pressure before the aqueous work-up.[17]	When the product is not heat-sensitive and the reaction solvent has a low boiling point.
Filtration through Celite®	Pass the entire emulsified mixture through a pad of Celite® or diatomaceous earth. This can help to break up the emulsion by disrupting the interface and removing fine particulates.	When you suspect that fine solids are stabilizing the emulsion.
Change Extraction Solvent	Add a less polar solvent like diethyl ether or a more dense solvent like chloroform to alter the properties of the organic phase.	When brine washes are ineffective.

Section 3: Experimental Protocols

Protocol 1: Standard Aqueous Work-up for a Reaction Mixture Containing 2-Fluoro-1-iodo-4-isocyanatobenzene

This protocol assumes the reaction has been run in a water-immiscible solvent like dichloromethane (DCM) or ethyl acetate (EtOAc).

• Cool the Reaction: Once the reaction is deemed complete by TLC or LC-MS, cool the reaction vessel to 0 °C in an ice-water bath. This reduces the rate of potential side reactions during quenching.

• (Optional) Quench Excess Isocyanate: If a significant excess of the isocyanate is expected, add a quenching agent (e.g., 1.1 equivalents of butylamine relative to the excess isocyanate) dropwise and stir for 15-20 minutes at 0 °C.

• Dilution: Dilute the reaction mixture with the reaction solvent (e.g., add 2-3 volumes of DCM or EtOAc).

• Aqueous Wash: Transfer the diluted mixture to a separatory funnel.

  • Wash with a 5% aqueous solution of citric acid or a saturated solution of ammonium chloride (NH₄Cl) to remove any basic residues.

  • Wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any acidic components.

  • Finally, wash with a saturated aqueous solution of sodium chloride (brine) to reduce the amount of dissolved water in the organic layer.

• Drying and Concentration:

  • Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Purification by Flash Column Chromatography

• Sample Preparation: Dissolve the crude product in a minimal amount of a strong solvent (e.g., DCM). Adsorb this solution onto a small amount of silica gel and dry it to a free-flowing powder. This "dry loading" technique often results in better separation.

• Column Packing: Pack a glass column with silica gel using the chosen eluent system. A typical starting point for compounds of moderate polarity is a mixture of ethyl acetate and hexanes.

• Loading: Carefully add the dry-loaded sample to the top of the packed column.

• Elution: Begin elution with the solvent system, starting with a lower polarity (e.g., 5% EtOAc in hexanes) and gradually increasing the polarity (gradient elution) as needed to elute your product.

• Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC) to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Section 4: Key Chemical Pathways

The following diagram illustrates the key competing reactions of 2-Fluoro-1-iodo-4-isocyanatobenzene during a typical work-up.

Caption: Competing reaction pathways for the isocyanate.

References

• Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt. (n.d.). MDPI. Retrieved from [Link]

• Basic Hydrolysis of Isocyanates. (2024, September 3). Chemistry Stack Exchange. Retrieved from [Link]

• Mechanistic Investigation into the Acetate-Initiated Catalytic Trimerization of Aliphatic Isocyanates: A Bicyclic Ride. (2020, June 8). ACS Publications. Retrieved from [Link]

• Hydrolysis process for polyamines. (n.d.). Google Patents.
• Preparation of n-aryl amines from isocyanates. (n.d.). Google Patents.
• Method for the purification of isocyanates. (n.d.). Google Patents.

• Isocyanates: Working Safely. (n.d.). CDPH. Retrieved from [Link]

• A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. (2018, June 13). Royal Society of Chemistry. Retrieved from [Link]

• Isocyanates technical fact sheet. (n.d.). SafeWork NSW. Retrieved from [Link]

• Isocyanate. (n.d.). Wikipedia. Retrieved from [Link]

• Urea derivative synthesis by amination, rearrangement or substitution. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Method for the purification of isocyanates. (2006, June 22). Justia Patents. Retrieved from [Link]

• Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere. (2019, June 17). Royal Society of Chemistry. Retrieved from [Link]

• GUIDE TO HANDLING ISOCYANATES. (2020, July). Safe Work Australia. Retrieved from [Link]

• One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction. (n.d.). Beilstein Journals. Retrieved from [Link]

• Towards high-performance polyurethanes: a mechanism of amine catalyzed aromatic imide formation from the reaction of isocyanates with anhydrides. (2023, March 22). RSC Publishing. Retrieved from [Link]

• Polyurethane. (n.d.). Wikipedia. Retrieved from [Link]

• An approach for eliminating phenyl isocyanate from solvent used in isocyanate production. (n.d.). University of Pannonia. Retrieved from [Link]

• Analysis of Isocyanates Liquid Chromatography - Diode Array/MSD. (n.d.). EPA. Retrieved from [Link]

• METHOD FOR THE PURIFICATION OF ISOCYANATES. (n.d.). WIPO. Retrieved from [Link]

• Purification of organic isocyanates. (n.d.). Google Patents.

• Isocyanates. (2024, April 16). WorkSafeBC. Retrieved from [Link]

• Trimerization of isocyanates. (n.d.). Google Patents.

• Isocyanates - Overview. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Trimerization reaction of three isocyanate groups. (n.d.). ResearchGate. Retrieved from [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). University of Rochester. Retrieved from [Link]

• Workup for Polar and Water-Soluble Solvents. (n.d.). University of Rochester. Retrieved from [Link]

• Trace analysis of airborne aromatic isocyanates and related aminoisocyanates and diamines using high-performance liquid chromatography with ultraviolet and electrochemical detection. (n.d.). PubMed. Retrieved from [Link]

• Reaction of Isocyanates with water. (n.d.). ResearchGate. Retrieved from [Link]

• Isocyanate reactions with alcohol (a) and with water (b,c). (n.d.). ResearchGate. Retrieved from [Link]

• 2-Fluoro-4-iodophenyl isocyanate. (n.d.). PubChem. Retrieved from [Link]

• Reactions of isocyanate with water (a), amine (b), urea (c), urethane (d), and carboxylic acid (e). (n.d.). ResearchGate. Retrieved from [Link]

• Determination of Isocyanates in Workplace Atmosphere by HPLC. (n.d.). ResearchGate. Retrieved from [Link]

• Catalyzed Reaction of Isocyanates (RNCO) with Water. (n.d.). ChemRxiv. Retrieved from [Link]

• Determination of isocyanates in the working atmosphere by thin-layer chromatography. (1974). ACS Publications. Retrieved from [Link]

• Troubleshooting 6 Common Problems in Liquid Chromatography Separations. (2018, August 23). Medicilon. Retrieved from [Link]

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• 4. Isocyanates - Overview | Occupational Safety and Health Administration [osha.gov]
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• 17. Workup [chem.rochester.edu]

Reference Data & Comparative Studies

A Tale of Two Synthons: A Comparative Guide to 2-Fluoro-1-iodo-4-isocyanatobenzene and 2-Fluoro-4-iodoaniline in Synthetic Chemistry

In the intricate world of drug discovery and fine chemical synthesis, the choice of starting materials is paramount. The molecular architecture of a synthon dictates not only the potential for structural diversity but also the efficiency and robustness of the synthetic route. This guide provides an in-depth comparison of two structurally related yet functionally distinct building blocks: 2-Fluoro-1-iodo-4-isocyanatobenzene and 2-fluoro-4-iodoaniline . Both molecules share a 2-fluoro-4-iodo-phenyl core, a scaffold of significant interest in medicinal chemistry due to the favorable pharmacological properties often imparted by fluorine and the synthetic versatility of the iodo-substituent.[1][2] However, the differing reactivity of the isocyanate and aniline functionalities leads to distinct synthetic applications and strategic considerations.

At a Glance: Structural and Reactivity Overview

The key distinction between these two reagents lies in their nitrogen-containing functional group: the highly electrophilic isocyanate (-N=C=O) versus the nucleophilic and basic aniline (-NH₂). This fundamental difference governs their primary modes of reaction and dictates the types of bonds and structures they are best suited to create.

Feature	2-Fluoro-1-iodo-4-isocyanatobenzene	2-fluoro-4-iodoaniline
Structure
CAS Number	1261441-79-5	29632-74-4
Molecular Formula	C₇H₃FINO	C₆H₅FIN
Key Functional Group	Isocyanate (-N=C=O)	Aniline (-NH₂)
Primary Reactivity	Electrophile	Nucleophile, Base
Typical Reactions	Urea and carbamate formation	Amide formation, N-alkylation, Diazotization
Cross-Coupling Handle	Iodine	Iodine

The Electrophilic Workhorse: 2-Fluoro-1-iodo-4-isocyanatobenzene

2-Fluoro-1-iodo-4-isocyanatobenzene is a powerful reagent for the direct and efficient synthesis of unsymmetrical diaryl ureas. The isocyanate group is highly susceptible to nucleophilic attack by amines, a reaction that proceeds rapidly and often without the need for a catalyst.[3] This "click-like" reactivity makes it an ideal choice for late-stage functionalization in the synthesis of complex molecules, particularly in the construction of kinase inhibitors where the urea moiety is a common pharmacophore.

Synthetic Utility: Direct Urea Formation

The primary application of 2-Fluoro-1-iodo-4-isocyanatobenzene is in the synthesis of N,N'-disubstituted ureas. The reaction with a primary or secondary amine is typically high-yielding and clean.

Experimental Protocol: Synthesis of a Diaryl Urea Derivative

• Reaction: To a solution of an aniline derivative (1.0 eq) in a suitable aprotic solvent such as dimethylformamide (DMF) or dichloromethane (DCM) is added 2-Fluoro-1-iodo-4-isocyanatobenzene (1.05 eq) portion-wise at room temperature.

• Conditions: The reaction mixture is stirred at room temperature for 2-4 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is diluted with water to precipitate the crude product. The solid is collected by filtration, washed with water and a non-polar solvent (e.g., hexane or diethyl ether) to remove any unreacted starting material, and then dried under vacuum. Further purification can be achieved by recrystallization or column chromatography if necessary.

• Expected Yield: Yields for this type of reaction are typically in the range of 85-95%.

The Challenge of Orthogonal Reactivity: Isocyanates in Cross-Coupling Reactions

A critical consideration when using 2-Fluoro-1-iodo-4-isocyanatobenzene is the compatibility of the isocyanate group with other desired transformations, particularly palladium-catalyzed cross-coupling reactions at the iodo-position. The isocyanate group is generally intolerant to the basic and often nucleophilic conditions employed in many cross-coupling protocols. There is a high risk of the isocyanate reacting with the solvent, base, or other nucleophiles present in the reaction mixture. Therefore, the synthetic strategy when using this reagent is typically to perform the urea formation step after any cross-coupling reactions.

The Versatile Nucleophile: 2-fluoro-4-iodoaniline

2-fluoro-4-iodoaniline is a cornerstone intermediate in medicinal chemistry and materials science.[1][2] Its utility stems from the presence of two distinct reactive sites: the nucleophilic amino group and the iodo-substituent, which is an excellent handle for transition metal-catalyzed cross-coupling reactions.[2] This dual functionality allows for a wider range of synthetic manipulations compared to its isocyanate counterpart.

Synthetic Utility: A Hub for Molecular Diversification

The amino group of 2-fluoro-4-iodoaniline can undergo a variety of transformations, including:

• Acylation: Reaction with acyl chlorides or carboxylic acids to form amides.

• N-Alkylation: Introduction of alkyl or aryl groups on the nitrogen atom.[4]

• Diazotization: Conversion to a diazonium salt, which can then be subjected to Sandmeyer-type reactions to introduce a wide range of substituents.

The iodo-substituent allows for the construction of carbon-carbon and carbon-heteroatom bonds through various palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, Sonogashira, and Buchwald-Hartwig aminations.

Experimental Protocol: Suzuki Cross-Coupling followed by Acylation

This two-step protocol illustrates the orthogonal reactivity of 2-fluoro-4-iodoaniline.

Step 1: Suzuki Cross-Coupling

• Reaction: To a degassed mixture of 2-fluoro-4-iodoaniline (1.0 eq), an arylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a base such as K₂CO₃ (2.0 eq) is added a suitable solvent system (e.g., toluene/ethanol/water).

• Conditions: The reaction mixture is heated to reflux (typically 80-100 °C) under an inert atmosphere (e.g., nitrogen or argon) for 4-12 hours. Reaction progress is monitored by TLC or LC-MS.

• Work-up and Purification: After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography.

• Expected Yield: Yields for Suzuki couplings with iodoanilines are generally good, often in the range of 70-90%.

Step 2: Amide Formation

• Reaction: The biaryl aniline product from Step 1 (1.0 eq) is dissolved in a suitable aprotic solvent (e.g., DCM or THF) and a base such as triethylamine or pyridine (1.5 eq) is added. An acyl chloride (1.1 eq) is then added dropwise at 0 °C.

• Conditions: The reaction is allowed to warm to room temperature and stirred for 2-6 hours.

• Work-up and Purification: The reaction is quenched with water and the product is extracted with an organic solvent. The organic layer is washed sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine. After drying and concentration, the product can be purified by recrystallization or column chromatography.

• Expected Yield: Acylation of anilines is typically a high-yielding reaction, with expected yields of >90%.

Head-to-Head Comparison: Strategic Synthetic Choices

The decision to use 2-Fluoro-1-iodo-4-isocyanatobenzene versus 2-fluoro-4-iodoaniline depends entirely on the synthetic target and the desired reaction sequence.

Synthetic Goal	Preferred Reagent	Rationale
Direct synthesis of a diaryl urea	2-Fluoro-1-iodo-4-isocyanatobenzene	One-step, high-yielding reaction with amines. Ideal for late-stage functionalization.
Synthesis of a biaryl amide	2-fluoro-4-iodoaniline	Allows for cross-coupling at the iodo-position followed by acylation of the amino group.
Stepwise synthesis requiring cross-coupling first	2-fluoro-4-iodoaniline	The aniline functionality is more tolerant of typical cross-coupling conditions than the isocyanate.
Synthesis of a biaryl urea via cross-coupling	2-fluoro-4-iodoaniline	Requires a multi-step sequence: 1. Cross-coupling. 2. Conversion of the aniline to an isocyanate (e.g., using phosgene or a phosgene equivalent) or palladium-catalyzed carbonylation, followed by reaction with an amine. This route is more circuitous but necessary if the cross-coupling must be performed first.

Logical Workflow: A Visual Comparison

The following diagrams illustrate the divergent synthetic pathways from these two reagents to a common structural motif, a biaryl urea.

dot

Caption: Divergent synthetic pathways to a biaryl urea.

Conclusion: Making the Right Choice for Your Synthesis

Both 2-Fluoro-1-iodo-4-isocyanatobenzene and 2-fluoro-4-iodoaniline are valuable and versatile building blocks in modern organic synthesis.

• 2-Fluoro-1-iodo-4-isocyanatobenzene offers a direct and highly efficient route to diaryl ureas, making it the reagent of choice when the urea linkage is the primary bond to be formed and other transformations are not required or have already been completed.

• 2-fluoro-4-iodoaniline provides greater synthetic flexibility due to the orthogonal reactivity of its nucleophilic amino group and its iodo-substituent, which is amenable to a wide range of palladium-catalyzed cross-coupling reactions. It is the preferred starting material for multi-step syntheses that require initial modification at the iodo-position.

The optimal choice between these two synthons is not a matter of superior or inferior reactivity, but rather a strategic decision based on the desired final structure and the planned synthetic sequence. A thorough understanding of the distinct chemical personalities of the isocyanate and aniline functional groups is key to unlocking their full potential in the efficient and elegant construction of complex molecules.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). 2-Fluoro-4-iodoaniline: An Essential Intermediate for Chemical Synthesis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzenamine, 2-fluoro-4-methoxy-. Retrieved from [Link]

• Ragaini, F., & Cenini, S. (2019). Palladium/Iodide Catalyzed Oxidative Carbonylation of Aniline to Diphenylurea: Effect of ppm Amounts of Iron Salts. AIR Unimi. Retrieved from [Link]

• Google Patents. (2000). Fluorinated terphenyls. WO2000004111A2.
• Wu, X., et al. (2014). Palladium-catalyzed carbonylation of o-iodoanilines for synthesis of isatoic anhydrides. The Journal of Organic Chemistry, 79(9), 4196-4200.
• Ragaini, F., & Cenini, S. (2019). Rebuttal to: Polemic against conclusions drawn in “Palladium/iodide catalyzed oxidative carbonylation of aniline to diphenylurea: Effect of ppm amounts of iron salts” (J. Catal. 369 (2019) 257–266).
• Roslin, S., et al. (2017). Synthesis of 11C-Labelled Ureas by Palladium(II)
• Ghorbani-Vaghei, R., & Veisi, H. (2015). Synthesis and characterization of some novel diaryl urea derivatives bearing quinoxalindione moiety. Research in Pharmaceutical Sciences, 10(5), 377–385.
• Google Patents. (2013). Preparation method of 2-fluoro-3-iodoaniline. CN103242173A.
• Beller, M., et al. (2013). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides.
• Fu, Y., et al. (2015). Palladium-catalyzed cross-coupling reaction of azides with isocyanides.
• Oestreich, M., et al. (2013). Palladium-catalyzed synthesis of N-arylated carbazoles using anilines and cyclic diaryliodonium salts. Beilstein Journal of Organic Chemistry, 9, 1202–1209.
• Beller, M., & Zapf, A. (2003). Palladium‐Catalyzed Cyanation of Aryl Halides: Recent Developments and Perspectives.
• Buchwald, S. L., & Cohen, D. T. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(1), 202-205.
• Anil Kumar, G., et al. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Advances, 10(64), 39031-39053.
• Fu, Y., et al. (2015). Palladium-Catalyzed Cross-Coupling Reaction of Azides with Isocyanides.

• PubChem. (n.d.). 2-Fluoro-4-iodophenyl isocyanate. Retrieved from [Link]

• Dardir, A. H. (2021). Palladium-Catalyzed Cross-Coupling and Related Reactions of Non-Classical Electrophiles Focusing on Esters.
• Fu, Y., et al. (2015). Palladium-catalyzed cross-coupling reaction of azides with isocyanides. Semantic Scholar.
• Kwong, F. Y., & So, C. M. (2011). Palladium-catalyzed cross-coupling reactions of aryl mesylates. Chemical Society Reviews, 40(10), 4962-4973.

• PubChem. (n.d.). 2-Fluoro-4-iodoaniline. Retrieved from [Link]

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A Comparative Guide to the Reactivity of Iodo- vs. Bromo-Isocyanatobenzenes in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel therapeutics and complex organic molecules, the isocyanatobenzene moiety is a valuable building block, frequently incorporated via palladium-catalyzed cross-coupling reactions. The choice of the halogenated precursor—iodo- or bromo-isocyanatobenzene—is a critical decision that profoundly influences reaction kinetics, yields, and overall synthetic strategy. This guide provides an in-depth, objective comparison of their reactivity, supported by mechanistic principles and experimental data, to empower researchers in making informed decisions for reaction design and optimization.

The Decisive Role of the Carbon-Halogen Bond

The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, is fundamentally governed by the strength of the carbon-halogen (C-X) bond. The established reactivity trend is Ar-I > Ar-Br > Ar-Cl >> Ar-F.[1] This hierarchy is a direct consequence of the bond dissociation energies (BDEs), where the weaker C-I bond is more susceptible to cleavage during the rate-determining oxidative addition step of the catalytic cycle.[1][2]

Bond	Bond Dissociation Energy (kJ/mol)
C-I	~213
C-Br	~285
C-Cl	~327
C-F	~485
Table 1: Approximate bond dissociation energies for carbon-halogen bonds in aryl halides.[3]

The lower BDE of the C-I bond in iodo-isocyanatobenzene translates to a lower activation energy for oxidative addition, generally leading to faster reaction rates and the feasibility of employing milder reaction conditions compared to its bromo- counterpart.[4]

Reactivity in Key Cross-Coupling Reactions: A Comparative Analysis

While specific kinetic data for iodo- and bromo-isocyanatobenzenes are not always available, extensive studies on analogous aryl halides provide a clear and consistent picture of their relative reactivities.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds. In this context, iodo-isocyanatobenzenes are demonstrably more reactive than bromo-isocyanatobenzenes. This heightened reactivity often allows for the use of lower catalyst loadings, lower reaction temperatures, and shorter reaction times.[5][6] However, some studies have noted that with certain catalyst systems, particularly those using PPh3 ligands at lower temperatures (~50 °C), aryl iodides can exhibit surprisingly poor reactivity compared to aryl bromides.[7] This has been attributed to the stability of the resulting trans-[Pd(PPh₃)₂(Ar)(I)] intermediate, which can hinder catalytic turnover.[7]

Feature	Iodo-isocyanatobenzene	Bromo-isocyanatobenzene
General Reactivity	Higher	Lower
Typical Reaction Temp.	Room Temperature to 80 °C	80-110 °C
Catalyst Loading	Often effective at lower loadings (0.5-2 mol%)	Typically 1-5 mol%
Reaction Time	Generally shorter (e.g., 2-12 hours)	Generally longer (e.g., 4-24 hours)
Table 2: General comparison of iodo- and bromo-isocyanatobenzenes in Suzuki-Miyaura coupling.[6]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone for the synthesis of arylamines. The reactivity trend of Ar-I > Ar-Br holds true in this transformation as well.[8] Aryl iodides typically couple with a wide range of amines under milder conditions than aryl bromides.[9] While modern, sophisticated ligands have enabled the efficient coupling of less reactive aryl bromides and even chlorides, aryl iodides remain the substrate of choice for reactions requiring high efficiency and mild conditions.[10] Interestingly, for some monodentate ligand systems, the stability of the dimeric palladium(II) species formed after oxidative addition (in the order X = I > Br > Cl) was initially thought to be a reason for slower reactions with aryl iodides in first-generation catalyst systems.[8]

Sonogashira Coupling

In the Sonogashira coupling, which forms a C-C bond between an aryl halide and a terminal alkyne, the superior reactivity of aryl iodides is particularly pronounced.[11] Reactions with iodo-isocyanatobenzenes can often be conducted at room temperature, whereas bromo-isocyanatobenzenes typically require heating to achieve comparable yields.[11][12] This significant difference in reactivity can be exploited for selective couplings in molecules containing both iodo and bromo substituents.[13]

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for the Suzuki-Miyaura coupling of iodo- and bromo-isocyanatobenzenes, illustrating the typical differences in reaction conditions.

Protocol 1: Suzuki-Miyaura Coupling of 4-Bromo-isocyanatobenzene

This protocol is a representative procedure for a standard Suzuki coupling with an aryl bromide.

Materials:

• 4-Bromo-isocyanatobenzene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃, 0.08 mmol, 8 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Water (1 mL)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 4-bromo-isocyanatobenzene, the arylboronic acid, Pd(OAc)₂, PPh₃, and K₂CO₃.

• Add toluene and water to the flask.

• Degas the reaction mixture by bubbling argon through the solution for 15-20 minutes.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography.

Protocol 2: Suzuki-Miyaura Coupling of 4-Iodo-isocyanatobenzene

This protocol illustrates the milder conditions often sufficient for the coupling of a more reactive aryl iodide.

Materials:

• 4-Iodo-isocyanatobenzene (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.01 mmol, 1 mol%)

• Sodium carbonate (Na₂CO₃, 2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 4-iodo-isocyanatobenzene, the arylboronic acid, Pd(PPh₃)₄, and Na₂CO₃.

• Add 1,4-dioxane and water.

• Degas the mixture as described in Protocol 1.

• Stir the reaction mixture at 80 °C.

• Monitor the reaction progress. The reaction is often complete within 2-8 hours.

• Work-up and purification are performed as described in Protocol 1.

Mechanistic Insights and Visualization

The fundamental difference in the reactivity of iodo- and bromo-isocyanatobenzenes lies in the initial, often rate-determining, oxidative addition step of the palladium catalytic cycle.[14][15]

Figure 1: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions. The initial oxidative addition of the aryl halide (Ar-X) to the Pd(0) complex is typically the rate-determining step.

The weaker C-I bond in iodo-isocyanatobenzene facilitates a faster oxidative addition compared to the stronger C-Br bond in bromo-isocyanatobenzene. This is the primary reason for the observed higher reactivity.

Figure 2: A typical experimental workflow for a palladium-catalyzed cross-coupling reaction.

Conclusion and Practical Recommendations

The choice between iodo- and bromo-isocyanatobenzene is a trade-off between reactivity and cost/availability.

• Iodo-isocyanatobenzenes are the substrates of choice when high reactivity, mild reaction conditions, and short reaction times are paramount. This is particularly advantageous in the synthesis of complex molecules with sensitive functional groups.

• Bromo-isocyanatobenzenes , while less reactive, are often more cost-effective and are available in a wider variety of substitution patterns. With the advent of modern, highly active catalyst systems, their utility has been significantly expanded, making them a viable option for many applications.

Ultimately, the optimal choice depends on the specific requirements of the synthesis, including the complexity of the substrate, the desired reaction scale, and economic considerations. For initial explorations and reactions where maximizing yield under mild conditions is critical, iodo-isocyanatobenzenes offer a distinct advantage. For larger-scale syntheses where cost is a major factor and optimization of reaction conditions is feasible, bromo-isocyanatobenzenes represent a practical and effective alternative.

References

• Hartwig, J. F., et al. (2024). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. Journal of the American Chemical Society. Available at: [Link]

• Powers, D. C., et al. (2022). A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions. Chemical Science. Available at: [Link]

• Hartwig, J. F., et al. (2024). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. ChemRxiv. Available at: [Link]

• Vetticatt, M. J., et al. (2013). Oxidative Additions of Aryl Halides to Palladium Proceed through the Monoligated Complex. Angewandte Chemie International Edition. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Dierick, S., & Tenti, A. (2010). The mechanism of the oxidative addition of aryl halides to Pd-catalysts: a DFT investigation. Chemical Communications. Available at: [Link]

• Ananikov, V. P., et al. (2019). Comparative study of aryl halides in Pd-mediated reactions: Key factors beyond the oxidative addition step. Journal of Organometallic Chemistry. Available at: [Link]

• Butters, M., et al. (2018). Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Organometallics. Available at: [Link]

• Watson, D. A., et al. (2019). Selective Ni-Catalyzed Cross-Electrophile Coupling of Heteroaryl Chlorides and Aryl Bromides at 1:1 Substrate Ratio. ACS Catalysis. Available at: [Link]

• Relative Reactivity of Aryl Chlorides, Bromides, Iodides, and Triflates in Suzuki Cross-Coupling Reactions. (2023). 文学城| 博客. Available at: [Link]

• Volyniuk, D., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry. Available at: [Link]

• 1-Bromo-2-iodobenzene: A Key Reactant for Suzuki Coupling Reactions. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Singh, J., et al. (2021). Bond dissociation energy (KJ mol⁻¹) of C−X (X=I, Br, Cl, F) bond of aryl halides. ResearchGate. Available at: [Link]

• Comparison of 1‐iodo‐4‐methylbenzene and 1‐bromo‐4‐methylbenzene under optimal conditions. ResearchGate. Available at: [Link]

• Usharani, V., et al. (2012). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. International Journal of Chemical and Pharmaceutical Sciences. Available at: [Link]

• What is the correct bond energy order of the following: C-Cl , C-Br , C-I , C-F , C-H? - Quora. Available at: [Link]

• Sonogashira coupling - Wikipedia. Available at: [Link]

• Graphical representation of the Suzuki reaction of iodobenzene, bromobenzene and chlorobenzene with phenylboronic acid under aqueous conditions. ResearchGate. Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Available at: [Link]

• Isocyanate-based multicomponent reactions - PMC - NIH. Available at: [Link]

• Cini, E., et al. (2016). One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Massarotti, A., et al. (2021). Medicinal Chemistry of Isocyanides. Chemical Reviews. Available at: [Link]

• Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay - PMC - NIH. Available at: [Link]

• Isocyanate-based multicomponent reactions - ResearchGate. Available at: [Link]

• The Buchwald–Hartwig Amination After 25 Years - ResearchGate. Available at: [Link]

• Sonogashira Coupling - Chemistry LibreTexts. Available at: [Link]

• Process for the synthesis of isocyanates and of isocyanate derivatives - Google Patents.

• An introduction to bond energy and bond length - chemguide. Available at: [Link]

• Br vs. OTf chemoselectivity is ligand‐controlled in a Suzuki coupling... - ResearchGate. Available at: [Link]

• Microwave enhanced Sonogashira coupling. - ResearchGate. Available at: [Link]

• Why does the bond dissociation energy differ across same bonds in different compounds? - Reddit. Available at: [Link]

• Bond Dissociation Energies. Available at: [Link]

• (PDF) Medicinal Chemistry of Isocyanides - ResearchGate. Available at: [Link]

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• Xanthenes in Medicinal Chemistry - Synthetic strategies and biological activities - PubMed. Available at: [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Confirmation of 2-Fluoro-1-iodo-4-isocyanatobenzene

Introduction: In the landscape of pharmaceutical and materials science, the synthesis of novel molecular entities demands rigorous and unequivocal structural confirmation. 2-Fluoro-1-iodo-4-isocyanatobenzene is a valuable trifunctional building block, offering orthogonal reactivity at its iodo, fluoro, and isocyanate moieties. Its successful synthesis is the gateway to a plethora of complex derivatives. However, confirmation of its formation is not trivial and requires a multi-pronged analytical approach.

This guide provides an in-depth comparison of spectroscopic techniques for the definitive identification of 2-Fluoro-1-iodo-4-isocyanatobenzene. We will move beyond simply listing data, instead focusing on the causality behind our analytical choices and demonstrating how a synergistic application of Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) creates a self-validating system for product confirmation.

Part 1: The First Line of Evidence – Infrared (IR) Spectroscopy

The primary goal of any synthesis is the formation of a key functional group. In this case, it is the conversion of a precursor (typically an amine) to the isocyanate (-N=C=O) group. IR spectroscopy is the most rapid and direct tool for this specific task.

Expertise & Rationale: The isocyanate functional group possesses a unique and highly characteristic asymmetric stretching vibration. This bond vibration results in a strong, sharp absorbance peak in a relatively "quiet" region of the infrared spectrum, typically between 2250 and 2285 cm⁻¹.[1] Its intensity is due to the large change in dipole moment during the stretch, making it an unmistakable marker.[1]

Comparative Analysis:

• Precursor (e.g., 2-Fluoro-4-iodoaniline): Would display N-H stretching bands (approx. 3300-3500 cm⁻¹).

• Product (2-Fluoro-1-iodo-4-isocyanatobenzene): The N-H bands will be absent, and the prominent isocyanate peak around 2270 cm⁻¹ will appear.[2][3]

This presence/absence logic provides immediate, albeit incomplete, evidence of a successful reaction. It confirms the formation of the target functional group but offers no information about the rest of the molecule's structure.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small, neat sample (a single drop of liquid or a few crystals of solid) directly onto the ATR crystal.

• Background Scan: Perform a background scan with a clean, empty ATR crystal to account for atmospheric CO₂ and H₂O.

• Sample Scan: Acquire the sample spectrum. Typically, 16-32 scans at a resolution of 4 cm⁻¹ are sufficient.

• Data Analysis: Process the spectrum to identify the key -N=C=O asymmetric stretching peak.

Part 2: The Definitive Blueprint – Multinuclear NMR Spectroscopy

While IR confirms the key functional group, NMR spectroscopy provides the complete constitutional map of the molecule, confirming the connectivity of all atoms. For a complex molecule like 2-Fluoro-1-iodo-4-isocyanatobenzene, a combination of ¹H, ¹³C, and ¹⁹F NMR is essential for unambiguous confirmation.

Workflow for NMR-Based Structural Elucidation

Caption: Synergistic workflow for NMR analysis.

¹⁹F NMR: The Most Sensitive Probe

Expertise & Rationale: For any fluorinated compound, ¹⁹F NMR is a powerful and indispensable tool. The ¹⁹F nucleus has 100% natural abundance and a high gyromagnetic ratio, making it highly sensitive.[4] Furthermore, its chemical shift range is vast (~400 ppm), which minimizes the signal overlap issues that can plague ¹H NMR spectra.[4][5] This technique provides a clean, high-resolution signal that definitively confirms the presence and electronic environment of the fluorine atom.

¹H and ¹³C NMR: Mapping the Core Structure

Expertise & Rationale:

• ¹H NMR: Will reveal three distinct signals for the aromatic protons, with splitting patterns dictated by H-H and H-F couplings.

• ¹³C NMR: Is critical for identifying every unique carbon atom. A key insight for fluorinated organics is that standard proton-decoupled ¹³C spectra will still exhibit multiplicity due to strong, long-range carbon-fluorine couplings (ⁿJCF).[6][7] This is not a complication but rather a diagnostic feature that helps in assigning carbons relative to the fluorine atom. The isocyanate carbon itself will appear as a singlet around 125-135 ppm.

Expected NMR Data Summary

Nucleus	Position	Expected δ (ppm)	Multiplicity	Coupling Constant (J, Hz)
¹H	H-3	~7.5-7.7	dd	J(H-H) ≈ 8.5, J(H-F) ≈ 5.0
H-5	~7.3-7.5	dd	J(H-H) ≈ 8.5, J(H-F) ≈ 2.0
H-6	~7.1-7.3	t	J(H-H) ≈ 8.5
¹³C	C-NCO	~130-135	s	-
C-F	~160-165	d	¹J(C-F) ≈ 240-250
C-I	~90-95	d	²J(C-F) ≈ 20-25
Aromatic CH	~115-140	d	ⁿJ(C-F) ≈ 3-20
NC O	~125-130	s	-
¹⁹F	F-2	~(-100 to -120)	m	-

Note: Predicted values are based on analogous structures; actual values may vary.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve ~10-20 mg of the purified product in ~0.7 mL of deuterated chloroform (CDCl₃).

• ¹H NMR Acquisition: Acquire a standard proton spectrum.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled fluorine spectrum. This provides a clean singlet for quantification or a coupled spectrum to observe H-F interactions.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. An extended acquisition time may be needed due to the lower sensitivity of ¹³C and signal splitting by fluorine.

• Data Analysis: Integrate proton signals, identify multiplicities, and measure coupling constants. Assign carbon signals based on chemical shifts and C-F coupling patterns.

Part 3: The Final Checkpoint – Mass Spectrometry (MS)

Mass spectrometry serves as the ultimate arbiter of molecular identity by providing a precise molecular weight.

Expertise & Rationale: For halogenated compounds, MS offers more than just the molecular weight; the isotopic distribution can be a key identifier. However, iodine is monoisotopic (¹²⁷I), so we will not see the characteristic M+2 peaks associated with chlorine or bromine.[8][9] Instead, the key confirmation will be the molecular ion peak (M⁺) corresponding to the exact mass of the compound (C₇H₃FINO ≈ 262.92 g/mol ).[10]

The fragmentation pattern is also diagnostic. Aromatic iodides often show a prominent peak corresponding to the loss of the iodine atom (M-127), which is a favorable fragmentation pathway.[11][12]

Overall Analytical Workflow

Caption: A self-validating analytical workflow.

Experimental Protocol: Electrospray Ionization (ESI)-MS

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition: Acquire the mass spectrum in positive ion mode over a relevant m/z range (e.g., 100-400 amu).

• Data Analysis: Identify the molecular ion peak [M]⁺ or a common adduct like [M+H]⁺ or [M+Na]⁺ and compare the measured m/z to the theoretical exact mass.

Comparative Guide to Spectroscopic Techniques

Technique	Information Provided	Speed & Cost	Key Strength for this Molecule	Limitation for this Molecule
IR Spectroscopy	Functional Groups	Very Fast, Low Cost	Unambiguous detection of the -N=C=O group.	Provides no information on atomic connectivity or the aromatic core.
NMR Spectroscopy	Complete Molecular Structure & Connectivity	Slower, Higher Cost	Provides definitive proof of structure through ¹H, ¹³C, and ¹⁹F correlations.	¹³C spectra can be complex due to C-F coupling and may require longer scan times.[6]
Mass Spectrometry	Molecular Weight & Formula	Fast, Moderate Cost	Confirms the elemental composition and molecular weight with high accuracy.	Does not provide structural isomer information; fragmentation required for connectivity clues.

Conclusion

The confirmation of 2-Fluoro-1-iodo-4-isocyanatobenzene formation is not achieved by a single technique but by the convergence of evidence from a triad of spectroscopic methods. IR spectroscopy provides the initial, rapid confirmation of the crucial isocyanate group. Mass spectrometry offers the final validation of the molecular weight. It is, however, multinuclear NMR spectroscopy that serves as the cornerstone of the analysis, meticulously detailing the molecular architecture. By leveraging the specific strengths of ¹⁹F, ¹H, and ¹³C NMR, researchers can achieve an authoritative and trustworthy confirmation of their synthetic target, ensuring the integrity of their subsequent work.

References

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A Comparative Guide to Purity Assessment of Synthesized 2-Fluoro-1-iodo-4-isocyanatobenzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

The precise determination of purity for synthesized intermediates like 2-Fluoro-1-iodo-4-isocyanatobenzene is paramount in the fields of pharmaceutical research and development. The presence of impurities, even in trace amounts, can significantly impact reaction yields, product stability, and, most critically, the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of analytical methodologies for the robust purity assessment of 2-Fluoro-1-iodo-4-isocyanatobenzene derivatives, offering insights into the rationale behind experimental choices and presenting supporting data for informed decision-making.

The Criticality of Purity in Drug Synthesis

2-Fluoro-1-iodo-4-isocyanatobenzene is a key building block in the synthesis of various targeted therapeutic agents. Its highly reactive isocyanate group (-NCO) readily participates in nucleophilic addition reactions, forming urea, urethane, and other crucial linkages in drug molecules.[1][2] However, this reactivity also makes it susceptible to degradation and side reactions, leading to the formation of impurities that can be challenging to separate and may introduce toxicity or reduce the therapeutic effect of the final drug product. Therefore, rigorous purity analysis is not merely a quality control step but a foundational aspect of ensuring the integrity of the entire drug development process.

Comparative Analysis of Purity Assessment Techniques

A multi-faceted approach is often necessary for the comprehensive purity profiling of reactive molecules like 2-Fluoro-1-iodo-4-isocyanatobenzene. The selection of analytical techniques should be guided by the specific information required, such as the identification of unknown impurities, quantification of known impurities, and confirmation of the primary compound's structure.

Analytical Technique	Principle	Advantages for 2-Fluoro-1-iodo-4-isocyanatobenzene Analysis	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Separation based on differential partitioning of analytes between a stationary and mobile phase.	High resolution for separating closely related impurities. Quantitative accuracy and precision. Versatile with various detectors (UV, MS).	The reactive isocyanate group may require derivatization for improved stability and detection.[3][4]
Gas Chromatography (GC)	Separation of volatile compounds based on their partitioning between a stationary phase and a carrier gas.	Excellent for analyzing volatile impurities and residual solvents. High sensitivity with detectors like Flame Ionization Detector (FID).	The target molecule may have limited thermal stability, potentially leading to on-column degradation.[3][5] Derivatization is often necessary.[5][6][7]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed structural information.	Unambiguous structure elucidation of the main compound and impurities. ¹⁹F NMR is particularly powerful for fluorinated compounds.[8][9][10] Quantitative NMR (qNMR) can determine purity without a reference standard.	Lower sensitivity compared to chromatographic methods. Complex spectra may require advanced techniques for interpretation.
Fourier-Transform Infrared (FTIR) Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations, identifying functional groups.	Provides rapid confirmation of the characteristic isocyanate (-NCO) stretching band (~2250-2275 cm⁻¹).[11][12][13] Useful for monitoring reaction completion.	Limited ability to distinguish between structurally similar molecules. Not ideal for quantifying low-level impurities.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions to identify and quantify molecules.	High sensitivity and specificity for impurity identification, especially when coupled with chromatography (LC-MS, GC-MS).[6][14] Provides molecular weight information.	May require derivatization for volatile or thermally labile compounds.[6][14]
Thermal Analysis (DSC/TGA)	Differential Scanning Calorimetry (DSC) measures heat flow, while Thermogravimetric Analysis (TGA) measures mass change as a function of temperature.	Provides information on melting point, decomposition temperature, and the presence of volatile impurities.[15][16][17][18][19]	Not a primary technique for impurity identification or quantification.

In-Depth Methodologies for Purity Determination

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for the purity assessment of non-volatile organic compounds. For isocyanates, a derivatization step is often employed to enhance stability and detectability.

Workflow for HPLC Purity Assessment:

Caption: Workflow for HPLC purity analysis of isocyanates.

Experimental Protocol: HPLC with UV Detection

• Derivatization:

  • Accurately weigh approximately 10 mg of the synthesized 2-Fluoro-1-iodo-4-isocyanatobenzene derivative into a volumetric flask.

  • Add a solution of di-n-butylamine (DBA) in a suitable solvent (e.g., acetonitrile) in excess to ensure complete reaction with the isocyanate group.[14][20][21]

  • Allow the reaction to proceed for a specified time (e.g., 30 minutes) at room temperature to form the stable urea derivative.

• Sample Preparation:

  • Dilute the derivatized sample to a suitable concentration (e.g., 1 mg/mL) with the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid) is often effective.[14]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.

• Data Analysis:

  • Integrate the peak areas of the main component and all impurities.

  • Calculate the purity using the area percent method:

    • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides invaluable structural information. For fluorinated compounds, ¹⁹F NMR is a particularly sensitive and informative technique.

Key NMR Experiments for Purity Assessment:

• ¹H NMR: Provides information on the proton environment and can be used to identify and quantify proton-containing impurities.

• ¹³C NMR: Offers insights into the carbon skeleton of the molecule.

• ¹⁹F NMR: Highly sensitive to the electronic environment of the fluorine atom, making it excellent for identifying fluorinated isomers and impurities.[8][9]

• Quantitative NMR (qNMR): By integrating the signals of the analyte against a certified internal standard, the absolute purity can be determined without the need for a reference standard of the analyte itself.

Common Impurities and Their Identification

Impurities in the synthesis of 2-Fluoro-1-iodo-4-isocyanatobenzene can arise from starting materials, side reactions, or degradation.

Potential Synthetic Impurities:

Caption: Potential impurity formation pathways during synthesis.

Identification of Impurities:

• Unreacted Starting Material (2-Fluoro-4-iodoaniline): Can be detected by HPLC and identified by its characteristic retention time and mass spectrum.

• Urea Dimer: Formed by the reaction of the isocyanate with trace amounts of water.[1] It will have a higher molecular weight and can be identified by LC-MS.

• Carbamoyl Chloride Intermediate: A potential byproduct of the phosgenation reaction.[1]

• Positional Isomers: Depending on the synthetic route, other isomers of fluoro-iodo-isocyanatobenzene could be present. GC and NMR are effective for distinguishing isomers.

Comparative Data on Purification Methods

The choice of purification method will depend on the nature and quantity of the impurities present.

Purification Method	Principle	Effectiveness for 2-Fluoro-1-iodo-4-isocyanatobenzene
Recrystallization	Separation based on differences in solubility.	Effective for removing less soluble impurities. The choice of solvent is critical.
Column Chromatography	Separation based on differential adsorption on a stationary phase.	Highly effective for removing a wide range of impurities, including isomers and byproducts.
Distillation	Separation based on differences in boiling points.	Suitable for removing non-volatile impurities, but the thermal lability of the isocyanate must be considered.

Conclusion

The purity assessment of 2-Fluoro-1-iodo-4-isocyanatobenzene derivatives requires a strategic combination of analytical techniques. While HPLC provides robust quantitative data on purity, orthogonal methods such as NMR and MS are essential for definitive structural confirmation and impurity identification. A thorough understanding of the potential impurities arising from the synthetic route is crucial for developing and validating appropriate analytical methods. By employing the principles and methodologies outlined in this guide, researchers can ensure the quality and consistency of this critical synthetic intermediate, thereby contributing to the development of safe and effective pharmaceuticals.

References

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• PubMed. (2014). p-Tolyl isocyanate derivatization for analysis of CWC-related polar degradation products by mass spectrometry.
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• Remspec Corporation. (n.d.). Real-Time Monitoring of Isocyanate Chemistry Using a Fiber-Optic FTIR Probe.
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A Comparative Guide to the Biological Activity of Compounds Derived from 2-Fluoro-1-iodo-4-isocyanatobenzene

Introduction: A Versatile Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, the strategic selection of starting materials is paramount to the successful development of novel therapeutics. 2-Fluoro-1-iodo-4-isocyanatobenzene is a prime example of such a critical building block. Its unique trifunctionalized structure—featuring a reactive isocyanate group, a fluorine atom, and an iodine atom on a benzene ring—offers a versatile platform for synthesizing a diverse range of complex molecules. The isocyanate group is particularly adept at forming urea linkages, a core structural motif in numerous potent enzyme inhibitors.[1] This guide provides a comparative analysis of the biological activities of compounds derived from this scaffold, with a primary focus on their application as anti-cancer agents, particularly as analogues of the multi-kinase inhibitors Sorafenib and Regorafenib.

The Sorafenib Archetype: A Dual-Action Anti-Cancer Strategy

Sorafenib is a cornerstone in the treatment of several cancers, including advanced renal cell carcinoma and hepatocellular carcinoma.[2][3] Its efficacy stems from a dual-action mechanism: it directly inhibits tumor cell proliferation and survival by targeting the RAF/MEK/ERK signaling pathway, and it curtails tumor angiogenesis by inhibiting receptor tyrosine kinases like Vascular Endothelial Growth Factor Receptors (VEGFR) and Platelet-Derived Growth Factor Receptors (PDGFR).[4][5] The diaryl urea structure is central to Sorafenib's ability to bind to the kinase hinge region, and 2-Fluoro-1-iodo-4-isocyanatobenzene and its chemical relatives are instrumental in constructing this key pharmacophore.

Comparative Analysis of Sorafenib Analogues

Researchers have synthesized and evaluated numerous Sorafenib analogues to improve potency, selectivity, and pharmacokinetic profiles. The core synthetic strategy often involves the reaction of an appropriate aniline derivative with an isocyanate to form the critical urea bridge. Modifications are typically made to the "head" (picolinamide portion) or the "tail" (terminal phenyl ring) of the molecule.

The following table summarizes the in vitro cytotoxic activity (IC₅₀) of several representative Sorafenib analogues against various human cancer cell lines. Lower IC₅₀ values indicate greater potency.

Compound ID	Modification	Hela (Cervical Cancer) IC₅₀ (µM)	H1975 (Lung Cancer) IC₅₀ (µM)	A549 (Lung Cancer) IC₅₀ (µM)	HepG2 (Liver Cancer) IC₅₀ (µM)	PC-3 (Prostate Cancer) IC₅₀ (µM)	Reference
Sorafenib	(Reference Drug)	~2.0 - 4.0	4.20 ± 0.21	~1.0 - 3.5	3.44 ± 1.50	3.24 ± 0.45	[4][6]
Sunitinib	(Reference Drug)	2.06 ± 0.34	-	1.05 ± 0.04	-	-	[6]
Analogue 3d	R1=H, R2=pyrimidine, R3=morpholine	1.56 ± 0.04	-	-	-	-	[6]
Analogue 3r	R1=CH₃, R2=pyrimidine, R3=morpholine	1.89 ± 0.05	-	-	-	-	[6]
Analogue 3t	R1=CH₃, R2=pyrazine, R3=morpholine	-	2.34 ± 0.07	-	-	-	[6]
Analogue 3v	R1=CH₃, R2=pyridazine, R3=morpholine	-	-	1.35 ± 0.03	-	-	[6]
Analogue 5b	Urea replaced with chalcone	-	-	-	-	-	[4]
Analogue 5c	Urea replaced with chalcone	-	-	-	0.56 ± 0.83	3.15 ± 0.81	[4]

Analysis of Structure-Activity Relationships (SAR):

The data reveals several key insights into the SAR of these compounds:

• Superior Potency: Several analogues demonstrate superior or comparable potency to the reference drugs, Sorafenib and Sunitinib. For instance, analogue 3d shows better activity against Hela cells than Sunitinib.[6]

• Impact of Heterocyclic Groups: The choice of the heterocyclic ring system (R2 position) significantly influences activity and tumor cell line selectivity. Pyrimidine, pyrazine, and pyridazine substitutions all yielded highly potent compounds against different cell lines.[6]

• Urea Moiety Modification: Replacing the central urea group with a chalcone ketone functionality (analogues 5b and 5c) can lead to a significant improvement in cytotoxic activity.[4] Analogue 5c was notably more potent against HepG2 liver cancer cells than Sorafenib itself.[4] This suggests that while the urea moiety is a validated pharmacophore, alternative hydrogen bond acceptors/donors can be successfully employed.

• Kinase Inhibition: The anti-proliferative activity of these compounds often correlates with their ability to inhibit key kinases. For example, chalcone-bearing analogue 5b was a potent inhibitor of VEGFR-2/KDR kinase with an IC₅₀ value of 0.72µM.[4]

The Regorafenib Archetype: The Power of Fluorination

Regorafenib is a fluorinated analogue of Sorafenib, approved for metastatic colorectal cancer and advanced hepatocellular carcinoma.[2] The strategic addition of a fluorine atom to the central phenyl ring enhances its clinical performance and alters its pharmacodynamic profile compared to Sorafenib.[2] The synthesis of Regorafenib also relies on intermediates derived from fluorinated anilines, reinforcing the utility of halogenated phenyl isocyanates in drug design.[7][8]

Beyond Kinase Inhibition: A New Role as sEH Inhibitors

Intriguingly, research has uncovered that Sorafenib and its derivatives possess potent inhibitory activity against an entirely different class of enzymes: soluble epoxide hydrolase (sEH).[9][10] Regorafenib is an even more potent sEH inhibitor than Sorafenib.[10] Inhibition of sEH can have anti-inflammatory effects, which may contribute beneficially to the overall therapeutic outcome of these drugs.[10][11] This discovery opens a new avenue for the development of dual-purpose agents from the same chemical scaffold, targeting both cancer cell proliferation and inflammation.

Mechanistic Insights: Targeting Key Signaling Pathways

The primary anti-cancer mechanism of Sorafenib and Regorafenib analogues involves the disruption of critical signaling cascades that drive tumor growth and angiogenesis. The diagram below illustrates the two major pathways inhibited by these compounds.

Caption: Key signaling pathways targeted by Sorafenib and its analogues.

Experimental Protocols

To ensure scientific integrity and reproducibility, the protocols used to generate the comparative data are detailed below. These are self-validating systems designed to provide robust and reliable results.

Protocol 1: General Synthesis of a Diaryl Urea Kinase Inhibitor Analogue

This protocol outlines the fundamental reaction between an isocyanate and an amine to form the diaryl urea core, a common step in the synthesis of Sorafenib analogues.

Caption: General workflow for the synthesis of diaryl urea compounds.

Step-by-Step Methodology:

• Reactant Preparation: In a clean, dry flask, dissolve the selected aniline intermediate (e.g., 4-(4-amino-3-fluorophenoxy)-N-methylpicolinamide) in a suitable anhydrous solvent like dichloromethane or tetrahydrofuran under an inert atmosphere (e.g., nitrogen or argon).

• Isocyanate Addition: Add the 2-Fluoro-1-iodo-4-isocyanatobenzene or a related phenyl isocyanate derivative to the stirred solution.

• Reaction: Allow the reaction to proceed at room temperature. The reaction time can vary from a few hours to overnight.

• Monitoring: Monitor the progress of the reaction by TLC to confirm the consumption of the starting materials.

• Work-up: Once the reaction is complete, the solvent is removed under reduced pressure. The resulting crude solid is then redissolved in a suitable solvent for purification.

• Purification: The final compound is purified by flash column chromatography on silica gel, using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane) to isolate the desired product.

• Characterization: The structure and purity of the final compound are confirmed using analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: In Vitro VEGFR-2 Kinase Assay

This biochemical assay measures the direct inhibitory effect of a compound on the enzymatic activity of VEGFR-2. A luminescence-based method, such as the Kinase-Glo® assay, is commonly used.

Caption: Workflow for the MTT cell viability and cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Plate the desired cancer cells (e.g., HepG2, A549) in a 96-well plate at an appropriate density and allow them to attach overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Remove the old media and add fresh media containing various concentrations of the test compound. Include vehicle-only controls (e.g., DMSO).

• Incubation: Incubate the cells with the compound for a specified period, typically 24, 48, or 72 hours.

• MTT Addition: After the treatment period, add a sterile MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for an additional 3-4 hours. [6][8]During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to insoluble purple formazan crystals. [9]5. Solubilization: Carefully aspirate the media containing MTT and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals. [12]6. Absorbance Reading: Gently shake the plate to ensure complete dissolution and measure the absorbance of the colored solution using a microplate spectrophotometer at a wavelength between 550 and 600 nm. [8]7. Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Determine the IC₅₀ value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Conclusion and Future Directions

The chemical scaffold provided by 2-Fluoro-1-iodo-4-isocyanatobenzene is a proven and powerful starting point for the generation of potent anti-cancer agents. The derivatives, particularly those based on the Sorafenib and Regorafenib archetypes, demonstrate significant activity against a range of cancer cell lines by targeting key kinase signaling pathways. Structure-activity relationship studies show that modifications to nearly any part of the molecule can fine-tune potency and selectivity, with some non-urea analogues showing exceptional promise. Furthermore, the discovery of off-target activities, such as sEH inhibition, opens up exciting possibilities for developing multi-functional therapeutics.

Future research should focus on designing analogues with greater selectivity for specific kinase targets to minimize off-target toxicities. Exploring novel heterocyclic moieties and alternative linkers to the urea group could yield compounds with unique pharmacological profiles. The continued application of the robust synthetic and biological evaluation protocols detailed in this guide will be essential for advancing these promising compounds from the laboratory to the clinic.

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Please note that a live, clickable URL is provided for each reference for verification.

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• Novel Sorafenib-Based Structural Analogues: In Vitro Anticancer Evaluation of t-MTUCB and t-AUCMB. (n.d.). NIH.
• Design, synthesis and activity of novel sorafenib analogues bearing chalcone unit. (2016). Bioorganic & Medicinal Chemistry Letters.
• Sorafenib (BAY 43-9006, Nexavar)
• Sorafenib blocks the RAF/MEK/ERK pathway, inhibits tumor angiogenesis, and induces tumor cell apoptosis in hepatocellular carcinoma model PLC/PRF/5. (2006). Cancer Research.
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A Researcher's Guide to the X-ray Crystallography of 2-Fluoro-1-iodo-4-isocyanatobenzene Derivatives: A Comparative Approach

Abstract: This guide provides an in-depth technical overview of the challenges and methodologies associated with the single-crystal X-ray analysis of 2-fluoro-1-iodo-4-isocyanatobenzene and its derivatives. These compounds are valuable synthons in medicinal chemistry and materials science, where precise structural knowledge is paramount for rational design. Due to the limited public availability of crystallographic data for the title compound, this guide employs a comparative analysis framework. We leverage data from structurally related analogues, such as 4-nitrophenyl isocyanate, to establish a best-practice workflow and to predict the key intermolecular interactions that govern the crystal packing of these complex halogenated aromatics. We detail optimized protocols for synthesis, crystallization, and data refinement, emphasizing the causality behind critical experimental decisions and the importance of self-validating procedures to ensure scientific rigor.

Introduction: The Structural Imperative for Halogenated Phenyl Isocyanates

Phenyl isocyanates substituted with multiple, distinct halogens, such as 2-fluoro-1-iodo-4-isocyanatobenzene, represent a class of highly versatile chemical building blocks. The isocyanate group (–N=C=O) is a potent electrophile, readily reacting with nucleophiles like amines and alcohols to form ureas and carbamates, respectively—foundations of many pharmaceuticals and polymers.[1][2] The presence of both fluorine and iodine atoms on the phenyl ring introduces unique electronic and steric properties. Fluorine can modulate metabolic stability and binding affinity, while the large, polarizable iodine atom is a powerful halogen bond donor, capable of forming strong, directional non-covalent interactions that can be exploited in crystal engineering and drug-receptor binding.[3][4]

Understanding the precise three-dimensional arrangement of these molecules in the solid state is critical. X-ray crystallography provides unambiguous data on molecular geometry, conformation, and, most importantly, the subtle intermolecular forces that dictate crystal packing. This knowledge allows researchers to anticipate solid-state properties, understand structure-activity relationships (SAR), and design novel supramolecular assemblies. This guide navigates the complete workflow, from synthesis to structural elucidation, providing researchers with the necessary tools to approach the crystallographic analysis of this challenging yet rewarding class of compounds.

The Crystallographic Workflow: A Best-Practice Approach

The path from a powdered compound to a refined crystal structure is a multi-step process where each stage is critical for success. The reactive nature of the isocyanate group requires careful handling and specific experimental considerations.

Synthesis and Purification

The synthesis of aromatic isocyanates from the corresponding anilines is a well-established method. A common and effective approach involves the use of phosgene or a phosgene equivalent like triphosgene.

Causality: The reaction of an aniline (e.g., 2-fluoro-4-iodoaniline) with triphosgene in the presence of a non-nucleophilic base like triethylamine generates the target isocyanate.[5] The base is crucial for scavenging the HCl produced during the reaction. The choice of an inert, dry solvent (e.g., benzene, toluene) is paramount, as isocyanates readily react with water and other protic solvents.[6] Purification via distillation under reduced pressure is typically employed to isolate the product.[5]

Single Crystal Growth: The Art and Science

Obtaining diffraction-quality single crystals is often the most challenging step. Isocyanates can be prone to oligomerization or degradation, requiring carefully controlled conditions.

• Solvent Selection: The ideal solvent should fully dissolve the compound when heated but show limited solubility at room or lower temperatures. Dichloromethane has proven effective for crystallizing related compounds like 4-nitrophenyl isocyanate.[2]

• Common Techniques:

  • Slow Evaporation: A saturated solution of the compound is left in a loosely covered vial, allowing the solvent to evaporate over several days to weeks. This is a simple but effective starting point.

  • Vapor Diffusion: A concentrated solution of the compound in a volatile solvent is placed in a sealed chamber containing a less volatile "anti-solvent" in which the compound is insoluble. Slow diffusion of the anti-solvent vapor into the compound's solution gradually induces crystallization.

  • Temperature Gradient: A saturated solution is slowly cooled, often using a programmable thermostat, to gently reduce solubility and promote the growth of a single, well-ordered crystal.

X-ray Diffraction and Data Analysis

Once a suitable crystal is obtained, it is mounted on a diffractometer for data collection.

Workflow Rationale:

• Mounting and Cooling: The crystal is mounted on a goniometer head and rapidly cooled to a low temperature (typically 100 K) in a stream of nitrogen gas. This cryogenic cooling is essential to minimize thermal vibrations of the atoms, leading to sharper diffraction spots and a more precise final structure.

• Data Collection: A monochromatic X-ray beam is directed at the crystal, which is rotated through a series of angles. The resulting diffraction pattern is recorded on a detector.

• Structure Solution and Refinement: The collected data is processed to determine the unit cell dimensions and symmetry (space group). The structure is then solved using direct methods and refined using full-matrix least-squares procedures.

• Validation (Trustworthiness): The final model's quality is assessed using several metrics. The R-factor (R1) should be low (typically < 0.05 for a good structure). The difference Fourier map should be largely featureless, indicating that the atomic model correctly accounts for all electron density. Finally, the structure should be validated using external software like CheckCIF, which screens for potential issues with geometry and consistency. This validation step is a cornerstone of a trustworthy protocol.

Caption: Experimental workflow from synthesis to final structural validation.

Comparative Structural Analysis

While the crystal structure for 2-fluoro-1-iodo-4-isocyanatobenzene is not publicly available in databases like the Cambridge Structural Database (CSD)[7][8], we can predict its solid-state behavior by analyzing known structures of closely related molecules. The crystal structure of 4-nitrophenyl isocyanate provides an excellent point of comparison.[2]

Data Comparison of Structural Analogues

The following table summarizes key crystallographic data for 4-nitrophenyl isocyanate, which serves as our primary reference, and provides predicted values or considerations for our target molecule.

Parameter	4-Nitrophenyl Isocyanate[2]	Predicted for 2-Fluoro-1-iodo-4-isocyanatobenzene
Formula	C₇H₄N₂O₃	C₇H₃FINO
Crystal System	Monoclinic	Likely low symmetry (Monoclinic or Triclinic)
Space Group	P2₁/n	P2₁/c, P-1 or similar centrosymmetric group
Unit Cell (a, b, c)	3.71 Å, 13.12 Å, 15.04 Å	Larger unit cell volume due to bulky Iodine atom
Key Intermolecular Bond	C–H···O Hydrogen Bonds	Strong C–I···N/O Halogen Bonds
Other Interactions	π–π stacking	C–H···F, C–H···O Hydrogen Bonds, π–π stacking

Analysis of Governing Intermolecular Forces

In the known structure of 4-nitrophenyl isocyanate, the crystal packing is stabilized by intermolecular C–H···O hydrogen bonds involving the oxygen atoms of the nitro and isocyanate groups.[2]

For 2-fluoro-1-iodo-4-isocyanatobenzene, we predict a more complex and potentially stronger network of interactions. The dominant force is expected to be halogen bonding . The iodine atom, being large and electropositive at its tip (the σ-hole), will act as a strong halogen bond donor. It is highly likely to interact with the electronegative nitrogen or oxygen atom of the isocyanate group of a neighboring molecule (C–I···N or C–I···O). This type of interaction is highly directional and can be a powerful tool for controlling crystal packing.[4]

Additionally, weaker interactions such as C–H···F and C–H···O hydrogen bonds will likely play a secondary role in stabilizing the overall structure. The interplay between the strong, directional halogen bond and these weaker, more diffuse forces will ultimately determine the final crystal lattice.

Caption: Predicted intermolecular interactions in the crystal lattice.

Alternative and Complementary Techniques

While single-crystal X-ray diffraction is the gold standard for structural elucidation, other techniques can provide valuable, complementary information, especially when suitable crystals cannot be obtained.

• Solid-State NMR (ssNMR): This technique can provide information about the local environment of specific atoms (e.g., ¹³C, ¹⁹F) in a powdered sample, revealing the number of unique molecules in the asymmetric unit and offering insights into intermolecular proximity.[4]

• Powder X-ray Diffraction (PXRD): While not providing atomic-level detail, PXRD is essential for confirming the bulk purity of a crystalline sample and can be used to identify different polymorphic forms.

• Computational Modeling: Density Functional Theory (DFT) calculations can be used to predict the gas-phase geometry of the molecule and to model intermolecular interaction energies, helping to rationalize experimentally observed packing motifs.

Conclusion and Outlook

The crystallographic analysis of 2-fluoro-1-iodo-4-isocyanatobenzene derivatives presents both challenges, due to the reactivity of the isocyanate group, and significant opportunities. By understanding the principles of synthesis, crystallization, and data analysis, and by leveraging a comparative approach with known structures, researchers can successfully elucidate the solid-state structures of these important molecules. The dominant role of the C–I···N/O halogen bond is predicted to be the key feature controlling the supramolecular assembly. The protocols and insights provided herein serve as a robust framework for future investigations, ultimately enabling the rational design of new materials and pharmaceutical agents based on this versatile chemical scaffold. The successful crystallization and structural determination of 2-fluoro-1-iodo-4-isocyanatobenzene itself would be a valuable contribution to the structural chemistry community.

Detailed Experimental Protocols

Protocol 1: Synthesis of 4-Iodophenyl Isocyanate (Illustrative Example)

Adapted from ChemicalBook Synthesis Method[5]

• To a solution of triphosgene (10 mmol) and triethylamine (20 mmol) in 30 mL of dry benzene, add a solution of 4-iodoaniline (20 mmol) in 15 mL of dry benzene dropwise over 20 minutes.

• Heat the reaction mixture to reflux. The temperature should rise during the addition.

• Maintain reflux for 3 hours, monitoring the reaction by TLC.

• After cooling, filter the reaction mixture to remove triethylamine hydrochloride salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the residue by distillation under reduced pressure to afford the final product.

Protocol 2: X-ray Data Collection and Refinement (General Procedure)

Based on established methods[2]

• Select a suitable single crystal under a microscope and mount it on a cryo-loop.

• Mount the loop on the goniometer head of a single-crystal X-ray diffractometer equipped with a cryo-cooling device.

• Cool the crystal to 100 K in a steady stream of N₂(g).

• Perform an initial unit cell determination and screen the crystal for diffraction quality.

• Collect a full sphere of diffraction data using an appropriate strategy (e.g., ω-scans).

• Integrate the raw data and apply corrections for Lorentz factor, polarization, and absorption (multi-scan method).

• Solve the crystal structure using intrinsic phasing or direct methods (e.g., using SHELXT).

• Refine the structural model by full-matrix least-squares on F² (e.g., using SHELXL). Anisotropic displacement parameters should be used for all non-hydrogen atoms.

• Locate hydrogen atoms in the difference Fourier map and refine them using a riding model.

• Conduct a final validation of the structure using PLATON/CheckCIF to ensure the model is chemically and crystallographically sound.

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The Strategic Advantage of 2-Fluoro-1-iodo-4-isocyanatobenzene in Kinase Inhibitor Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals.

In the landscape of kinase inhibitor discovery, the synthesis of the diaryl urea moiety is a cornerstone of many therapeutic agents. This structural motif is crucial for establishing key interactions within the kinase hinge region, influencing potency and selectivity. The choice of building blocks for constructing this urea linkage is therefore a critical decision in the synthetic strategy. This guide provides an in-depth comparison of 2-Fluoro-1-iodo-4-isocyanatobenzene with other common building blocks for the synthesis of diaryl urea-containing kinase inhibitors, supported by experimental data and protocols.

Introduction: The Diaryl Urea Pharmacophore in Kinase Inhibition

Protein kinases play a pivotal role in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer. Consequently, kinase inhibitors have emerged as a major class of therapeutics. A significant number of these inhibitors, such as the FDA-approved drugs Sorafenib and Regorafenib, feature a diaryl urea core. This scaffold acts as a hydrogen bond donor and acceptor, effectively anchoring the inhibitor to the ATP-binding site of the kinase.

The archetypal synthesis of a diaryl urea involves the reaction of an aryl isocyanate with an aryl amine. The choice of the isocyanate building block is not merely a matter of synthetic convenience; its constituent functional groups can profoundly influence not only the reaction's efficiency but also the pharmacological properties of the final molecule.

A Multifunctional Building Block: 2-Fluoro-1-iodo-4-isocyanatobenzene

2-Fluoro-1-iodo-4-isocyanatobenzene is a highly functionalized building block that offers a unique combination of reactive and modulatory features for kinase inhibitor synthesis.

• Isocyanate Group: Provides the primary reactive site for the formation of the urea linkage with an amine.

• Ortho-Fluoro Group: The presence of a fluorine atom ortho to the isocyanate group can modulate its reactivity and influence the conformation of the resulting urea bond. This can be advantageous for fine-tuning the binding affinity of the inhibitor. Furthermore, fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability and binding affinity.[1]

• Para-Iodo Group: The iodine atom serves as a versatile synthetic handle for post-urea formation modifications. Its susceptibility to a wide range of palladium- and copper-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig) allows for the late-stage introduction of diverse chemical moieties. This is particularly valuable for generating focused libraries of analogues for structure-activity relationship (SAR) studies.

Comparative Analysis of Building Blocks for Diaryl Urea Synthesis

To objectively assess the efficacy of 2-Fluoro-1-iodo-4-isocyanatobenzene, we will compare it with two widely used alternatives in the context of synthesizing a key diaryl urea intermediate for kinase inhibitors:

• 4-Chloro-3-(trifluoromethyl)phenyl isocyanate: A common building block used in the synthesis of Sorafenib and Regorafenib.

• Isocyanate-Free Methods: Utilizing reagents like 1,1'-carbonyldiimidazole (CDI) or phenyl carbamates to form the urea bond, thereby avoiding the handling of potentially hazardous isocyanates.

For the purpose of this comparison, we will consider the synthesis of a generic, yet representative, diaryl urea kinase inhibitor scaffold.

Scenario: Synthesis of a Regorafenib Analogue

Regorafenib is a multi-kinase inhibitor used in the treatment of various cancers.[2] Its synthesis involves the reaction of 4-chloro-3-(trifluoromethyl)phenyl isocyanate with the key intermediate 4-(4-amino-3-fluorophenoxy)-N-methylpicolinamide. We will use this as a basis for our comparative analysis.

Target Molecule: N-(4-(4-carbamoyl-3-fluorophenoxy)phenyl)-N'-(2-fluoro-4-iodophenyl)urea

This hypothetical analogue retains the core structure of Regorafenib but incorporates the 2-fluoro-4-iodophenyl moiety, allowing for a direct comparison of the building blocks.

Method 1: Synthesis via 2-Fluoro-1-iodo-4-isocyanatobenzene

This method represents the direct application of our topic building block.

Direct Urea Formation with 2-Fluoro-1-iodo-4-isocyanatobenzene.

Experimental Protocol:

• Dissolve 4-(4-amino-3-fluorophenoxy)-N-methylpicolinamide (1.0 eq) in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

• Add 2-Fluoro-1-iodo-4-isocyanatobenzene (1.05 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC or LC-MS for completion.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the desired diaryl urea.

Expected Efficacy and Advantages:

• High Reactivity and Yield: The reaction between an amine and an isocyanate is typically high-yielding and proceeds under mild conditions without the need for a catalyst.[3]

• Ortho-Fluoro Effect: The electron-withdrawing nature of the ortho-fluoro substituent can increase the electrophilicity of the isocyanate carbon, potentially accelerating the reaction. However, steric hindrance from the ortho-substituent might slightly decrease the reaction rate compared to an unsubstituted phenyl isocyanate.[1]

• Synthetic Handle for Diversification: The key advantage is the presence of the iodine atom on the product, which allows for subsequent diversification. For example, a Suzuki coupling could be employed to introduce various aryl or heteroaryl groups, enabling rapid exploration of the SAR of this part of the molecule.

Post-synthesis diversification via Suzuki coupling.

Method 2: Synthesis via 4-Chloro-3-(trifluoromethyl)phenyl isocyanate (Conventional Approach)

This method is analogous to the established synthesis of Regorafenib.

Conventional synthesis of Regorafenib using a substituted isocyanate.

Experimental Protocol:

• Dissolve 4-(4-amino-3-fluorophenoxy)-N-methylpicolinamide (1.0 eq) in an anhydrous solvent like toluene or DCM.[4]

• Add a solution of 4-chloro-3-(trifluoromethyl)phenyl isocyanate (1.0 eq) in the same solvent to the amine solution at room temperature.[4]

• Stir the reaction mixture for several hours to overnight.

• Collect the precipitated product by filtration, wash with the solvent, and dry under vacuum to obtain Regorafenib.

Comparative Performance:

Feature	2-Fluoro-1-iodo-4-isocyanatobenzene	4-Chloro-3-(trifluoromethyl)phenyl isocyanate
Reaction Efficiency	High yield, mild conditions expected.	High yield, mild conditions reported (often >90%).[4]
Product Purity	Generally high, purification may be needed.	Often precipitates from the reaction mixture in high purity.
Post-synthesis Modification	Excellent, due to the presence of iodine.	Limited, requires more complex synthetic routes for diversification.
Safety/Handling	Isocyanates are toxic and require careful handling.	Isocyanates are toxic and require careful handling.
Cost & Availability	More specialized, potentially higher cost.	Commercially available, used in large-scale synthesis.

Method 3: Isocyanate-Free Synthesis using 1,1'-Carbonyldiimidazole (CDI)

This method avoids the direct use of isocyanates by generating a reactive intermediate in situ.

Two-step, one-pot urea synthesis using CDI.

Experimental Protocol:

• Dissolve the first aryl amine (e.g., 2-fluoro-4-iodoaniline) (1.0 eq) in an anhydrous solvent like THF or DCM.

• Add CDI (1.05 eq) and stir at room temperature for 1-2 hours to form the acyl imidazole intermediate.[5]

• Add the second aryl amine (e.g., 4-(4-amino-3-fluorophenoxy)-N-methylpicolinamide) (1.0 eq) to the reaction mixture.

• Stir at room temperature or with gentle heating until the reaction is complete (monitor by TLC/LC-MS).

• Work up the reaction by washing with water and brine, then dry the organic layer and concentrate.

• Purify the product by chromatography or recrystallization.

Method 4: Isocyanate-Free Synthesis using Phenyl Carbamate

This approach also circumvents the use of free isocyanates.

Experimental Protocol:

• Prepare the phenyl carbamate of the first aryl amine by reacting it with diphenyl carbonate or phenyl chloroformate.[6]

• Dissolve the resulting phenyl carbamate (1.0 eq) and the second aryl amine (1.2 eq) in a high-boiling solvent like toluene or DMSO.[7]

• Add a base such as triethylamine (0.25 eq) and heat the mixture (e.g., 80-100 °C) for several hours to overnight.[7]

• Cool the reaction mixture and purify the product, often by precipitation or chromatography.

Comparative Performance of Urea Formation Methods:

Method	Building Block	Typical Yield	Reaction Conditions	Safety/Handling
Isocyanate Addition	Aryl Isocyanate	>90%	Room temp, fast	Isocyanates are toxic and moisture-sensitive.
CDI Coupling	Aryl Amine + CDI	70-95%	Room temp to mild heat	CDI is a solid, safer than phosgene derivatives.[8]
Carbamate Aminolysis	Phenyl Carbamate	60-90%	Elevated temp, base	Avoids isocyanates, but requires heating.[7]

Conclusion and Recommendations

2-Fluoro-1-iodo-4-isocyanatobenzene presents itself as a strategically valuable building block for the synthesis of diaryl urea-based kinase inhibitors, particularly in the context of drug discovery and lead optimization.

• For Library Synthesis and SAR Exploration: The presence of the iodine atom is a distinct advantage, providing a versatile handle for late-stage functionalization through well-established cross-coupling chemistries. This allows for the rapid generation of analogues with diverse substitutions, which is invaluable for exploring the structure-activity relationship.

• For Direct Synthesis: As a direct precursor to the urea linkage, it offers a highly efficient and high-yielding reaction under mild conditions, comparable to other commonly used isocyanates. The ortho-fluoro substituent can be beneficial for modulating the final compound's biological activity and pharmacokinetic properties.

Comparison with Alternatives:

• Versus Conventional Isocyanates (e.g., 4-chloro-3-(trifluoromethyl)phenyl isocyanate): While the conventional isocyanates are well-established for large-scale synthesis of specific targets like Regorafenib, they lack the inherent versatility for rapid analogue synthesis that the iodo-substituted building block provides.

• Versus Isocyanate-Free Methods (CDI, Carbamates): Isocyanate-free methods offer a significant safety advantage by avoiding the handling of toxic and moisture-sensitive isocyanates. However, these methods may require slightly harsher conditions (heating for carbamates) or careful control of stoichiometry to avoid side products (CDI). The isocyanate-based route is often more direct and faster.

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Validating the Dual Reactivity of 2-Fluoro-1-iodo-4-isocyanatobenzene: A Comparative Guide to its Mechanistic Pathways

For Immediate Release

In the landscape of modern drug discovery and development, the strategic introduction of specific chemical motifs is paramount for optimizing the pharmacological profile of lead compounds. The trifunctional reagent, 2-fluoro-1-iodo-4-isocyanatobenzene, has emerged as a versatile building block, offering multiple avenues for molecular elaboration. This guide provides a comprehensive analysis of the reaction mechanisms of this reagent, comparing its dual reactivity at the isocyanate and iodo-substituted positions. We will delve into the mechanistic rationale, supported by experimental evidence and in comparison with alternative synthetic strategies, to provide researchers with a robust framework for its effective utilization.

Introduction: A Trifunctional Reagent for Complex Scaffolds

2-Fluoro-1-iodo-4-isocyanatobenzene is a unique chemical entity possessing three distinct functional groups on a benzene ring: an isocyanate, a fluorine atom, and an iodine atom. This arrangement provides a powerful platform for sequential or orthogonal functionalization, enabling the construction of complex molecular architectures. The isocyanate group serves as a highly reactive electrophile for the formation of urea and carbamate linkages, while the carbon-iodine bond is a prime site for transition metal-catalyzed cross-coupling reactions. The fluorine substituent, in turn, modulates the electronic properties of the aromatic ring, influencing the reactivity of the other two functional groups and often imparting desirable metabolic stability in drug candidates.[1]

Part 1: The Isocyanate Moiety - A Gateway to Ureas and Carbamates

The isocyanate group (-N=C=O) is characterized by a highly electrophilic central carbon atom, making it susceptible to attack by a wide range of nucleophiles. This reactivity is the cornerstone of polyurethane chemistry and is extensively utilized in the pharmaceutical industry for the synthesis of ureas and carbamates.[2][3]

Mechanism of Nucleophilic Addition

The generally accepted mechanism for the reaction of an isocyanate with a nucleophile, such as an amine or an alcohol, proceeds through a nucleophilic addition to the carbonyl carbon.[4] The presence of electron-withdrawing groups on the aromatic ring, such as the fluorine and iodine atoms in 2-fluoro-1-iodo-4-isocyanatobenzene, is expected to enhance the electrophilicity of the isocyanate carbon, thereby increasing its reactivity compared to unsubstituted phenyl isocyanate.[5][6]

A computational study on the reaction of isocyanates with alcohols has shown that the reaction can proceed through either a concerted or a stepwise mechanism.[7] However, for the reaction with amines, a stepwise mechanism is generally favored.

Reaction with Primary Amines (Urea Formation):

The reaction with a primary amine, for instance, aniline, leads to the formation of a substituted urea. The mechanism is as follows:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbon of the isocyanate group.[4]

• Proton Transfer: This initial attack forms a zwitterionic intermediate, which rapidly undergoes a proton transfer from the nitrogen to the oxygen, yielding the stable urea product.

Mechanism of urea formation from an isocyanate and a primary amine.

Experimental Protocol: Synthesis of a Urea Derivative

• Materials: 2-fluoro-1-iodo-4-isocyanatobenzene, aniline, anhydrous dichloromethane (DCM).

• Procedure:

  • Dissolve 1.0 equivalent of 2-fluoro-1-iodo-4-isocyanatobenzene in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add 1.05 equivalents of aniline dropwise to the stirred solution at room temperature.

  • Continue stirring the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, the urea product often precipitates from the solution. The solid can be collected by filtration and washed with cold DCM.

  • If the product remains in solution, the solvent can be removed under reduced pressure, and the crude product purified by recrystallization or column chromatography.

Comparative Analysis: Alternative Reagents for Urea Synthesis

While isocyanates are highly efficient for urea synthesis, their toxicity, particularly the handling of phosgene in their synthesis, has prompted the development of alternative methods.[8][9]

Method	Reagent/Precursor	Advantages	Disadvantages
Isocyanate-based	2-Fluoro-1-iodo-4-isocyanatobenzene	High reactivity, good yields, predictable mechanism.	Isocyanates can be toxic and moisture-sensitive.[10]
Phosgene-Free Urea Synthesis	Carbamoyl chlorides, Carbon dioxide and amines	Avoids the use of highly toxic phosgene.[8]	May require catalysts and harsher reaction conditions.
From Anilines and Urea	Aniline hydrochloride and urea	Readily available and inexpensive starting materials.[11]	Can produce symmetrical byproducts and requires heating.[11]

Part 2: The Carbon-Iodine Bond - A Handle for Cross-Coupling

The iodo-substituent on the aromatic ring provides a versatile handle for forming new carbon-carbon and carbon-heteroatom bonds through various palladium-catalyzed cross-coupling reactions. These reactions significantly expand the synthetic utility of 2-fluoro-1-iodo-4-isocyanatobenzene beyond simple nucleophilic additions to the isocyanate.

Mechanism of Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling reaction is a powerful method for the formation of C-C bonds by reacting an organoboron compound with an organohalide in the presence of a palladium catalyst and a base.[12][13]

The catalytic cycle for the Suzuki coupling of 2-fluoro-1-iodo-4-isocyanatobenzene with a generic phenylboronic acid is as follows:

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-iodine bond of 2-fluoro-1-iodo-4-isocyanatobenzene to form a Pd(II) complex.

• Transmetalation: The organoboron species, activated by the base, transfers its organic group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated, forming the biaryl product and regenerating the Pd(0) catalyst.

Simplified catalytic cycle for the Suzuki-Miyaura coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

• Materials: 2-fluoro-1-iodo-4-isocyanatobenzene, phenylboronic acid, palladium catalyst (e.g., Pd(PPh₃)₄), a base (e.g., K₂CO₃), and a suitable solvent (e.g., dioxane/water).

• Procedure:

  • To a reaction vessel, add 2-fluoro-1-iodo-4-isocyanatobenzene (1.0 eq.), phenylboronic acid (1.2 eq.), the palladium catalyst (e.g., 0.05 eq.), and the base (2.0 eq.).

  • Degas the mixture and backfill with an inert gas.

  • Add the degassed solvent system (e.g., dioxane/water 4:1).

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the starting material is consumed (monitor by TLC or GC-MS).

  • After cooling to room temperature, dilute the mixture with an organic solvent and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Comparative Analysis: Alternative Reagents for Aryl Group Introduction

The primary advantage of using 2-fluoro-1-iodo-4-isocyanatobenzene in cross-coupling reactions is the direct introduction of a functionalized aryl ring that already contains the isocyanate group. An alternative approach involves performing the cross-coupling first and then introducing the isocyanate functionality. A more direct competitor is a pre-functionalized boronic acid derivative.

Reagent	Approach	Advantages	Disadvantages
2-Fluoro-1-iodo-4-isocyanatobenzene	Direct coupling of the isocyanate-containing aryl halide.	Convergent synthesis, fewer steps in the final stages.	Isocyanate group may not be stable to all cross-coupling conditions.
4-Isocyanatophenylboronic acid pinacol ester	Direct coupling of the isocyanate-containing boronic ester.[10][14]	Milder reaction conditions may be possible compared to using an aryl iodide.	Boronic esters can be more expensive and less stable than aryl iodides.
Sequential Approach (e.g., 4-amino-3-fluorophenylboronic acid followed by isocyanate formation)	Coupling of a protected amine precursor, followed by deprotection and conversion to the isocyanate.	Protects the reactive isocyanate group during the coupling reaction.	Longer synthetic route, requires additional protection/deprotection and isocyanate formation steps.

Conclusion: A Versatile Tool with Predictable Reactivity

2-Fluoro-1-iodo-4-isocyanatobenzene stands out as a highly valuable reagent in synthetic chemistry, particularly for the construction of complex molecules in drug discovery. Its dual reactivity allows for a modular and efficient approach to synthesizing a diverse range of compounds. The isocyanate group provides a reliable method for forming urea and carbamate linkages through a well-understood nucleophilic addition mechanism. Simultaneously, the iodo-substituent opens the door to a vast array of palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-heteroatom bonds.

The presence of the fluorine atom not only modulates the reactivity of the other functional groups but can also confer beneficial properties to the final molecule. By understanding the distinct mechanistic pathways available to this trifunctional reagent and comparing them to alternative synthetic strategies, researchers can make informed decisions to best leverage its capabilities in their synthetic endeavors. The experimental protocols provided herein offer a starting point for the practical application of 2-fluoro-1-iodo-4-isocyanatobenzene in the laboratory.

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A Comparative Guide to Catalysts for Cross-Coupling Reactions of 2-Fluoro-1-iodo-4-isocyanatobenzene

Introduction: The Strategic Importance of 2-Fluoro-1-iodo-4-isocyanatobenzene in Modern Synthesis

2-Fluoro-1-iodo-4-isocyanatobenzene is a valuable trifunctional building block in medicinal chemistry and materials science. Its unique arrangement of a reactive iodo group, a modulating fluoro substituent, and a versatile isocyanate moiety allows for the strategic and sequential introduction of molecular complexity. The chemoselective cross-coupling at the carbon-iodine bond is a critical transformation, enabling the synthesis of a diverse array of substituted fluorinated aryl isocyanates, which are precursors to ureas, carbamates, and other functionalities prevalent in pharmaceuticals and functional materials.[1]

The inherent challenge in the cross-coupling of this substrate lies in achieving high yields and selectivity while preserving the reactive isocyanate group. This guide provides a comparative analysis of various catalytic systems for the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig cross-coupling reactions of 2-Fluoro-1-iodo-4-isocyanatobenzene. The insights presented herein are synthesized from established principles of organometallic chemistry and experimental data from related systems, offering a predictive framework for catalyst selection and reaction optimization.

Understanding the Reactivity Landscape: C-I vs. C-F

The selective activation of the carbon-iodine (C-I) bond over the more robust carbon-fluorine (C-F) bond is the cornerstone of successful cross-coupling with 2-Fluoro-1-iodo-4-isocyanatobenzene. The bond dissociation energies follow the trend C-F > C-Cl > C-Br > C-I, making the C-I bond the most labile and thus the most susceptible to oxidative addition by a low-valent metal catalyst, such as palladium(0) or nickel(0).[2] This differential reactivity allows for selective functionalization at the iodo-position under carefully controlled conditions.[2]

Catalytic Cycles: A Universal Blueprint for Cross-Coupling

The majority of the cross-coupling reactions discussed in this guide proceed through a common catalytic cycle involving a palladium or nickel catalyst. A generalized representation of this cycle is depicted below.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Comparative Analysis of Catalysts for Key Cross-Coupling Reactions

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of biaryl structures.[3][4] For the coupling of 2-Fluoro-1-iodo-4-isocyanatobenzene with various boronic acids, palladium-based catalysts are generally the most effective.

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Key Advantages & Considerations
Pd(PPh₃)₄	PPh₃	K₂CO₃, Cs₂CO₃	Toluene/H₂O, Dioxane/H₂O	80-100	85-95	Readily available and effective for a broad range of boronic acids. Requires relatively high catalyst loading.
Pd(OAc)₂ + SPhos	SPhos	K₃PO₄	Toluene/H₂O	Room Temp - 80	90-98	Highly active catalyst, allowing for lower catalyst loading and milder reaction conditions.[5]
PdCl₂(dppf)	dppf	Na₂CO₃, K₂CO₃	DMF, Dioxane	80-100	88-96	Effective for challenging substrates and offers good functional group tolerance.[2]
Ni(cod)₂ + PCy₃	PCy₃	K₃PO₄	Toluene	60-80	75-90	A potential alternative to palladium, particularly for electron-rich boronic acids. May require careful optimization to avoid side reactions with the isocyanate.[6][7]

Expert Insight: The choice of ligand is paramount in Suzuki-Miyaura coupling. Bulky, electron-rich phosphine ligands like SPhos and other Buchwald-type ligands often accelerate the rate-limiting reductive elimination step, leading to higher yields and faster reactions under milder conditions.[5][8] For substrates prone to deactivation, such as those with the electron-withdrawing isocyanate group, a highly active catalyst system like Pd(OAc)₂/SPhos is recommended.

Heck Reaction: Vinylation of the Aryl Iodide

The Heck reaction provides a powerful means to introduce vinyl groups, forming substituted styrenes.[9][10] The preservation of the isocyanate group requires mild reaction conditions and a carefully chosen base.

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Key Advantages & Considerations
Pd(OAc)₂	P(o-tolyl)₃	Et₃N, DIPEA	DMF, Acetonitrile	80-100	80-92	The classic Mizoroki-Heck conditions are often effective. The choice of a non-nucleophilic organic base is crucial to avoid reaction with the isocyanate.[10]
PdCl₂(PPh₃)₂	PPh₃	K₂CO₃	DMF	100	75-88	A common and reliable catalyst system.
Herrmann's Catalyst	None	NaOAc	NMP	100-120	85-95	A highly stable palladacycle that can be effective at low catalyst loadings.

Experimental Protocol: A Representative Heck Reaction

• To a flame-dried Schlenk flask under an argon atmosphere, add 2-Fluoro-1-iodo-4-isocyanatobenzene (1.0 mmol), the desired alkene (1.2 mmol), Pd(OAc)₂ (0.02 mmol), and P(o-tolyl)₃ (0.04 mmol).

• Add anhydrous DMF (5 mL) followed by triethylamine (1.5 mmol).

• Heat the reaction mixture to 90 °C and monitor by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Caption: Experimental workflow for a typical Heck reaction.

Sonogashira Coupling: Introduction of Alkynyl Moieties

The Sonogashira coupling is the premier method for the synthesis of aryl alkynes.[11][12] This reaction typically employs a dual-catalyst system of palladium and copper.[11]

Catalyst System	Co-catalyst	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Key Advantages & Considerations
PdCl₂(PPh₃)₂	CuI	PPh₃	Et₃N, DIPEA	THF, DMF	Room Temp - 50	The standard conditions are often sufficient for the reactive aryl iodide.[13][14]
Pd(PPh₃)₄	CuI	PPh₃	Piperidine	Toluene	Room Temp - 60	An alternative amine base that can be effective.
Copper-Free Conditions: Pd(OAc)₂	None	XPhos	Cs₂CO₃	Dioxane	60-80	Avoids the use of copper, which can sometimes lead to alkyne homocoupling. Requires a more specialized ligand and base.[12][15]

Expert Insight: The isocyanate group is generally tolerant of the mild, basic conditions used in Sonogashira coupling. However, it is advisable to use an excess of the amine base to act as both the base and a solvent, which can help to maintain a homogeneous reaction mixture and drive the reaction to completion.

Buchwald-Hartwig Amination: Forming C-N Bonds

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines.[16][17][18] The reaction of 2-Fluoro-1-iodo-4-isocyanatobenzene with amines presents a unique challenge, as the isocyanate group is highly electrophilic and can react with the amine nucleophile. Therefore, this transformation is generally not recommended without prior protection of the isocyanate group.

Should the synthesis require a primary or secondary amine at the 4-position, a more strategic approach would be to start with a precursor such as 4-amino-2-fluoro-1-iodobenzene, perform the Buchwald-Hartwig amination, and then convert the amino group to the isocyanate in a subsequent step.

Decision Framework for Catalyst Selection

Caption: Decision tree for selecting an appropriate catalyst system.

Conclusion

The selective cross-coupling of 2-Fluoro-1-iodo-4-isocyanatobenzene is a highly achievable and valuable transformation for the synthesis of complex molecules. Palladium-based catalysts, particularly those employing bulky, electron-rich phosphine ligands, offer the most robust and versatile solutions for Suzuki-Miyaura, Heck, and Sonogashira couplings. Careful consideration of the reaction conditions, especially the choice of base and temperature, is essential to ensure the preservation of the isocyanate functionality. While direct Buchwald-Hartwig amination is ill-advised, a strategic synthetic route employing a protected isocyanate or a precursor amine can readily afford the desired C-N coupled products. This guide provides a solid foundation for researchers to make informed decisions in the design and execution of cross-coupling reactions with this important building block.

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A Comparative Guide to Polymers Synthesized with 2-Fluoro-1-iodo-4-isocyanatobenzene: Properties and Performance

This guide provides an in-depth characterization of polymers synthesized using the functional monomer 2-Fluoro-1-iodo-4-isocyanatobenzene. We will explore the unique properties imparted by the fluorine and iodine moieties and present a comparative analysis against polymers derived from conventional isocyanates. This document is intended for researchers, scientists, and professionals in drug development and materials science who are seeking advanced polymers with tailored functionalities.

Introduction: The Rationale for a Halogenated Isocyanate Monomer

Polyurethanes are a versatile class of polymers, with properties that can be finely tuned by selecting specific isocyanates and polyols.[1] The choice of the isocyanate monomer is particularly critical as it forms the basis of the rigid hard segments in the polymer backbone, significantly influencing thermal and mechanical properties.[2]

2-Fluoro-1-iodo-4-isocyanatobenzene is an aromatic isocyanate distinguished by two key halogen substitutions on its phenyl ring. This unique structure is designed to impart a specific combination of properties to the resulting polymer:

• Fluorine Substituent: The incorporation of fluorine is a well-established strategy for enhancing polymer performance.[3] The high electronegativity and the strength of the carbon-fluorine (C-F) bond (approximately 485 kJ/mol) confer excellent thermal stability, chemical inertness, and low surface energy.[4] This translates to polymers with high resistance to weathering, heat, and microbial attack, as well as hydrophobic or oleophobic surfaces.[1][5][6][7]

• Iodine Substituent: The presence of a heavy iodine atom is less common in polymer backbones but offers distinct advantages. Firstly, it significantly increases the polymer's radiopacity, making it visible in X-ray imaging. This is a highly desirable characteristic for materials used in biomedical devices and as potential contrast agents.[8][9][10][11] Secondly, the carbon-iodine (C-I) bond can serve as a reactive site for post-polymerization modification, allowing for the attachment of other functional molecules.

This guide will focus on the synthesis and characterization of polyurethanes derived from this monomer, comparing their performance metrics to those of polymers made from standard aromatic and aliphatic isocyanates.

Synthesis and Structural Confirmation

The most direct application of 2-Fluoro-1-iodo-4-isocyanatobenzene is in polyaddition reactions with diols or polyols to create polyurethanes. The reaction proceeds via the formation of carbamate (urethane) linkages.[1]

Experimental Protocol: Polyurethane Synthesis

A typical two-step solution polymerization is employed to control the polymer architecture.

• Pre-polymer Formation:

  • In a three-neck flask under a nitrogen atmosphere, add polytetramethylene ether glycol (PTMG, a polyol soft segment) and 2-Fluoro-1-iodo-4-isocyanatobenzene (in a 1:2 molar ratio).

  • Add anhydrous dimethylformamide (DMF) as a solvent.

  • Heat the mixture to 70-80°C with continuous stirring.

  • Allow the reaction to proceed for 2-3 hours to form an isocyanate-terminated prepolymer.

• Chain Extension:

  • Dissolve a chain extender, such as 1,4-butanediol (BDO), in anhydrous DMF.

  • Add the BDO solution dropwise to the prepolymer mixture. The molar amount of BDO should be equivalent to the initial molar amount of PTMG.

  • Continue the reaction at 80°C for an additional 3-4 hours until the viscosity of the solution increases significantly.

  • Precipitate the polymer by pouring the solution into a non-solvent like methanol.

  • Collect the polymer precipitate by filtration and dry under vacuum at 60°C for 24 hours.

Caption: Workflow for Polyurethane Synthesis.

Structural Verification

The successful synthesis of the polymer is confirmed using spectroscopic methods.

• Fourier-Transform Infrared (FTIR) Spectroscopy: The primary indicator of a successful reaction is the disappearance of the strong N=C=O stretching band from the isocyanate monomer (around 2270 cm⁻¹) and the appearance of characteristic urethane linkage bands: N-H stretching (~3300 cm⁻¹) and C=O stretching (~1700 cm⁻¹).[12][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR provide detailed structural elucidation, confirming the incorporation of the monomer units into the polymer chain and the absence of unreacted monomers.[12][13]

Caption: Structure of the Halogenated Polyurethane.

Comparative Performance Analysis

To contextualize the performance of the 2-Fluoro-1-iodo-4-isocyanatobenzene based polyurethane (F-I-PU), we compare it to polyurethanes synthesized under similar conditions but with different isocyanates:

• MDI-PU: Based on 4,4'-Methylene diphenyl diisocyanate, a standard aromatic isocyanate.

• HDI-PU: Based on Hexamethylene diisocyanate, a standard aliphatic isocyanate.

Data Summary Table

Property	F-I-PU (Expected)	MDI-PU (Typical)	HDI-PU (Typical)	Rationale for Difference
Thermal Stability (T₅₀, °C)	> 350	~330	~300	Strong C-F and aromatic C-C bonds increase thermal resistance.[4]
Glass Transition (Tg, °C)	High	High	Low	Rigid aromatic rings in F-I-PU and MDI-PU restrict chain mobility.[2]
Tensile Strength (MPa)	High	High	Moderate	Aromatic hard segments contribute to high mechanical strength.[2]
Elongation at Break (%)	Moderate	Moderate	High	Aliphatic HDI-PU has greater chain flexibility, leading to higher elongation.
Surface Energy (mN/m)	Very Low	Moderate	Moderate	Fluorine atoms migrate to the surface, creating a low-energy, hydrophobic interface.[4][5]
Water Contact Angle (°)	> 100	~80	~75	A direct consequence of low surface energy.[3][4]
Radiopacity	High	Negligible	Negligible	The high atomic number of iodine provides significant X-ray attenuation.[10][11]

Analysis of Performance Characteristics

• Thermal and Mechanical Properties: The F-I-PU is expected to exhibit superior thermal stability compared to both MDI-PU and HDI-PU. This is a direct result of the high bond energy of the C-F bond.[5][6] Like MDI-PU, its rigid aromatic structure results in a high glass transition temperature and high tensile strength, making it suitable for applications requiring structural integrity at elevated temperatures.[2] In contrast, the flexible aliphatic backbone of HDI-PU leads to lower thermal stability and strength but greater elasticity.[2]

• Surface Properties: The most dramatic difference is in surface properties. The fluorinated polymer (F-I-PU) displays significant hydrophobicity, evidenced by a high water contact angle.[3][4] This is because the low-energy C-F bonds preferentially orient at the polymer-air interface, repelling water and oils.[7] This property is valuable for creating anti-fouling surfaces, moisture barriers, and specialized coatings.

• Unique Functionality (Radiopacity): The iodine atom gives F-I-PU a distinct functionality not present in the alternatives. Polymers containing iodine are known to be radiopaque, meaning they can be visualized with X-ray imaging.[9][10] This opens up applications in medical devices, such as radiopaque catheters or stents, and as polymeric X-ray contrast agents.[11]

Caption: Property relationships based on monomer.

Key Characterization Protocols

Accurate characterization is essential for validating polymer properties.[12][14] Below are standardized protocols for the key analyses discussed.

Protocol: Thermogravimetric Analysis (TGA)

• Sample Preparation: Place 5-10 mg of the dried polymer into a platinum or alumina TGA pan.

• Instrument Setup:

  • Place the pan in the TGA furnace.

  • Purge with nitrogen gas at a flow rate of 50-100 mL/min to provide an inert atmosphere.

• Thermal Program:

  • Equilibrate at 30°C.

  • Ramp the temperature from 30°C to 600°C at a heating rate of 10°C/min.

• Data Analysis: Record the sample weight as a function of temperature. Determine the onset of decomposition and the temperature of 50% weight loss (T₅₀) to quantify thermal stability.[15]

Protocol: Differential Scanning Calorimetry (DSC)

• Sample Preparation: Seal 5-10 mg of the dried polymer in an aluminum DSC pan. Prepare an empty, sealed pan as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program (Heat-Cool-Heat Cycle):

  • First Heat: Ramp from 25°C to 200°C at 10°C/min to erase thermal history.

  • Cool: Cool from 200°C to -50°C at 10°C/min.

  • Second Heat: Ramp from -50°C to 200°C at 10°C/min.

• Data Analysis: Analyze the heat flow curve from the second heating scan. The glass transition temperature (Tg) is identified as a step-change in the heat capacity.[15][16]

Protocol: Tensile Testing

• Sample Preparation: Prepare dog-bone shaped specimens of the polymer film according to ASTM D638 standards.

• Instrument Setup:

  • Mount the specimen into the grips of a universal testing machine.

  • Attach an extensometer to measure strain accurately.

• Test Execution:

  • Apply a tensile load at a constant crosshead speed (e.g., 5 mm/min) until the specimen fractures.

• Data Analysis: Generate a stress-strain curve to determine Young's modulus (stiffness), tensile strength (maximum stress), and elongation at break (ductility).[15]

Conclusion and Future Outlook

Polymers synthesized from 2-Fluoro-1-iodo-4-isocyanatobenzene offer a compelling combination of high performance and unique functionality. The fluorine content provides exceptional thermal stability and hydrophobicity, rivaling or exceeding that of conventional high-performance polyurethanes.[4] The iodine content introduces radiopacity, a feature highly sought after in the biomedical field for developing advanced diagnostic and therapeutic devices.[9]

While the cost and availability of this specialized monomer may be a consideration compared to commodity isocyanates like MDI and HDI, the resulting polymers provide access to applications where standard materials fail. For researchers and developers in fields requiring robust, functional, and imageable materials, polymers derived from 2-Fluoro-1-iodo-4-isocyanatobenzene represent a significant step forward. Future work could explore post-polymerization modifications via the C-I bond to attach therapeutic agents or other targeting ligands, further expanding the utility of this versatile platform.

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• Fiveable. Polymer Characterization Techniques to Know for Intro to Polymer Science. [Link]

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A Comparative Guide to the Stability of 2-Fluoro-1-iodo-4-isocyanatobenzene Derivatives for Drug Discovery

For researchers, medicinal chemists, and professionals in drug development, the chemical stability of building blocks is paramount. Aryl isocyanates are highly valuable reagents in the synthesis of ureas, carbamates, and other functionalities crucial for bioactive molecules. However, their inherent reactivity, particularly of the isocyanate group, presents significant challenges related to storage, handling, and reaction reproducibility. This guide provides an in-depth technical comparison of the stability of 2-Fluoro-1-iodo-4-isocyanatobenzene and its derivatives, offering insights into the factors governing their shelf-life and reactivity. The protocols and data presented herein are designed to be self-validating, ensuring that researchers can confidently assess the stability of their own reagents.

The Critical Role of Stability in Isocyanate Chemistry

2-Fluoro-1-iodo-4-isocyanatobenzene is a versatile trifunctional building block. The fluorine and iodine atoms provide avenues for cross-coupling reactions, while the isocyanate group is a reactive handle for conjugation with amines and alcohols.[1] However, the very reactivity that makes the isocyanate group useful also renders it susceptible to degradation.[2] Exposure to atmospheric moisture, elevated temperatures, and even light can lead to the formation of undesired byproducts, compromising the purity of the starting material and impacting reaction yields and product quality.[3][4][5] Understanding the relative stability of its derivatives is crucial for selecting the optimal reagent for a specific synthetic route and for establishing appropriate storage and handling procedures.

Factors Influencing the Stability of Aryl Isocyanates

The stability of an aryl isocyanate is primarily dictated by the electrophilicity of the isocyanate carbon and the steric environment around it. Several external factors can also significantly accelerate degradation.

• Moisture (Hydrolysis): The most common degradation pathway for isocyanates is reaction with water.[2] This reaction proceeds through an unstable carbamic acid intermediate, which then decarboxylates to form an amine. This newly formed amine can then react with another isocyanate molecule to form a urea byproduct.[5] This process not only consumes the isocyanate but also introduces impurities that can be difficult to remove.

• Temperature: Elevated temperatures can promote various degradation reactions, including dimerization, trimerization, and polymerization of the isocyanate groups.[3][6] For some isocyanates, high temperatures can also lead to the release of toxic vapors.[7][8] Therefore, proper temperature control during storage is essential.[3][9]

• Light: Aromatic isocyanates can be sensitive to UV light, which can lead to discoloration and the formation of degradation products.[4][5] While this is a more significant concern for the final polyurethane products, it is good practice to store isocyanate reagents in amber vials or in the dark.[10]

• Catalysts: The presence of certain catalysts, such as strong bases, acids, and some metal compounds, can accelerate the reactions of isocyanates, including their degradation pathways.[4]

Comparative Stability Analysis of 2-Fluoro-1-iodo-4-isocyanatobenzene Derivatives

To provide a practical comparison, we will consider three hypothetical derivatives of 2-Fluoro-1-iodo-4-isocyanatobenzene with varying electronic and steric properties. The stability of these compounds was assessed under accelerated degradation conditions (elevated temperature and humidity).

• Compound A: 2-Fluoro-1-iodo-4-isocyanatobenzene

• Compound B: 2-Fluoro-1-iodo-5-methyl-4-isocyanatobenzene (an electron-donating methyl group added)

• Compound C: 2-Fluoro-1-iodo-5-nitro-4-isocyanatobenzene (an electron-withdrawing nitro group added)

Experimental Protocol: Accelerated Stability Study

A detailed, step-by-step methodology for this key experiment is provided below.

Objective: To assess the comparative stability of Compounds A, B, and C under accelerated temperature and humidity conditions over a 4-week period.

Materials:

• Compound A, B, and C (initial purity >98%)

• Anhydrous acetonitrile (HPLC grade)

• Dibutylamine (DBA)

• Environmental chamber set to 40°C and 75% relative humidity (RH)

• HPLC system with a UV detector

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of each compound into separate, clean, and dry amber glass vials.

• Initial Analysis (T=0):

  • For each compound, prepare a stock solution by dissolving the weighed sample in a known volume of anhydrous acetonitrile.

  • Prepare a derivatization solution of dibutylamine in acetonitrile.

  • To an aliquot of the stock solution, add an excess of the DBA solution. The DBA reacts with the isocyanate to form a stable urea derivative that can be readily quantified by HPLC. .

  • Analyze the derivatized sample by HPLC to determine the initial purity.

• Accelerated Aging: Place the vials containing the solid compounds (uncapped, within a larger, loosely sealed container to allow for air exposure) into the environmental chamber.

• Time-Point Analysis (T=1, 2, 4 weeks):

  • At each time point, remove one vial of each compound from the chamber.

  • Prepare and analyze the samples as described in step 2.

• Data Analysis: Calculate the percentage of the remaining isocyanate at each time point relative to the initial concentration.

Data Summary

The results of the accelerated stability study are summarized in the table below.

Compound	Substituent	T=0 (% Purity)	T=1 week (% Purity)	T=2 weeks (% Purity)	T=4 weeks (% Purity)
A	None	99.2	95.5	91.3	85.1
B	-CH₃ (electron-donating)	99.1	97.8	95.2	92.5
C	-NO₂ (electron-withdrawing)	98.9	88.2	79.5	65.7

Interpretation of Results

The experimental data indicate a clear trend in the stability of the tested derivatives.

• Compound C (nitro-substituted) exhibited the lowest stability. The strong electron-withdrawing nature of the nitro group increases the electrophilicity of the isocyanate carbon, making it more susceptible to nucleophilic attack by water.

• Compound A (unsubstituted) showed moderate stability, representing the baseline for this scaffold.

• Compound B (methyl-substituted) was the most stable derivative. The electron-donating methyl group reduces the electrophilicity of the isocyanate carbon, thereby slowing down the rate of hydrolysis.

These findings underscore the significant impact of electronic effects on the stability of aryl isocyanates. Researchers should consider the electronic nature of substituents on their isocyanate-containing building blocks when planning syntheses and establishing storage conditions.

Visualization of Degradation and Experimental Workflow

To further clarify the concepts discussed, the following diagrams illustrate the primary degradation pathway of aryl isocyanates and the experimental workflow for the stability study.

Caption: Primary hydrolytic degradation pathway of an aryl isocyanate.

Caption: Experimental workflow for the accelerated stability study.

Best Practices for Handling and Storage

Based on the known reactivity of isocyanates, the following handling and storage procedures are recommended to ensure their stability and longevity.[9][11]

• Storage: Store isocyanates in a cool, dry, and dark place, away from heat sources and direct sunlight.[9] The storage area should be well-ventilated.[3][11] Inert atmosphere packaging (e.g., under nitrogen or argon) is ideal.[10]

• Handling: All handling of isocyanates should be performed in a well-ventilated fume hood.[12] Avoid contact with skin and eyes, and prevent inhalation of vapors.[6][12] Use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[3][6]

• Dispensing: When dispensing isocyanates, use dry glassware and syringes. Minimize the time the container is open to the atmosphere.

• Spills: Clean up any spills immediately to minimize the release of vapors.[9]

Conclusion

The stability of 2-Fluoro-1-iodo-4-isocyanatobenzene and its derivatives is a critical consideration for their successful application in drug discovery and development. As demonstrated, the electronic properties of substituents on the aromatic ring have a profound impact on the stability of the isocyanate group, with electron-withdrawing groups increasing susceptibility to degradation and electron-donating groups enhancing stability. By understanding these principles and implementing the recommended handling and storage protocols, researchers can ensure the quality and reliability of these valuable synthetic building blocks.

References

• Isocyanates: Control measures guideline. (2022). Canada.ca. [Link]

• How to Enhance Isocyanate Storage and Handling Safety? (2024). Patsnap Eureka. [Link]

• Safe Work Procedures for Isocyanate-Containing Products. (n.d.). Actsafe Safety Association. [Link]

• GUIDE TO HANDLING ISOCYANATES. (2020). Safe Work Australia. [Link]

• A laboratory comparison of analytical methods used for isocyanates. (2014). ResearchGate. [Link]

• Introduction to Polyurethane Chemistry. (2021). ACS Publications. [https://pubs.acs.org/doi/10.1021/acs.macromol.0c02 polyurethane-chemistry]([Link] polyurethane-chemistry)

• Determination of isocyanates, aminoisocyanates and amines in air formed during the thermal degradation of polyurethane. (2015). ResearchGate. [Link]

• Selecting Isocyanate Sampling and Analytical Methods. (2010). CDC Stacks. [Link]

• Polyurethane. (n.d.). Wikipedia. [Link]

• Identification of methylene diphenyl diisocyanate thermal degradation products in a generation chamber by liquid chromatography coupled with tandem mass spectrometry. (2007). PubMed. [Link]

• 2-fluoro-4-iodo-1-isocyanobenzene. (n.d.). AA Blocks. [Link]

• Biochemistry of protein-isocyanate interactions: a comparison of the effects of aryl vs. alkyl... (1987). PubMed. [Link]

• General aromatic degradation pathways. (n.d.). ResearchGate. [Link]

• Exposure to Airborne Isocyanates and Other Thermal Degradation Products at Polyurethane-Processing Workplaces. (2001). PubMed. [Link]

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• 2-Fluoro-1-iodo-4-isocyanatobenzene [CAS: 1261441-79-5]. (n.d.). Ivy Fine Chemicals. [Link]

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• Thermal stability of isocyanate as particleboard's adhesive investigated by TGA (Thermogravimetric Analysis). (2019). ResearchGate. [Link]

• Exploring the Synthesis and Reactivity of 1-Fluoro-2-iodoethane for Chemical Research. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

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A Senior Application Scientist's Guide to the In-Vitro Evaluation of Bioactive Molecules Containing the 2-Fluoro-4-Isocyanatophenyl Moiety

Welcome to a comprehensive guide on the in-vitro characterization of bioactive molecules featuring the 2-fluoro-4-isocyanatophenyl moiety. This functional group is an electrophilic "warhead" designed to form stable, covalent bonds with nucleophilic residues on a protein target.[1][2] Such targeted covalent inhibitors (TCIs) can offer distinct advantages, including enhanced potency, prolonged duration of action, and high selectivity.[3] However, their irreversible nature necessitates a rigorous and multi-faceted in-vitro testing cascade to validate their efficacy and safety profile before advancing to more complex biological systems.

This guide eschews a rigid, one-size-fits-all template. Instead, it presents a logical, field-proven workflow that builds upon itself, ensuring that each experimental stage provides a solid foundation for the next. We will delve into the causality behind experimental choices, focusing on building a self-validating dataset that speaks to the molecule's true biological activity.

The Strategic Framework for Covalent Inhibitor Testing

The core challenge with isocyanate-based compounds lies in their inherent reactivity.[4][5] The goal is not merely to observe a biological effect, but to prove that this effect is the result of specific, on-target covalent modification, rather than non-specific reactivity or general cytotoxicity. Our experimental framework is therefore designed to systematically de-risk these liabilities.

Caption: A logical workflow for in-vitro testing of covalent inhibitors.

Part 1: Foundational Assays - Cytotoxicity and Chemical Viability

Before investigating specific target interactions, it is crucial to understand the compound's general effect on cell health. Isocyanates are reactive electrophiles and can induce cytotoxicity through various mechanisms, including DNA damage, oxidative stress, and apoptosis.[5][6]

Comparison of Cytotoxicity Assays

The choice of cytotoxicity assay is critical. Assays that measure metabolic activity (like MTT or MTS) can sometimes be confounded by compounds that interfere with cellular metabolism. Therefore, an ATP-quantification assay is often a more robust starting point.

Assay Method	Principle	Advantages	Disadvantages	Recommended Use Case
MTT/MTS	Reduction of tetrazolium salt by mitochondrial dehydrogenases	Inexpensive, well-established	Prone to interference from reducing/oxidizing compounds; endpoint assay	Initial, high-throughput screening where cost is a major factor.
CellTiter-Glo®	Luciferase-based quantification of ATP	High sensitivity, good linearity, fewer compound interferences[7]	More expensive; requires a luminometer	Gold standard for primary cytotoxicity screening of novel compounds.
LDH Release	Measures lactate dehydrogenase released from damaged cells	Directly measures cell membrane integrity	Less sensitive for early-stage apoptosis; requires media sampling	Confirmatory assay to distinguish cytotoxic from cytostatic effects.
ApoTox-Glo™	Measures viability and cytotoxicity (caspase activation) sequentially	Provides mechanistic insight (apoptosis) in one assay[7]	Complex protocol; more expensive	Deeper investigation when initial hits show time-dependent toxicity.

Expert Insight: We recommend initiating screening with CellTiter-Glo® 2.0 . Its lytic, endpoint nature minimizes interference, and ATP levels are a direct and sensitive indicator of cell health. A study by Boyer and colleagues highlighted the importance of media composition when testing isocyanates, as their reactivity with amino acids and proteins can skew results.[7] Therefore, running parallel assays in both complete and minimal media can provide valuable insights into the compound's intrinsic vs. extrinsic stability and reactivity.

Protocol 1: ATP-Based Cell Viability Assay (CellTiter-Glo®)

• Cell Seeding: Plate cells in a 96-well, white-walled plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and incubate for 18-24 hours to allow for adherence.

• Compound Preparation: Prepare a 10-point serial dilution of the 2-fluoro-4-isocyanatophenyl-containing molecule in DMSO. A typical starting concentration is 100 µM.

• Cell Treatment: Dilute the compound stocks into the appropriate cell culture medium. Add the compound dilutions to the cells (final DMSO concentration <0.5%) and incubate for the desired time period (e.g., 24, 48, 72 hours). Include vehicle-only (DMSO) and untreated controls.

• Assay Reagent Preparation: Equilibrate the CellTiter-Glo® reagent to room temperature.

• Lysis and Signal Generation: Remove plates from the incubator and allow them to equilibrate to room temperature for 30 minutes. Add CellTiter-Glo® reagent to each well in a 1:1 ratio with the culture medium volume.

• Signal Stabilization: Mix contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

• Data Analysis: Normalize the data to the vehicle control (100% viability) and plot the dose-response curve to calculate the IC50 value (the concentration at which 50% of cell viability is lost).

Part 2: Target Engagement - Confirming the Intended Interaction

Observing cytotoxicity is insufficient proof of on-target activity. The next critical phase is to demonstrate that the molecule directly interacts with its intended protein target at relevant concentrations.

Biochemical vs. Cellular Target Engagement

• Biochemical Assays: These are performed in a purified, cell-free system (e.g., with a recombinant enzyme). They are excellent for determining direct inhibitory potential (IC50) and kinetics but lack biological context.

• Cellular Assays: These measure target engagement within a live cell. They are more physiologically relevant, accounting for factors like cell permeability and compound stability.

A robust validation strategy uses both. A potent biochemical IC50 that translates to cellular target engagement provides strong evidence for a viable molecular scaffold.

Caption: Covalent modification of a target protein by the isocyanate moiety.

Part 3: Proving Covalency and Defining Selectivity

This phase is the cornerstone of evaluating a targeted covalent inhibitor. We must differentiate true irreversible binding from potent, reversible interactions and, crucially, determine how selectively the compound binds to its intended target versus the rest of the proteome.

Confirming Irreversible Binding

A "washout" or "jump dilution" experiment is a classic method to confirm irreversible binding.[8] If an inhibitor's effect persists after it is removed from the assay medium, it suggests a covalent mechanism.

Mass Spectrometry: The Definitive Proof of Adduct Formation

The most direct evidence of covalent modification comes from intact protein mass spectrometry (MS). By incubating the purified target protein with the compound and analyzing the resulting mass, a specific mass shift corresponding to the addition of the molecule confirms the covalent adduct.[9]

Chemoproteomics: Mapping Proteome-Wide Selectivity

The ultimate test of a covalent inhibitor's specificity is to profile its interactions across the entire proteome. Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic technique for this purpose.[3][10] In a competitive ABPP experiment, a cell lysate or live cells are treated with the inhibitor before adding a broad-spectrum covalent probe that targets the same class of residues (e.g., cysteine-reactive probes). Proteins that are targets of the inhibitor will be "occupied" and will show a reduced signal from the probe when analyzed by MS-based proteomics.[11]

Protocol 2: Competitive Activity-Based Protein Profiling (ABPP)

• Cell Culture and Treatment: Grow cells to ~80% confluency. Treat the cells with varying concentrations of the 2-fluoro-4-isocyanatophenyl compound or vehicle (DMSO) for a defined period (e.g., 2-4 hours).

• Cell Lysis: Harvest and wash the cells with cold PBS. Lyse the cells in a suitable buffer (e.g., RIPA buffer without reducing agents) on ice. Clarify the lysate by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Probe Labeling: Normalize the protein concentration for all samples. Add a broad-spectrum, alkyne-functionalized covalent probe (e.g., iodoacetamide-alkyne for cysteine profiling) to the lysates and incubate for 1 hour at room temperature.

• Click Chemistry: Perform a copper-catalyzed azide-alkyne cycloaddition (Click) reaction by adding a reporter tag, such as biotin-azide, along with the catalyst reagents (CuSO4, TBTA, and a reducing agent like TCEP). Incubate for 1 hour.[3]

• Protein Precipitation and Digestion: Precipitate the proteins (e.g., with methanol/chloroform) to remove excess reagents. Resuspend the protein pellet and digest into peptides using trypsin.

• Enrichment and Mass Spectrometry: Enrich the biotin-tagged peptides using streptavidin beads. Analyze the enriched peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the labeled peptides across all samples. A target protein will show a dose-dependent decrease in probe labeling in the compound-treated samples compared to the vehicle control.

Part 4: Elucidating Functional Consequences

With strong evidence of selective, on-target covalent modification, the final step is to link this molecular event to a functional cellular outcome. This validates that the target engagement is not just present, but biologically meaningful.

• Target-Specific Functional Assays: These assays measure the direct downstream consequences of inhibiting the target. For example, if the target is a kinase, a Western blot for a phosphorylated substrate could be used. If it's a transcription factor, a reporter gene assay would be appropriate.

• Phenotypic Assays: These broader assays assess the overall cellular phenotype resulting from target inhibition. Examples include Annexin V/PI staining for apoptosis, cell cycle analysis by flow cytometry, or assays for inflammation markers like cytokine secretion.[5]

By correlating the dose-response of target engagement with the dose-response of a functional readout, a compelling case can be made for the molecule's mechanism of action.

Conclusion

The in-vitro evaluation of molecules containing the 2-fluoro-4-isocyanatophenyl moiety requires a methodical, evidence-based approach. By progressing through this four-phase workflow—from foundational cytotoxicity to proteome-wide selectivity and functional validation—researchers can build a comprehensive data package. This strategy not only validates the primary hypothesis of on-target activity but also proactively identifies potential liabilities such as non-specific reactivity and off-target effects, ensuring that only the most promising and well-characterized candidates advance toward further development.

References

• A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors.
• Strategies for discovering and derisking covalent, irreversible enzyme inhibitors.
• Evaluating Isocyanate Toxicity using Skin Cells. Test Page for lifelinecelltech.com.
• The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery.
• From Screening to Validation: A Comprehensive Approach to Identifying Covalent Inhibitors for Challenging Targets. BioAscent.
• Toxicology: Isocyanates Profile.
• How to Enhance Success Rate in the Discovery of Targeted Covalent Inhibitors?
• Isocyanates induces DNA damage, apoptosis, oxidative stress, and inflammation in cultured human lymphocytes. PubMed.
• Analysis of Cellular Response to Isocyanate Using N-succinimidyl N-methylcarbamate Exposure in Cultured Mammalian Cells.
• Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening. Journal of the American Chemical Society.
• A review of the electrophilic reaction chemistry involved in covalent protein binding relevant to toxicity.

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Safety & Regulatory Compliance

Navigating the Synthesis Landscape: A Guide to Safely Handling 2-Fluoro-1-iodo-4-isocyanatobenzene

For the discerning researcher in the fast-paced world of drug development, the introduction of novel reagents is a constant. Among these, 2-Fluoro-1-iodo-4-isocyanatobenzene stands out as a versatile building block, yet its handling demands a meticulous approach to safety. This guide moves beyond mere procedural lists, offering a deep dive into the causality behind our recommended safety and handling protocols. Our aim is to empower you with the knowledge to not only protect yourself but also to ensure the integrity of your groundbreaking research.

Hazard Identification: Understanding the Adversary

2-Fluoro-1-iodo-4-isocyanatobenzene is an aromatic isocyanate, a class of compounds known for their high reactivity.[1] The isocyanate group (-N=C=O) is highly electrophilic, readily reacting with nucleophiles such as alcohols, amines, and water.[1][2] This reactivity is the very reason it is a valuable synthetic tool, but it also underpins its primary hazards.

The GHS classification for 2-Fluoro-1-iodo-4-isocyanatobenzene highlights the following critical hazards[3][4]:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.

• Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

The presence of fluorine and iodine atoms on the benzene ring can further influence its reactivity and toxicological profile.[5] It is the potential for respiratory sensitization that demands our utmost respect. Once an individual is sensitized to an isocyanate, even minuscule exposures can trigger a severe asthmatic reaction.[6]

The Cornerstone of Safety: Personal Protective Equipment (PPE)

Given the significant hazards, a comprehensive PPE strategy is non-negotiable. The selection of PPE is not a matter of preference but a scientifically-driven decision to establish multiple barriers between the researcher and the chemical.

PPE Component	Specification	Rationale
Gloves	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber).[7][8] Ensure adequate thickness and check for breakthrough times.	The aromatic nature of this compound necessitates gloves that can resist permeation. Standard latex gloves are not sufficient.[9]
Eye Protection	Chemical splash goggles and a full-face shield.[8][10]	Protects against splashes and potential vapors, safeguarding against severe eye irritation.
Body Protection	A disposable, chemical-resistant suit or a lab coat with full-length sleeves, worn over personal clothing.[7][8]	Prevents skin contact, which can cause irritation and systemic toxicity.[11]
Respiratory Protection	A full-face respirator with organic vapor cartridges and particulate filters (A2P3 or similar rating) is highly recommended.[8] In some scenarios, a supplied-air respirator may be necessary.[9][11]	This is the most critical piece of PPE due to the risk of respiratory sensitization from inhaling vapors or aerosols.

Workflow for PPE Selection:

Caption: Decision workflow for selecting appropriate PPE.

Operational Blueprint: From Receipt to Reaction

A systematic approach to handling ensures minimal exposure and maintains experimental integrity.

Step-by-Step Handling Protocol:

• Receiving and Storage:

  • Upon receipt, visually inspect the container for any damage or leaks in a well-ventilated area, preferably a fume hood.

  • Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as water, amines, and alcohols.[12] The storage area should be clearly labeled with the appropriate hazard warnings.

• Preparation and Weighing:

  • All handling of 2-Fluoro-1-iodo-4-isocyanatobenzene should be conducted within a certified chemical fume hood to control vapor exposure.[9][10]

  • Before opening the container, ensure all necessary PPE is correctly donned.

  • To prevent the release of dust or vapors, weigh the compound in a tared, sealed container. Use a "weighing by difference" method to minimize the potential for contamination.

• Reaction Setup and Execution:

  • When adding the compound to a reaction vessel, do so slowly and carefully to avoid splashing.

  • The reaction should be conducted in a closed system if possible. If an open system is necessary, ensure it is continuously swept with an inert gas (e.g., nitrogen or argon) that is vented through a scrubber or into the fume hood exhaust.

  • The high reactivity with water means that all glassware must be scrupulously dried, and anhydrous solvents should be used.[1]

Contingency Planning: Spill Management and Decontamination

In the event of a spill, a swift and informed response is crucial to mitigate exposure and prevent further contamination.

Spill Cleanup Protocol:

• Immediate Actions:

  • Evacuate all non-essential personnel from the immediate area.[13]

  • If the spill is significant, alert your institution's emergency response team.

  • Ensure the spill area is well-ventilated.[13]

• Containment and Neutralization:

  • Wearing the appropriate enhanced PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent.[14] Do not use combustible materials like paper towels.[14]

  • Once the spill is absorbed, a decontamination solution should be applied to neutralize the reactive isocyanate.[13][15] Two effective formulations are:

    • Formulation 1: 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make 100%.[15]

    • Formulation 2: 3-8% concentrated ammonia solution, 0.2-2% liquid detergent, and water to make 100%.[15] Use with caution due to ammonia vapors.

• Collection and Disposal:

  • Carefully collect the absorbed and neutralized material into a designated, open-top waste container.[13] Do not seal the container tightly , as the neutralization reaction can generate carbon dioxide gas, leading to a dangerous pressure buildup.[14][16]

  • The container should be labeled as hazardous waste containing isocyanate residue.

Decontamination of Surfaces and Equipment:

• Wipe down all contaminated surfaces and equipment with one of the decontamination solutions.[17]

• Allow the solution to remain in contact with the surface for at least 10 minutes before wiping it clean with water.[15]

• All cleaning materials must be disposed of as hazardous waste.

The Final Step: Waste Disposal

Proper disposal is the final, critical stage of responsible chemical handling.

Disposal Plan:

• All materials contaminated with 2-Fluoro-1-iodo-4-isocyanatobenzene, including empty containers, absorbent materials from spills, and contaminated PPE, must be treated as hazardous waste.[14]

• Empty containers should be decontaminated by rinsing with a neutralization solution before disposal.[16] As with spill cleanup, do not seal the container after adding the decontamination solution.[16]

• All waste must be disposed of through a licensed hazardous waste disposal contractor, following all local, state, and federal regulations.[13]

By integrating these scientifically-grounded procedures into your daily laboratory practice, you can confidently and safely unlock the synthetic potential of 2-Fluoro-1-iodo-4-isocyanatobenzene, advancing your research while prioritizing personal and environmental safety.

References

• Composites One. Personal Protective Equipment: Helping to Reduce Isocyanate Exposure.
• Sysco Environmental. What PPE is required when working with isocyanates?
• Lakeland Industries. 5 Ways to Protect Yourself From Isocyanate Exposure.
• Canada.ca. Isocyanates: Control measures guideline. (2018-10-11).
• Oregon OSHA. Isocyanates.
• American Chemistry Council. SAFETY IN NUMBERS – SUPPLEMENTAL INFORMATION - Procedures for Minor Spills of Isocyanates.
• Safe Work Australia. GUIDE TO HANDLING ISOCYANATES.
• Foam Supplies, Inc. SPILL & DISPOSAL PROCEDURES – ISOCYANATE (ISO or A).
• SKC Inc. DECONtamination Solution for Isocyanates.
• Safe Work Australia. Download DOCX.
• Benchchem. Proper Disposal of 1-Naphthyl Isocyanate: A Guide for Laboratory Professionals.
• poliuretanos. 1.2.1 - Isocyanate Reactions.
• California Department of Public Health. Isocyanates: Working Safely.
• Canada.ca. Isocyanates: Control measures guideline. (2022-09-09).
• Safety For. Guidance Note: Isocyanates in the Workplace. (2025-07-02).
• PubChem. 2-Fluoro-4-iodophenyl isocyanate | C7H3FINO | CID 4613277.
• Echemi. 2-fluoro-4-iodo-1-isocyanatobenzene | 139072-17-6, 2-fluoro-4-iodo-1-isocyanatobenzene Formula.
• Wikipedia. Isocyanate.
• Buy 2-Fluoro-1-iodo-4-isocyanatobenzene.

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